3,3'-Dinitrobenzophenone

• CAS: 21222-05-9

Core Science & Biosynthesis

3,3'-Dinitrobenzophenone chemical properties and structure

An In-Depth Technical Guide to 3,3'-Dinitrobenzophenone: Structure, Properties, and Synthesis

This document provides a comprehensive technical overview of 3,3'-Dinitrobenzophenone (CAS No. 21222-05-9), a key chemical intermediate. This guide is intended for researchers, chemists, and professionals in drug development and materials science who require a deep understanding of this compound's characteristics, from its fundamental physicochemical properties to its synthesis and application. Our focus is on the causality behind its chemical behavior and the practical application of this knowledge in a laboratory setting.

Introduction and Core Compound Profile

3,3'-Dinitrobenzophenone is an organic compound featuring a central ketone group flanked by two phenyl rings, each substituted with a nitro group at the meta-position.[1][2] This specific arrangement of functional groups dictates its chemical reactivity, thermal stability, and utility as a precursor molecule. The electron-withdrawing nature of the two nitro groups and the carbonyl moiety significantly influences the electron density of the aromatic rings, making the compound a valuable substrate for various chemical transformations.

Its primary role in advanced chemical synthesis is as an intermediate.[2] Most notably, it is the direct precursor to 3,3'-diaminobenzophenone, a monomer essential for the production of high-performance, heat-resistant polymers like polyamides and polyimides.[3] Additionally, its electrochemical properties have led to its investigation as a cathode material in battery technologies.[2] While some dinitro-aromatic compounds are explored for biological activity, the direct application of 3,3'-Dinitrobenzophenone in pharmaceuticals is less common; it primarily serves as a building block for more complex active pharmaceutical ingredients (APIs).[2]

Molecular Structure and Spectroscopic Characterization

The precise arrangement of atoms and functional groups in 3,3'-Dinitrobenzophenone is fundamental to its properties. Spectroscopic analysis provides the empirical data required to confirm its structure and purity.

Molecular Identity

A summary of the key identifiers for 3,3'-Dinitrobenzophenone is provided below.

Property	Value	Reference(s)
IUPAC Name	bis(3-nitrophenyl)methanone	[4]
CAS Number	21222-05-9
Molecular Formula	C₁₃H₈N₂O₅	[2]
Molecular Weight	272.21 g/mol	[2]
SMILES String	C1=CC(=CC(=C1)[O-])C(=O)C2=CC=C(C=C2)[O-]
InChI Key	BSDKBWGNIJMCID-UHFFFAOYSA-N

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Caption: 2D structure of 3,3'-Dinitrobenzophenone.

Molecular Geometry and Crystallography

X-ray diffraction studies have determined that 3,3'-Dinitrobenzophenone crystallizes in a triclinic system with the space group P-1.[5] The dihedral angle between the two phenyl rings, bridged by the carbonyl group, is a critical structural parameter that influences the molecule's packing in the solid state and its overall conformation. This angle is reported to be 67.06°, which is a significant deviation from planarity.[5] This twist is a result of steric hindrance between the aromatic protons and is a common feature in benzophenone derivatives.

Spectroscopic Profile

The proton NMR spectrum provides a definitive fingerprint of the hydrogen environments in the molecule. Due to the symmetrical nature of the molecule, the eight aromatic protons give rise to a complex but predictable pattern in the downfield region. The electron-withdrawing effects of the nitro and carbonyl groups shift these protons significantly downfield.

Chemical Shift (δ, ppm)	Assignment Rationale
~8.63	Proton ortho to the nitro group and ortho to the carbonyl-substituted carbon.
~8.52	Proton ortho to the nitro group and para to the carbonyl-substituted carbon.
~8.15	Proton para to the nitro group and ortho to the carbonyl-substituted carbon.
~7.79	Proton meta to both the nitro group and the carbonyl-substituted carbon (triplet).
Source: Spectral data from ChemicalBook.[6]

Infrared spectroscopy is instrumental in identifying the key functional groups present. The spectrum is dominated by strong absorptions corresponding to the carbonyl and nitro groups.

Wavenumber (cm⁻¹)	Vibration Mode	Significance
~1670-1650	C=O Stretch (Aryl Ketone)	Confirms the presence of the central ketone functional group.
~1525	N-O Asymmetric Stretch (NO₂)	A strong, characteristic absorption for aromatic nitro compounds.[5]
~1350	N-O Symmetric Stretch (NO₂)	The second characteristic band for the nitro group, confirming its presence.[5]
~3100-3000	Aromatic C-H Stretch	Indicates the presence of the aromatic rings.
~1600-1450	Aromatic C=C Bending	Multiple bands confirming the aromatic skeleton.

Under electron ionization (EI), the molecular ion (M⁺) of 3,3'-Dinitrobenzophenone is expected at an m/z of approximately 272. The fragmentation pattern is dictated by the stability of the resulting ions and neutral losses. Key fragmentation pathways for nitroaromatic compounds include the loss of NO₂ (46 Da), NO (30 Da), and O (16 Da).[7][8]

Caption: Predicted EI mass spectrometry fragmentation pathway.

Physicochemical Properties

The physical properties of 3,3'-Dinitrobenzophenone are crucial for its handling, purification, and use in reactions.

Property	Value	Reference(s)
Appearance	White to light yellow crystalline solid or powder.	[2]
Melting Point	152-154 °C	[2]
Boiling Point	458.4 ± 30.0 °C (Predicted)	[4]
Density	1.423 ± 0.06 g/cm³ (Predicted)	[4]
Solubility	Sparingly soluble in water; Soluble in ethanol and acetone.[1]

Protocol for Solubility Determination

For applications requiring precise solubility data, the following protocol is recommended for its self-validating nature.

• Preparation: Add a known excess amount of 3,3'-Dinitrobenzophenone (e.g., 1 g) to a known volume of the desired solvent (e.g., 10 mL) in a sealed vial at a constant temperature (e.g., 25 °C).

• Equilibration: Agitate the mixture using a magnetic stirrer or shaker for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

• Separation: Allow the mixture to settle, or centrifuge to separate the undissolved solid.

• Analysis: Carefully extract a known volume of the clear supernatant. Evaporate the solvent completely under vacuum and weigh the residual solid.

• Calculation: Calculate the solubility in g/100 mL or mol/L based on the mass of the dissolved solid and the volume of the supernatant taken.

Synthesis and Purification

The most common and industrially relevant method for synthesizing 3,3'-Dinitrobenzophenone is the electrophilic aromatic substitution (nitration) of benzophenone.[2]

Reaction Mechanism: Electrophilic Aromatic Substitution

The reaction proceeds via the standard mechanism for nitration. Concentrated sulfuric acid acts as a catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺).[9][10]

• Generation of Electrophile: H₂SO₄ + HNO₃ ⇌ HSO₄⁻ + H₂O + NO₂⁺

• First Nitration: The benzophenone molecule is attacked by the nitronium ion. The carbonyl group is a deactivating, meta-directing group. Therefore, the first nitro group is directed to the meta position on one of the phenyl rings.

• Second Nitration: The resulting 3-nitrobenzophenone is further deactivated. The existing nitro group and the carbonyl group both direct the second incoming nitronium ion to the meta position on the other ring, yielding the 3,3'-dinitro product.

Controlling the reaction conditions is critical to maximize the yield of the desired 3,3'-isomer and minimize the formation of other isomers (e.g., 3,4'-).[11][12]

Caption: General workflow for the synthesis of 3,3'-Dinitrobenzophenone.

Experimental Protocol: Optimized Synthesis

This protocol is adapted from a patented process designed to enhance the yield of the m,m'-isomer.[11]

• Prepare Nitrating Mixture: In a suitable reaction vessel, prepare a nitrating mixture by slowly adding 165g of 90% aqueous nitric acid to 570g of oleum (containing 22.5% SO₃) while maintaining the temperature between 10-15 °C with vigorous stirring.

• Prepare Benzophenone Solution: In a separate vessel, gradually dissolve 200g of benzophenone in 1900g of oleum (22.5% SO₃) while keeping the temperature between 10-20 °C.

• Reaction: Slowly add the nitrating mixture to the benzophenone solution over 1.5 hours, ensuring the temperature does not exceed 15 °C.

• Maturation: Allow the reaction mixture to warm to 25 °C and stir for 30 minutes. For increased conversion, the mixture can be subsequently heated to 70 °C.[11]

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto a large volume of crushed ice and water with stirring.

• Isolation: The precipitated solid product is collected by vacuum filtration and washed thoroughly with water until the filtrate is neutral.

Purification by Recrystallization

The crude product can be purified by recrystallization, typically from an ethanol/water mixture or another suitable organic solvent.

• Solvent Selection: Choose a solvent in which the compound is highly soluble at high temperatures but poorly soluble at low temperatures. Ethanol is a common choice.

• Dissolution: Dissolve the crude solid in a minimum amount of boiling solvent.

• Filtration (Hot): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.

Applications in Synthesis

Precursor to 3,3'-Diaminobenzophenone

The most significant application of 3,3'-Dinitrobenzophenone is its use as a starting material for 3,3'-Diaminobenzophenone. This transformation is achieved through the reduction of the two nitro groups, typically via catalytic hydrogenation (e.g., using H₂ gas with a Palladium on carbon catalyst) or chemical reduction.[3] The resulting diamine is a critical monomer for synthesizing high-performance polymers used in aerospace and electronics due to their exceptional thermal stability.

Electrochemical Applications

The presence of two reducible nitro groups and a carbonyl group makes 3,3'-Dinitrobenzophenone an interesting candidate for electrochemical applications. It has been studied as a cathode material where it can undergo a 14-electron reduction process to form the corresponding diamino derivative, including the reduction of the carbonyl group.[2] This high electron transfer capacity is a desirable characteristic for battery materials.

Safety and Handling

3,3'-Dinitrobenzophenone is classified as an irritant and requires careful handling to avoid exposure.

• Hazard Classifications: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).

• Signal Word: Warning.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and use in a well-ventilated area or under a fume hood. A dust mask is recommended when handling the powder.

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[4]

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

3,3'-Dinitrobenzophenone is a well-characterized organic compound whose value lies in its specific molecular architecture. The meta-directing influence of the carbonyl group during synthesis allows for its regioselective preparation, and the presence of the dinitro functionalities makes it an ideal precursor for valuable diamines used in materials science. A thorough understanding of its spectroscopic signature, physical properties, and synthesis protocols, as outlined in this guide, is essential for its effective and safe utilization in research and development.

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An In-Depth Technical Guide to the Physicochemical Characteristics of 3,3'-Dinitrobenzophenone

Foreword: Understanding the Molecular Landscape of 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone is a symmetrically substituted aromatic ketone that serves as a pivotal intermediate in various synthetic pathways, including the development of novel polymers, dyes, and pharmacologically active molecules. The presence of two nitro groups, powerful electron-withdrawing moieties, on the benzophenone core significantly influences its chemical reactivity, thermal stability, and overall physicochemical profile. This guide provides a comprehensive exploration of these characteristics, offering both foundational data and the experimental rationale for their determination. It is designed for researchers, scientists, and drug development professionals who require a deep, practical understanding of this compound for application in their work.

Molecular Identity and Core Properties

A precise understanding of a compound's fundamental identifiers is the cornerstone of any scientific investigation. These parameters ensure unambiguous communication and form the basis for database searches and regulatory compliance.

The molecular structure of 3,3'-Dinitrobenzophenone, with its central carbonyl bridge and meta-substituted nitro groups, dictates its physical and chemical behavior.

3,3'-Dinitrobenzophenone CAS number 21222-05-9

An In-depth Technical Guide to 3,3'-Dinitrobenzophenone (CAS 21222-05-9) for Advanced Research Applications

Introduction: Beyond a Simple Intermediate

3,3'-Dinitrobenzophenone is a symmetrically substituted aromatic ketone, appearing as a white to light yellow crystalline solid.[1][2] While its molecular structure—a benzophenone core flanked by two meta-directing nitro groups—is straightforward, its true value lies in its role as a highly versatile precursor in materials science and specialized organic synthesis.[1] The electron-withdrawing nature of the nitro groups significantly influences the molecule's reactivity, making it a cornerstone for synthesizing advanced polymers and a subject of interest in electrochemistry.[1][2] This guide moves beyond a surface-level description to provide researchers, scientists, and drug development professionals with a detailed, practical understanding of its synthesis, key transformations, and applications, grounded in mechanistic principles and validated protocols.

Section 1: Core Physicochemical & Structural Properties

The utility of 3,3'-Dinitrobenzophenone begins with its fundamental properties. The two nitro groups are powerful electron-withdrawing moieties that deactivate the phenyl rings towards further electrophilic substitution and are the primary sites for chemical transformation, typically reduction.[2] The central carbonyl group acts as a rigid linker and influences the overall molecular geometry.

Data Presentation: Key Properties

Property	Value	Source(s)
CAS Number	21222-05-9	[1]
Molecular Formula	C₁₃H₈N₂O₅	[1]
Molecular Weight	272.21 g/mol	[1]
Appearance	White to light yellow powder or crystalline solid	[1][2]
Melting Point	152-154 °C	[1]
Solubility	Sparingly soluble in water; more soluble in organic solvents like ethanol and acetone.	[2]
SMILES String	[O-]c1cccc(c1)C(=O)c2cccc(c2)=O
InChI Key	BSDKBWGNIJMCID-UHFFFAOYSA-N

X-ray diffraction studies have confirmed that the compound crystallizes in the triclinic crystal system.[1] This structural information is vital for researchers in materials science, as crystal packing can influence the properties of derived materials.[1]

Visualization: Chemical Structure

Caption: Workflow for the synthesis and purification of 3,3'-Dinitrobenzophenone.

Section 3: Key Chemical Transformations & Applications

The primary utility of 3,3'-Dinitrobenzophenone is as a precursor to 3,3'-Diaminobenzophenone (DABP), a crucial monomer in the production of high-performance polymers.

Core Transformation: Reduction to 3,3'-Diaminobenzophenone

The conversion of the two nitro groups to amino groups is the most significant reaction of this compound. This reduction is typically achieved through catalytic hydrogenation.

Mechanism & Significance: The process involves the six-electron reduction of each nitro group to its corresponding amine. [3]The resulting diamine, DABP (CAS 611-79-0), possesses two nucleophilic amine groups that can react with electrophilic monomers (like tetracarboxylic dianhydrides) to form strong, thermally stable polymer chains, such as polyimides and polyamides. [4][5]These polymers are prized for their exceptional heat resistance and mechanical properties.

Experimental Protocol: Catalytic Hydrogenation

• Setup: Charge a pressure vessel (autoclave) with 34g (0.1 moles) of 3,3'-Dinitrobenzophenone, 1g of 5% Palladium on Carbon (Pd/C) catalyst, and 100 mL of a suitable solvent like methyl cellosolve. [4]2. Hydrogenation: Seal the vessel and introduce hydrogen gas. Stir the mixture at 30-35°C, maintaining hydrogen pressure until the theoretical amount of hydrogen (approx. 0.6 moles) is absorbed. [4]Monitor the reaction progress by observing hydrogen uptake.

• Filtration: Upon completion, heat the mixture to approximately 70°C and filter it while hot to remove the Pd/C catalyst. [4]4. Isolation: Allow the hot filtrate to cool. The product, 3,3'-Diaminobenzophenone, will crystallize. [4]5. Purification: Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry to yield the final product. [4]

Visualization: Pathway from Intermediate to Polymer

Caption: Transformation pathway from 3,3'-Dinitrobenzophenone to a polyimide.

Other Applications

• Electrochemistry: 3,3'-Dinitrobenzophenone has been investigated as a cathode material for primary batteries. [1]The electrochemical process involves a 14-electron reduction, converting both nitro groups to amines and reducing the central carbonyl group, demonstrating its high charge storage capacity. [1]* Pharmaceutical and Dye Intermediate: It serves as a building block in the synthesis of various dyes and potentially biologically active molecules, although this is a less common application. [1]Research has noted its potential as a cytotoxic agent, though mechanisms are still under investigation. [1]

Section 4: Safety, Handling, and Storage

As a nitroaromatic compound, 3,3'-Dinitrobenzophenone requires careful handling.

GHS Hazard Information:

• H315: Causes skin irritation. [1]* H319: Causes serious eye irritation. [1]* H335: May cause respiratory irritation. [1] Handling and PPE Protocol:

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust. * Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, chemical safety goggles, and a lab coat. For operations that may generate significant dust, a NIOSH-approved N95 dust mask is recommended. [6]* Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap and water. [7]Remove contaminated clothing. * Eye Contact: If the compound enters the eyes, flush immediately with plenty of water for at least 15 minutes and seek medical attention. [7] Storage and Disposal:

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place. [8]Keep away from heat and strong oxidizing agents. * Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow it to enter the sewer system. [7]

Conclusion

3,3'-Dinitrobenzophenone is a pivotal chemical intermediate whose value is defined by the reactivity of its nitro functional groups. While its synthesis via direct nitration presents challenges in isomer control, the established protocols allow for its efficient production. Its primary role as a precursor to 3,3'-Diaminobenzophenone solidifies its importance in the field of materials science for creating robust, heat-resistant polymers. A thorough understanding of its synthesis, reactivity, and safe handling procedures is essential for any researcher aiming to leverage this versatile molecule in their work.

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An In-depth Technical Guide to the Solubility of 3,3'-Dinitrobenzophenone in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 3,3'-Dinitrobenzophenone, a key intermediate in the synthesis of various functional materials, including heat-resistant polymers and specialty dyes.[1] Intended for researchers, scientists, and professionals in drug development and material science, this document delves into the theoretical principles governing the solubility of this nitroaromatic compound. It further outlines detailed experimental protocols for both qualitative and quantitative solubility determination. While specific quantitative solubility data for 3,3'-Dinitrobenzophenone is not extensively available in public literature, this guide leverages data from structurally analogous compounds and information inferred from synthesis and purification methodologies to provide a robust predictive framework for solvent selection and process optimization.

Introduction: The Significance of 3,3'-Dinitrobenzophenone and its Solubility

3,3'-Dinitrobenzophenone (C₁₃H₈N₂O₅, CAS No: 21222-05-9) is a crystalline solid characterized by a benzophenone core substituted with two nitro groups at the 3 and 3' positions.[1] Its molecular structure imparts properties that make it a valuable precursor in several industrial and research applications.[1] Understanding its solubility in various organic solvents is paramount for its effective utilization in chemical synthesis, purification via recrystallization, and formulation development. The choice of solvent directly impacts reaction kinetics, yield, purity of the final product, and the overall efficiency of manufacturing processes.

Key Physicochemical Properties of 3,3'-Dinitrobenzophenone:

Property	Value	Reference
Molecular Formula	C₁₃H₈N₂O₅	[1][2]
Molecular Weight	272.21 g/mol	[1][2]
Melting Point	152-154 °C	[1]
Appearance	White to slightly yellow crystalline solid	[1]

Theoretical Framework of Solubility

The solubility of a solid organic compound like 3,3'-Dinitrobenzophenone in a liquid solvent is governed by the principle of "like dissolves like." This adage is a simplified representation of the complex interplay of intermolecular forces between the solute and solvent molecules. The overall process of dissolution involves the breaking of solute-solute and solvent-solvent interactions and the formation of new solute-solvent interactions.

The molecular structure of 3,3'-Dinitrobenzophenone, featuring a largely nonpolar aromatic backbone with two highly polar nitro groups (-NO₂) and a polar carbonyl group (C=O), results in a molecule with a significant dipole moment. This polarity dictates its solubility behavior in different organic solvents.

Factors Influencing the Solubility of 3,3'-Dinitrobenzophenone:

• Polarity: The presence of the nitro and carbonyl groups suggests that 3,3'-Dinitrobenzophenone will exhibit higher solubility in polar aprotic and polar protic solvents that can engage in dipole-dipole interactions. Its solubility in nonpolar solvents is expected to be limited.

• Temperature: The dissolution of most solids is an endothermic process, meaning that solubility generally increases with an increase in temperature. This principle is fundamental to the technique of recrystallization for purification.

• Hydrogen Bonding: While 3,3'-Dinitrobenzophenone does not possess hydrogen bond donor capabilities, the oxygen atoms in the nitro and carbonyl groups can act as hydrogen bond acceptors. Therefore, it may exhibit favorable interactions with protic solvents like alcohols.

Predicted and Inferred Solubility Profile

Direct, quantitative solubility data for 3,3'-Dinitrobenzophenone is scarce in the available literature. However, by examining its chemical structure, information from related synthetic procedures, and the known solubility of a structurally similar compound, 1,3-dinitrobenzene, we can construct a predictive solubility profile.

Table of Predicted Qualitative Solubility of 3,3'-Dinitrobenzophenone:

Solvent	Solvent Type	Predicted Solubility	Rationale/Evidence
Dichloromethane (CH₂Cl₂)	Polar Aprotic	Soluble	Used as a reaction solvent in the synthesis of 3,3'-diaminobenzophenone from benzophenone, implying solubility of the dinitro intermediate.
Chloroform (CHCl₃)	Polar Aprotic	Soluble	Structurally similar to dichloromethane; 1,3-dinitrobenzene shows good solubility in chloroform.[3][4][5][6]
Acetone (CH₃COCH₃)	Polar Aprotic	Soluble	1,3-dinitrobenzene is very soluble in acetone.[3] The ketone functionality in acetone can interact with the polar groups of the solute.
Ethyl Acetate (CH₃COOC₂H₅)	Polar Aprotic	Soluble	1,3-dinitrobenzene is freely soluble in ethyl acetate.[3][5]
Dimethylformamide (DMF)	Polar Aprotic	Soluble	High polarity and aprotic nature make it a good solvent for many polar organic compounds.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	A powerful polar aprotic solvent known for its ability to dissolve a wide range of organic compounds.[7][8][9]
Ethanol (C₂H₅OH)	Polar Protic	Sparingly Soluble (cold), Soluble (hot)	Used in combination with water for the recrystallization of 3,3'-diaminobenzophenone, suggesting that the dinitro precursor has temperature-dependent solubility. 1,3-dinitrobenzene has moderate solubility in ethanol.[3]
Methanol (CH₃OH)	Polar Protic	Sparingly Soluble (cold), Soluble (hot)	Similar to ethanol; 1,3-dinitrobenzene shows moderate solubility.[6]
Toluene (C₇H₈)	Nonpolar	Sparingly to Insoluble	The large nonpolar aromatic structure of toluene is less likely to effectively solvate the polar nitro and carbonyl groups. However, 1,3-dinitrobenzene shows some solubility.[3]
Hexane (C₆H₁₄)	Nonpolar	Insoluble	The nonpolar nature of hexane makes it a poor solvent for the polar 3,3'-Dinitrobenzophenone.
Water (H₂O)	Polar Protic	Insoluble	The large hydrophobic aromatic rings of the molecule will dominate over the polar groups, leading to very low aqueous solubility.

Experimental Determination of Solubility

To obtain precise solubility data, experimental determination is essential. The following section provides detailed protocols for both qualitative and quantitative solubility analysis.

Qualitative Solubility Determination

This method provides a rapid assessment of solubility in various solvents and is useful for initial solvent screening for applications like recrystallization.

Protocol for Qualitative Solubility Testing:

• Preparation: Place approximately 10-20 mg of 3,3'-Dinitrobenzophenone into a series of clean, dry test tubes.

• Solvent Addition: To each test tube, add 1 mL of a different organic solvent from the list in the table above.

• Agitation: Vigorously agitate the test tubes using a vortex mixer or by manual shaking for 1-2 minutes at room temperature.

• Observation: Observe each test tube for the dissolution of the solid.

• Classification: Classify the solubility based on the following criteria:

  • Soluble: The solid completely dissolves.

  • Sparingly Soluble: A significant portion of the solid dissolves, but some remains undissolved.

  • Insoluble: The solid does not appear to dissolve.

• Heating (Optional): For solvents where the compound is sparingly soluble or insoluble at room temperature, gently heat the test tube in a water bath to observe if solubility increases with temperature. This is a key indicator for a good recrystallization solvent.

Diagram of Qualitative Solubility Workflow:

Caption: Workflow for qualitative solubility assessment.

Quantitative Solubility Determination (Isothermal Shake-Flask Method)

This method determines the equilibrium solubility of a compound in a solvent at a specific temperature.

Protocol for Quantitative Solubility Determination:

• Sample Preparation: Add an excess amount of 3,3'-Dinitrobenzophenone to a series of vials containing a known volume of the selected organic solvents. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a constant-temperature shaker bath for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sampling and Filtration: After equilibration, allow the solid to settle. Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter (e.g., 0.45 µm PTFE) into a pre-weighed volumetric flask. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis (for non-volatile solutes):

  • Record the exact volume of the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the solvent and the melting point of the solute.

  • Weigh the remaining solid residue.

  • Calculate the solubility in g/100 mL or other desired units.

• Spectroscopic/Chromatographic Analysis:

  • Dilute the filtered saturated solution with a known volume of the same solvent.

  • Determine the concentration of 3,3'-Dinitrobenzophenone in the diluted solution using a pre-calibrated analytical method such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

  • Calculate the original concentration in the saturated solution.

Diagram of Quantitative Solubility Workflow:

Caption: Workflow for quantitative solubility measurement.

Conclusion

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A Guide to the Thermal Characterization of 3,3'-Dinitrobenzophenone

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone (CAS No. 21222-05-9) is an organic compound characterized by a central ketone group flanked by two phenyl rings, each substituted with a nitro group at the meta position.[1][2] Its molecular formula is C₁₃H₈N₂O₅, and it has a molecular weight of approximately 272.22 g/mol .[3] As a nitroaromatic compound, 3,3'-Dinitrobenzophenone serves as a valuable intermediate in various synthetic pathways, particularly in the development of novel pharmaceuticals and high-performance polymers where the nitro groups can be reduced to form reactive amine functionalities.

The presence of two nitro groups, however, imparts energetic characteristics to the molecule.[4] Nitroaromatic compounds are a class of materials known for their potential thermal instability, which can lead to rapid, exothermic decomposition if handled or stored improperly.[5] Therefore, a thorough understanding of the melting point and thermal stability of 3,3'-Dinitrobenzophenone is not merely a matter of routine characterization; it is a critical prerequisite for its safe handling, processing, and application in any research or development setting. This guide provides a comprehensive overview of its key thermal properties and details the essential experimental protocols required for their verification.

Part 1: Melting Point Analysis: A Criterion for Purity and Identity

The melting point of a crystalline solid is a fundamental physical property that provides a dual insight: it serves as a key identifier of the substance and as a reliable indicator of its purity.[6] A pure compound typically exhibits a sharp, well-defined melting range of 0.5-1.0°C.[6] Conversely, the presence of impurities will depress the melting point and broaden the melting range.[6]

Reported Melting Point Data

Multiple sources have reported the melting point of 3,3'-Dinitrobenzophenone. While values are generally consistent, minor variations exist, which can be attributed to differences in sample purity or analytical methodology. A summary of these reported values is presented below.

Reported Melting Point Range (°C)	Purity/Assay	Source
155	Not specified	Chemcasts[1]
153-155	Not specified	Chongqing Chemdad Co.[2]
152-154	96%	Sigma-Aldrich[7]
148.5-157.5	≥95.0% (GC)	Thermo Fisher Scientific[3]

This consolidation of data underscores a consensus melting point in the range of 148-158°C . For any new batch, it is imperative to perform an experimental determination to verify its identity and purity against these established values.

Experimental Protocol: Melting Point Determination via Capillary Method

This protocol describes the use of a modern digital melting point apparatus, which offers high precision and safety compared to traditional oil bath methods.

Causality Behind Experimental Choices:

• Sample Preparation: The sample must be completely dry and finely powdered to ensure uniform heat transfer within the capillary tube and to facilitate dense packing, which prevents air pockets and leads to a more accurate reading.[8]

• Heating Rate: A dual-ramp heating rate is employed for efficiency and accuracy. An initial rapid ramp quickly brings the apparatus to a temperature just below the expected melting point. The subsequent slow ramp (1-2°C per minute) is critical to allow the system to reach thermal equilibrium, ensuring that the temperature of the heating block accurately reflects the temperature of the sample as it melts.[9]

Step-by-Step Methodology:

• Sample Preparation: Ensure the 3,3'-Dinitrobenzophenone sample is thoroughly dry. If necessary, dry under vacuum. Place a small amount of the sample on a clean, dry watch glass and crush it into a fine, uniform powder using a spatula.

• Capillary Tube Loading: Take a capillary melting point tube (sealed at one end) and press the open end gently into the powdered sample. A small amount of solid (2-3 mm in height) should enter the tube.

• Sample Packing: To pack the sample tightly at the bottom of the tube, tap the sealed end gently on a hard surface or drop the tube through a long, vertical glass tube onto the surface.[9] A densely packed sample is crucial for accurate results.

• Apparatus Setup: Turn on the digital melting point apparatus and allow it to stabilize.

• Initial Rapid Determination (Optional but Recommended): If the approximate melting point is unknown, perform a quick determination by setting a rapid heating ramp (e.g., 10-20°C/min) to find the approximate range.[9]

• Accurate Determination:

  • Set a "start temperature" approximately 10-15°C below the expected melting point.

  • Set the heating ramp rate to a slow value, typically 1-2°C per minute.

  • Insert the packed capillary tube into the sample holder of the apparatus.

• Observation and Recording:

  • Observe the sample through the viewing lens.

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Record the temperature (T₂) at which the last solid crystal melts, resulting in a completely clear liquid.

  • The melting range is reported as T₁ - T₂.

• Post-Analysis: Allow the apparatus to cool. Dispose of the used capillary tube in the designated glass waste container.

Workflow for Melting Point Determination```dot

Caption: Workflow for performing a DSC analysis of 3,3'-Dinitrobenzophenone.

Thermogravimetric Analysis (TGA)

Principle and Application: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is invaluable for determining the decomposition temperature, observing multi-step degradation processes, and quantifying the amount of non-volatile residue. For 3,3'-Dinitrobenzophenone, a TGA curve would reveal the temperature at which mass loss begins, corresponding to the release of gaseous decomposition products.

Expected TGA Profile for 3,3'-Dinitrobenzophenone: The TGA thermogram is expected to show a stable baseline (no mass loss) until the decomposition temperature is reached. At this point, a sharp drop in mass would occur as the molecule breaks down into smaller, volatile fragments (such as H₂O, CO, CO₂, and various nitrogen oxides). The analysis would show a near-complete mass loss, indicating that the decomposition products are primarily gaseous.

Experimental Protocol: TGA Analysis

Causality Behind Experimental Choices:

• Sample Mass: A slightly larger sample mass (5-10 mg) than in DSC is often used to ensure that the mass changes are well within the detection limits of the highly sensitive microbalance.

• Purge Gas: As with DSC, an inert atmosphere is used to study the intrinsic thermal decomposition. However, running a parallel experiment in an oxidative atmosphere (air) can provide valuable information on the compound's stability in different processing environments. [5] Step-by-Step Methodology:

• Instrument Preparation: Turn on the TGA and the desired purge gas (e.g., Nitrogen). Allow the instrument and balance to stabilize.

• Sample Loading: Tare the TGA sample pan (typically platinum or alumina). Place a small, accurately weighed sample (5-10 mg) of 3,3'-Dinitrobenzophenone into the pan.

• Instrument Loading: Carefully place the sample pan onto the TGA's balance mechanism within the furnace.

• Experimental Program:

  • Set the purge gas to the desired flow rate (e.g., 50-100 mL/min).

  • Equilibrate the furnace at a starting temperature (e.g., 30°C).

  • Program a heating ramp from the starting temperature to a final temperature where decomposition is complete (e.g., 500°C) at a controlled rate (e.g., 10°C/min).

• Data Acquisition: Begin the experiment, recording the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of decomposition, defined as the temperature at which significant mass loss begins.

  • Analyze the derivative of the TGA curve (DTG curve) to find the temperature of the maximum rate of mass loss.

  • Quantify the percentage of mass lost at each decomposition step and the final residual mass.

Workflow for TGA Analysis

Caption: Workflow for performing a TGA analysis of 3,3'-Dinitrobenzophenone.

Conclusion

3,3'-Dinitrobenzophenone possesses a well-defined melting point in the range of 148-158°C, which serves as a critical parameter for identity and purity confirmation. As a dinitroaromatic compound, it is expected to be thermally stable to a certain point, beyond which it will undergo rapid and energetic decomposition. While specific decomposition data is not widely published, the analytical techniques of DSC and TGA are indispensable for its characterization. The detailed protocols provided in this guide equip researchers with the necessary framework to perform these analyses safely and effectively. A thorough thermal hazard assessment, grounded in the experimental data derived from these methods, is an absolute requirement before this compound is utilized in any large-scale synthesis or advanced application.

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An In-Depth Technical Guide to the Spectroscopic Data of 3,3'-Dinitrobenzophenone

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 3,3'-Dinitrobenzophenone (CAS No: 21222-05-9; Molecular Formula: C₁₃H₈N₂O₅). Aimed at researchers, scientists, and professionals in drug development, this document delves into the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic profiles of the molecule. The guide emphasizes the interpretation of spectral data, linking empirical evidence to the molecular structure and electronic properties. Detailed experimental protocols are provided, underpinned by a rationale for methodological choices to ensure scientific integrity and reproducibility.

Introduction

3,3'-Dinitrobenzophenone is an aromatic ketone characterized by a central carbonyl group bridging two phenyl rings, each substituted with a nitro group at the meta-position. This substitution pattern significantly influences the molecule's electronic distribution and, consequently, its chemical reactivity and spectroscopic properties. Understanding its spectral signature is paramount for quality control, reaction monitoring, and predicting its behavior in various chemical and biological systems. This guide serves as an authoritative resource for the detailed spectroscopic characterization of this compound.

Molecular Structure and Spectroscopic Correlation

The interpretation of any spectrum begins with a clear understanding of the molecule's structure. The two nitro groups (-NO₂) are strong electron-withdrawing groups, which deshield the aromatic protons and carbons, shifting their signals downfield in NMR spectra. The carbonyl group (C=O) also contributes to this effect and introduces its own characteristic spectral features.

Caption: Molecular structure of 3,3'-Dinitrobenzophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. Due to the molecule's symmetry, the two substituted phenyl rings are chemically equivalent, simplifying the resulting spectra.

¹H NMR Spectroscopy

The proton NMR spectrum reveals four distinct signals in the aromatic region, corresponding to the four non-equivalent protons on each ring. The strong electron-withdrawing nature of the nitro and carbonyl groups shifts all signals significantly downfield ( > 7.5 ppm).

Signal Label	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
A	~8.63	t (triplet)	~1.8	H-2, H-2'
B	~8.52	ddd	~8.2, 2.2, 1.0	H-4, H-4'
C	~8.15	ddd	~7.8, 2.2, 1.0	H-6, H-6'
D	~7.79	t (triplet)	~8.0	H-5, H-5'
Data sourced from ChemicalBook and interpreted based on standard values.[1]

Expertise & Experience: The proton at the C2 position (H-2) appears as a triplet at the most downfield shift. Its proximity to both the nitro group (meta) and the carbonyl-bridged ring (ortho) results in significant deshielding. The protons H-4 and H-6 are deshielded by the adjacent nitro group, while H-5 is the most upfield of the aromatic signals. The splitting patterns arise from ortho and meta couplings between the protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides insight into the carbon skeleton. Due to molecular symmetry, only seven signals are expected: one for the carbonyl carbon and six for the carbons of one of the aromatic rings.

Chemical Shift (δ, ppm)	Assignment	Rationale
~192.5	C=O	Typical for aromatic ketones.
~148.2	C3, C3'	Carbon directly attached to the electron-withdrawing -NO₂ group.
~138.1	C1, C1'	Quaternary carbon attached to the carbonyl group.
~135.0	C6, C6'	Deshielded by ortho carbonyl and para nitro group effects.
~130.8	C5, C5'	Influenced by ortho and meta substituents.
~128.3	C4, C4'	Deshielded by ortho nitro group.
~124.5	C2, C2'	Influenced by meta nitro group and ortho carbonyl group.
Data sourced from SpectraBase, acquired in DMSO-d6.[2]

Trustworthiness: The assignment of carbon signals is validated by established substituent chemical shift (SCS) effects. The C3 carbon, directly bonded to the nitro group, is the most downfield of the aromatic sp² carbons, while the carbonyl carbon is significantly further downfield, as expected.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh 10-20 mg of 3,3'-Dinitrobenzophenone for ¹H NMR (20-50 mg for ¹³C NMR) and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean vial.[3]

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer's probe (typically 4-5 cm).

• Spectrometer Setup: Insert the sample into the spectrometer. Allow the sample temperature to equilibrate for 10-15 minutes.[4]

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, pulse width, relaxation delay). For ¹³C NMR, a higher number of scans is typically required due to the low natural abundance of the ¹³C isotope.[5]

• Processing: After acquisition, apply Fourier transform, phase correction, and baseline correction to the raw data (FID) to obtain the final spectrum.

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Functional Group
~3100-3000	C-H Stretch	Medium-Weak	Aromatic C-H
~1670	C=O Stretch	Strong	Ketone Carbonyl
~1600, ~1475	C=C Stretch	Medium	Aromatic Ring
~1530	N-O Asymmetric Stretch	Strong	Nitro (-NO₂)
~1350	N-O Symmetric Stretch	Strong	Nitro (-NO₂)
~740	C-H Bend (out-of-plane)	Strong	Meta-disubstituted aromatic
Data interpreted from typical values for aromatic nitro ketones.[6][7]

Expertise & Experience: The most diagnostic peaks in the IR spectrum are the strong C=O stretch around 1670 cm⁻¹ and the two very strong absorptions for the nitro group at ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric). The presence of a strong band around 740 cm⁻¹ is characteristic of the out-of-plane C-H bending for meta-disubstituted benzene rings, further confirming the molecular structure.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

The KBr pellet method is a common technique for analyzing solid samples.[8][9]

• Preparation: Gently grind 1-2 mg of 3,3'-Dinitrobenzophenone with ~100-200 mg of dry, spectroscopic-grade potassium bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.[10]

• Pellet Formation: Transfer a portion of the mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent pellet.[9][11]

• Background Scan: Place the empty sample holder in the FTIR spectrometer and run a background scan to record the spectrum of the atmospheric components (CO₂, H₂O).[12]

• Sample Scan: Mount the KBr pellet in a sample holder and place it in the spectrometer. Run the sample scan. The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The extended conjugation involving the aromatic rings and the carbonyl group, along with the nitro groups, gives rise to characteristic absorptions.

λₘₐₓ (nm)	Electronic Transition	Chromophore
~250-260	π → π	Nitro-substituted benzene rings
~330-340	n → π	Carbonyl group (C=O)
Values are estimations based on data for similar compounds like benzophenone and nitro-aromatics.[13][14] The exact λₘₐₓ can vary with the solvent.

Expertise & Experience: The spectrum is expected to be dominated by an intense π → π* transition at a shorter wavelength, arising from the conjugated aromatic system. A weaker, longer-wavelength absorption corresponding to the n → π* transition of the carbonyl group's non-bonding electrons is also anticipated. The presence of nitro groups, which are powerful auxochromes, typically causes a bathochromic (red) shift of the π → π* absorption band compared to unsubstituted benzophenone.

Experimental Protocol: UV-Vis Spectroscopy

• Solvent Selection: Choose a UV-grade solvent in which the compound is soluble and that is transparent in the wavelength range of interest. Ethanol or cyclohexane are common choices.[15]

• Solution Preparation: Prepare a stock solution of 3,3'-Dinitrobenzophenone of a known concentration. Perform serial dilutions to obtain a series of solutions with concentrations that will yield absorbance values within the instrument's linear range (typically 0.1 to 1.0).

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up and stabilize (approx. 20 minutes).[16]

• Baseline Correction: Fill a quartz cuvette with the pure solvent (the "blank"). Place it in the spectrophotometer and perform a baseline correction across the desired wavelength range (e.g., 200-800 nm).

• Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it in the spectrophotometer. Record the absorbance spectrum. Repeat for all prepared dilutions.

Integrated Spectroscopic Workflow

A robust structural confirmation relies on the synergistic use of multiple spectroscopic techniques. The workflow diagram below illustrates the logical process of characterizing a compound like 3,3'-Dinitrobenzophenone.

Caption: Integrated workflow for the spectroscopic characterization of 3,3'-Dinitrobenzophenone.

Conclusion

The combined application of NMR, IR, and UV-Vis spectroscopy provides a complete and unambiguous characterization of 3,3'-Dinitrobenzophenone. ¹H and ¹³C NMR define the precise connectivity and electronic environment of the C-H framework. FTIR confirms the presence of the key carbonyl and nitro functional groups, while UV-Vis spectroscopy elucidates the electronic properties arising from the conjugated system. The data and protocols presented in this guide offer a reliable foundation for researchers working with this compound, ensuring accuracy and consistency in its identification and application.

References

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• AZoM. (2022, May 10). How is Potassium Bromide Used in Infrared Spectroscopy?. Retrieved January 9, 2026, from [Link]

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• Nichols, L. (2020, January 26). IR w/ KBr Pellet [Video]. YouTube. Retrieved January 9, 2026, from [Link]

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3,3'-Dinitrobenzophenone

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3,3'-Dinitrobenzophenone. Designed for researchers and professionals in chemical synthesis and drug development, this document moves beyond simple data reporting to offer a detailed interpretation grounded in fundamental principles of magnetic resonance. We will explore the causal relationships between molecular structure and spectral output, present a robust, field-proven protocol for data acquisition, and provide a complete assignment of all proton and carbon signals. This guide serves as a self-validating framework for the structural elucidation of this and similar aromatic ketones.

Theoretical Framework: Predicting the NMR Landscape

Before analyzing experimental data, a rigorous theoretical prediction establishes a validated hypothesis. The structure of 3,3'-Dinitrobenzophenone, featuring two meta-substituted nitrobenzene rings linked by a carbonyl group, dictates a specific electronic and magnetic environment for each nucleus.

Molecular Symmetry and Chemical Equivalence

3,3'-Dinitrobenzophenone possesses a C₂ axis of symmetry passing through the carbonyl carbon. This symmetry renders the two aromatic rings chemically equivalent. Consequently, we predict a simplified NMR spectrum where signals from one ring are mirrored by the other, resulting in four unique aromatic proton environments and seven unique carbon environments.

Influence of Substituents: The "Why" Behind Chemical Shifts

The spectral positions (chemical shifts) are governed by the electron density around each nucleus. In this molecule, two powerful electron-withdrawing groups (EWGs) dominate the electronic landscape:

• Nitro Group (-NO₂): This group is a strong resonance and inductive EWG. It significantly reduces electron density at the ortho and para positions of the ring, "deshielding" the nuclei at these positions and shifting their signals to a higher frequency (downfield) in the NMR spectrum.[1]

• Carbonyl Group (C=O): The ketone group also withdraws electron density via induction and resonance, contributing to the overall deshielding of the aromatic rings.[2] The carbonyl carbon itself is highly deshielded and characteristically appears far downfield in the ¹³C NMR spectrum.[3]

Based on these principles, we can predict the relative chemical shifts for the aromatic protons and carbons.

Predicted ¹H NMR Spectrum

Each aromatic ring has four protons. Due to symmetry, we expect four distinct signals in the ¹H NMR spectrum, each integrating to 2H (representing one proton from each ring).

• H-2': This proton is ortho to the nitro group and ortho to the carbonyl-substituted carbon. It is expected to be the most deshielded and appear furthest downfield. It will be split by H-4' (meta coupling, small J) and H-6' (meta coupling, small J), likely appearing as a triplet or a finely split multiplet.

• H-4': This proton is ortho to the nitro group and para to the carbonyl-substituted carbon. It will also be significantly deshielded. It will be split by H-5' (ortho coupling, large J) and H-2' (meta coupling, small J), appearing as a doublet of doublets (dd).

• H-6': This proton is para to the nitro group and ortho to the carbonyl-substituted carbon. Its deshielding will be pronounced. It will be split by H-5' (ortho coupling, large J), appearing as a doublet of doublets (dd).

• H-5': This proton is meta to both the nitro and carbonyl-substituted carbons. It will be the least deshielded of the four, appearing most upfield. It will be split by H-4' and H-6' (both ortho couplings), appearing as a triplet (t).

Predicted ¹³C NMR Spectrum

Due to symmetry, we expect seven distinct signals: six for the aromatic carbons and one for the carbonyl carbon. Standard ¹³C NMR is proton-decoupled, so all signals will appear as singlets.[4]

• C=O (C-7): The carbonyl carbon, being directly bonded to two electronegative oxygen atoms (in resonance terms) and two aromatic rings, will be the most deshielded signal, typically appearing in the 190-200 ppm range.[3]

• C-3': The carbon directly attached to the nitro group (ipso-carbon) will be significantly deshielded due to the strong inductive effect of the nitro group, expected around 148 ppm.[1]

• C-1': The quaternary carbon attached to the carbonyl group will also be deshielded.

• C-2', C-4', C-5', C-6': These protonated carbons will appear in the aromatic region (approx. 120-150 ppm).[3] Their precise shifts are influenced by their position relative to the EWGs. The carbons ortho and para to the nitro group (C-2', C-4', C-6') are expected to be further downfield than the carbon meta to it (C-5').

Analysis of Experimental Spectral Data

The following analysis integrates experimental data from authoritative spectral databases with the theoretical framework established above.

¹H NMR Spectrum Analysis (CDCl₃)

Experimental data obtained from a 90 MHz spectrum in deuterated chloroform (CDCl₃) shows four distinct signals in the aromatic region.[5]

Signal Label	Experimental Shift (ppm)[5]	Predicted Multiplicity	Integration	Assigned Proton	Justification for Assignment
A	8.630	t (triplet)	2H	H-2'	Furthest downfield signal, consistent with being ortho to both the -NO₂ group and the C-1' carbon. The triplet appearance arises from two similar small meta couplings.
B	8.518	dd (doublet of doublets)	2H	H-4'	Strongly deshielded proton, consistent with being ortho to the -NO₂ group.
C	8.147	dd (doublet of doublets)	2H	H-6'	Deshielded proton, consistent with being para to the -NO₂ group and ortho to the C-1' carbon.
D	7.791	t (triplet)	2H	H-5'	Most upfield aromatic signal, consistent with being meta to both EWGs. The triplet arises from two similar large ortho couplings.

¹³C NMR Spectrum Analysis (DMSO-d₆)

While a publicly available peak list for the ¹³C NMR spectrum is not accessible, a spectrum has been recorded in deuterated dimethyl sulfoxide (DMSO-d₆) and is available through SpectraBase.[6] Based on established substituent effects, the following table presents the predicted chemical shifts and assignments.

Predicted Shift (ppm)	Signal Type	Assigned Carbon	Justification for Assignment
~194	Quaternary	C-7 (C=O)	Highly deshielded, characteristic of a benzophenone carbonyl carbon.
~148	Quaternary	C-3'	Ipso-carbon attached to the strongly electron-withdrawing nitro group.[1]
~138	Quaternary	C-1'	Ipso-carbon attached to the carbonyl group.
~136	CH	C-6'	Deshielded aromatic methine, para to the nitro group.
~131	CH	C-5'	Aromatic methine, least affected by direct resonance withdrawal.
~128	CH	C-4'	Deshielded aromatic methine, ortho to the nitro group.
~124	CH	C-2'	Deshielded aromatic methine, ortho to the nitro group.

Visualization of Molecular Environments

To clarify the relationships between structure and spectral data, the unique proton and carbon environments are illustrated below.

Caption: Molecular structure of 3,3'-Dinitrobenzophenone.

Field-Proven Experimental Protocol

This section details a self-validating protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 3,3'-Dinitrobenzophenone. The causality behind each step is explained to ensure reproducibility and accuracy.

Sample Preparation

• Analyte Purity: Ensure the 3,3'-Dinitrobenzophenone sample is of high purity (>95%), as impurities will introduce extraneous signals. Purity can be confirmed by melting point analysis (Lit. mp 152-154 °C).

• Solvent Selection:

  • Rationale: The choice of deuterated solvent is critical. The solvent must fully dissolve the analyte without reacting with it. Its residual proton and carbon signals should not overlap with analyte signals.

  • Primary Choice (CDCl₃): Deuterated chloroform is an excellent choice for ¹H NMR as it dissolves many organic compounds and its residual peak (δ ~7.26 ppm) is typically clear of the highly deshielded aromatic region of this analyte.[3]

  • Alternative (DMSO-d₆): Deuterated dimethyl sulfoxide is a stronger solvent, useful if solubility in CDCl₃ is poor. Its residual proton peak (δ ~2.50 ppm) and water peak (δ ~3.3 ppm) are well away from analyte signals.[7] It is often preferred for ¹³C NMR to ensure solubility for longer acquisition times.

• Concentration:

  • ¹H NMR: Prepare a solution of ~5-10 mg of the compound in 0.6-0.7 mL of deuterated solvent. This concentration is sufficient for a strong signal-to-noise ratio in a few scans.

  • ¹³C NMR: Prepare a more concentrated solution of ~20-30 mg in 0.6-0.7 mL of solvent. The low natural abundance of the ¹³C isotope necessitates a higher concentration to obtain a good spectrum in a reasonable time.[8]

• Procedure: a. Weigh the sample accurately into a clean, dry vial. b. Add the deuterated solvent using a clean pipette. c. Gently vortex or sonicate the vial until the sample is fully dissolved. d. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. e. Cap the NMR tube securely.

NMR Data Acquisition

• Instrumentation: Use a Fourier Transform NMR (FT-NMR) spectrometer with a frequency of at least 300 MHz for ¹H NMR to ensure adequate signal dispersion.

• Instrument Setup: a. Insert the sample into the spinner turbine and place it in the magnet. b. Locking: Lock the spectrometer on the deuterium signal of the solvent. This step is crucial as it compensates for any magnetic field drift during the experiment. c. Shimming: Shim the magnetic field to optimize its homogeneity across the sample. This process minimizes peak broadening and improves spectral resolution.

• ¹H NMR Parameters:

  • Pulse Angle: ~30-45 degrees (a non-90-degree pulse allows for a shorter relaxation delay).

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: ~1-2 seconds.

  • Number of Scans: 8 to 16 scans are typically sufficient.

• ¹³C NMR Parameters:

  • Mode: Proton-decoupled (¹H decoupled).

  • Pulse Angle: ~45 degrees.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: ~2 seconds.

  • Number of Scans: A significantly higher number of scans (e.g., 1024 to 4096) is required due to the low sensitivity of the ¹³C nucleus.

Experimental Workflow Diagram

Caption: A standard workflow for NMR sample preparation and data acquisition.

Conclusion

The combined application of ¹H and ¹³C NMR spectroscopy provides an unambiguous structural confirmation of 3,3'-Dinitrobenzophenone. The ¹H NMR spectrum is characterized by four distinct, deshielded aromatic signals, a direct consequence of the powerful electron-withdrawing nature of the nitro and carbonyl substituents. The symmetry of the molecule simplifies the spectrum, with each signal representing two equivalent protons. The ¹³C NMR spectrum is defined by a highly downfield carbonyl signal and six aromatic carbon signals, whose chemical shifts are similarly governed by substituent effects. The protocols and interpretive framework detailed in this guide offer a reliable methodology for the analysis of complex aromatic compounds, ensuring data integrity and confident structural assignment.

References

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UV-Visible absorption spectrum of 3,3'-Dinitrobenzophenone

An In-depth Technical Guide to the UV-Visible Absorption Spectrum of 3,3'-Dinitrobenzophenone

Authored by: Gemini, Senior Application Scientist

Introduction

3,3'-Dinitrobenzophenone is an organic compound featuring a benzophenone core substituted with two nitro groups.[1] With the molecular formula C₁₃H₈N₂O₅ and a molecular weight of 272.21 g/mol , it typically appears as a white to slightly yellow crystalline solid.[1][2][3] This compound serves as a key intermediate in the synthesis of various materials, including heat-resistant polymers, dyes, and pharmaceuticals.[1] Given its molecular structure, which contains multiple chromophores, 3,3'-Dinitrobenzophenone is an excellent candidate for analysis by UV-Visible (UV-Vis) spectroscopy. This technique is a cornerstone of analytical chemistry, providing valuable qualitative and quantitative data about a substance by measuring its absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum.[4][5]

This guide provides a comprehensive examination of the . It is designed for researchers, scientists, and drug development professionals who utilize UV-Vis spectroscopy for material characterization, purity assessment, and quantitative analysis. We will explore the theoretical underpinnings of its spectral behavior, the profound influence of solvent choice on its absorption profile, a detailed protocol for accurate spectral acquisition, and the application of the Beer-Lambert Law for concentration determination.

Theoretical Foundation: UV-Vis Spectroscopy and Molecular Structure

UV-Vis spectroscopy operates on the principle that molecules absorb light at specific wavelengths, causing electrons to transition from a lower-energy ground state to a higher-energy excited state.[5][6] The energy of the absorbed light is inversely proportional to its wavelength.[4] A UV-Vis spectrophotometer illuminates a sample with light across a range of wavelengths (typically 190–900 nm) and measures the amount of light the sample absorbs at each wavelength.[7] The resulting plot of absorbance versus wavelength is known as an absorption spectrum, which serves as a unique fingerprint for the molecule under specific conditions.[4][5]

The key to 3,3'-Dinitrobenzophenone's UV-Vis activity lies in its molecular structure, which contains several chromophores—parts of the molecule responsible for light absorption.

• Benzoyl Group: The core benzophenone structure contains a carbonyl group (C=O) conjugated with two phenyl rings. This extensive π-electron system is a strong chromophore.

• Nitro Groups (-NO₂): The two nitro groups are also powerful chromophores and act as electron-withdrawing groups, further influencing the electronic distribution within the molecule.

The absorption spectrum of 3,3'-Dinitrobenzophenone is primarily characterized by two types of electronic transitions:

• π → π* Transitions: These high-energy transitions involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital. They are characteristic of conjugated systems like aromatic rings and carbonyl groups. These transitions typically result in strong absorption bands (high molar absorptivity).[8]

• n → π* Transitions: This type of transition involves exciting an electron from a non-bonding orbital (n), such as one of the lone pairs on the carbonyl oxygen, to a π* antibonding orbital. These transitions are lower in energy (occur at longer wavelengths) and are generally much weaker (lower molar absorptivity) than π → π* transitions.[8]

Caption: Molecular structure of 3,3'-Dinitrobenzophenone.

Spectral Analysis: The Influence of Solvent Polarity

The choice of solvent is a critical experimental parameter that can significantly alter the position (λmax) and intensity of absorption bands. This phenomenon, known as solvatochromism, arises from differential solvation of the molecule's ground and excited electronic states. Understanding these interactions is key to interpreting spectra correctly and demonstrates causality in experimental design.

For benzophenone and its derivatives, solvent polarity has opposing effects on the n → π* and π → π* transitions:

• Hypsochromic Shift (Blue Shift) of the n → π* Band: In polar, protic solvents (like ethanol or water), the lone pair electrons on the carbonyl oxygen are stabilized by hydrogen bonding with solvent molecules. This stabilization is stronger for the ground state than the excited state. Consequently, more energy is required to promote an electron, resulting in a shift of the absorption maximum to a shorter wavelength (a blue shift).[8][9]

• Bathochromic Shift (Red Shift) of the π → π* Band: The π* excited state is generally more polar than the π ground state. Polar solvents will stabilize this more polar excited state to a greater extent than the ground state. This reduces the energy gap between the two states, causing the absorption maximum to shift to a longer wavelength (a red shift).[9][10][11]

This differential shifting is a powerful diagnostic tool for assigning absorption bands in the spectrum of a carbonyl-containing compound like 3,3'-Dinitrobenzophenone.

Table 1: Expected Solvent Effects on the Absorption Bands of 3,3'-Dinitrobenzophenone (Note: This table illustrates the expected behavior based on the known solvatochromism of benzophenone.[8][9] Absolute λmax values should be determined experimentally.)

Transition Type	Non-Polar Solvent (e.g., Hexane)	Polar Aprotic Solvent (e.g., Acetonitrile)	Polar Protic Solvent (e.g., Ethanol)	Expected Shift with Increasing Polarity
π → π	~250 nm	Longer λmax	Longest λmax	Bathochromic (Red) Shift
n → π	~340 nm	Shorter λmax	Shortest λmax	Hypsochromic (Blue) Shift

Experimental Protocol: Acquiring a High-Fidelity UV-Vis Spectrum

This section provides a detailed, self-validating protocol for obtaining the . The inclusion of baseline correction and proper blanking ensures the trustworthiness of the final data.

A. Materials and Equipment

• 3,3'-Dinitrobenzophenone (reagent grade)

• Spectroscopic grade solvent (e.g., ethanol, hexane, acetonitrile)

• Calibrated dual-beam UV-Vis spectrophotometer

• A matched pair of 1 cm path length quartz cuvettes

• Volumetric flasks and pipettes

• Analytical balance

B. Step-by-Step Methodology

• Instrument Preparation:

  • Turn on the spectrophotometer and its light sources (deuterium and tungsten lamps).[12]

  • Allow the instrument to warm up for at least 20-30 minutes to ensure lamp stability and minimize baseline drift.[12]

• Solution Preparation:

  • Stock Solution: Accurately weigh a small amount (e.g., 5 mg) of 3,3'-Dinitrobenzophenone and quantitatively transfer it to a 50 mL volumetric flask. Dissolve the compound in the chosen spectroscopic grade solvent and dilute to the mark. This creates a stock solution of known concentration (e.g., 0.1 mg/mL).

  • Working Solution: Prepare a dilution of the stock solution to achieve an absorbance in the optimal range of 0.2 - 1.0 AU. A concentration of ~5-10 µg/mL is often a good starting point.

• Cuvette Handling:

  • Clean the quartz cuvettes thoroughly. Rinse them first with the solvent used for the sample, then fill them with the same solvent.[12][13]

  • Wipe the transparent outer surfaces of the cuvettes with a lint-free tissue (e.g., Kimwipe) to remove fingerprints and smudges. Always handle cuvettes by their frosted sides.

• Baseline Correction (Blanking):

  • Fill both the reference and sample cuvettes with the pure solvent.[14]

  • Place the reference cuvette in the reference beam path and the sample cuvette in the sample beam path.

  • Perform a baseline scan across the desired wavelength range (e.g., 200-500 nm). This electronically subtracts any absorbance from the solvent and the cuvettes themselves, ensuring the final spectrum is solely due to the analyte.[12][14]

• Sample Measurement:

  • Remove the sample cuvette from the spectrophotometer. Discard the solvent and rinse the cuvette with a small amount of the prepared working solution of 3,3'-Dinitrobenzophenone.

  • Fill the cuvette with the working solution and place it back into the sample beam path.

  • Initiate the sample scan using the same parameters as the baseline measurement.

Caption: Experimental workflow for UV-Vis spectroscopic analysis.

Quantitative Analysis: The Beer-Lambert Law

Beyond qualitative identification, UV-Vis spectroscopy is a powerful tool for quantitative analysis, governed by the Beer-Lambert Law.[15][16][17] This law establishes a linear relationship between a solution's absorbance and the concentration of the absorbing species.[16][17]

The mathematical expression of the law is:

A = εcl

Where:

• A is the absorbance (a unitless value).[16]

• ε (epsilon) is the molar absorptivity (or molar extinction coefficient), a constant that is characteristic of the substance at a specific wavelength (λmax). Its units are L mol⁻¹ cm⁻¹.[16][18]

• c is the concentration of the analyte in the solution (mol L⁻¹).[16]

• l is the path length of the light through the cuvette, which is typically 1 cm.[16]

To determine the concentration of an unknown sample of 3,3'-Dinitrobenzophenone, one can first determine its molar absorptivity (ε) by measuring the absorbance of a solution of known concentration. Alternatively, a calibration curve can be constructed by measuring the absorbance of a series of standard solutions of varying known concentrations. Plotting absorbance versus concentration should yield a straight line passing through the origin, the slope of which is equal to εl.[16] The concentration of an unknown sample can then be determined by measuring its absorbance and interpolating its concentration from this calibration curve.

Caption: The relationship defined by the Beer-Lambert Law.

Conclusion

The is a rich source of analytical information, governed by the distinct n → π* and π → π* electronic transitions within its conjugated system. The spectral profile is highly sensitive to the surrounding solvent environment, a factor that must be controlled and understood for accurate interpretation. By following a robust and validated experimental protocol, researchers can obtain high-fidelity spectra for both qualitative characterization and precise quantitative analysis via the Beer-Lambert Law. This guide provides the theoretical and practical framework necessary for leveraging UV-Vis spectroscopy to its full potential in the study of this important chemical intermediate.

References

• Agilent. (n.d.). What is UV-Visible/UV-Vis Spectroscopy? Principles Overview. Retrieved from [Link]

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A Technical Guide to the Crystal Structure and X-ray Diffraction of 3,3'-Dinitrobenzophenone

This guide provides an in-depth technical overview of the synthesis, crystal structure, and X-ray diffraction analysis of 3,3'-Dinitrobenzophenone. It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the solid-state properties of this and similar nitro-aromatic compounds.

Introduction: The Significance of 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone, with the chemical formula C₁₃H₈N₂O₅, is an organic compound featuring a benzophenone core substituted with two nitro groups at the meta positions of the phenyl rings. This substitution pattern imparts significant electron-withdrawing properties, influencing its chemical reactivity and making it a subject of interest in materials science and as an intermediate in organic synthesis. In the context of drug development, nitro-aromatic compounds are a well-established class of pharmacophores, and understanding the three-dimensional structure of molecules like 3,3'-Dinitrobenzophenone is crucial for structure-based drug design and for elucidating potential biological activity.

This document will detail the synthetic route to obtaining high-purity crystalline 3,3'-Dinitrobenzophenone, provide a comprehensive protocol for its characterization by single-crystal X-ray diffraction, and analyze its known crystal structure.

Synthesis and Crystallization: From Precursor to Single Crystal

The reliable synthesis and subsequent crystallization of 3,3'-Dinitrobenzophenone are foundational to its structural analysis. The primary synthetic route involves the nitration of benzophenone.

Synthetic Protocol: Nitration of Benzophenone

The synthesis of 3,3'-Dinitrobenzophenone is most commonly achieved through the electrophilic nitration of benzophenone using a mixture of fuming nitric acid and fuming sulfuric acid under carefully controlled temperature conditions. An alternative method, aimed at improving the yield of the meta,meta-isomer, utilizes nitric acid in oleum, with specific weight ratios of benzophenone to sulfuric acid and sulfur trioxide.

A generalized, field-proven protocol is as follows:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, carefully add a 1:1 (w/w) mixture of concentrated sulfuric acid and oleum (20% SO₃). Cool the mixture in an ice-salt bath to maintain a temperature of 0-5 °C.

• Addition of Benzophenone: Slowly add benzophenone to the cooled acid mixture under continuous stirring. Ensure the temperature does not exceed 10 °C during the addition.

• Nitration: Once the benzophenone is fully dissolved, add a nitrating mixture of fuming nitric acid and concentrated sulfuric acid dropwise via the dropping funnel. The temperature should be strictly maintained between 0 and 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at a low temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture slowly onto crushed ice with vigorous stirring. The crude 3,3'-Dinitrobenzophenone will precipitate out of the solution.

• Purification: The precipitate is collected by vacuum filtration, washed with cold water until the washings are neutral, and then dried. Further purification is achieved by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield a white to slightly yellow crystalline solid.

Crystallization for X-ray Diffraction

The growth of a single crystal of sufficient size and quality is the most critical and often the most challenging step for X-ray diffraction analysis. For 3,3'-Dinitrobenzophenone, slow evaporation is an effective method.

Protocol for Single Crystal Growth:

• Solvent Selection: Choose a solvent in which 3,3'-Dinitrobenzophenone is moderately soluble. A solvent in which the compound is too soluble will likely yield small crystals, while a solvent in which it is poorly soluble will hinder crystallization. Ethanol or acetone are suitable starting points.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution of the purified 3,3'-Dinitrobenzophenone in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, dust-free vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation: Cover the vial with a cap that has a small pinhole or is loosely fitted. This allows for the slow evaporation of the solvent. Place the vial in a vibration-free environment at a constant temperature.

• Crystal Harvesting: Over a period of several days to a week, as the solvent slowly evaporates, single crystals should form. Carefully harvest a well-formed crystal with dimensions of approximately 0.1-0.3 mm for X-ray analysis.

Single-Crystal X-ray Diffraction: Elucidating the Three-Dimensional Structure

Single-crystal X-ray diffraction is a powerful analytical technique that provides precise information about the three-dimensional arrangement of atoms within a crystal, including bond lengths, bond angles, and intermolecular interactions.

Experimental Workflow for X-ray Diffraction Analysis

The following outlines a standard workflow for the single-crystal X-ray diffraction analysis of an organic compound like 3,3'-Dinitrobenzophenone.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology:

• Crystal Mounting: A suitable single crystal of 3,3'-Dinitrobenzophenone is mounted on a goniometer head, typically using a cryoprotectant to prevent ice formation if data is to be collected at low temperatures.

• Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å). The crystal is rotated, and the diffraction pattern is recorded on a detector.

• Data Processing: The collected diffraction images are processed to determine the unit cell parameters, crystal system, and space group. The intensities of the diffraction spots are integrated.

• Structure Solution: The initial atomic positions are determined from the processed data using methods such as direct methods or Patterson synthesis.

• Structure Refinement: The atomic positions and thermal parameters are refined using a least-squares method to obtain the best fit between the observed and calculated diffraction data.

• Validation and Analysis: The final crystal structure is validated using crystallographic software and analyzed for its geometric parameters and intermolecular interactions.

Crystal Structure of 3,3'-Dinitrobenzophenone: A Detailed Analysis

Based on available literature, 3,3'-Dinitrobenzophenone crystallizes in the triclinic crystal system with the space group P1. The triclinic system is the least symmetric of the seven crystal systems, characterized by three unequal crystallographic axes and three unequal angles between them.

Crystallographic Data Summary

While a complete, publicly available crystallographic information file (CIF) for 3,3'-Dinitrobenzophenone is not readily accessible in the searched literature, the following table summarizes the known and expected crystallographic parameters.

Parameter	Value/Description	Source
Chemical Formula	C₁₃H₈N₂O₅
Formula Weight	272.21 g/mol
Crystal System	Triclinic
Space Group	P1
Appearance	White to slightly yellow crystalline solid
Melting Point	152-154 °C

Molecular Structure and Conformation

The molecular structure of 3,3'-Dinitrobenzophenone consists of two phenyl rings connected by a central carbonyl group. The nitro groups are located at the meta-positions of each ring. A key conformational feature of benzophenone derivatives is the dihedral angle between the two phenyl rings. In a related study of a benzophenone derivative, this angle was found to be significant, at 67.06(1)°. This twist is a result of steric hindrance between the ortho-hydrogen atoms of the phenyl rings, preventing a planar conformation. It is expected that 3,3'-Dinitrobenzophenone adopts a similar non-planar conformation.

Intermolecular Interactions and Crystal Packing

The crystal packing of 3,3'-Dinitrobenzophenone is expected to be governed by a combination of weak intermolecular interactions. In nitro-aromatic compounds, C-H···O hydrogen bonds, where a hydrogen atom from a C-H bond interacts with an oxygen atom of a nitro group on an adjacent molecule, are common. Furthermore, π-π stacking interactions between the electron-deficient phenyl rings are also likely to play a role in the overall crystal packing. A detailed analysis of these interactions would require the full crystallographic data, which would allow for the calculation of intermolecular distances and the visualization of the packing arrangement.

Relevance to Drug Development

While 3,3'-Dinitrobenzophenone itself is not a therapeutic agent, the dinitro-aromatic scaffold is of interest in medicinal chemistry. Nitro-aromatic compounds have been investigated for a range of biological activities, including as antibacterial and anticancer agents. The presence of nitro groups can influence a molecule's pharmacokinetic and pharmacodynamic properties. For drug development professionals, understanding the solid-state structure of such compounds is critical for:

• Structure-Activity Relationship (SAR) Studies: A precise three-dimensional structure provides the basis for understanding how a molecule interacts with its biological target.

• Lead Optimization: Knowledge of the crystal packing and intermolecular interactions can inform strategies for modifying the molecule to improve properties such as solubility and bioavailability.

• Polymorphism Screening: Different crystalline forms (polymorphs) of a drug can have different physical properties, and a thorough understanding of the primary crystal structure is the first step in identifying and characterizing potential polymorphs.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis, crystallization, and X-ray diffraction analysis of 3,3'-Dinitrobenzophenone. The compound can be reliably synthesized via the nitration of benzophenone and grown into single crystals suitable for X-ray diffraction. It crystallizes in the triclinic space group P1, and its molecular structure is characterized by a non-planar conformation of the two phenyl rings. While further investigation is needed to fully elucidate the intermolecular interactions and to explore its potential in drug development, the foundational knowledge of its crystal structure provides a critical starting point for future research in materials science and medicinal chemistry.

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A Technical Guide to the Thermal Decomposition Behavior of 3,3'-Dinitrobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermal decomposition behavior of 3,3'-Dinitrobenzophenone (3,3'-DNBP), a key intermediate in various industrial syntheses. Understanding the thermal stability and decomposition pathways of this nitroaromatic compound is paramount for ensuring safe handling, storage, and application, particularly in processes where elevated temperatures are encountered. This document synthesizes theoretical principles with established analytical protocols, offering a robust framework for researchers and professionals in chemistry and drug development. We delve into the predicted decomposition mechanisms, detailed experimental methodologies for characterization using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), and an analysis of potential decomposition products.

Introduction: The Imperative of Thermal Stability in Nitroaromatic Compounds

3,3'-Dinitrobenzophenone (C₁₃H₈N₂O₅) is a crystalline solid that serves as a precursor in the synthesis of various materials, including heat-resistant polymers and certain pharmaceuticals.[1] The presence of two nitro groups on the benzophenone backbone renders it an energetic material, necessitating a thorough understanding of its thermal behavior.[2] The energetic nature of nitroaromatic compounds stems from the high bond energy of the C-NO₂ bond, which upon cleavage can initiate rapid, exothermic decomposition, potentially leading to runaway reactions and explosions.[3]

This guide is structured to provide a deep, practical understanding of the thermal decomposition of 3,3'-DNBP. We will explore the fundamental chemical reactions that govern its breakdown, provide detailed, field-tested protocols for its analysis, and discuss the interpretation of the resulting data. The causality behind each experimental choice is explained to empower researchers to not only replicate but also adapt these methods for their specific needs.

Proposed Thermal Decomposition Mechanism of 3,3'-Dinitrobenzophenone

While specific experimental studies on the thermal decomposition of 3,3'-Dinitrobenzophenone are not extensively documented in publicly available literature, a plausible mechanism can be postulated based on the well-established decomposition pathways of other nitroaromatic compounds.[2][4] The decomposition is likely to proceed through a multi-step radical process initiated by the cleavage of the weakest bond in the molecule.

The primary initiation step in the thermal decomposition of many nitroaromatic compounds is the homolytic cleavage of the C-NO₂ bond, forming a phenyl radical and nitrogen dioxide (NO₂).[4] An alternative pathway, particularly at lower temperatures, is the nitro-nitrite isomerization, where the nitro group rearranges to a nitrite group (-ONO) followed by the cleavage of the weaker O-NO bond to form a phenoxy radical and nitric oxide (NO).[5]

For 3,3'-DNBP, the decomposition is likely initiated by the cleavage of one of the C-NO₂ bonds. The resulting radicals can then undergo a cascade of secondary reactions, including hydrogen abstraction, cyclization, and fragmentation, leading to the formation of a variety of gaseous products such as NO₂, NO, CO₂, CO, and N₂, as well as solid carbonaceous residue. The presence of the carbonyl group may also influence the fragmentation pattern of the aromatic rings.

Below is a proposed initial decomposition pathway for 3,3'-Dinitrobenzophenone:

Caption: Proposed initial decomposition pathways for 3,3'-Dinitrobenzophenone.

Experimental Analysis of Thermal Decomposition

The thermal decomposition of 3,3'-Dinitrobenzophenone can be comprehensively characterized using a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[6][7] These techniques provide quantitative data on mass loss as a function of temperature and the associated heat flow, respectively.

Experimental Workflow

A systematic approach to analyzing the thermal decomposition of 3,3'-DNBP involves a series of well-defined steps, from sample preparation to data analysis. This workflow ensures the generation of reliable and reproducible data.

Caption: A comprehensive workflow for the thermal analysis of 3,3'-Dinitrobenzophenone.

Detailed Experimental Protocols

3.2.1. Thermogravimetric Analysis (TGA)

Objective: To determine the mass loss of 3,3'-DNBP as a function of temperature and to identify the decomposition temperature ranges.

Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 3-5 mg of finely ground 3,3'-DNBP into an alumina or platinum crucible.

• Experimental Conditions:

  • Atmosphere: Nitrogen (inert) or Air (oxidative), with a purge rate of 50-100 mL/min. An inert atmosphere is crucial for studying the intrinsic decomposition without oxidative side reactions.

  • Heating Rate: A series of heating rates (e.g., 5, 10, 15, and 20 °C/min) should be used. This allows for the application of iso-conversional kinetic models to determine the activation energy of decomposition.

  • Temperature Range: 30 °C to 600 °C, or until no further mass loss is observed.

• Data Analysis:

  • Plot the mass loss (%) versus temperature.

  • Determine the onset decomposition temperature (T_onset) and the peak decomposition temperature (T_peak) from the derivative of the TGA curve (DTG).

  • Calculate the residual mass at the end of the experiment.

3.2.2. Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal decomposition of 3,3'-DNBP and to determine the enthalpy of decomposition.

Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using standard reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 1-3 mg of 3,3'-DNBP into a hermetically sealed aluminum or gold-plated crucible. Sealing the crucible is important to contain any evolved gases and prevent evaporation before decomposition.

• Experimental Conditions:

  • Atmosphere: Nitrogen purge at a rate of 20-50 mL/min.

  • Heating Rate: Use the same heating rates as in the TGA experiments for direct comparison and kinetic analysis.

  • Temperature Range: 30 °C to a temperature beyond the final decomposition event observed in TGA.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature.

  • Determine the melting point (T_m) and the enthalpy of fusion (ΔH_fus).

  • Determine the onset temperature of the exothermic decomposition (T_onset,exo) and the peak temperature (T_peak,exo).

  • Calculate the enthalpy of decomposition (ΔH_decomp) by integrating the area under the exothermic peak.

3.2.3. TGA coupled with Mass Spectrometry (TGA-MS)

Objective: To identify the gaseous products evolved during the thermal decomposition of 3,3'-DNBP.

Protocol:

• Instrument Setup: Couple the outlet of the TGA furnace to the inlet of a mass spectrometer via a heated transfer line.

• TGA Conditions: Follow the TGA protocol outlined in section 3.2.1, typically using an inert atmosphere (Helium or Argon) which is compatible with the MS detector.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) is commonly used.

  • Mass Range: Scan a mass-to-charge ratio (m/z) range of 10-300 amu to detect common decomposition products.

• Data Analysis:

  • Correlate the evolution of specific m/z values with the mass loss steps observed in the TGA curve.

  • Identify the evolved gases by their characteristic mass spectra.

Data Presentation and Interpretation

The data obtained from the thermal analysis experiments can be summarized in tables for clear comparison and interpretation.

Key Thermal Decomposition Parameters

Parameter	Symbol	Typical Expected Value Range for Nitroaromatics	Significance
Melting Point	T_m	152-154 °C[1]	Phase transition from solid to liquid.
Onset Decomposition Temp. (TGA)	T_onset	200 - 300 °C	Temperature at which significant mass loss begins.
Peak Decomposition Temp. (DTG)	T_peak	250 - 350 °C	Temperature of the maximum rate of mass loss.
Enthalpy of Decomposition (DSC)	ΔH_decomp	> 200 J/g	A high exothermic value indicates a significant energy release.
Residual Mass (TGA)	% Residue	10 - 40%	Indicates the formation of a non-volatile carbonaceous char.

Expected Gaseous Decomposition Products (from TGA-MS)

m/z	Tentative Identification	Significance in Decomposition Pathway
30	NO (Nitric Oxide)	Product of nitro-nitrite isomerization or secondary reactions.
44	CO₂ (Carbon Dioxide), N₂O (Nitrous Oxide)	Products of ring fragmentation and oxidation.
46	NO₂ (Nitrogen Dioxide)	Primary product of C-NO₂ bond homolysis.
28	N₂ (Nitrogen), CO (Carbon Monoxide)	Final products of complete decomposition.
18	H₂O (Water)	Product of hydrogen abstraction and secondary reactions.

Safety and Handling Considerations

Given the energetic nature of 3,3'-Dinitrobenzophenone, strict safety protocols must be followed during its handling and thermal analysis.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Small Sample Sizes: Use the smallest sample size necessary for accurate analysis to minimize the risk of a significant energetic event.

• Ventilation: Conduct all experiments in a well-ventilated area or a fume hood.

• Confinement: Be aware that the thermal stability of energetic materials can be significantly reduced under confinement. The use of hermetically sealed DSC pans can increase the pressure within the pan during decomposition.

Conclusion

This technical guide has provided a comprehensive framework for understanding and characterizing the thermal decomposition behavior of 3,3'-Dinitrobenzophenone. By synthesizing knowledge from the broader class of nitroaromatic compounds and outlining detailed, self-validating experimental protocols, researchers and professionals can confidently assess the thermal stability and hazards associated with this important chemical intermediate. The proposed decomposition mechanism, coupled with the analytical workflows, offers a robust starting point for further investigation and ensures the safe and effective use of 3,3'-Dinitrobenzophenone in various applications.

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molecular weight and formula of 3,3'-Dinitrobenzophenone

An In-Depth Technical Guide to 3,3'-Dinitrobenzophenone: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 3,3'-Dinitrobenzophenone (CAS No. 21222-05-9), a versatile organic compound with significant applications in materials science, electrochemistry, and synthetic chemistry. We will delve into its core physicochemical properties, outline a detailed, field-proven synthesis protocol, and explore its primary applications, grounding all technical claims in authoritative references. This document is intended for researchers, chemists, and materials scientists who require a practical, in-depth understanding of this key chemical intermediate.

Introduction: The Molecular Architecture and Its Implications

3,3'-Dinitrobenzophenone, systematically named bis(3-nitrophenyl)methanone, is an aromatic ketone characterized by a central carbonyl group linking two phenyl rings, each substituted with a nitro group at the meta-position.[1][2] This specific arrangement of electron-withdrawing nitro groups and the central ketone functionality dictates its chemical reactivity and physical properties, making it a valuable precursor and functional material.

The presence of the nitro groups significantly influences the molecule's electron density, rendering the aromatic rings electron-deficient. This electronic profile is central to its utility as an intermediate for synthesizing diamine monomers, which are foundational for high-performance polymers.[1] Furthermore, the redox-active nitro and carbonyl groups are key to its emerging application in energy storage systems.[1] This guide offers a Senior Application Scientist's perspective on harnessing these properties, moving from fundamental characteristics to practical, validated protocols.

Physicochemical Properties and Characterization

The identity and purity of 3,3'-Dinitrobenzophenone are established through a combination of physical measurements and spectroscopic analysis. The compound typically appears as a white to light-yellow crystalline solid.[1][2]

Core Properties

A summary of the essential quantitative data for 3,3'-Dinitrobenzophenone is presented below. These values are critical for experimental design, safety assessments, and analytical method development.

Property	Value	Source(s)
CAS Number	21222-05-9	[1][3]
Molecular Formula	C₁₃H₈N₂O₅	[1][3][4][5]
Molecular Weight	272.21 g/mol	[1][6]
IUPAC Name	bis(3-nitrophenyl)methanone	[1][3][4]
Melting Point	152-154 °C	[1]
Appearance	White to light yellow crystalline powder	[1][2][7]
Solubility	Sparingly soluble in water; soluble in acetone, ethanol	[2]

Molecular Structure

The structural arrangement of 3,3'-Dinitrobenzophenone is the foundation of its reactivity.

Caption: Chemical structure of 3,3'-Dinitrobenzophenone.

Spectroscopic Confirmation

Structural confirmation is authoritatively achieved using a suite of analytical techniques.[1]

• ¹H NMR: The proton NMR spectrum provides information on the arrangement of hydrogen atoms on the aromatic rings.

• FT-IR: Fourier-transform infrared spectroscopy confirms the presence of key functional groups, notably the carbonyl (C=O) stretch and the characteristic symmetric and asymmetric stretches of the nitro (NO₂) groups.

• X-Ray Diffraction: Single-crystal X-ray diffraction studies have revealed that the compound crystallizes in the triclinic system, providing definitive proof of its three-dimensional structure.[1]

Synthesis Protocol: Electrophilic Nitration of Benzophenone

The most prevalent and industrially scalable method for producing 3,3'-Dinitrobenzophenone is the direct nitration of benzophenone.[1] This reaction is a classic example of electrophilic aromatic substitution.

Causality of Reagent Selection

The choice of a mixed acid system (fuming nitric acid and fuming sulfuric acid/oleum) is critical.[1][8] Sulfuric acid acts as a catalyst, protonating nitric acid to facilitate the formation of the highly electrophilic nitronium ion (NO₂⁺). This powerful electrophile is necessary to overcome the deactivating effect of the carbonyl group on the benzophenone rings and achieve dinitration. Controlling the temperature and the ratio of reagents is essential to maximize the yield of the desired 3,3'-isomer while minimizing the formation of other isomers (e.g., ortho- or para-substituted products).[1][8]

Caption: General workflow for the synthesis of 3,3'-Dinitrobenzophenone.

Step-by-Step Methodology

This protocol is a representative example and must be adapted and performed with rigorous safety precautions by qualified personnel.

• Preparation: In a reaction vessel equipped with a stirrer and cooling bath, prepare the nitrating mixture by carefully adding fuming nitric acid to fuming sulfuric acid (oleum) while maintaining a low temperature.

• Reactant Addition: Dissolve benzophenone in a suitable portion of sulfuric acid.

• Nitration: Slowly add the prepared nitrating mixture to the benzophenone solution, carefully controlling the temperature to remain within the optimal range determined for isomer selectivity (e.g., between 10°C and 15°C initially).[8]

• Reaction Completion: After the addition is complete, the reaction may be stirred at room temperature or gently heated (e.g., to 70°C) for a defined period to ensure complete dinitration.[8]

• Isolation: Quench the reaction by carefully pouring the mixture onto a stirred slurry of crushed ice and water. This precipitates the crude solid product.

• Purification: Collect the crude 3,3'-Dinitrobenzophenone by filtration. Wash the solid thoroughly with water to remove residual acid, followed by a wash with a neutralizing agent like sodium bicarbonate solution if necessary. The final product is purified by recrystallization from an appropriate solvent system.[1]

Key Applications and Research Frontiers

The unique structure of 3,3'-Dinitrobenzophenone makes it a valuable component in several advanced scientific fields.

Precursor for High-Performance Polymers

A primary application is its use as a monomer precursor.[1] The two nitro groups can be readily reduced to form 3,3'-Diaminobenzophenone. This resulting diamine is a key building block for synthesizing heat-resistant polymers like polyimides and polybenzimidazoles (PBIs). The rigid aromatic backbone and the flexible ketone linkage from the original benzophenone structure impart excellent thermal stability and mechanical properties to the final polymers.

Electrochemistry and Energy Storage

Recent research has explored 3,3'-Dinitrobenzophenone as a cathode material in primary batteries, particularly those based on magnesium/zinc systems.[1][9]

Mechanism of Action: The electrochemical potential is derived from the multi-electron reduction of both the nitro groups and the central carbonyl group. This process involves a 14-electron transfer, leading to the formation of diamino derivatives, which offers a high theoretical capacity.[1]

Caption: Role of 3,3'-Dinitrobenzophenone as a cathode material.

Intermediate in Organic Synthesis

Beyond polymer science, it serves as a versatile intermediate for producing dyes, pharmaceuticals, and other fine chemicals.[1] Its electron-deficient aromatic rings can undergo nucleophilic aromatic substitution, and the central ketone provides a reactive site for various organic transformations. Additionally, its derivatives have been investigated for potential cytotoxic activity in biological research.[1][2]

Safety and Handling

As a nitroaromatic compound, 3,3'-Dinitrobenzophenone requires careful handling. It is classified as an irritant to the skin, eyes, and respiratory system.

• Hazard Classifications: Eye Irritant 2, Skin Irritant 2, Specific Target Organ Toxicity (Single Exposure) 3.

• Precautionary Measures: Use in a well-ventilated area or fume hood. Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a dust mask.

• Stability: The compound is stable under normal conditions but may decompose upon heating, releasing toxic nitrogen oxides.[1] Like many nitro compounds, its potential for explosive decomposition under specific conditions should be considered.[2]

Conclusion

3,3'-Dinitrobenzophenone is more than a simple chemical; it is an enabling molecule for advanced materials and technologies. Its well-defined physicochemical properties, coupled with a robust and scalable synthesis, ensure its continued relevance. From creating thermally stable polymers to powering next-generation batteries, the strategic placement of its nitro and carbonyl functionalities provides a rich platform for chemical innovation. This guide has provided the foundational knowledge and practical protocols necessary for researchers and scientists to effectively utilize this important compound in their work.

References

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The Synthesis and Characterization of 3,3'-Dinitrobenzophenone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of 3,3'-Dinitrobenzophenone, a key chemical intermediate. Delving into its historical discovery, this document details the primary synthetic routes, including the nitration of benzophenone and the Friedel-Crafts acylation, offering an understanding of the reaction mechanisms and optimization strategies. The guide presents detailed experimental protocols for laboratory-scale synthesis and purification, ensuring scientific integrity and reproducibility. Furthermore, it compiles and interprets the essential physicochemical and spectroscopic data, including Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), crucial for the unambiguous identification and quality control of the compound. This whitepaper is designed to be an authoritative resource for researchers and professionals engaged in organic synthesis, materials science, and drug development, providing the foundational knowledge and practical insights necessary for the effective utilization of 3,3'-Dinitrobenzophenone.

Introduction and Historical Context

3,3'-Dinitrobenzophenone, with the chemical formula C₁₃H₈N₂O₅, is an organic compound characterized by a benzophenone core substituted with two nitro groups at the meta positions of the phenyl rings.[1] Its discovery and synthesis are intrinsically linked to the broader development of aromatic chemistry and nitration reactions in the 19th century. While the exact first synthesis is not definitively documented in readily available literature, the advancements in understanding electrophilic aromatic substitution, particularly the work on nitration and the Friedel-Crafts reaction, laid the groundwork for its creation. The rise of the synthetic dye industry in the mid-19th century spurred extensive investigation into the functionalization of aromatic compounds, with nitrated molecules serving as crucial precursors.[2][3] It is within this context of burgeoning organic synthesis that 3,3'-Dinitrobenzophenone would have first been prepared and characterized.

The primary and most common method for its synthesis involves the direct nitration of benzophenone.[4] This method, however, often leads to a mixture of isomers, necessitating effective purification techniques to isolate the desired 3,3' isomer.[1] An alternative synthetic pathway is the Friedel-Crafts acylation of benzene with 3-nitrobenzoyl chloride, which offers a more regioselective approach to obtaining the 3-nitrobenzophenone precursor.[5]

This guide will provide a detailed exploration of these synthetic methodologies, offering both theoretical understanding and practical, step-by-step protocols. Furthermore, a thorough characterization of the compound's properties and spectroscopic data will be presented, equipping the modern researcher with the necessary tools for its synthesis, identification, and application.

Physicochemical Properties

3,3'-Dinitrobenzophenone is typically a white to light yellow crystalline solid. A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Reference
Molecular Formula	C₁₃H₈N₂O₅
Molecular Weight	272.21 g/mol
Melting Point	152-155 °C	[6]
Appearance	White to light yellow crystalline solid
Solubility	Sparingly soluble in water, more soluble in organic solvents.
CAS Number	21222-05-9	[6]

Synthetic Methodologies

The synthesis of 3,3'-Dinitrobenzophenone can be approached through two primary routes: the nitration of benzophenone and the Friedel-Crafts acylation. The choice of method often depends on the desired purity, scale, and available starting materials.

Synthesis via Nitration of Benzophenone

The direct nitration of benzophenone is the most established method for the preparation of 3,3'-Dinitrobenzophenone. This electrophilic aromatic substitution reaction involves the introduction of two nitro groups onto the benzophenone backbone. The carbonyl group of benzophenone is a deactivating group and a meta-director, which favors the formation of the 3,3'-dinitro isomer. However, the reaction can also produce other isomers, such as the 3,4'- and 3,3',5-trinitro derivatives, depending on the reaction conditions.[4]

The nitrating agent is typically a mixture of concentrated nitric acid and concentrated sulfuric acid, which generates the highly electrophilic nitronium ion (NO₂⁺). The sulfuric acid acts as a catalyst by protonating the nitric acid, facilitating the loss of a water molecule to form the nitronium ion.

Diagram: Generation of the Nitronium Ion

Caption: Formation of the electrophilic nitronium ion.

The nitronium ion then attacks the electron-rich aromatic rings of benzophenone. Due to the meta-directing effect of the carbonyl group, the substitution occurs primarily at the 3 and 3' positions.

Diagram: Nitration of Benzophenone

Caption: Electrophilic aromatic substitution mechanism.

The following protocol is a representative procedure for the laboratory-scale synthesis of 3,3'-Dinitrobenzophenone via nitration.

Materials:

• Benzophenone

• Concentrated Sulfuric Acid (98%)

• Fuming Nitric Acid (90%)

• Crushed Ice

• Deionized Water

• Ethanol (for recrystallization)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, carefully add concentrated sulfuric acid.

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add benzophenone to the sulfuric acid with constant stirring, ensuring the temperature remains below 10 °C.

• Prepare the nitrating mixture by carefully adding fuming nitric acid to an equal volume of concentrated sulfuric acid in a separate beaker, also cooled in an ice bath.

• Add the nitrating mixture dropwise to the benzophenone solution, maintaining the reaction temperature between 0-10 °C.

• After the addition is complete, continue stirring the mixture at room temperature for 2-3 hours.

• Carefully pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.

• The crude 3,3'-Dinitrobenzophenone will precipitate as a solid.

• Collect the precipitate by vacuum filtration and wash thoroughly with cold deionized water until the washings are neutral.

• The crude product can be purified by recrystallization from ethanol to yield the pure 3,3'-Dinitrobenzophenone.

Self-Validation: The melting point of the recrystallized product should be sharp and within the literature range (152-155 °C) to confirm its purity.[6] Further confirmation can be obtained through spectroscopic analysis.

Synthesis via Friedel-Crafts Acylation

An alternative route to 3,3'-Dinitrobenzophenone involves a two-step process starting with the Friedel-Crafts acylation of benzene with 3-nitrobenzoyl chloride to form 3-nitrobenzophenone, followed by a second nitration step. This method can offer better control over the regioselectivity of the first nitro group placement.

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. A Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), is used to generate a highly electrophilic acylium ion from the 3-nitrobenzoyl chloride.[7]

Diagram: Generation of the Acylium Ion

Caption: Formation of the acylium ion electrophile.

The acylium ion then attacks the benzene ring to form a resonance-stabilized carbocation (sigma complex), which subsequently loses a proton to restore aromaticity and yield 3-nitrobenzophenone.[8] The subsequent nitration of 3-nitrobenzophenone will then direct the second nitro group to the meta position of the other phenyl ring.

Diagram: Friedel-Crafts Acylation of Benzene

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An In-depth Technical Guide to the Reactivity of 3,3'-Dinitrobenzophenone for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis, reactivity, and characterization of 3,3'-Dinitrobenzophenone, a key intermediate in the synthesis of advanced polymers and potentially bioactive molecules. This document is structured to provide not only procedural details but also the underlying chemical principles and comparative analyses to aid researchers in making informed experimental decisions.

Introduction: The Chemical Significance of 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone, with the chemical formula C₁₃H₈N₂O₅, is a crystalline solid, typically appearing as a white to slightly yellow powder.[1] Its molecular structure, featuring a central carbonyl group bridging two meta-substituted nitrophenyl rings, imparts a unique reactivity profile. The strong electron-withdrawing nature of the two nitro groups significantly influences the chemistry of the benzophenone core, making it a valuable precursor for a variety of chemical transformations.[2] This guide will focus on the foundational aspects of its synthesis and a key subsequent reaction: its reduction to 3,3'-Diaminobenzophenone, a crucial monomer for high-performance polymers.

Table 1: Physicochemical Properties of 3,3'-Dinitrobenzophenone

Property	Value	Source(s)
Molecular Formula	C₁₃H₈N₂O₅	[1][3]
Molecular Weight	272.21 g/mol	[1][3]
Melting Point	152-154 °C	[1][3]
Appearance	White to light yellow crystalline solid	[1][2]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol and acetone.	[2]
CAS Number	21222-05-9	[3]

Synthesis of 3,3'-Dinitrobenzophenone via Electrophilic Aromatic Substitution

The most common and direct method for synthesizing 3,3'-Dinitrobenzophenone is through the electrophilic nitration of benzophenone.[1] This reaction exemplifies the principles of electrophilic aromatic substitution on a deactivated aromatic system.

Mechanistic Rationale

The carbonyl group of benzophenone is a deactivating group, meaning it withdraws electron density from the aromatic rings, making them less susceptible to electrophilic attack than benzene itself. Furthermore, it is a meta-director. The nitration proceeds via the in-situ generation of the nitronium ion (NO₂⁺) from a mixture of concentrated nitric acid and sulfuric acid. The nitronium ion then acts as the electrophile, attacking the meta-position of the benzophenone rings.

Figure 1: Simplified workflow for the synthesis of 3,3'-Dinitrobenzophenone.

Detailed Experimental Protocol

This protocol is a synthesized procedure based on established methods for the nitration of benzophenone.[4]

Materials:

• Benzophenone

• Concentrated Sulfuric Acid (98%)

• Fuming Nitric Acid (specific gravity 1.52)

• Ice

• Deionized Water

• Ethanol (for recrystallization)

Equipment:

• Round-bottom flask

• Stirring plate and magnetic stir bar

• Dropping funnel

• Ice bath

• Büchner funnel and filter flask

• Beakers

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve benzophenone in concentrated sulfuric acid. The flask should be placed in an ice bath to maintain a low temperature.

• Nitrating Mixture Preparation (optional but recommended for controlled addition): In a separate beaker, carefully prepare a nitrating mixture by slowly adding fuming nitric acid to concentrated sulfuric acid while cooling in an ice bath.

• Nitration: Slowly add the nitrating mixture (or fuming nitric acid directly) dropwise to the stirred benzophenone solution using a dropping funnel. The temperature of the reaction mixture should be carefully maintained between 0-10 °C throughout the addition.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at a low temperature for a specified period, followed by stirring at room temperature to ensure complete dinitration.

• Work-up: Carefully pour the reaction mixture onto crushed ice with constant stirring. This will precipitate the crude 3,3'-Dinitrobenzophenone.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water until the washings are neutral to litmus paper.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• Concentrated acids are highly corrosive and should be handled with extreme care. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• The addition of the nitrating agent is an exothermic process. Proper temperature control is crucial to prevent runaway reactions and the formation of undesired byproducts.

Characterization of 3,3'-Dinitrobenzophenone

Accurate characterization of the synthesized 3,3'-Dinitrobenzophenone is essential to confirm its identity and purity before proceeding with subsequent reactions.

Spectroscopic Analysis

¹H NMR Spectroscopy: The proton NMR spectrum of 3,3'-Dinitrobenzophenone is expected to show distinct signals for the aromatic protons. Due to the electron-withdrawing nitro groups, the protons on the aromatic rings will be deshielded and appear in the downfield region of the spectrum. The expected chemical shifts are in the range of 7.7 to 8.7 ppm.[3]

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information about the carbon framework of the molecule. The carbonyl carbon is expected to appear significantly downfield. The aromatic carbons will also show distinct signals, with those closer to the nitro groups being more deshielded.

FTIR Spectroscopy: The infrared spectrum will show characteristic absorption bands for the functional groups present in the molecule. Key expected peaks include:

• C=O stretch: A strong absorption band around 1650-1670 cm⁻¹.

• NO₂ asymmetric stretch: A strong absorption band around 1530 cm⁻¹.

• NO₂ symmetric stretch: A strong absorption band around 1350 cm⁻¹.

• C-N stretch: An absorption band in the fingerprint region.

• Aromatic C-H stretch: Absorption bands above 3000 cm⁻¹.

• Aromatic C=C stretch: Absorption bands in the 1400-1600 cm⁻¹ region.

Table 2: Expected Spectroscopic Data for 3,3'-Dinitrobenzophenone

Technique	Expected Chemical Shifts / Absorption Bands
¹H NMR (CDCl₃)	δ 8.65 (s), 8.53 (d), 8.16 (d), 7.81 (t) ppm[3]
¹³C NMR (CDCl₃)	(Predicted) Carbonyl carbon ~194 ppm; Aromatic carbons ~125-150 ppm
FTIR (KBr)	~1665 cm⁻¹ (C=O), ~1530 cm⁻¹ (asym NO₂), ~1350 cm⁻¹ (sym NO₂)

Reactivity: Reduction to 3,3'-Diaminobenzophenone

A primary and highly significant reaction of 3,3'-Dinitrobenzophenone is its reduction to 3,3'-Diaminobenzophenone. This transformation is crucial as 3,3'-Diaminobenzophenone is a key monomer in the synthesis of high-performance polymers such as polyimides, which are known for their excellent thermal stability and mechanical properties. The reduction of the nitro groups to amino groups fundamentally alters the electronic properties of the molecule, converting the electron-withdrawing nitro groups into electron-donating amino groups.

Mechanistic Pathways of Nitro Group Reduction

The reduction of a nitro group to an amine is a six-electron process that can proceed through various intermediates, including nitroso and hydroxylamine species. The two most common laboratory-scale methods for this transformation are catalytic hydrogenation and metal-acid reduction.

Figure 2: General mechanistic pathway for the reduction of a nitro group.

Comparative Analysis of Reduction Methodologies

The choice between catalytic hydrogenation and metal-acid reduction depends on several factors, including the presence of other functional groups in the molecule, desired reaction conditions, and scalability.

Table 3: Comparison of Reduction Methods for Nitroarenes

Feature	Catalytic Hydrogenation (e.g., Pd/C, H₂)	Metal-Acid Reduction (e.g., Sn/HCl)
Reagents	H₂ gas or transfer hydrogenation agent, metal catalyst (e.g., Pd/C, PtO₂, Raney Ni)	Metal (e.g., Fe, Sn, Zn), Acid (e.g., HCl, Acetic Acid)
Byproducts	Primarily water	Metal salts
Selectivity	Can be highly selective with the right catalyst, but may also reduce other functional groups (e.g., alkenes, alkynes).	Generally good functional group tolerance for acid-stable groups.
Conditions	Often mild temperature and pressure, can be run at neutral pH.	Typically requires strongly acidic conditions and can be exothermic.
Work-up	Simple filtration to remove the catalyst.	Requires neutralization and removal of metal salts, which can be tedious.
Safety	Flammable H₂ gas, some catalysts (e.g., Raney Ni) are pyrophoric.	Corrosive acids, potential for delayed exotherms with finely divided metals.[4]
Cost	Precious metal catalysts can be expensive.	Reagents are generally inexpensive.
Environmental	Considered "greener" due to water being the main byproduct.	Generates significant metal waste.

Detailed Experimental Protocols for Reduction

This method is often preferred for its clean reaction profile and ease of product isolation.

Materials:

• 3,3'-Dinitrobenzophenone

• Palladium on Carbon (Pd/C, 5% or 10%)

• Ethanol or other suitable solvent

• Hydrogen gas

Equipment:

• Hydrogenation apparatus (e.g., Parr hydrogenator)

• Reaction vessel

• Filtration setup (e.g., Celite pad)

Procedure:

• Reaction Setup: In the reaction vessel of the hydrogenation apparatus, dissolve 3,3'-Dinitrobenzophenone in a suitable solvent like ethanol.

• Catalyst Addition: Carefully add the Pd/C catalyst to the solution.

• Hydrogenation: Seal the apparatus, purge with nitrogen, and then introduce hydrogen gas to the desired pressure. The reaction is typically stirred at room temperature or with gentle heating.

• Monitoring: The progress of the reaction can be monitored by the uptake of hydrogen.

• Work-up: Once the reaction is complete, vent the hydrogen and purge the system with nitrogen.

• Isolation: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: The solvent is removed under reduced pressure, and the resulting 3,3'-Diaminobenzophenone can be purified by recrystallization.

A classic and robust method for nitro group reduction.

Materials:

• 3,3'-Dinitrobenzophenone

• Granulated Tin (Sn)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) solution

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle

• Stirring plate and magnetic stir bar

• Büchner funnel and filter flask

Procedure:

• Reaction Setup: In a round-bottom flask, combine 3,3'-Dinitrobenzophenone, granulated tin, and concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux with stirring. The reaction is typically complete when the tin has dissolved.

• Work-up: Cool the reaction mixture and carefully neutralize it with a concentrated solution of sodium hydroxide. This will precipitate tin salts.

• Isolation: Filter the mixture to remove the tin salts. The filtrate contains the desired product.

• Purification: The 3,3'-Diaminobenzophenone can be extracted from the aqueous solution with an organic solvent and then purified by recrystallization.

Characterization of 3,3'-Diaminobenzophenone

Confirmation of the successful reduction is achieved through the characterization of the resulting 3,3'-Diaminobenzophenone.

Spectroscopic Analysis

¹H NMR Spectroscopy: The proton NMR spectrum will show a significant upfield shift of the aromatic protons compared to the dinitro starting material, due to the electron-donating nature of the amino groups. A broad singlet corresponding to the -NH₂ protons will also be present.

¹³C NMR Spectroscopy: The carbon NMR will also show characteristic shifts reflecting the change in electronic environment.

FTIR Spectroscopy: The most notable changes in the IR spectrum will be the disappearance of the strong nitro group absorptions and the appearance of characteristic N-H stretching bands.

• N-H stretch: Two bands (symmetric and asymmetric) in the region of 3300-3500 cm⁻¹.

• N-H bend: An absorption band around 1600-1650 cm⁻¹.

• C-N stretch: An absorption band around 1250-1350 cm⁻¹.

• The C=O stretch will still be present, likely around 1630-1650 cm⁻¹.

Table 4: Expected Spectroscopic Data for 3,3'-Diaminobenzophenone

Technique	Expected Chemical Shifts / Absorption Bands
¹H NMR (DMSO-d₆)	Aromatic protons ~6.5-7.5 ppm; NH₂ protons ~5.0 ppm (broad singlet)
¹³C NMR (DMSO-d₆)	(Predicted) Carbonyl carbon ~195 ppm; Aromatic carbons ~110-150 ppm
FTIR (KBr)	~3300-3500 cm⁻¹ (N-H stretch), ~1620 cm⁻¹ (N-H bend), ~1640 cm⁻¹ (C=O stretch)

Conclusion

3,3'-Dinitrobenzophenone is a versatile intermediate whose reactivity is dominated by the presence of the two nitro groups and the central carbonyl functionality. Its synthesis via electrophilic nitration of benzophenone is a well-established process. The subsequent reduction to 3,3'-Diaminobenzophenone opens up a pathway to the synthesis of high-performance polymers. The choice of reduction methodology, either catalytic hydrogenation or metal-acid reduction, should be carefully considered based on the specific requirements of the synthesis, including substrate compatibility, safety, and scalability. This guide provides the foundational knowledge and practical protocols to enable researchers to effectively work with this important chemical building block.

References

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• Google Patents. (1985). Process for preparation of 3,3'- or 3,4'- diamino benzophenone.

• Master Organic Chemistry. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved from [Link]

• ACS Publications. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• NIST. (n.d.). 3-Aminobenzophenone. NIST Chemistry WebBook. Retrieved from [Link]

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potential research applications of 3,3'-Dinitrobenzophenone

A Technical Guide to the Research Applications of 3,3'-Dinitrobenzophenone: A Versatile Chemical Scaffold

Introduction

In the landscape of chemical synthesis and applied sciences, certain molecules emerge as exceptionally versatile platforms for innovation. 3,3'-Dinitrobenzophenone (DNB), a symmetrically substituted diaryl ketone, is one such compound. Characterized by a robust benzophenone core flanked by two meta-positioned nitro groups, its chemical architecture is a nexus of reactivity and stability.[1][2] The electron-withdrawing nature of the nitro moieties profoundly influences the molecule's electrochemical properties and dictates its reactivity, primarily centered around the reduction of these groups.

This technical guide moves beyond a simple recitation of properties to provide researchers, chemists, and drug development professionals with a comprehensive exploration of the potential research applications of 3,3'-Dinitrobenzophenone. We will delve into its synthesis and characterization, followed by an in-depth analysis of its utility in materials science, electrochemistry, and as a pivotal precursor in medicinal chemistry. The narrative is grounded in established chemical principles, supported by detailed experimental protocols and logical workflows to empower researchers to harness the full potential of this multifaceted compound.

Section 1: Core Physicochemical & Synthetic Profile

A thorough understanding of a molecule's fundamental properties and synthesis is the bedrock of its application. This section details the essential characteristics of 3,3'-Dinitrobenzophenone and provides a validated protocol for its preparation.

Physicochemical Properties

3,3'-Dinitrobenzophenone is typically a white to pale yellow crystalline solid, stable under standard laboratory conditions.[1][2] Its key properties are summarized below for quick reference.

Property	Value	Source(s)
CAS Number	21222-05-9	[1]
Molecular Formula	C₁₃H₈N₂O₅	[1][3][4]
Molecular Weight	272.21 g/mol	[1][4]
IUPAC Name	bis(3-nitrophenyl)methanone	[1]
Melting Point	152-157 °C	[1]
Appearance	White to light yellow crystalline powder	[1][2][5]
Solubility	Sparingly soluble in water; soluble in organic solvents like acetone and ethanol.	[2]

Synthesis Pathway: Electrophilic Nitration of Benzophenone

The most direct and common route to 3,3'-Dinitrobenzophenone is the double electrophilic nitration of benzophenone.[1] The carbonyl group of benzophenone is a deactivating, meta-directing substituent. This directing effect is crucial for favoring the formation of the 3,3'-isomer over other possibilities (e.g., ortho or para). However, achieving high selectivity and yield requires careful control of reaction conditions to prevent the formation of a complex mixture of isomers.[1][6] A patented process highlights that using nitric acid in oleum (a solution of sulfur trioxide in sulfuric acid) at specific ratios can significantly enhance the yield of the desired m,m'-dinitrobenzophenone while minimizing ortho-substituted byproducts.[6]

Caption: Workflow from DNB to a high-performance polyimide.

Experimental Protocol: Reduction to 3,3'-Diaminobenzophenone (DAB)

Causality: Catalytic hydrogenation is a clean and efficient method for reducing aromatic nitro groups. A metal catalyst like Raney Nickel or Palladium on carbon provides a surface for the reaction between hydrogen gas and the nitro compound, leading to a high yield of the desired amine. [7]

• Setup: To a high-pressure hydrogenation vessel (Parr shaker or similar), add 27.2 g (0.1 mol) of 3,3'-Dinitrobenzophenone and 200 mL of ethanol.

• Catalyst: Carefully add ~2 g of Raney Nickel (or 5% Pd/C) catalyst to the mixture under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the vessel and purge it several times with hydrogen gas. Pressurize the vessel with hydrogen to approximately 500 psi.

• Reaction: Heat the mixture to 60-80 °C and agitate vigorously. Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is typically complete within 4-6 hours when hydrogen uptake ceases.

• Isolation: Cool the vessel to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting crude 3,3'-Diaminobenzophenone can be purified by recrystallization from an appropriate solvent system (e.g., toluene or aqueous ethanol) to yield the pure monomer.

Cathode Material in Battery Technology

The electron-deficient nature of 3,3'-Dinitrobenzophenone makes it a candidate for use as an organic cathode material in batteries. [1]Research has specifically examined its efficiency in magnesium/zinc-based primary batteries. [1][8]The electrochemical energy storage mechanism is based on a comprehensive reduction process. It involves a remarkable 14-electron transfer, which includes the reduction of both nitro groups to amines and the central carbonyl group to a methylene bridge, resulting in the formation of the corresponding diamino-diphenylmethane. [1][8]This high number of transferred electrons suggests a potentially high specific capacity.

Caption: Role of DNB as a cathode material in an electrochemical cell.

Section 3: A Scaffold for Medicinal Chemistry & Drug Discovery

While direct biological applications are still emerging, the true potential of 3,3'-Dinitrobenzophenone in drug development lies in its function as a versatile synthetic scaffold. The nitroaromatic motif itself is present in numerous bioactive compounds, and its conversion to other functional groups opens a gateway to vast chemical diversity. [9][10]

The Nitroaromatic Motif: A Precursor to Bioactivity

Nitroaromatic compounds are a well-established class of therapeutic agents, particularly in antimicrobial and antiparasitic applications. [10]Their mechanism of action often involves in vivo reductive activation by microbial nitroreductases. This process generates reactive nitroso and hydroxylamine intermediates, which can induce cellular damage through covalent modification of DNA and proteins, leading to cell death. [10]While the specific activity of 3,3'-Dinitrobenzophenone is not deeply characterized, its structure suggests it could be a valuable starting point for developing novel prodrugs that function via this reductive activation pathway.

Caption: Hypothetical mechanism for DNB-induced cytotoxicity.

A Gateway to Novel Heterocyclic Compounds

The most promising application in drug discovery is the use of the derived 3,3'-Diaminobenzophenone (DAB) as a building block. The two amine groups and the central ketone provide three points of reactivity, making DAB an ideal precursor for synthesizing a wide array of complex heterocyclic structures, which are privileged scaffolds in medicinal chemistry.

Caption: Drug discovery workflow starting from 3,3'-Dinitrobenzophenone.

Experimental Protocol: Evaluating Cytotoxic Potential (MTT Assay)

Causality: The MTT assay is a colorimetric method for assessing cell metabolic activity. Viable cells with active mitochondrial reductases can reduce the yellow tetrazolium salt (MTT) to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells, allowing for a quantitative measure of cytotoxicity.

• Cell Culture: Seed a human cancer cell line (e.g., HeLa or A549) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C and 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 3,3'-Dinitrobenzophenone in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is below 0.5% to avoid solvent toxicity.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Section 4: Safety & Toxicological Considerations

As with any nitroaromatic compound, 3,3'-Dinitrobenzophenone must be handled with appropriate caution. It is classified as an irritant to the skin, eyes, and respiratory system. While specific toxicological data for this compound is limited, the profiles of structurally related molecules provide essential context for risk assessment.

• Metabolic Toxicity: Dinitrophenols are notorious for uncoupling mitochondrial oxidative phosphorylation, leading to severe hyperthermia. [11][12]Although 3,3'-Dinitrobenzophenone is not a phenol, this metabolic disruption mechanism should be considered a potential hazard pending further investigation.

• Hematotoxicity & Genotoxicity: Compounds like 1,3-Dinitrobenzene are known to cause methemoglobinemia and have shown reproductive toxicity in animal studies. [13]Furthermore, related compounds such as 3,3'-dinitrobisphenol A have demonstrated genotoxic potential in in vivo assays. [14]These findings underscore the necessity for rigorous toxicological evaluation before any advanced biological application.

All laboratory work with 3,3'-Dinitrobenzophenone should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. [3]

Conclusion

3,3'-Dinitrobenzophenone is far more than a simple organic compound; it is a strategic starting material with significant untapped potential. Its value is most profoundly realized through its chemical transformations. The reduction to 3,3'-Diaminobenzophenone provides a robust monomer for creating thermally resilient polymers and a versatile building block for constructing novel heterocyclic drug candidates. Its inherent electronic properties also make it a person of interest in the field of organic electronics and energy storage. For researchers in materials science, organic synthesis, and medicinal chemistry, 3,3'-Dinitrobenzophenone represents a foundational scaffold upon which a new generation of functional materials and potential therapeutics can be built. Future research should focus on elucidating its specific biological mechanisms and expanding the library of complex molecules derived from its diamino derivative.

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 3,3'-Dinitrobenzophenone from Benzophenone

An Application Note for the Synthesis of 3,3'-Dinitrobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive and detailed protocol for the synthesis of 3,3'-dinitrobenzophenone from benzophenone via electrophilic aromatic substitution. The document outlines the chemical principles, reaction mechanism, a step-by-step experimental procedure, and critical safety considerations. This guide is intended to equip researchers in organic synthesis and medicinal chemistry with a robust method for preparing this important dinitrated compound, which serves as a key intermediate in various synthetic pathways.

Introduction

3,3'-Dinitrobenzophenone is a valuable organic compound characterized by two nitro groups attached to the benzophenone backbone.[1] Its chemical formula is C₁₃H₈N₂O₅, with a molecular weight of approximately 272.21 g/mol .[1] The compound typically appears as a white to slightly yellow crystalline solid with a melting point between 152 and 154 °C.[1] The presence of the nitro functional groups makes it a versatile precursor for the synthesis of various derivatives, including diamino compounds, which are crucial building blocks in the development of novel polymers and pharmaceutical agents. This document details a reliable and reproducible method for its synthesis through the nitration of benzophenone.

Scientific Principles and Reaction Mechanism

The synthesis of 3,3'-dinitrobenzophenone from benzophenone is a classic example of an electrophilic aromatic substitution (EAS) reaction. The core of this transformation involves the introduction of two nitro (-NO₂) groups onto the aromatic rings of the benzophenone molecule.

Generation of the Electrophile: The nitration is typically carried out using a mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄), commonly referred to as "mixed acid".[2] Sulfuric acid, being the stronger acid, protonates the nitric acid. This protonated nitric acid then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.[3][4]

Electrophilic Attack and Aromatization: The electron-rich π system of the benzophenone aromatic rings attacks the nitronium ion. This attack disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. A weak base in the reaction mixture, typically the bisulfate ion (HSO₄⁻), then abstracts a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the nitrated product.

Directing Effects: The carbonyl group of benzophenone is a deactivating group and a meta-director. This means it withdraws electron density from the aromatic rings, making them less reactive towards electrophilic attack than benzene itself, and directs incoming electrophiles to the meta-positions. Consequently, the nitration of benzophenone predominantly yields the 3-nitro and subsequently the 3,3'-dinitro isomers.

Experimental Protocol

This protocol is designed to be a self-validating system, with clear steps and checkpoints to ensure a successful synthesis.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Amount	Moles
Benzophenone	C₁₃H₁₀O	182.22	11.35 g	0.0623
Fuming Sulfuric Acid (22.5% SO₃)	H₂SO₄·xSO₃	-	191 g	-
Fuming Nitric Acid (sp. gr. 1.52)	HNO₃	63.01	7.07 g	0.112
Ice	H₂O	18.02	1.5 L	-
Water (for washing)	H₂O	18.02	As needed	-

Equipment

• Three-necked round-bottom flask (500 mL)

• Dropping funnel

• Magnetic stirrer and stir bar

• Thermometer

• Ice bath

• Heating mantle

• Büchner funnel and filter flask

• Beakers

• Graduated cylinders

• Glass stirring rod

Reaction Workflow Diagram

Caption: Workflow for the synthesis of 3,3'-Dinitrobenzophenone.

Step-by-Step Procedure

• Preparation of the Reaction Vessel: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, charge 191 g of 22.5% fuming sulfuric acid.[5]

• Cooling: Cool the flask in an ice-salt bath to maintain the internal temperature of the fuming sulfuric acid between 0-2°C.[5]

• Addition of Benzophenone: At this temperature, carefully add 11.35 g of benzophenone to the stirred fuming sulfuric acid.[5] Continue stirring until the benzophenone is completely dissolved.

• Addition of Nitrating Agent: While maintaining the temperature at 0-2°C, add 7.07 g of fuming nitric acid (specific gravity 1.52) dropwise from the dropping funnel over a period of 3 hours.[5] The slow addition is crucial to control the exothermic nature of the reaction and prevent the formation of unwanted byproducts.

• Reaction at Room Temperature: After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to 25°C. Stir the mixture at this temperature for an additional 3 hours.[5]

• Quenching and Precipitation: Carefully pour the reaction mixture into a beaker containing 1.5 L of ice water with constant stirring.[5] The crude 3,3'-dinitrobenzophenone will precipitate out of the solution.

• Isolation of the Crude Product: Collect the precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold water until the washings are neutral to litmus paper. This step is essential to remove any residual acids.

• Drying: Dry the crude product in a desiccator or a vacuum oven at a low temperature (e.g., 50-60°C). The expected yield of the crude product is approximately 13.27 g (97.5%).[5]

• Purification (Recrystallization): Further purification can be achieved by recrystallization from a suitable solvent such as ethanol to obtain a high-purity product. While historically repeated recrystallization was necessary and led to lower yields, modern purification techniques may also include chromatographic methods.[1][5]

Safety Precautions and Hazard Management

Nitration reactions are inherently hazardous and must be performed with extreme caution in a well-ventilated fume hood.

• Corrosivity: Concentrated and fuming nitric and sulfuric acids are highly corrosive and can cause severe burns upon contact with skin or eyes.[6][7]

• Reactivity and Exothermicity: The reaction is highly exothermic.[8] Poor temperature control can lead to a runaway reaction, potentially causing an explosion. The addition of the nitrating agent must be slow and the reaction temperature carefully monitored.

• Toxicity: Nitric acid fumes and nitrogen dioxide gas, which can be produced during the reaction, are highly toxic and can cause severe respiratory irritation.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including acid-resistant gloves, chemical safety goggles, a face shield, and a chemical-resistant lab coat.[6][7]

• Emergency Preparedness: An emergency eyewash station and safety shower must be readily accessible.[6] Have appropriate spill containment and neutralization materials (e.g., sodium bicarbonate) on hand.[9]

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations. Nitric acid waste should not be mixed with other waste streams.[9]

Characterization

The synthesized 3,3'-dinitrobenzophenone can be characterized using various analytical techniques to confirm its identity and purity.[1][10]

• Melting Point: The melting point of the purified product should be in the range of 152-154°C.[1]

• Spectroscopy:

  • FT-IR (Fourier-Transform Infrared) Spectroscopy: The IR spectrum should show characteristic peaks for the nitro groups (typically around 1530 cm⁻¹ and 1350 cm⁻¹) and the carbonyl group (around 1670 cm⁻¹).

  • ¹H NMR (Proton Nuclear Magnetic Resonance) and ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: NMR spectroscopy can be used to confirm the structure of the compound by analyzing the chemical shifts and coupling patterns of the protons and carbons.

• Mass Spectrometry: Mass spectrometry can be used to determine the molecular weight of the compound.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 3,3'-dinitrobenzophenone from benzophenone. By adhering to the outlined procedures and safety precautions, researchers can confidently prepare this important chemical intermediate for use in a wide range of applications, from materials science to drug discovery. The provided scientific context and step-by-step guidance are intended to facilitate the successful and safe execution of this synthesis.

References

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• VelocityEHS. (2015, April 27). Nitric Acid Safety Tips & Health Hazards. Retrieved from [Link]

• UW Environmental Health & Safety. (2024, June 24). Reduce your risk of a nitric acid incident. Retrieved from [Link]

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• YouTube. (2019, January 3). nitration of aromatic compounds. Retrieved from [Link]

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detailed experimental protocol for 3,3'-Dinitrobenzophenone synthesis

An Application Note and Protocol for the Synthesis of 3,3'-Dinitrobenzophenone

Abstract

This document provides a comprehensive, technically detailed guide for the synthesis of 3,3'-Dinitrobenzophenone. This compound serves as a crucial intermediate in the production of high-performance polymers, such as heat-resistant polyimides, and as a precursor for various dyes and specialty chemicals.[1] The protocol herein focuses on the direct nitration of benzophenone using a mixed acid (oleum and nitric acid) approach, a method selected for its efficiency in producing the desired meta,meta'-isomer.[2] This guide is intended for researchers and professionals in organic synthesis and materials science, emphasizing procedural safety, mechanistic understanding, and robust analytical validation of the final product.

Introduction and Scientific Background

3,3'-Dinitrobenzophenone is a key building block in advanced materials chemistry. Its primary utility lies in its reduction to 3,3'-diaminobenzophenone, a monomer essential for synthesizing polymers with exceptional thermal stability and mechanical properties.[1] The synthesis of 3,3'-Dinitrobenzophenone is most commonly achieved via electrophilic aromatic substitution, specifically the nitration of benzophenone.

The underlying mechanism involves the generation of the highly electrophilic nitronium ion (NO₂⁺) from a potent mixture of nitric acid and a strong acid catalyst, such as concentrated sulfuric acid or fuming sulfuric acid (oleum). The benzoyl group of the benzophenone substrate is an electron-withdrawing group, which deactivates the aromatic rings and directs incoming electrophiles to the meta-positions. Consequently, the sequential nitration of both phenyl rings preferentially occurs at the 3 and 3' positions, leading to the desired product. Careful control of reaction conditions is paramount to maximize the yield of the m,m'-isomer and minimize the formation of other isomers.[2]

Critical Safety Protocols for Nitration

Nitration reactions are energetically favorable and highly exothermic, posing significant safety risks if not managed with stringent controls.[3] All personnel must be thoroughly trained on the following protocols before commencing any work.

• Hazard Assessment:

  • Reagents: Concentrated sulfuric acid, fuming sulfuric acid (oleum), and fuming nitric acid are extremely corrosive and potent oxidizing agents. They can cause severe chemical burns upon contact with skin or eyes and react violently with organic materials, reducing agents, and bases.[4][5][6]

  • Reaction: The reaction is highly exothermic. A loss of temperature control can lead to a "runaway" reaction, resulting in rapid gas evolution (toxic NOx fumes), pressure buildup, and potential explosion.[3][4]

• Engineering Controls:

  • All procedures must be performed inside a certified chemical fume hood with sufficient ventilation to prevent exposure to corrosive and toxic fumes.[4]

  • An emergency eyewash station and safety shower must be immediately accessible.[6][7]

  • The reaction vessel must be placed in a secondary containment tray.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[6]

  • Hand Protection: Use heavy-duty, acid-resistant gloves (e.g., butyl rubber or Viton).

  • Body Protection: A flame-resistant, chemical-resistant lab coat or apron is required.[4]

• Spill and Waste Management:

  • Have a spill kit containing an appropriate neutralizer (e.g., sodium carbonate or sodium bicarbonate) and absorbent material readily available.[5][7]

  • Nitric acid waste must be segregated from all other waste streams, especially organic solvents, to prevent violent reactions.[7]

Experimental Protocol: Synthesis of 3,3'-Dinitrobenzophenone

This protocol is adapted from established industrial processes, optimized for a laboratory scale.[2] The procedure involves the slow addition of a nitrating acid mixture to a solution of benzophenone in oleum.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Benzophenone (C₁₃H₁₀O)	≥99%	Sigma-Aldrich	Ensure it is dry.
Oleum (H₂SO₄ + 20-25% SO₃)	Reagent	J.T. Baker	Handle with extreme caution.
Fuming Nitric Acid (HNO₃)	≥90%	Fisher Scientific	Potent oxidizer.
Crushed Ice	-	-	For reaction quenching.
Deionized Water	-	-	For washing.
Ethanol (C₂H₅OH)	Reagent	-	For recrystallization.
Round-bottom flask (500 mL)	-	-	With magnetic stir bar.
Addition Funnel (100 mL)	-	-	Pressure-equalizing.
Thermometer	-	-	Low-temperature range.
Ice-salt bath	-	-	For temperature control.
Büchner Funnel & Filter Flask	-	-	For filtration.

Quantitative Data Summary

Reagent	Molar Mass ( g/mol )	Amount Used	Moles	Molar Ratio
Benzophenone	182.22	20.0 g	0.110	1.0
Oleum (22.5% SO₃)	-	100 mL	-	-
90% Nitric Acid	63.01	11 mL (~16.5 g)	~0.262	~2.38

Note: The molar amount of nitric acid is an approximation based on density. An excess is used to ensure complete dinitration.

Step-by-Step Procedure

• Reactor Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stir bar, a thermometer, and a pressure-equalizing addition funnel. Place the flask in a large ice-salt bath. Ensure the entire setup is within a chemical fume hood.

• Benzophenone Solution: Carefully add 100 mL of oleum (22.5% SO₃) to the flask. Begin stirring and cool the oleum to between 10°C and 15°C. Once cooled, slowly add 20.0 g (0.110 mol) of benzophenone in small portions, ensuring the temperature does not exceed 20°C.[2]

• Preparation of Nitrating Mixture: In a separate beaker, cool 30 mL of oleum (22.5% SO₃) in an ice bath. Slowly and carefully add 11 mL of 90% fuming nitric acid to this beaker while stirring. CAUTION: This mixing is highly exothermic. Maintain the temperature of this mixture between 10°C and 20°C.[2] Transfer this freshly prepared nitrating mixture to the addition funnel.

• Nitration Reaction: Vigorously stir the benzophenone-oleum solution and maintain its temperature between 10°C and 15°C. Add the nitrating mixture from the addition funnel dropwise over a period of approximately 1.5 hours. The rate of addition must be carefully controlled to keep the temperature within the specified range.[2]

• Reaction Aging: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature (approx. 25°C). Let the mixture stir at this temperature for an additional 30-60 minutes to ensure the reaction goes to completion.[2]

• Work-up and Isolation: Prepare a large beaker containing at least 500 g of crushed ice and water. While stirring the ice slurry vigorously, slowly and carefully pour the reaction mixture into the beaker. This quenching step is exothermic and will generate fumes. The crude 3,3'-Dinitrobenzophenone will precipitate as a yellowish solid.[1][2]

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with several portions of cold deionized water until the washings are neutral to pH paper. This removes residual acids.[2]

• Drying: Press the solid as dry as possible on the filter. Transfer the crude product to a watch glass and dry it in a vacuum oven at 50-60°C until a constant weight is achieved. The expected yield of crude product is approximately 28-29 g (93-97%).[1]

Purification and Characterization

The crude product, while high in the desired isomer, may contain impurities. Recrystallization is necessary to obtain a high-purity sample.

Purification by Recrystallization

• Transfer the crude, dried product to an appropriately sized Erlenmeyer flask.

• Add a minimal amount of hot ethanol or glacial acetic acid to dissolve the solid completely.[8][9]

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Characterization

• Melting Point: The purified 3,3'-Dinitrobenzophenone should exhibit a sharp melting point. Literature values for crude material are in the range of 143-147°C.[1]

• ¹H NMR Spectroscopy: The proton NMR spectrum is a key identifier. In a solvent like DMSO-d₆, the aromatic protons will appear in the downfield region, typically between 7.8 and 8.8 ppm, with characteristic splitting patterns for a 1,3-disubstituted benzene ring system.[10]

• ¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for the carbonyl carbon (~194 ppm), the carbons attached to the nitro groups, and the other aromatic carbons.[11]

• FTIR Spectroscopy: The infrared spectrum should display strong absorption bands characteristic of the nitro groups (N-O asymmetric and symmetric stretching, ~1530 cm⁻¹ and ~1350 cm⁻¹) and the ketone carbonyl group (C=O stretching, ~1670 cm⁻¹).

• High-Performance Liquid Chromatography (HPLC): Purity can be quantitatively assessed using HPLC, as described in several patents.[1]

Visual Workflow Diagram

The following diagram outlines the complete synthesis workflow from preparation to final analysis.

Sources

• 1. EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds - Google Patents [patents.google.com]
• 2. EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone - Google Patents [patents.google.com]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
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• 11. spectrabase.com [spectrabase.com]

Application Notes and Protocols for the Synthesis of 3,3'-Dinitrobenzophenone via Nitration of Benzophenone

Abstract

This comprehensive technical guide provides a detailed protocol for the synthesis of 3,3'-dinitrobenzophenone through the electrophilic aromatic substitution of benzophenone. The document outlines the theoretical underpinnings of the reaction, a step-by-step experimental procedure, rigorous safety protocols, and methods for product purification and characterization. This guide is intended for researchers, scientists, and professionals in drug development and materials science who require a reliable method for the preparation of this important chemical intermediate.

Introduction

3,3'-Dinitrobenzophenone is a key chemical intermediate utilized in the synthesis of various functional materials, including heat-resistant polymers, epoxy resins, and as a precursor to 3,3'-diaminobenzophenone, a monomer for polyimides.[1] Its synthesis is most commonly achieved through the nitration of benzophenone using a mixed acid solution of fuming nitric acid and fuming sulfuric acid.[2] The electron-withdrawing nature of the carbonyl group in benzophenone deactivates the aromatic rings towards electrophilic attack and directs the incoming nitro groups primarily to the meta positions. This guide provides an in-depth exploration of this synthesis, emphasizing both the practical execution and the underlying chemical principles.

Reaction Mechanism and Theoretical Background

The nitration of benzophenone is a classic example of an electrophilic aromatic substitution reaction. The process involves the generation of a potent electrophile, the nitronium ion (NO₂⁺), from the reaction between concentrated nitric acid and sulfuric acid. Sulfuric acid, being the stronger acid, protonates nitric acid, which then loses a molecule of water to form the nitronium ion.[3][4]

The benzophenone molecule, with its electron-withdrawing carbonyl group, deactivates both phenyl rings, making the nitration reaction more challenging than that of benzene itself and requiring harsh conditions such as the use of fuming acids.[3][5] The deactivating effect of the carbonyl group also directs the electrophilic attack of the nitronium ion to the meta-positions of the phenyl rings, leading to the formation of 3,3'-dinitrobenzophenone as the major product.[3]

Diagram of the Reaction Mechanism

Caption: Mechanism of 3,3'-Dinitrobenzophenone Synthesis.

Experimental Protocol

This protocol details the synthesis of 3,3'-dinitrobenzophenone from benzophenone. The procedure should be performed in a well-ventilated fume hood due to the use of corrosive and fuming acids.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
Benzophenone	C₁₃H₁₀O	182.22	20 g
Fuming Sulfuric Acid (20-30% SO₃)	H₂SO₄·xSO₃	-	191 g	Highly corrosive
Fuming Nitric Acid (90%)	HNO₃	63.01	16.5 g	Highly corrosive and oxidizing
Crushed Ice	H₂O	18.02	~500 g
Deionized Water	H₂O	18.02	As needed	For washing
Ethanol	C₂H₅OH	46.07	As needed	For recrystallization

Equipment

• 500 mL three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Thermometer

• Ice-salt bath

• Heating mantle

• Büchner funnel and flask

• Filter paper

Step-by-Step Procedure

• Preparation of the Reaction Vessel: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 191 g of fuming sulfuric acid.

• Dissolution of Benzophenone: Cool the flask in an ice-salt bath to below 20°C. While maintaining this temperature, slowly add 20 g of benzophenone to the stirring sulfuric acid. Continue stirring until all the benzophenone has dissolved.[1]

• Preparation of the Nitrating Mixture: In a separate beaker, carefully prepare a mixed acid solution by adding 16.5 g of 90% fuming nitric acid to 57.3 g of fuming sulfuric acid. This should be done slowly and with cooling in an ice bath.

• Nitration Reaction: While maintaining the temperature of the benzophenone solution between 15-20°C, add the prepared nitrating mixture dropwise from the dropping funnel over a period of 2 hours.[1] Careful temperature control is crucial to minimize the formation of by-products.

• Reaction Maturation: After the addition is complete, allow the reaction mixture to stir at 15-20°C for an additional 30 minutes.[1]

• Heating: Subsequently, remove the ice bath and heat the reaction mixture to 70°C. Maintain this temperature for 1 hour to ensure the completion of the dinitration.[1]

• Work-up and Isolation: After heating, cool the reaction mixture to room temperature. In a large beaker, prepare a slurry of approximately 500 g of crushed ice and water. Slowly and carefully pour the reaction mixture onto the ice-water slurry with vigorous stirring. A precipitate of crude 3,3'-dinitrobenzophenone will form.

• Filtration and Washing: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water until the washings are neutral to litmus paper. This removes residual acids.

• Drying: Dry the crude product in a desiccator or a vacuum oven at a low temperature.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Purification

The crude 3,3'-dinitrobenzophenone can be purified by recrystallization to obtain a product of high purity.[2]

• Dissolve the crude product in a minimum amount of hot ethanol.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution can be hot-filtered.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry thoroughly.

Safety and Hazard Management

The nitration of benzophenone involves the use of highly corrosive and reactive chemicals. Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[6][7]

• Fume Hood: All operations involving fuming nitric acid and fuming sulfuric acid must be conducted in a certified chemical fume hood to avoid inhalation of toxic fumes.[8][9]

• Handling of Acids: Fuming nitric and sulfuric acids are extremely corrosive and can cause severe burns upon contact.[7] They are also strong oxidizing agents. Avoid contact with skin, eyes, and clothing. Always add acid to water, not the other way around, when preparing dilutions.

• Emergency Procedures: An eyewash station and a safety shower must be readily accessible.[6][7] In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[7] For inhalation, move to fresh air and seek immediate medical attention.[8]

• Waste Disposal: Acidic waste should be neutralized carefully before disposal according to institutional and local regulations.[9]

Characterization of 3,3'-Dinitrobenzophenone

The identity and purity of the synthesized 3,3'-dinitrobenzophenone should be confirmed using various analytical techniques.

Property	Expected Value
Appearance	White to slightly yellow crystalline solid[2]
Molecular Formula	C₁₃H₈N₂O₅[2]
Molecular Weight	272.21 g/mol [2]
Melting Point	152-154 °C[2]
FT-IR (cm⁻¹)	~1670 (C=O stretch), ~1530 & ~1350 (asymmetric and symmetric NO₂ stretch)
¹H NMR (CDCl₃, δ ppm)	Aromatic protons in the range of 8.0-8.8 ppm
¹³C NMR (CDCl₃, δ ppm)	Carbonyl carbon ~192 ppm, aromatic carbons ~125-150 ppm

Conclusion

The protocol described in this application note provides a reliable and reproducible method for the synthesis of 3,3'-dinitrobenzophenone. By carefully controlling the reaction conditions, particularly the temperature, a good yield of the desired product can be achieved. Adherence to the outlined safety procedures is of paramount importance to ensure a safe and successful synthesis. The characterization data provided will aid in the confirmation of the product's identity and purity. This synthesis serves as a fundamental step for further research and development in the fields of polymer chemistry and fine chemical synthesis.

References

• Google Patents. (n.d.). EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds.

• YouTube. (2024, June 7). Nitration reaction safety. Available at: [Link]

• VelocityEHS. (2015, April 27). Nitric Acid Safety Tips & Health Hazards. Available at: [Link]

• Bennett, G. M., & Grove, J. F. (1945). By-products in Aromatic Nitration. Part 11. Journal of the Chemical Society (Resumed), 91.

• University of Wisconsin-Madison Environmental Health & Safety. (n.d.). Nitric Acid Safety. Available at: [Link]

• Chemcasts. (n.d.). Thermophysical Properties of 3,3′-Dinitrobenzophenone. Available at: [Link]

• Nevada Technical Associates, Inc. (2023, March 30). Nitric Acid Safety Tips for the Workplace. Available at: [Link]

• Chemcasts. (n.d.). 3,3′-Dinitrobenzophenone Properties vs Pressure | Density, Cp, Viscosity. Available at: [Link]

• University of Washington Environmental Health & Safety. (2024, June 24). Reduce your risk of a nitric acid incident. Available at: [Link]

• Reddit. (2013, December 19). Nitrating benzophenone. Available at: [Link]

• Wikipedia. (n.d.). Nitration. Available at: [Link]

• Google Patents. (n.d.). EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone.

• Chemistry Steps. (n.d.). Nitration of Benzene. Available at: [Link]

• Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Available at: [Link]

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Application Notes and Protocols: 3,3'-Dinitrobenzophenone as a Versatile Intermediate in Organic Synthesis

Abstract

This technical guide provides a comprehensive overview of 3,3'-Dinitrobenzophenone, a key intermediate in advanced organic synthesis. We will delve into its fundamental properties, synthesis, and critically, its application in the production of high-performance polymers and other fine chemicals. This document is intended for researchers, scientists, and professionals in drug development, offering detailed protocols and expert insights to facilitate its effective utilization in the laboratory and beyond.

Introduction to 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone is an organic compound featuring a benzophenone core with two nitro groups substituted at the 3 and 3' positions of the phenyl rings.[1] It typically presents as a white to light yellow crystalline solid.[2][3] The presence of the electron-withdrawing nitro groups significantly influences its chemical reactivity, making it a valuable precursor for a variety of important molecules.[1]

Chemical and Physical Properties

A summary of the key physicochemical properties of 3,3'-Dinitrobenzophenone is presented in Table 1. Understanding these properties is crucial for its safe handling, storage, and application in synthetic protocols.

Property	Value	Reference
Chemical Formula	C₁₃H₈N₂O₅	[2][4]
Molecular Weight	272.21 g/mol	[2][5][6]
Appearance	White to light yellow crystalline solid/powder	[1][2][3]
Melting Point	152-157 °C	[2][3][6]
Solubility	Sparingly soluble in water, more soluble in organic solvents like ethanol and acetone.	[1]
CAS Number	21222-05-9	[4][5][6]

Synthesis of 3,3'-Dinitrobenzophenone

The most common laboratory and industrial synthesis of 3,3'-Dinitrobenzophenone involves the electrophilic nitration of benzophenone.[2] This reaction typically employs a nitrating mixture of fuming nitric acid and fuming sulfuric acid under carefully controlled temperature conditions to favor the formation of the 3,3'-disubstituted isomer.[2]

Another synthetic route is the Friedel-Crafts acylation, starting from 3-nitrobenzoyl chloride and reacting it with a suitable benzene derivative.[2] Purification of the crude product is generally achieved through recrystallization from an appropriate solvent or by column chromatography to obtain high-purity 3,3'-Dinitrobenzophenone.[2]

Core Application: A Gateway to High-Performance Polymers

The primary and most significant application of 3,3'-Dinitrobenzophenone is its role as a direct precursor to 3,3'-Diaminobenzophenone (3,3'-DABP). This transformation is achieved through the reduction of the two nitro groups to amino groups. 3,3'-DABP is a highly valuable monomer in the synthesis of high-performance polymers, such as polyimides and polyamides, which are prized for their exceptional thermal stability, mechanical strength, and chemical resistance.[7][8]

The Synthetic Pathway to 3,3'-Diaminobenzophenone

The conversion of 3,3'-Dinitrobenzophenone to 3,3'-Diaminobenzophenone is a critical reduction reaction. The general transformation is depicted below:

Caption: Synthetic route from 3,3'-Dinitrobenzophenone to 3,3'-Diaminobenzophenone.

Detailed Protocol: Catalytic Hydrogenation of 3,3'-Dinitrobenzophenone

This protocol outlines a standard procedure for the reduction of 3,3'-Dinitrobenzophenone to 3,3'-Diaminobenzophenone using catalytic hydrogenation. This method is often preferred due to its clean reaction profile and high yields.

Materials:

• 3,3'-Dinitrobenzophenone

• Ethanol (or other suitable solvent)

• Palladium on carbon (Pd/C) catalyst (typically 5-10 wt%)

• Hydrogen gas source

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

Procedure:

• Reaction Setup: In a pressure-rated hydrogenation vessel, dissolve 3,3'-Dinitrobenzophenone in a suitable solvent such as ethanol. The concentration should be optimized based on the specific equipment and safety considerations.

• Catalyst Addition: Carefully add the Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon) to prevent ignition of the dry catalyst in air. The catalyst loading is typically 1-5 mol% relative to the substrate.

• Hydrogenation: Seal the reaction vessel and purge it several times with hydrogen gas to remove any residual air. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi) and commence vigorous stirring. The reaction is typically exothermic, and cooling may be required to maintain the desired reaction temperature (usually room temperature to 50 °C).

• Reaction Monitoring: Monitor the progress of the reaction by observing the uptake of hydrogen gas. The reaction is complete when hydrogen consumption ceases. Thin-layer chromatography (TLC) can also be used to monitor the disappearance of the starting material.

• Workup: Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Caution: The catalyst on the filter paper may be pyrophoric and should be kept wet with solvent until it can be safely quenched.

• Isolation and Purification: Concentrate the filtrate using a rotary evaporator to remove the solvent. The resulting crude 3,3'-Diaminobenzophenone can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the final product as a crystalline solid.[7]

Broader Applications in Organic Synthesis

Beyond its pivotal role in polymer science, 3,3'-Dinitrobenzophenone serves as a versatile intermediate in other areas of organic synthesis.

Intermediate for Dyes and Pharmaceuticals

The chemical scaffold of 3,3'-Dinitrobenzophenone makes it a useful starting material for the synthesis of various dyes and pharmaceutical compounds.[2] The nitro groups can be transformed into a wide array of other functional groups, and the benzophenone core is a common structural motif in biologically active molecules. The synthesis of complex heterocyclic systems can be initiated from this dinitro compound, leading to the development of novel therapeutic agents and dyestuffs.[9][10]

Material Science and Electrochemistry

Research has explored the use of 3,3'-Dinitrobenzophenone in material science. For instance, it has been investigated as a cathode material in magnesium/zinc-based batteries.[2] The electrochemical reduction of the nitro groups and the carbonyl group can facilitate a multi-electron transfer process, which is a desirable characteristic for battery applications.[2]

Safety and Handling

As with many nitroaromatic compounds, 3,3'-Dinitrobenzophenone should be handled with care. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[6] Due to the potential for the formation of explosive mixtures, care should be taken when performing reactions at elevated temperatures or pressures.[1]

Conclusion

3,3'-Dinitrobenzophenone is a valuable and versatile intermediate in organic synthesis. Its primary application as a precursor to 3,3'-Diaminobenzophenone provides a crucial link to the production of high-performance polymers with exceptional properties. Furthermore, its utility extends to the synthesis of dyes, pharmaceuticals, and advanced materials. The protocols and information provided in this guide are intended to support researchers in harnessing the full potential of this important chemical building block.

References

• Latha Rani N, L., et al. (2016). Synthesis, Crystal Structure and Hirshfeld Study of 3,3'-dinitrobenzophenone. ResearchGate. [Link]

• Google Patents. CA1213906A - Process for preparation of 3,3'- or 3,4'- diaminobenzophenone.
• Google Patents. US4556738A - Process for preparation of 3,3'- or 3,4'-diamino benzophenone.

• Chemcasts. Thermophysical Properties of 3,3′-Dinitrobenzophenone. [Link]

• ResearchGate. Nitrobenzophenones and derivatives. 1. The synthesis and the characterization of mono and dinitrobenzophenones. [Link]

• ResearchGate. Dyes in the development of drugs and pharmaceutical. [Link]

• PubChem. 3,3'-Diaminobenzophenone. [Link]

• NIH. A Holistic Review of 3-Dimethylamino-1-Arylpropenones Based Disperse Dyes for Dyeing Polyester Fabrics: Synthesis, Characterization, and Antimicrobial Activities. [Link]

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• 10. A Holistic Review of 3-Dimethylamino-1-Arylpropenones Based Disperse Dyes for Dyeing Polyester Fabrics: Synthesis, Characterization, and Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of High-Performance Aromatic Polymers from 3,3'-Dinitrobenzophenone Derivatives

Foreword: The Strategic Imperative for Advanced Polymers

In the landscape of materials science, high-performance polymers represent a class of materials engineered to withstand extreme conditions where conventional plastics fail. Characterized by exceptional thermal stability, robust mechanical strength, and formidable chemical resistance, these polymers are indispensable in demanding sectors such as aerospace, electronics, and biomedical engineering.[1][2][3] Poly(arylene ether ketone)s (PAEKs), aromatic polyamides (aramids), and polyimides are cornerstone examples of this elite group.[3][4]

This guide focuses on the synthetic pathways originating from a versatile, yet specific precursor: 3,3'-Dinitrobenzophenone . While not a direct monomer for polymerization in its dinitro state, its transformation into the corresponding diamine unlocks access to a portfolio of high-performance polymers. The critical step is the reduction of its nitro functional groups into reactive amine centers, creating the key building block, 3,3'-Diaminobenzophenone .[5][6]

We will explore the foundational chemistry, provide validated protocols for the synthesis of aromatic polyamides and polyimides, and discuss the causality behind the experimental choices, empowering researchers to not only replicate but also innovate upon these methodologies.

Part 1: Monomer Synthesis: The Gateway to Polymerization

The journey from a stable dinitro compound to a reactive diamine monomer is the critical enabling step. The process hinges on the efficient and clean reduction of the two nitro groups. Catalytic hydrogenation is the method of choice due to its high yield, selectivity, and the generation of water as the only significant byproduct.

Protocol 1: Catalytic Hydrogenation of 3,3'-Dinitrobenzophenone

This protocol details the conversion of 3,3'-Dinitrobenzophenone to 3,3'-Diaminobenzophenone, the foundational monomer for subsequent polymerizations.

Core Principle: A noble metal catalyst, typically palladium on carbon (Pd/C), facilitates the transfer of hydrogen to the nitro groups, reducing them to primary amines.

Experimental Workflow:

• Reactor Setup: Introduce 3,3'-Dinitrobenzophenone (1 equivalent) into a high-pressure hydrogenation reactor.

• Solvent & Catalyst: Add a suitable solvent, such as ethanol or ethyl acetate, to dissolve the reactant. Subsequently, add a catalytic amount (typically 5-10% by weight of the substrate) of 10% Palladium on carbon (Pd/C).[5]

• Inerting: Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) to remove all oxygen, which can poison the catalyst and create a safety hazard with hydrogen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 psi). The reaction is often performed at a slightly elevated temperature (e.g., 40-60 °C) to increase the reaction rate.

• Monitoring: Monitor the reaction progress by observing the cessation of hydrogen uptake. This indicates the complete consumption of the starting material.

• Work-up: Once the reaction is complete, carefully depressurize the reactor and purge again with an inert gas.

• Purification: Remove the Pd/C catalyst via filtration through a pad of Celite. The filtrate, containing the product, is then concentrated under reduced pressure to yield crude 3,3'-Diaminobenzophenone.

• Recrystallization: Further purify the monomer by recrystallization from an appropriate solvent system (e.g., ethanol/water) to achieve high purity suitable for polymerization.

Causality Note: The non-coplanar structure of the benzophenone core, with amine groups in the meta-positions, is crucial. This "kinked" geometry disrupts chain packing in the final polymer, often leading to enhanced solubility without significantly compromising thermal properties—a highly desirable trait for polymer processing.[5]

Caption: Workflow for the reduction of 3,3'-Dinitrobenzophenone.

Part 2: Synthesis of Aromatic Polyamides (Aramids)

Aromatic polyamides, or aramids, are renowned for their high tensile strength and thermal stability. Their synthesis from 3,3'-Diaminobenzophenone involves a polycondensation reaction with an aromatic diacid chloride.

Core Principle: This polymerization proceeds via nucleophilic acyl substitution, where the amine groups of the diamine attack the electrophilic carbonyl carbons of the diacid chloride, eliminating HCl and forming the characteristic amide linkage.

Protocol 2: Low-Temperature Solution Polycondensation for Aramid Synthesis

Materials:

• 3,3'-Diaminobenzophenone (DAB) (1 equivalent)

• Terephthaloyl chloride (TPC) or Isophthaloyl chloride (IPC) (1 equivalent)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Lithium Chloride (LiCl), anhydrous

Experimental Workflow:

• Monomer Dissolution: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 3,3'-Diaminobenzophenone and anhydrous LiCl (typically 5% w/v of the solvent) in anhydrous NMP. Stir until a homogeneous solution is obtained.

  • Causality: LiCl is a crucial additive. It breaks up the hydrogen bonds between polymer chains, preventing premature precipitation and allowing for the formation of a high molecular weight polymer.

• Cooling: Cool the solution to 0 °C using an ice bath. This is critical to control the high reactivity of the acid chloride and prevent side reactions.

• Acid Chloride Addition: Add the diacid chloride (TPC or IPC) as a solid powder in one portion to the vigorously stirred solution.

• Polymerization: Allow the reaction to warm to room temperature and continue stirring under a nitrogen atmosphere for 12-24 hours. A significant increase in solution viscosity will be observed as the polymer chains grow.

• Precipitation: Pour the viscous polymer solution (the "dope") into a large excess of a non-solvent, such as methanol or water, in a blender. This will precipitate the polymer as a fibrous solid.

• Purification: Collect the polymer by filtration. Thoroughly wash the polymer with water and then with methanol to remove any trapped solvent (NMP) and salt (LiCl).

• Drying: Dry the purified aramid polymer in a vacuum oven at 80-100 °C until a constant weight is achieved.

Caption: Polycondensation scheme for aramid synthesis.

Part 3: Synthesis of Polyimides via a Two-Step Process

Polyimides stand at the apex of polymer thermal stability. Their synthesis from 3,3'-Diaminobenzophenone is a classic two-step process involving the formation of a soluble precursor followed by a cyclodehydration reaction.

Core Principle: The first step is a nucleophilic addition of the diamine to the carbonyls of a dianhydride to form a poly(amic acid). The second step, imidization, involves the elimination of water to form the stable five-membered imide ring.

Protocol 3: Synthesis of Poly(amic acid) and Thermal Imidization

Step A: Poly(amic acid) Synthesis

• Monomer Dissolution: In a setup identical to the aramid synthesis, dissolve 3,3'-Diaminobenzophenone (1 equivalent) in an anhydrous polar aprotic solvent, such as N,N-dimethylacetamide (DMAc) or NMP.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Dianhydride Addition: Add an aromatic dianhydride, such as Pyromellitic dianhydride (PMDA) (1 equivalent), as a fine powder in small portions over 30 minutes to the vigorously stirred solution.

  • Causality: Low temperature and portion-wise addition are essential to manage the exothermic nature of the reaction and prevent uncontrolled molecular weight growth, which could lead to gelation.

• Polymerization: After the addition is complete, allow the reaction to stir at room temperature for 8-12 hours under a nitrogen atmosphere. The result is a viscous solution of the poly(amic acid). This solution can be stored in a refrigerator for short periods.

Step B: Thermal Imidization

• Film Casting: Cast the poly(amic acid) solution onto a clean glass plate to form a thin, even film.

• Solvent Removal: Place the cast film in a low-temperature oven (e.g., 80 °C) for several hours to slowly remove the bulk of the solvent.

• Curing Cycle: Transfer the film to a high-temperature, programmable oven. The imidization is carried out via a staged heating protocol under a nitrogen atmosphere. A typical cycle is:

  • 100 °C for 1 hour

  • 200 °C for 1 hour

  • 300 °C for 1 hour

  • Causality: This gradual heating process ensures that the water eliminated during cyclization can escape without creating voids or defects in the final film. It also allows the polymer chains to rearrange, leading to a more ordered and robust material.

• Final Product: After cooling, the resulting tough, amber-colored polyimide film can be carefully peeled from the glass substrate.

Caption: Two-step synthesis pathway for polyimides.

Part 4: Polymer Characterization & Expected Properties

Validating the synthesis of these polymers requires a suite of analytical techniques. The data below summarizes the key methods and the anticipated properties based on the described monomer.

Parameter	Characterization Technique	Expected Outcome / Property
Structural Confirmation	FTIR Spectroscopy	Appearance of characteristic amide C=O stretch (~1650 cm⁻¹) for aramids. Disappearance of amic acid bands and appearance of imide C=O bands (~1780 and 1720 cm⁻¹) for polyimides.
Structural Detail	NMR Spectroscopy	¹H and ¹³C NMR spectra of the soluble poly(amic acid) or specialized aramids will confirm the proposed chemical structure and monomer integration.
Thermal Stability	Thermogravimetric Analysis (TGA)	High decomposition temperatures, typically >450-500 °C in an inert atmosphere, indicating excellent thermal stability.
Glass Transition Temp.	Differential Scanning Calorimetry (DSC)	High glass transition temperatures (Tg), often in the range of 250-350 °C, reflecting the rigid aromatic backbone.[7]
Solubility	Dissolution Testing	Aramids may require polar aprotic solvents with LiCl. Polyimides are generally insoluble after curing. The poly(amic acid) precursor is soluble in solvents like NMP, DMAc.[8]

Part 5: Applications in Advanced Research and Development

The high-performance polymers synthesized from 3,3'-Diaminobenzophenone are not merely academic curiosities; they are enabling materials for cutting-edge applications.

• Aerospace & Automotive: Their high strength-to-weight ratio and thermal stability make them suitable for lightweight structural components, engine parts, and heat shields.[1]

• Semiconductors & Electronics: Excellent dielectric properties and thermal resistance allow their use as insulating films, flexible printed circuit boards, and encapsulants for electronic components.[1]

• Chemical Processing: Superb chemical inertness makes them ideal for manufacturing seals, gaskets, and linings for pumps and valves in aggressive chemical environments.[1]

• Biomedical Implants: Certain grades of these polymers, particularly those in the PAEK family, are biocompatible and radiolucent, finding use in spinal fusion cages, orthopedic implants, and dental prosthetics.[1][9]

References

• Poly ether ether ketone (PEEK) | Polysciences, Inc. 1

• PolyEther Ether Ketones | PPTX - Slideshare. 10

• Stabilisation of poly\arylene ether ketones\ - European Patent Office - EP 0592051 A2. 4

• Poly (Ether-Ether-Ketone) for Biomedical Applications: From Enhancing Bioactivity to Reinforced-Bioactive Composites—An Overview - PMC - PubMed Central. 9

• Synthesis and Characterization of High Performance Polymers for Gas Separation Membranes - VTechWorks. 2

• Nucleophilic aromatic substitution - Wikipedia. 11

• Synthesis and Research of Properties of Polyether Ether Ketone - ResearchGate. 7

• Description of Poly(aryl-ether-ketone) Materials (PAEKs), Polyetheretherketone (PEEK) and Polyetherketoneketone (PEKK) for Application as a Dental Material - NIH. 3

• Novel cardo poly(arylene ether nitrile sulfone) copolymers bearing xanthene moiety in the main chain - ResearchGate. 8

• 4,4'-Dinitro-2-biphenylamine: A Versatile Precursor for High-Performance Aromatic Polymers - Benchchem. 5

• 3,3'-DINITROBENZOPHENONE One Chongqing Chemdad Co. 6

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• 2. Synthesis and Characterization of High Performance Polymers for Gas Separation Membranes [vtechworks.lib.vt.edu]
• 3. Description of Poly(aryl-ether-ketone) Materials (PAEKs), Polyetheretherketone (PEEK) and Polyetherketoneketone (PEKK) for Application as a Dental Material: A Materials Science Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. data.epo.org [data.epo.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 9. Poly (Ether-Ether-Ketone) for Biomedical Applications: From Enhancing Bioactivity to Reinforced-Bioactive Composites—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PolyEther Ether Ketones | PPTX [slideshare.net]
• 11. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Application Note: Synthesis of High-Performance Aromatic Polyamides Utilizing 3,3'-Dinitrobenzophenone as a Key Precursor

Introduction and Scientific Context

Wholly aromatic polyamides, or aramids, are a class of high-performance polymers renowned for their exceptional thermal stability, chemical resistance, and mechanical strength.[1][2] However, their applications are often constrained by poor solubility in organic solvents, which complicates processing.[1][3] A primary strategy to enhance solubility and processability without significantly compromising thermal properties involves the chemical modification of the polymer backbone.[1][4] This can be achieved by introducing bulky pendent groups, flexible ether linkages, or meta-catenated monomers to disrupt chain packing and reduce intermolecular hydrogen bonding.[1][3][4]

This application note details the use of 3,3'-Dinitrobenzophenone as a precursor for the synthesis of a key diamine monomer, 3,3'-Diaminobenzophenone. This diamine, featuring a meta-substituted and kinked benzophenone moiety, is an ideal building block for creating soluble, high-performance polyamides. We provide a comprehensive, two-stage protocol that begins with the catalytic reduction of 3,3'-Dinitrobenzophenone and is followed by the low-temperature solution polycondensation of the resulting diamine with a representative aromatic diacid chloride.

Principle and Reaction Mechanism

The overall synthesis strategy is a two-step process.

Step 1: Reduction of Dinitro Precursor to Diamine Monomer The synthesis of the functional monomer, 3,3'-Diaminobenzophenone, is achieved through the catalytic reduction of the commercially available 3,3'-Dinitrobenzophenone.[5] The two nitro groups (-NO₂) are reduced to primary amino groups (-NH₂) using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere.[2][6][7] This reaction is highly efficient and yields the diamine monomer, which is the essential building block for the subsequent polymerization.

Step 2: Low-Temperature Solution Polycondensation The formation of the polyamide occurs via a polycondensation reaction between the synthesized 3,3'-Diaminobenzophenone and an aromatic diacid chloride (e.g., isophthaloyl chloride).[4][8] This reaction is typically carried out at low temperatures in a polar aprotic solvent, such as N-Methyl-2-pyrrolidone (NMP) or N,N-Dimethylacetamide (DMAc). An acid acceptor, like pyridine or propylene oxide, is often included to neutralize the hydrochloric acid (HCl) byproduct generated during the formation of the amide linkage, driving the reaction to completion and preventing degradation of the polymer.[2]

Experimental Workflow Visualization

The following diagram illustrates the complete synthesis pathway from the dinitro precursor to the final aromatic polyamide.

Sources

• 1. dspace.ncl.res.in [dspace.ncl.res.in]
• 2. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 3. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 4. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3,3'-DINITROBENZOPHENONE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
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• 7. US4556738A - Process for preparation of 3,3'- or 3,4'-diamino benzophenone - Google Patents [patents.google.com]
• 8. youtube.com [youtube.com]

Application Notes & Protocols: 3,3'-Dinitrobenzophenone as a Versatile Precursor for Advanced Dye Synthesis

Abstract

This technical guide provides researchers, synthetic chemists, and material scientists with a comprehensive overview of 3,3'-Dinitrobenzophenone as a pivotal precursor in the synthesis of diverse classes of dyes and functional polymers. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles, offering field-proven insights into experimental design and execution. We detail the critical initial reduction to 3,3'-Diaminobenzophenone and subsequently explore its application in the synthesis of vibrant bis-azo dyes and high-performance polyazomethine polymers. Each section includes a robust theoretical framework, detailed, self-validating experimental protocols, and safety considerations to ensure reliable and safe execution.

Introduction: The Strategic Importance of 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone is an aromatic ketone characterized by a benzophenone core with two nitro groups positioned on the meta-positions of the phenyl rings.[1] While not a dye itself, its chemical architecture makes it an exceptionally valuable starting material in chromophore development. The true potential of this molecule is unlocked through the chemical reactivity of its two nitro groups.

The electron-withdrawing nature of the nitro groups deactivates the aromatic rings towards electrophilic substitution. However, their facile reduction to primary amino groups transforms the molecule into 3,3'-Diaminobenzophenone, a highly reactive bifunctional monomer.[2] This diamine serves as the direct precursor for building extended conjugated systems, which are the foundation of color in many organic dyes.[3] This two-step approach—nitrated precursor to versatile diamine intermediate—is a cornerstone strategy in the synthesis of complex organic functional materials.

Physicochemical Properties of Key Compounds

For clarity and ease of experimental planning, the properties of the primary precursor and its key intermediate are summarized below.

Compound	Molar Mass ( g/mol )	Melting Point (°C)	CAS Number	Structure
3,3'-Dinitrobenzophenone	272.21	152-154	21222-05-9	(O₂NC₆H₄)₂CO
3,3'-Diaminobenzophenone	212.25	150-151	611-79-0	(H₂NC₆H₄)₂CO

Foundational Synthesis: Reduction to 3,3'-Diaminobenzophenone

The conversion of 3,3'-Dinitrobenzophenone to 3,3'-Diaminobenzophenone is the gateway to its utility in dye synthesis. The most common and efficient method is catalytic hydrogenation, which offers high yields and clean conversion.

Principle of the Reaction

Catalytic hydrogenation involves the use of hydrogen gas in the presence of a metal catalyst, typically palladium on carbon (Pd/C), to reduce the nitro groups (-NO₂) to primary amino groups (-NH₂). The reaction is highly selective for the nitro groups, leaving the ketone carbonyl and aromatic rings intact. The process involves the adsorption of both the dinitro compound and hydrogen onto the catalyst surface, where the reduction takes place, followed by the desorption of the diamino product.

Detailed Experimental Protocol: Catalytic Hydrogenation

This protocol describes the reduction of 3,3'-Dinitrobenzophenone using hydrogen gas and a palladium-on-carbon catalyst.

Materials & Reagents:

• 3,3'-Dinitrobenzophenone (e.g., 10.0 g, 36.7 mmol)

• 5% Palladium on Carbon (Pd/C) catalyst (approx. 0.5 g, 5% w/w)

• Ethanol or Methyl Cellosolve (200 mL)

• Hydrogen gas (H₂)

• Parr hydrogenator or similar high-pressure reaction vessel

• Hot filtration setup (Buchner funnel, filter flask)

• Celite or other filter aid

Procedure:

• Vessel Preparation: To a high-pressure hydrogenation vessel, add 3,3'-Dinitrobenzophenone (10.0 g) and the solvent (200 mL).

• Catalyst Addition: Carefully add the 5% Pd/C catalyst (0.5 g) to the mixture under an inert atmosphere (e.g., nitrogen or argon) to prevent ignition of the dry catalyst.

• Hydrogenation: Seal the vessel and purge it several times with nitrogen, followed by hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 10 Kg/cm²).[4]

• Reaction Execution: Begin vigorous stirring and maintain the reaction temperature between 30-35°C.[5] The reaction progress can be monitored by the uptake of hydrogen. The reaction is typically complete within 5-12 hours.[4][5]

• Catalyst Removal: Once the reaction is complete (hydrogen uptake ceases), vent the vessel and purge with nitrogen. Heat the reaction mixture to approximately 70°C and filter it while hot through a pad of Celite to remove the Pd/C catalyst.[4][5] Causality Note: Hot filtration is crucial as the product, 3,3'-Diaminobenzophenone, is significantly more soluble in the hot solvent and will crystallize upon cooling, allowing for its separation from the insoluble catalyst.

• Crystallization & Isolation: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystallization. The 3,3'-Diaminobenzophenone will precipitate as yellow, needle-like crystals.[4]

• Purification: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. The product can be further purified by recrystallization from ethanol to yield a high-purity product with a melting point of 150-151°C.[4][5]

Application I: Synthesis of High-Performance Bis-Azo Dyes

Aromatic diamines are classic building blocks for azo dyes, which constitute the largest class of synthetic colorants.[6] The presence of two amino groups in 3,3'-Diaminobenzophenone allows for the creation of bis-azo dyes, where two azo linkages (–N=N–) extend the conjugated system, often resulting in deep, intense colors.

Principle of Bis-Azo Dye Synthesis

The synthesis is a sequential, two-stage process that must be carefully controlled.

• Bis-Diazotization: The diamine is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite and a strong mineral acid (e.g., HCl), at low temperatures (0–5 °C). Both primary amino groups are converted into highly reactive diazonium salt groups (-N₂⁺Cl⁻).[6] Temperature control is paramount, as diazonium salts are unstable and decompose at higher temperatures.[3][7]

• Azo Coupling: The resulting bis-diazonium salt, a weak electrophile, is immediately reacted with an electron-rich aromatic compound known as a coupling component (e.g., β-naphthol, N,N-dimethylaniline).[6] This reaction is an electrophilic aromatic substitution, where the diazonium ion attacks the activated aromatic ring of the coupling component to form the stable azo linkage.

Experimental Workflow: Bis-Azo Dye Synthesis

Caption: Workflow for bis-azo dye synthesis from 3,3'-Diaminobenzophenone.

Detailed Protocol: Synthesis of a Bis-Azo Dye with β-Naphthol

Materials & Reagents:

• 3,3'-Diaminobenzophenone (2.12 g, 10 mmol)

• Concentrated Hydrochloric Acid (HCl) (6 mL)

• Sodium Nitrite (NaNO₂) (1.45 g, 21 mmol)

• β-Naphthol (2.90 g, 20 mmol)

• Sodium Hydroxide (NaOH)

• Ice, Deionized water

Procedure:

Part A: Preparation of the Bis-Diazonium Salt

• In a 250 mL beaker, create a fine suspension of 3,3'-Diaminobenzophenone (2.12 g) in 50 mL of water and 6 mL of concentrated HCl.

• Cool the suspension to 0-5°C in an ice-salt bath with constant stirring.

• In a separate beaker, dissolve sodium nitrite (1.45 g) in 10 mL of cold water.

• Add the sodium nitrite solution dropwise to the cold diamine suspension over 15-20 minutes, ensuring the temperature never exceeds 5°C. Causality Note: Slow, dropwise addition is essential to control the exothermic reaction and prevent the premature decomposition of the nitrous acid and the formed diazonium salt.

• Stir the resulting solution for an additional 15 minutes in the ice bath. This is the bis-diazonium salt solution, which must be used immediately in the next step.

Part B: Azo Coupling

• In a separate 500 mL beaker, dissolve β-naphthol (2.90 g) in 100 mL of a 1 M NaOH solution. Cool this solution to ~5°C in an ice bath.

• While stirring vigorously, slowly pour the cold bis-diazonium salt solution (from Part A) into the cold β-naphthol solution.

• A deeply colored precipitate (the bis-azo dye) should form immediately.

• Continue stirring the mixture in the ice bath for 30 minutes to ensure the coupling reaction is complete.

• Isolate the crude dye by vacuum filtration. Wash the solid with copious amounts of cold water until the filtrate is neutral.

• Dry the dye in a vacuum oven at 60-70°C. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or DMF.

Application II: Synthesis of Polyazomethines (Schiff Base Polymers)

Polyazomethines, or poly(Schiff base)s, are polymers containing the azomethine (-C=N-) linkage in their backbone. They are synthesized via the polycondensation of diamines with dialdehydes.[8] When using 3,3'-Diaminobenzophenone, the resulting polymers can exhibit high thermal stability and interesting optoelectronic properties, making them suitable for applications as high-performance materials.[9][10]

Principle of Polycondensation

The reaction involves the nucleophilic attack of the diamine's nitrogen atoms on the carbonyl carbons of a dialdehyde (e.g., terephthalaldehyde). This condensation reaction forms the imine (azomethine) bond and eliminates a molecule of water. To achieve high molecular weight polymers, the reaction is typically carried out in a high-boiling aprotic solvent, and the water byproduct is removed to drive the equilibrium towards the product side.

Polyazomethine Synthesis Workflow

Caption: Polycondensation of a diamine and dialdehyde to form a polyazomethine.

General Protocol: Synthesis of a Polyazomethine

Materials & Reagents:

• 3,3'-Diaminobenzophenone (2.12 g, 10 mmol)

• Terephthalaldehyde (1.34 g, 10 mmol)

• N-Methyl-2-pyrrolidone (NMP) or Dimethylacetamide (DMAc) (50 mL, dry)

• Lithium Chloride (LiCl) (optional, to improve solubility)

• Nitrogen gas supply

• Dean-Stark trap or similar setup for water removal

Procedure:

• Setup: Equip a three-necked flask with a mechanical stirrer, a nitrogen inlet, and a condenser connected to a Dean-Stark trap.

• Dissolution: Add 3,3'-Diaminobenzophenone (2.12 g) and the dry solvent (50 mL) to the flask. Stir under a gentle flow of nitrogen until the diamine is fully dissolved.

• Monomer Addition: Add terephthalaldehyde (1.34 g) to the solution in one portion.

• Polymerization: Heat the reaction mixture to 160-180°C and stir vigorously. The water formed during the reaction will be removed azeotropically and collected in the Dean-Stark trap.

• Reaction Monitoring: The viscosity of the solution will increase significantly as the polymer chain grows. Continue the reaction for 8-12 hours or until the desired viscosity is reached.

• Precipitation: After cooling to room temperature, pour the viscous polymer solution slowly into a large volume of a non-solvent like methanol or water with rapid stirring.

• Isolation and Purification: The fibrous polymer will precipitate. Collect the solid by filtration, wash it thoroughly with methanol and then water to remove any residual solvent and unreacted monomers.

• Drying: Dry the final polyazomethine product in a vacuum oven at 80-100°C for 24 hours.

Safety and Handling

All experimental work should be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• 3,3'-Dinitrobenzophenone: Classified as a skin and eye irritant. Avoid inhalation of dust. Handle as with other nitroaromatic compounds, which can be sensitive to shock or heat, although this compound is generally stable.[1]

• Aromatic Amines (3,3'-Diaminobenzophenone): Aromatic amines are toxic and can be absorbed through the skin. Handle with care. May cause an allergic skin reaction.[11]

• Diazonium Salts: These intermediates are potentially explosive when isolated in a dry state.[3] The protocols provided are designed for in situ generation and immediate use in solution, which is a critical safety measure. Never attempt to isolate diazonium salts.

• Acids and Bases: Concentrated acids (HCl) and bases (NaOH) are corrosive. Handle with extreme care.

Conclusion

3,3'-Dinitrobenzophenone is a highly effective and versatile precursor for the synthesis of advanced functional materials. Its strategic value lies in its straightforward conversion to 3,3'-Diaminobenzophenone, a bifunctional monomer that opens pathways to a wide array of structures. The protocols detailed herein for the synthesis of bis-azo dyes and polyazomethines provide a solid foundation for researchers to explore the rich chromophoric and polymeric chemistry stemming from this important intermediate. By understanding the causality behind each experimental step, scientists can confidently and safely leverage 3,3'-Dinitrobenzophenone to develop novel materials for a range of applications.

References

• Benchchem.
• University of the West Indies. The Synthesis of Azo Dyes.
• RSC Publishing.
• PMC - NIH.
• IMR Press.
• Sigma-Aldrich. 3,3'-Dinitrobenzophenone 96%.
• TCI Chemicals. 3,3'-Dinitrobenzophenone.
• Smolecule. Buy 3,3'-Dinitrobenzophenone. (2023-08-15).
• PrepChem.com. Synthesis of 3,3'-diamino benzophenone.
• Google Patents. US4556738A - Process for preparation of 3,3'- or 3,4'-diamino benzophenone.
• Google Patents. CA1213906A - Process for preparation of 3,3'- or 3,4'- diaminobenzophenone.
• CymitQuimica. CAS 21222-05-9: 3,3′-Dinitrobenzophenone.
• ChemicalBook. 3,3'-Diaminobenzophenone synthesis.
• ResearchG
• Synthesis and Characterization of Novel Poly (Amide-Azomethine)
• RSC Publishing. Conjugated poly(azomethine)s via simple one-step polycondensation chemistry: synthesis, thermal and optoelectronic properties.
• Synthesis and Characterization of A New Conjugated Aromatic Poly(azomethine) Derivative Based on the 3′,4′-Dibutyl-R-Terthio. (1996-03-15).
• PubChem. 3,3'-Diaminobenzophenone.

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• 2. Buy 3,3'-Dinitrobenzophenone | 21222-05-9 [smolecule.com]
• 3. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US4556738A - Process for preparation of 3,3'- or 3,4'-diamino benzophenone - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. An environmentally friendly approach to the green synthesis of azo dyes in the presence of magnetic solid acid catalysts - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 9. Conjugated poly(azomethine)s via simple one-step polycondensation chemistry: synthesis, thermal and optoelectronic properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. chemgroups.northwestern.edu [chemgroups.northwestern.edu]
• 11. 3,3'-Diaminobenzophenone | C13H12N2O | CID 69145 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Elucidating the Electrochemical Reduction Mechanism of 3,3'-Dinitrobenzophenone

Introduction

3,3'-Dinitrobenzophenone is a key organic intermediate utilized in the synthesis of various functional materials, including heat-resistant polymers, dyes, and pharmaceuticals.[1][2][3][4] The electrochemical reduction of this dinitrated aromatic ketone is a subject of significant interest, as it offers a pathway to synthesize its corresponding diamine derivative, 3,3'-diaminobenzophenone, a valuable monomer in polymer chemistry. Understanding the intricate mechanism of this multi-electron transfer process is paramount for optimizing reaction conditions, controlling product selectivity, and designing efficient electrosynthetic routes.

This comprehensive guide provides an in-depth analysis of the proposed electrochemical reduction mechanism of 3,3'-Dinitrobenzophenone. It is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven experimental protocols. The content herein is structured to explain the causality behind experimental choices, ensuring a self-validating system for reliable and reproducible results.

Proposed Electrochemical Reduction Mechanism

The electrochemical reduction of dinitroaromatic compounds is known to proceed through a series of complex, multi-step pathways involving the transfer of multiple electrons and protons.[5][6][7] For 3,3'-Dinitrobenzophenone, the reduction process is believed to involve a total of 14 electrons to fully reduce both nitro groups to amines and the carbonyl group to a methylene group.[1] The reduction is expected to occur sequentially, with the nitro groups being more readily reduced than the carbonyl group.

The proposed mechanism can be broken down into the following key stages, primarily occurring at one of the nitro groups, followed by a similar sequence for the second nitro group, and finally the reduction of the carbonyl functionality.

Stage 1: Reduction of the First Nitro Group

• Formation of the Radical Anion: The initial step involves a one-electron transfer to one of the nitro groups, forming a radical anion. This is typically a reversible process.

• Formation of the Nitroso Intermediate: The radical anion can then undergo further reduction and protonation to form a nitroso derivative.

• Formation of the Hydroxylamine Intermediate: The nitroso group is subsequently reduced in a two-electron, two-proton step to form the corresponding hydroxylamine.

• Formation of the Amine Group: Finally, the hydroxylamine intermediate is reduced in another two-electron, two-proton step to yield the amino group.

This entire sequence for one nitro group involves a total of six electrons and six protons.

Stage 2: Reduction of the Second Nitro Group

Following the complete reduction of the first nitro group, the second nitro group undergoes an analogous multi-step reduction, also consuming six electrons and six protons, to form the second amine group.

Stage 3: Reduction of the Carbonyl Group

The final stage of the reduction involves the carbonyl group of the benzophenone moiety. This reduction is generally more challenging than the reduction of the nitro groups and occurs at more negative potentials. It is a two-electron, two-proton process that reduces the ketone to a secondary alcohol, which can be further reduced to a methylene group under certain conditions.

The overall, complete reduction reaction can be summarized as:

(O₂NC₆H₄)₂CO + 14e⁻ + 14H⁺ → (H₂NC₆H₄)₂CH₂ + 5H₂O

It is important to note that the specific reaction pathway and the stability of the intermediates can be highly dependent on the experimental conditions, including the solvent, the supporting electrolyte, the pH of the solution, and the electrode material.

Visualizing the Reduction Pathway

The following diagram illustrates the proposed sequential reduction of 3,3'-Dinitrobenzophenone.

Sources

• 1. Buy 3,3'-Dinitrobenzophenone | 21222-05-9 [smolecule.com]
• 2. 3,3'-Dinitrobenzophenone 99.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 3. 3,3'-Dinitrobenzophenone | 21222-05-9 | TCI AMERICA [tcichemicals.com]
• 4. 3,3'-DINITROBENZOPHENONE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. The Electrochemistry of Nitro, Nitroso, and Related Compounds | Semantic Scholar [semanticscholar.org]
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• 7. researchportal.ulisboa.pt [researchportal.ulisboa.pt]

Application Note: Elucidating the Redox Behavior of 3,3'-Dinitrobenzophenone using Cyclic Voltammetry

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive framework for studying the electrochemical properties of 3,3'-Dinitrobenzophenone using cyclic voltammetry (CV). Nitroaromatic compounds are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and synthetic utility. Understanding their redox behavior is crucial for elucidating mechanisms of action, particularly for nitro-based prodrugs, and for developing novel electrochemical sensors. This document details the theoretical underpinnings of the electrochemical reduction of dinitroaromatic compounds, provides a step-by-step experimental protocol for acquiring high-quality cyclic voltammograms, and offers insights into data interpretation.

Introduction: The Significance of Nitroaromatic Electrochemistry

Nitroaromatic compounds represent a critical class of molecules in pharmaceutical and industrial chemistry. Their biological activity is often linked to the electrochemical reduction of the nitro group (-NO₂) within cellular environments, leading to the formation of reactive intermediates that can interact with biological macromolecules.[1] Consequently, the study of their redox properties is paramount for drug design and mechanistic toxicology. 3,3'-Dinitrobenzophenone, with its two nitro groups and a central carbonyl moiety, presents an interesting case for electrochemical investigation. The relative positions of the electron-withdrawing nitro groups and the carbonyl group are expected to significantly influence the reduction potentials and the stability of the resulting intermediates.

Cyclic voltammetry is a powerful and versatile electroanalytical technique for probing the redox behavior of chemical species.[2][3] It provides valuable information on reduction and oxidation potentials, the stability of electrochemically generated species, and the kinetics of electron transfer reactions. This application note serves as a practical guide for researchers employing CV to characterize 3,3'-Dinitrobenzophenone and related nitroaromatic compounds.

Theoretical Background: The Electrochemical Reduction of Dinitroaromatics

The electrochemical reduction of dinitroaromatic compounds is highly dependent on the solvent system and the availability of protons.

Reduction in Aprotic Media

In aprotic (non-proton-donating) solvents such as acetonitrile (ACN) or N,N-dimethylformamide (DMF), the reduction of dinitroaromatics typically proceeds through two successive one-electron transfer steps.[1] For 3,3'-Dinitrobenzophenone (3,3'-DNB), this can be represented as:

• First Electron Transfer: The neutral molecule accepts an electron to form a radical anion.

  (O₂NC₆H₄)₂CO + e⁻ ⇌ [(O₂NC₆H₄)₂CO]⁻•

• Second Electron Transfer: The radical anion accepts a second electron to form a dianion.

  [(O₂NC₆H₄)₂CO]⁻• + e⁻ ⇌ [(O₂NC₆H₄)₂CO]²⁻

These two steps are often observed as two distinct, reversible or quasi-reversible waves in the cyclic voltammogram. The separation between the peak potentials of these two waves (ΔEp) provides insight into the electronic communication between the two nitro groups. The carbonyl group in the benzophenone structure is also electroactive but typically reduces at more negative potentials than the nitro groups.

Influence of the Carbonyl Group

The electron-withdrawing nature of the carbonyl group in benzophenone is expected to facilitate the reduction of the nitro groups by lowering the electron density on the aromatic rings. This would likely shift the reduction potentials to less negative values compared to dinitrobenzene.

Reduction in Protic Media

In the presence of proton donors (e.g., water, alcohols), the reduction mechanism becomes more complex and typically irreversible. The initial radical anion is rapidly protonated, leading to a cascade of electron and proton transfers that can ultimately result in the formation of hydroxylamine or amine functionalities. This multi-electron, multi-proton process usually appears as a single, large, irreversible cathodic peak in the cyclic voltammogram.

Experimental Protocol: Cyclic Voltammetry of 3,3'-Dinitrobenzophenone

This protocol outlines the procedure for obtaining a cyclic voltammogram of 3,3'-Dinitrobenzophenone in an aprotic solvent system.

Materials and Reagents

Material/Reagent	Grade/Purity	Supplier Example
3,3'-Dinitrobenzophenone	96%	Sigma-Aldrich
Acetonitrile (ACN)	Anhydrous, ≥99.8%	Standard chemical supplier
Tetrabutylammonium hexafluorophosphate (TBAPF₆)	Electrochemical grade, ≥99.0%	Standard chemical supplier
Ferrocene	≥98%	Standard chemical supplier
Argon or Nitrogen Gas	High purity	Local gas supplier
Alumina Polishing Powder	0.05 µm	Electrochemical supplier

Equipment

• Potentiostat/Galvanostat with CV software

• Three-electrode electrochemical cell

• Glassy carbon working electrode (GCE), ~3 mm diameter

• Platinum wire or graphite rod counter (auxiliary) electrode

• Ag/AgCl or Ag/Ag⁺ reference electrode

• Polishing pad

• Sonication bath

Step-by-Step Procedure

• Electrode Preparation:

  • Polish the glassy carbon working electrode with 0.05 µm alumina slurry on a polishing pad for 2-3 minutes to obtain a mirror-like finish.

  • Rinse the electrode thoroughly with deionized water, followed by acetone.

  • Sonicate the electrode in acetone for 5 minutes to remove any adhered polishing material.

  • Dry the electrode completely under a stream of inert gas.

• Solution Preparation:

  • Prepare a 0.1 M solution of the supporting electrolyte (TBAPF₆) in anhydrous acetonitrile. This will be the blank solution.

  • Prepare a 1-5 mM stock solution of 3,3'-Dinitrobenzophenone in the 0.1 M TBAPF₆/ACN electrolyte solution.

• Electrochemical Cell Assembly:

  • Add the 3,3'-Dinitrobenzophenone solution to the electrochemical cell.

  • Insert the polished GCE, the platinum counter electrode, and the reference electrode into the cell, ensuring the electrodes are immersed in the solution but not touching each other.

• Deoxygenation:

  • Purge the solution with high-purity argon or nitrogen for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the reduction waves. Maintain an inert gas blanket over the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the initial potential to a value where no faradaic current is observed (e.g., 0.0 V).

  • Set the switching potential to a sufficiently negative value to observe the reduction peaks of the nitro groups (e.g., -1.5 V to -2.0 V).

  • Set the final potential back to the initial potential (e.g., 0.0 V).

  • Select a scan rate of 100 mV/s for the initial scan.

  • Run the cyclic voltammetry experiment and record the voltammogram.

  • Perform subsequent scans at varying scan rates (e.g., 25, 50, 200, 500 mV/s) to investigate the nature of the electrochemical process.

• Internal Calibration (Optional but Recommended):

  • After acquiring the voltammograms of the analyte, add a small amount of ferrocene to the solution to a final concentration of ~1 mM.

  • Record the cyclic voltammogram of the ferrocene/ferrocenium (Fc/Fc⁺) redox couple. The formal potential of this couple can be used as an internal reference to correct for any drift in the reference electrode potential.[4]

Data Analysis and Interpretation

A typical cyclic voltammogram of 3,3'-Dinitrobenzophenone in aprotic media is expected to show two reduction peaks in the forward (negative) scan and two corresponding oxidation peaks in the reverse scan.

Key Parameters to Analyze:

• Cathodic Peak Potential (Epc): The potential at which the reduction peak occurs. This provides information about the energy required to reduce the species.

• Anodic Peak Potential (Epa): The potential at which the oxidation peak of the reduced species occurs.

• Peak Separation (ΔEp = Epa - Epc): For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C.[4] Larger values suggest quasi-reversible or irreversible kinetics.

• Peak Current Ratio (Ipa/Ipc): For a stable, reversible couple, this ratio should be close to 1. A ratio less than 1 indicates that the reduced species is undergoing a chemical reaction.

• Scan Rate Dependence: For a diffusion-controlled process, the peak current (Ip) is proportional to the square root of the scan rate (ν¹/²).

Visualizing the Experimental Workflow and Reduction Pathway

Experimental Workflow Diagram

Caption: General workflow for the cyclic voltammetry study of 3,3'-Dinitrobenzophenone.

Proposed Reduction Pathway in Aprotic Media

Caption: Stepwise one-electron reduction of 3,3'-Dinitrobenzophenone in aprotic media.

Conclusion

This application note provides a robust protocol and theoretical foundation for investigating the electrochemical behavior of 3,3'-Dinitrobenzophenone using cyclic voltammetry. By carefully controlling experimental conditions and systematically analyzing the resulting voltammograms, researchers can gain valuable insights into the redox properties of this and other nitroaromatic compounds. This knowledge is instrumental in fields ranging from medicinal chemistry, where it can inform the design of bioreductive drugs, to environmental science for the development of electrochemical sensors for nitroaromatic pollutants.

References

• Richter, P., Morales, A., & Lahsen, J. (n.d.). Voltammetric study of 7-nitro-1,4-benzodiazepin-2-ones and their acid hydrolysis products, 2-amino-5-nitrobenzophenones. Retrieved from [Link]

• Mikhailov, M. N., Rusakov, A. I., & Gul'tyai, V. P. (2010). Integrated Study of the Dinitrobenzene Electroreduction Mechanism by Electroanalytical and Computational Methods. International Journal of Electrochemistry, 2011, 1-11. [Link]

• Sivakumar, A., Reddy, S. J., & Krishnan, V. R. (1982). Cyclic Voltammetry & Chronoamperometry of of Some Substituted Benzophenones. Indian Journal of Chemistry, 21A, 802-804.

• O'Brien, M. E., et al. (2019). Electrochemical Reduction of 2,4-Dinitrotoluene in Aprotic and pH-Buffered Media. Journal of The Electrochemical Society, 166(15), H793-H799. [Link]

• Elgrishi, N., Rountree, K. J., McCarthy, B. D., Rountree, E. S., Eisenhart, T. T., & Dempsey, J. L. (2018). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education, 95(2), 197-206. [Link]

• Compton, R. G., & Banks, C. E. (2018). Understanding Voltammetry. World Scientific.

• Geiger, W. E., & Barrière, F. (2010). Organometallic Electrochemistry Based on Ferrocene and Ferrocenium: A Practical Guide. Accounts of Chemical Research, 43(7), 1030-1039. [Link]

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Application Notes & Protocols: The Role of 3,3'-Dinitrobenzophenone in Advanced Materials Science

Abstract

These application notes provide a comprehensive technical guide for researchers, materials scientists, and chemical engineers on the utilization of 3,3'-Dinitrobenzophenone (DNBP) in the synthesis of advanced functional materials. While not typically used as an end-product, DNBP is a critical intermediate, primarily serving as a precursor to 3,3'-Diaminobenzophenone (DABP), a key monomer in the production of high-performance polymers such as polyimides. This document elucidates the properties of DNBP, its synthetic utility, and detailed protocols for its conversion and subsequent polymerization. It further explores its emerging applications in other areas of materials science, including electrochemistry.

Introduction to 3,3'-Dinitrobenzophenone (DNBP)

3,3'-Dinitrobenzophenone is an aromatic ketone characterized by a benzophenone core functionalized with two nitro groups at the meta positions of the phenyl rings. Its chemical structure, particularly the presence of the electron-withdrawing nitro groups, makes it a stable, crystalline solid and an essential building block in multi-step organic synthesis.[1][2]

The true value of DNBP in materials science lies in its role as a synthetic precursor. The nitro groups can be readily reduced to primary amines, transforming the molecule into 3,3'-Diaminobenzophenone (DABP). This diamine is a highly valuable monomer for creating polymers with exceptional thermal stability, mechanical strength, and chemical resistance.[3] Therefore, the protocols and applications discussed herein largely focus on this synthetic transformation and the subsequent use of the resulting diamine.

Table 1: Physicochemical Properties of 3,3'-Dinitrobenzophenone

Property	Value	Source
CAS Number	21222-05-9	[1][4]
Molecular Formula	C₁₃H₈N₂O₅	[1][4]
Molecular Weight	272.21 g/mol	[1][4]
Appearance	White to light yellow powder/crystal	[1]
Melting Point	152-155 °C	[2]
Boiling Point	458.4 ± 30.0 °C (Predicted)	[1]
Solubility	Soluble in polar organic solvents
Primary Application	Intermediate for 3,3'-Diaminobenzophenone synthesis	[1][4]

Core Application: Precursor for High-Performance Polyimides

The most significant application of DNBP is its conversion to 3,3'-Diaminobenzophenone (DABP), which serves as a monomer for synthesizing aromatic polyimides. Polyimides are a class of high-performance polymers renowned for their outstanding properties, making them indispensable in the aerospace, electronics, and automotive industries.[5][6]

The Rationale: From DNBP to a High-Performance Polymer

The synthesis of polyimides is a two-step process that requires a diamine and a dianhydride. The properties of the final polymer are dictated by the chemical structure of these monomers.

• Flexibility and Processability: The benzophenone moiety in DABP introduces a flexible ketone linkage (-CO-) into the polymer backbone. Unlike more rigid linear monomers, this "kink" disrupts chain packing, which can improve the solubility and processability of the resulting polyimide without significantly compromising its thermal properties.[5]

• Thermal and Oxidative Stability: The aromatic nature of the DABP monomer contributes to the exceptional thermal stability of the final polyimide, allowing it to withstand high operating temperatures.[7][8]

• Mechanical Strength: The rigid aromatic rings and strong imide linkages result in polymers with high tensile strength and modulus.[9][10]

The logical flow from the starting material to the final polymer is visualized below.

Caption: Experimental workflow for a two-stage polyimide synthesis.

Procedure:

• Diamine Dissolution: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve an equimolar amount of 3,3'-Diaminobenzophenone in a dry, polar aprotic solvent like N-methyl-2-pyrrolidone (NMP). [5]2. Dianhydride Addition: Slowly add an equimolar amount of the chosen dianhydride (e.g., BTDA) to the stirred solution in several portions. Maintain a nitrogen atmosphere to prevent moisture contamination.

• Poly(amic acid) Formation: Continue stirring at room temperature for 12-24 hours. The viscosity of the solution will increase significantly as the poly(amic acid) precursor forms. [9][11]4. Film Casting: Pour the viscous poly(amic acid) solution onto a clean glass plate. Use a doctor blade to create a film of uniform thickness.

• Thermal Imidization: Place the glass plate in a programmable oven. Heat the film in a stepwise manner, for example:

  • 100 °C for 1 hour (to slowly remove the solvent)

  • 200 °C for 1 hour

  • 300 °C for 1 hour (to complete the cyclodehydration to the polyimide) [9]6. Film Recovery: After cooling to room temperature, the flexible, tough polyimide film can be carefully peeled from the glass substrate.

Table 2: Representative Properties of Aromatic Polyimides

Property	Typical Value Range	Significance
Glass Transition Temp. (Tg)	200 - 400 °C	Defines the upper service temperature for mechanical applications.
Decomposition Temp. (Td, 5% loss)	> 450 °C	Indicates exceptional thermal stability. [9]
Tensile Strength	90 - 150 MPa	Measures the film's mechanical robustness. [10]
Dielectric Constant (1 MHz)	2.6 - 3.6	Low value is critical for microelectronics applications. [9][10]
Solubility	Generally insoluble, may dissolve in NMP, DMAc	Flexible backbones (like from DABP) improve solubility. [6][10]

Other Applications in Materials Science

While its role as a polyimide precursor is dominant, DNBP and its derivatives have been explored in other contexts.

• Epoxy Resins: As a precursor to DABP, it can be used as a curing agent for epoxy resins, imparting higher thermal stability to the cured material compared to aliphatic amine hardeners. [4]* Electrochemistry: 3,3'-Dinitrobenzophenone itself has been investigated as a potential cathode material in primary batteries. The reduction of its nitro and carbonyl groups involves a 14-electron transfer process, suggesting a high theoretical capacity. [4][12]* Energetic Materials: The high nitrogen content and oxygen balance of dinitro compounds make them of interest in the field of energetic materials. While not a primary explosive itself, DNBP could serve as a precursor for more complex, heat-resistant energetic polymers or as a component in certain formulations, although this application is less documented than its use in polyimides. [13][14]

Conclusion

3,3'-Dinitrobenzophenone is a pivotal intermediate in modern materials science. Its primary utility is unlocked through its efficient reduction to 3,3'-Diaminobenzophenone, a versatile monomer for high-performance polyimides. The protocols provided herein offer a reliable pathway for this conversion and subsequent polymerization. The resulting polymers exhibit a desirable combination of thermal stability, mechanical strength, and processability, driven by the unique chemical structure of the benzophenone diamine. Further research into its direct electrochemical applications may open new avenues for this valuable chemical compound.

References

• PrepChem.com. Synthesis of 3,3'-diamino benzophenone. [Link]

• Google Patents. CA1213906A - Process for preparation of 3,3'- or 3,4'- diaminobenzophenone.
• Google Patents. US4556738A - Process for preparation of 3,3'- or 3,4'-diamino benzophenone.

• ResearchGate. Some Properties of Polymers IIIa and IIIb. [Link]

• ResearchGate. Synthesis, Crystal Structure and Hirshfeld Study of 3,3'-dinitrobenzophenone. [Link]

• PrepChem.com. Synthesis of 3,4'-diamino benzophenone. [Link]

• ResearchGate. Synthesis and Characterization of New Polyimides Based on 3,6-Bis(4-aminophenoxy)benzonorbornane. [Link]

• DTIC. Synthesis and Properties of Polymers and Copolymers Containing Polybenzimidazo benzophenanthroline and Polyimide Structures. [Link]

• Revue Roumaine de Chimie. COMPARED PROPERTIES OF POLYIMIDES BASED ON BENZOPHENONETETRACARBOXYLIC DIANHYDRIDE. [Link]

• DTIC. Synthesis and Properties of Polymers and Copolymers Containing Polybenzimidazo benzophenanthroline and Polyimide Structures. [Link]

• J-STAGE. The Synthesis and Characteristic of A New Soluble Polyimides. [Link]

• ResearchGate. Synthesis and properties of fluorinated polyimides. 3. Derived from novel 1,3-bis[3′-trifluoromethyl-4′(4″-amino benzoxy) benzyl] benzene and 4,4-bis[3.... [Link]

• NASA Technical Reports Server. The synthesis of a novel polyimide precursor. [Link]

• Google Patents. EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone.

• MDPI. Properties of Polybenzoxazine-Based Conducting Materials in Energy-Related Applications. [Link]

• Chemdad. 3,3'-DINITROBENZOPHENONE. [Link]

• Google Patents.

• Royal Society of Chemistry. Energetic derivatives substituted with trinitrophenyl: improving the sensitivity of explosives. [Link]

• ChemRxiv. Energetic Derivatives Substituted with Trinitrophenyl: Improving the Sensitivity of Explosives. [Link]05c287a2253ad507)

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Application Note: A Proposed Synthetic Route to Novel Heterocyclic Scaffolds via Reductive Cyclization of 3,3'-Dinitrobenzophenone

Introduction

In the landscape of medicinal chemistry and materials science, the development of novel heterocyclic scaffolds remains a cornerstone of innovation. These cyclic structures are privileged motifs in a vast array of biologically active compounds and functional materials. 3,3'-Dinitrobenzophenone is a commercially available and synthetically accessible starting material.[1] Its symmetrical structure, featuring two nitro groups meta to a central carbonyl linker, presents a unique opportunity for the construction of novel, medium-sized heterocyclic ring systems.

This application note outlines a proposed two-step synthetic strategy to access the Dibenzo[b,f][2][3]diazocin-6(5H)-one scaffold, a fascinating yet underexplored heterocyclic system. The core of this strategy lies in the chemoselective reduction of the two nitro groups to form the key intermediate, 3,3'-diaminobenzophenone, followed by an acid-catalyzed intramolecular cyclization. This approach provides a blueprint for researchers to explore new chemical space, leveraging a simple starting material to build complex molecular architectures relevant to drug discovery and advanced materials development.

Part 1: The Reductive Step – Synthesis of 3,3'-Diaminobenzophenone

The pivotal first step in this synthetic sequence is the reduction of the aromatic nitro groups to primary amines. The choice of reducing agent is critical to ensure high conversion while preserving the central carbonyl group, which is essential for the subsequent cyclization. Two primary, well-established methodologies are presented here: catalytic hydrogenation and metal-acid reduction.

Causality Behind Method Selection

• Catalytic Hydrogenation: This method, often employing catalysts like Palladium on Carbon (Pd/C) or Raney® Nickel, is known for its high efficiency and clean reaction profiles, typically yielding water as the only byproduct.[4] It is a preferred "green" chemistry approach. However, a key consideration is the potential for over-reduction of the benzophenone carbonyl group to a methylene or alcohol, especially under harsh conditions (high pressure or temperature). Therefore, careful control of reaction parameters is paramount.[5]

• Metal/Acid Reduction (SnCl₂): The use of stannous chloride (SnCl₂) in an acidic medium is a classic, robust, and highly chemoselective method for reducing aromatic nitro groups.[3][6] It is particularly advantageous when substrates contain other reducible functionalities, such as carbonyls, that need to be preserved.[7] The reaction proceeds via electron transfer from the Sn(II) species.[8] While effective, this method generates stoichiometric amounts of tin-based byproducts that require removal during workup.[6]

Experimental Workflow: Reduction of 3,3'-Dinitrobenzophenone

Caption: General workflow for the reduction of 3,3'-Dinitrobenzophenone.

Protocol A: Catalytic Hydrogenation

This protocol is designed to favor the selective reduction of the nitro groups while minimizing the reduction of the carbonyl.

Materials:

• 3,3'-Dinitrobenzophenone

• 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%)

• Ethanol or Ethyl Acetate

• Hydrogen gas source

• Parr Hydrogenation Apparatus or similar pressure vessel

Step-by-Step Procedure:

• Reactor Setup: In a suitable pressure-rated hydrogenation vessel, add 3,3'-Dinitrobenzophenone (1.0 eq).

• Solvent & Catalyst Addition: Add ethanol (approx. 15-20 mL per gram of substrate). Under an inert atmosphere (e.g., nitrogen or argon), carefully add the 10% Pd/C catalyst.

• Inerting: Seal the vessel and purge the system 3-5 times with nitrogen, followed by 3-5 purges with hydrogen gas to remove all oxygen.

• Hydrogenation: Pressurize the vessel with hydrogen gas to a moderate pressure (e.g., 50-100 psi). Begin vigorous stirring and maintain the reaction at room temperature or with gentle heating (e.g., 30-40 °C).

• Monitoring: Monitor the reaction by observing the hydrogen uptake. The reaction is complete when hydrogen consumption ceases. Progress can also be checked by TLC or LC-MS analysis of a carefully degassed aliquot.

• Workup: Upon completion, carefully vent the excess hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 3,3'-Diaminobenzophenone, which can be purified further by recrystallization or column chromatography.

Protocol B: Stannous Chloride (SnCl₂) Reduction

This protocol leverages the high chemoselectivity of SnCl₂ for a reliable reduction.

Materials:

• 3,3'-Dinitrobenzophenone

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve 3,3'-Dinitrobenzophenone (1.0 eq) in ethanol.

• Reagent Addition: In a separate flask, dissolve stannous chloride dihydrate (SnCl₂·2H₂O, approx. 6-7 eq) in concentrated HCl. Add this solution dropwise to the stirred solution of the dinitrobenzophenone at room temperature. The reaction is often exothermic and may require cooling with an ice bath.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approx. 70-80 °C) and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting material is fully consumed.

• Workup: Cool the reaction mixture to room temperature and pour it over crushed ice. Carefully neutralize the mixture by the slow addition of a concentrated NaOH solution until the pH is basic (pH 8-9). This will precipitate tin hydroxides.

• Extraction: Extract the aqueous slurry with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Isolation: Concentrate the filtrate under reduced pressure to yield crude 3,3'-Diaminobenzophenone. Purify as needed.

Parameter	Catalytic Hydrogenation (Protocol A)	Stannous Chloride Reduction (Protocol B)
Primary Reagent	H₂, Pd/C	SnCl₂·2H₂O, HCl
Selectivity	Good (carbonyl reduction possible)	Excellent (carbonyl preserved)
Byproducts	Water	Tin(IV) salts/hydroxides
Workup	Simple filtration	Neutralization and extraction
Scale-up Safety	Requires specialized pressure equipment	Exothermic, requires careful addition
"Green" Aspect	High	Poor atom economy, metal waste

Table 1: Comparison of Reduction Methodologies.

Part 2: The Cyclization Step – Formation of the Dibenzo[b,f][2][3]diazocin-6(5H)-one Scaffold

With the key intermediate, 3,3'-diaminobenzophenone, in hand, the next step is the construction of the heterocyclic core. Based on the molecular geometry, an intramolecular condensation between one of the amino groups and the central carbonyl carbon is the most probable pathway. This reaction is typically promoted by strong acids, which serve to activate the carbonyl group towards nucleophilic attack by the weakly basic aniline nitrogen. While the cyclization of 2,2'-diaminobenzophenone yields the 6-membered acridone ring system, the 3,3'-isomer is geometrically constrained to form a larger, 8-membered ring, the dibenzo[b,f][2][3]diazocin-6(5H)-one.[2]

Reaction Mechanism: Acid-Catalyzed Intramolecular Cyclization

The mechanism proceeds through three key stages:

• Protonation: The acid catalyst (e.g., H₃PO₄ or PPA) protonates the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: One of the intramolecular amino groups acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate (a hemiaminal).

• Dehydration: A series of proton transfers and the elimination of a water molecule leads to the formation of a resonance-stabilized iminium ion, which upon deprotonation yields the final cyclized product.

Caption: Key mechanistic steps in the acid-catalyzed cyclization.

Protocol C: Acid-Catalyzed Intramolecular Cyclization

This protocol is adapted from conditions known to be effective for the analogous cyclization of diaminobenzophenones.[2]

Materials:

• 3,3'-Diaminobenzophenone

• 100% Phosphoric Acid or Polyphosphoric Acid (PPA)

• Ice water

• Ammonium hydroxide solution

Step-by-Step Procedure:

• Reaction Setup: In a flask equipped with a stirrer and a reflux condenser, carefully add 3,3'-Diaminobenzophenone (1.0 eq) to 100% phosphoric acid or PPA (a 10-20 fold excess by weight is typical).

• Heating: Heat the mixture with stirring to 100-120 °C for 2-4 hours. The mixture will become a viscous solution.

• Monitoring: The reaction can be monitored by taking a small aliquot, quenching it in water, neutralizing, extracting, and analyzing by TLC or LC-MS.

• Quenching: After the reaction is complete, cool the flask to about 60-70 °C and pour the viscous solution slowly and cautiously onto a large amount of crushed ice with vigorous stirring.

• Neutralization & Precipitation: A precipitate should form. Carefully neutralize the aqueous mixture with a concentrated ammonium hydroxide solution to pH 7-8.

• Isolation: Collect the solid precipitate by suction filtration. Wash the filter cake thoroughly with water until the filtrate is neutral.

• Purification: Dry the crude solid. The final product, Dibenzo[b,f][2][3]diazocin-6(5H)-one, can be purified by recrystallization from a suitable solvent (e.g., ethanol, dimethylformamide) or by column chromatography.

Property	Expected Value
Molecular Formula	C₁₃H₁₀N₂O
Molecular Weight	210.23 g/mol
¹H NMR (DMSO-d₆, δ)	~10.0-10.5 ppm (s, 1H, -NH-), ~7.0-8.0 ppm (m, 8H, Ar-H)
¹³C NMR (DMSO-d₆, δ)	~165-170 ppm (C=O), ~115-150 ppm (Ar-C)
Appearance	Likely a crystalline solid

Table 2: Predicted Properties of Dibenzo[b,f][2][3]diazocin-6(5H)-one.

Conclusion

The reductive cyclization of 3,3'-dinitrobenzophenone represents a logical and highly promising route for the synthesis of the Dibenzo[b,f][2][3]diazocin-6(5H)-one heterocyclic system. This application note provides a comprehensive theoretical framework and detailed, actionable protocols based on well-established chemical principles and analogous transformations. By offering clear, step-by-step guidance for both the critical reduction and subsequent intramolecular cyclization, this document empowers researchers in drug discovery and materials science to explore this novel class of compounds. The versatility of the presented methods allows for adaptation and optimization, paving the way for the creation of new molecular entities with potentially valuable biological and physical properties.

References

• Journal of the Chemical Society C: Organic. (n.d.). 9-Acridone from 2,2′-diaminobenzophenone. RSC Publishing. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Sn2+ reduction. WordPress. [Link]

• askIITians. (2025). Reduction of aromatic nitro compounds using Sn and HCl gives:. askIITians. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. organic-chemistry.org. [Link]

• Dabrowska, A. M., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 23(7), 2533–2538. [Link]

• Maji, B., et al. (2021). Studies Directed towards the Synthesis of the Acridone Family of Natural Products: Total Synthesis of Acronycines and Atalaphyllidines. ACS Omega, 6(40), 26581–26592. [Link]

• Ashenhurst, J. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]

• Li, H., et al. (2018). Selective Hydrogenation of m-Dinitrobenzene to m-Nitroaniline over Ru-SnOx/Al2O3 Catalyst. Molecules, 23(11), 2943. [Link]

• Organic Chemistry Portal. (n.d.). Acridone synthesis. organic-chemistry.org. [Link]

• Chemical Communications. (n.d.). Synthesis of benzo[b][2][3]diazocin-6(5H)-one derivatives via the Cu-catalysed oxidative cyclization of 2-aryl-1H-indoles with 1,1-enediamines. RSC Publishing. [Link]

• Bellamy, F. D., & Ou, K. (1984). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Tetrahedron Letters, 25(8), 839-842. [Link]

• Dalton Transactions. (n.d.). Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst. RSC Publishing. [Link]

• National Institutes of Health. (n.d.). Base-Catalyzed, Solvent-Free Synthesis of Rigid V-Shaped Epoxydibenzo[b,f][2][3]diazocines. NIH. [Link]

• ResearchGate. (n.d.). Hydrogenation of various nitroarenes using the Pd/CTF catalyst. ResearchGate. [Link]

• ResearchGate. (n.d.). Simple synthesis of dibenzo[b,f][2][3]diazocines using various catalysts under microwave irradiation. ResearchGate. [https://www.researchgate.net/publication/257850810_Simple_synthesis_of_dibenzo[b,f][2][3]diazocines_using_various_catalysts_under_microwave_irradiation]([Link]2][3]diazocines_using_various_catalysts_under_microwave_irradiation)

• Indian Journal of Pharmaceutical Sciences. (n.d.). SYNTHESES AND BIOLOGICAL STUDIES OF NOVEL 9(10H)-ACRIDONE DERIVATIVES. [Link]

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Application Notes and Protocols for the Derivatization of 3,3'-Dinitrobenzophenone for Analytical Purposes

Introduction

3,3'-Dinitrobenzophenone is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and dyes. Its detection and quantification in different matrices are crucial for quality control, impurity profiling, and metabolic studies. Due to its chemical structure, which includes a ketone functional group and two nitro groups, direct analysis can sometimes be challenging, especially at trace levels. Derivatization, the process of chemically modifying an analyte to enhance its analytical properties, is a powerful strategy to overcome these challenges.[1]

This guide provides detailed application notes and protocols for the derivatization of 3,3'-Dinitrobenzophenone, targeting both its carbonyl and nitro functionalities. These methods are designed to improve chromatographic behavior, increase detection sensitivity, and facilitate robust quantification by techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Strategic Approaches to Derivatization

The analytical strategy for 3,3'-Dinitrobenzophenone can be directed at two primary reactive sites: the carbonyl group and the nitro groups. The choice of strategy depends on the analytical instrumentation available, the required sensitivity, and the nature of the sample matrix.

• Targeting the Carbonyl Group: This approach is ideal for methods utilizing UV-Vis or fluorescence detection. The ketone moiety can be derivatized to introduce a chromophore or a fluorophore, significantly enhancing its detectability.

• Targeting the Nitro Groups: This strategy is particularly advantageous for mass spectrometry-based detection. The reduction of the nitro groups to primary amines introduces ionizable functionalities, which dramatically improves the ionization efficiency and, consequently, the sensitivity in LC-MS analysis.[2][3]

Part 1: Derivatization of the Carbonyl Group with 2,4-Dinitrophenylhydrazine (DNPH)

The reaction of carbonyl compounds with 2,4-dinitrophenylhydrazine (DNPH) to form 2,4-dinitrophenylhydrazones is a classic and reliable method for the determination of aldehydes and ketones.[4] The resulting hydrazones are stable, crystalline solids that exhibit strong UV absorbance, making them readily quantifiable by HPLC-UV.[5][6]

Causality of Experimental Choices

• Reagent: DNPH is selected due to its high reactivity with the carbonyl group and the strong chromophoric properties of the resulting hydrazone derivative. The two nitro groups on the phenyl ring of DNPH make the hydrazone a highly colored and UV-active compound.

• Acidic Catalyst: The reaction is catalyzed by an acid, typically sulfuric or phosphoric acid. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the DNPH. A mildly acidic medium is crucial; strongly acidic conditions can lead to side reactions or degradation of the analyte.[6]

• Solvent: Acetonitrile is a common solvent for this reaction as it can dissolve both the polar DNPH reagent and the often less polar ketone analytes. It is also compatible with reversed-phase HPLC.

Experimental Workflow

Caption: Workflow for DNPH Derivatization and HPLC-UV Analysis.

Protocol: DNPH Derivatization of 3,3'-Dinitrobenzophenone

Materials:

• 3,3'-Dinitrobenzophenone standard and sample solutions

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (HPLC grade)

• Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)

• Ultrapure water

• Volumetric flasks, pipettes, and vials

Reagent Preparation (DNPH Derivatizing Reagent):

• Dissolve 50 mg of DNPH in 10 mL of acetonitrile.

• Carefully add 0.5 mL of concentrated sulfuric acid or phosphoric acid.

• Dilute to 20 mL with acetonitrile. This solution should be prepared fresh daily.

Derivatization Procedure:

• Pipette 1.0 mL of the 3,3'-Dinitrobenzophenone standard or sample solution into a 10 mL glass vial.

• Add 1.0 mL of the DNPH derivatizing reagent.

• Cap the vial and vortex for 30 seconds.

• Allow the reaction to proceed at room temperature (20-25°C) for 30 minutes in the dark to prevent photodegradation.

• After incubation, dilute the reaction mixture with an appropriate volume of acetonitrile/water (e.g., 1:1 v/v) to a suitable concentration for HPLC analysis.

• Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

HPLC-UV Conditions (Example):

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water
Flow Rate	1.0 mL/min
Detection Wavelength	~360 nm (based on the absorbance maximum of dinitrophenylhydrazones)[5]
Injection Volume	20 µL
Column Temperature	30°C

Part 2: Reductive Derivatization of Nitro Groups for LC-MS Analysis

For trace-level quantification, especially in complex matrices, LC-MS offers superior sensitivity and selectivity. However, neutral molecules like 3,3'-Dinitrobenzophenone often exhibit poor ionization efficiency in mass spectrometry.[2] By reducing the two nitro groups to primary aromatic amines, we introduce basic sites that are readily protonated, leading to a significant enhancement in the MS signal in positive ion mode.[3][7]

Causality of Experimental Choices

• Reducing Agent: A mild and efficient reducing agent is required to selectively reduce the nitro groups without affecting the ketone functionality. A combination of zinc dust and ammonium formate is a suitable choice for this purpose, as it provides a source of hydrogen for the reduction in a controlled manner.[3]

• Reaction Medium: The reaction is typically carried out in a mixture of an organic solvent (like methanol or acetonitrile) and an aqueous solution of ammonium formate. This ensures the solubility of the analyte and the reagents and provides the necessary proton source for the reduction.[7]

• Post-Reaction Cleanup: After the reduction, the excess zinc powder can be easily removed by centrifugation or filtration, simplifying the sample preparation workflow.

Reaction Scheme

Caption: Reductive Derivatization of 3,3'-Dinitrobenzophenone.

Protocol: Reductive Derivatization for LC-MS Analysis

Materials:

• 3,3'-Dinitrobenzophenone standard and sample solutions

• Zinc dust (<10 µm)

• Ammonium formate

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes and vials

Derivatization Procedure:

• Prepare a stock solution of the 3,3'-Dinitrobenzophenone standard or sample in methanol or acetonitrile.

• In a 1.5 mL microcentrifuge tube, add 500 µL of the sample/standard solution.

• Add approximately 10 mg of zinc dust.

• Add 100 µL of a 1 M aqueous ammonium formate solution.

• Cap the tube and vortex vigorously for 1 minute.

• Place the tube in a sonicator bath for 20 minutes at room temperature.

• After the reaction, centrifuge the mixture at 10,000 rpm for 5 minutes to pellet the excess zinc dust.

• Carefully transfer the supernatant to a clean vial.

• Dilute the derivatized sample with the initial mobile phase to a concentration suitable for LC-MS analysis.

• The resulting solution contains 3,3'-Diaminobenzophenone, which is now ready for injection.

LC-MS/MS Conditions (Example):

Parameter	Condition
Column	C18 or HILIC column (e.g., 2.1 x 100 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for the separation of the diamino derivative from matrix components
Flow Rate	0.3 mL/min
Ion Source	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	Monitor the transition from the protonated molecular ion [M+H]⁺ of 3,3'-Diaminobenzophenone to its characteristic product ions.

Alternative Strategy: Fluorescent Labeling of the Carbonyl Group

For applications requiring even higher sensitivity than UV detection, fluorescent labeling of the carbonyl group is an excellent alternative. Reagents such as 4-Hydrazino-7-nitro-2,1,3-benzoxadiazole (NBD-H) react with ketones to form highly fluorescent derivatives.[8][9]

Workflow for Fluorescent Derivatization

Caption: Fluorescent Labeling Workflow using NBD-H.

The derivatization with NBD-H typically requires heating to proceed to completion. The resulting NBD-hydrazone derivative can be detected with high sensitivity using a fluorescence detector, with excitation and emission wavelengths in the visible region (e.g., Ex: 470 nm, Em: 550 nm), which minimizes interference from UV-absorbing compounds in the sample matrix.[8][9]

Conclusion

The derivatization strategies outlined in these application notes provide robust and reliable methods for the analytical determination of 3,3'-Dinitrobenzophenone. The choice between targeting the carbonyl group for HPLC-UV or fluorescence detection, or the nitro groups for enhanced LC-MS sensitivity, allows researchers and drug development professionals to select the most appropriate method based on their specific analytical needs. Each protocol is built on established chemical principles and provides a solid foundation for method development and validation.

References

• Cardinael, P., Casabianca, H., Peulon‐Agasse, V., & Berthod, A. (n.d.). The reaction of the 2,4-dinitrophenyl hydrazine (2,4-DNPH) with carbonyl compounds. ResearchGate. Retrieved from [Link][4]

• HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone i. (n.d.). Scirp.org. Retrieved from [Link][5]

• Frey, J., et al. (2009). Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their structural isomers by high-performance liquid chromatography. Journal of Chromatography A, 1216(36), 6377-6381.[6]

• Wu, X., et al. (2014). Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS. Analytical Methods, 6(13), 4843-4849.[10]

• Yoshida, H., et al. (2016). Simple HPLC-Fluorescence Determination of Raspberry Ketone in Fragrance Mist after Pre-Column Derivatization with 4-Hydrazino-7-nitro-2,1,3-benzoxadiazole. American Journal of Analytical Chemistry, 7(11), 834-842.[8]

• Chhanikar, P. T., Gupta, K. R., & Umekar, M. J. (2021). Derivatizing Reagents for Detection of Organic Compounds By HPLC. International Journal of Pharmaceutical Sciences and Research, 12(8), 4166-4178.[1]

• Wu, X., et al. (2014). Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS. Analytical Methods, 6(13), 4843-4849.[2][3]

• Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS. (2014, May 16). Royal Society of Chemistry. Retrieved from [Link][7]

• Yoshida, H., et al. (2016). Simple HPLC-Fluorescence Determination of Raspberry Ketone in Fragrance Mist after Pre-Column Derivatization with 4-Hydrazino-7-nitro-2,1,3-benzoxadiazole. ResearchGate. Retrieved from [Link][9]

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Application Notes and Protocols for Reactions Involving 3,3'-Dinitrobenzophenone

Introduction: The Role of 3,3'-Dinitrobenzophenone in Modern Synthesis

3,3'-Dinitrobenzophenone is a key organic compound characterized by a benzophenone core with two nitro groups at the 3 and 3' positions.[1][2] This symmetrical molecule, with the chemical formula C₁₃H₈N₂O₅, typically presents as a white to light yellow crystalline solid.[1][2][3] Its significance in the chemical and materials science landscape stems primarily from its role as a precursor to 3,3'-diaminobenzophenone, a monomer essential for the synthesis of high-performance polymers like polyimides and polyamides.[4][5][6] These polymers are prized for their exceptional thermal stability and mechanical strength, finding applications in the aerospace and electronics industries.[6][7]

This document serves as a comprehensive guide for researchers, scientists, and professionals in drug development, providing detailed experimental setups for the synthesis and subsequent reduction of 3,3'-Dinitrobenzophenone. The protocols herein are designed not just as a series of steps, but as a self-validating system, with explanations grounded in established chemical principles to ensure both reproducibility and a deeper understanding of the transformations involved.

Physicochemical Properties of 3,3'-Dinitrobenzophenone

A thorough understanding of the physical and chemical properties of 3,3'-Dinitrobenzophenone is paramount for its safe handling and for the successful execution of reactions involving it.

Property	Value	Reference
CAS Number	21222-05-9	[8][9]
Molecular Formula	C₁₃H₈N₂O₅	[1][10]
Molecular Weight	272.21 g/mol	[1][8]
Appearance	White to light yellow crystalline solid	[1][2]
Melting Point	152-154 °C	[1][8]
Solubility	Sparingly soluble in water, more soluble in organic solvents like ethanol and acetone.	[2]

Part 1: Synthesis of 3,3'-Dinitrobenzophenone via Electrophilic Aromatic Substitution

The most common and direct method for synthesizing 3,3'-Dinitrobenzophenone is the electrophilic aromatic nitration of benzophenone.[1] This reaction utilizes a potent nitrating mixture, typically a combination of fuming nitric acid and fuming sulfuric acid, to introduce nitro groups onto the aromatic rings.[1][11]

Causality Behind Experimental Choices

The benzophenone starting material possesses two phenyl rings that are deactivated towards electrophilic substitution due to the electron-withdrawing nature of the carbonyl group. Consequently, harsh reaction conditions are necessary to achieve dinitration. The use of fuming sulfuric acid (oleum) in conjunction with nitric acid generates the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.[12] Temperature control is critical; the reaction is highly exothermic, and maintaining a low temperature helps to control the reaction rate and minimize the formation of unwanted byproducts. The meta-directing effect of the carbonyl group favors the formation of the 3,3'-dinitro isomer.[13]

Experimental Workflow for the Synthesis of 3,3'-Dinitrobenzophenone

Caption: Workflow for the synthesis of 3,3'-Dinitrobenzophenone.

Detailed Protocol for the Synthesis of 3,3'-Dinitrobenzophenone

Materials:

• Benzophenone

• Fuming Sulfuric Acid (20% SO₃)

• Fuming Nitric Acid (90%)

• Crushed Ice

• 5% Sodium Bicarbonate Solution

• Ethanol

• Round-bottom flask (500 mL) with a magnetic stirrer

• Dropping funnel

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Preparation of the Nitrating Mixture: In a dropping funnel, carefully add 25 mL of fuming nitric acid to 75 mL of fuming sulfuric acid. Cool the mixture in an ice bath to 0-5 °C.

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 20 g of benzophenone in 100 mL of fuming sulfuric acid. Cool the flask in an ice bath to maintain a temperature of 0-5 °C.

• Nitration: Slowly add the cold nitrating mixture from the dropping funnel to the stirred benzophenone solution over a period of approximately 1 hour. It is crucial to maintain the reaction temperature below 10 °C throughout the addition.

• Reaction Progression: After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional hour. Then, remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Work-up: Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring. A precipitate will form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with cold water until the washings are neutral to litmus paper. Then, wash with a 5% sodium bicarbonate solution to remove any residual acid, followed by a final wash with cold water.

• Purification: Recrystallize the crude product from ethanol to obtain pure 3,3'-Dinitrobenzophenone as a crystalline solid.

• Drying: Dry the purified product in a vacuum oven at 60 °C.

Characterization: The final product can be characterized by its melting point (152-154 °C) and spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR to confirm its structure.[1]

Part 2: Reduction of 3,3'-Dinitrobenzophenone to 3,3'-Diaminobenzophenone

The reduction of the nitro groups of 3,3'-Dinitrobenzophenone to amino groups is a pivotal transformation, yielding the valuable monomer 3,3'-diaminobenzophenone.[14][15] While catalytic hydrogenation is a common method, the Zinin reduction, which employs sodium sulfide, offers a robust and selective alternative.[16][17]

Causality Behind Experimental Choices

The Zinin reaction is a classic method for the reduction of aromatic nitro compounds.[16] It is particularly useful when other reducible functional groups are present, as it can be highly selective for the nitro group. The reaction proceeds through a series of electron transfer steps, with sodium sulfide acting as the reducing agent.[18] The probable intermediates in this reaction are nitrosobenzenes and phenylhydroxylamines.[16] The use of a mixed solvent system, such as ethanol and water, facilitates the dissolution of both the organic substrate and the inorganic reducing agent.[18]

Experimental Workflow for the Reduction of 3,3'-Dinitrobenzophenone

Caption: Workflow for the reduction of 3,3'-Dinitrobenzophenone.

Detailed Protocol for the Zinin Reduction of 3,3'-Dinitrobenzophenone

Materials:

• 3,3'-Dinitrobenzophenone

• Sodium Sulfide Nonahydrate (Na₂S·9H₂O)

• Ethanol

• Water

• Ethyl Acetate

• Anhydrous Sodium Sulfate

• Round-bottom flask (250 mL) with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 5.0 g of 3,3'-Dinitrobenzophenone in 100 mL of ethanol by gentle warming.

• Preparation of Reducing Agent: In a separate beaker, dissolve 15 g of sodium sulfide nonahydrate in 30 mL of water.

• Reduction: Add the sodium sulfide solution to the stirred solution of 3,3'-Dinitrobenzophenone.

• Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Filtration: After the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove any inorganic salts that have precipitated.

• Solvent Removal: Remove the ethanol from the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Extract the remaining aqueous solution with ethyl acetate (3 x 50 mL).

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

• Isolation and Purification: Filter off the drying agent and evaporate the solvent to yield the crude 3,3'-diaminobenzophenone. The product can be further purified by column chromatography on silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Characterization: The final product, 3,3'-diaminobenzophenone, can be characterized by its melting point and spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry) to confirm its identity and purity.

Safety and Handling Precautions

Working with nitrating agents and nitro compounds requires strict adherence to safety protocols.

• Nitrating Mixture: Fuming nitric acid and fuming sulfuric acid are extremely corrosive and strong oxidizing agents. Handle them with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical safety goggles. Always add acid to water, not the other way around, and be prepared for exothermic reactions.

• 3,3'-Dinitrobenzophenone: This compound is an irritant.[8] Avoid inhalation of dust and contact with skin and eyes.[8]

• Sodium Sulfide: Sodium sulfide is corrosive and can release toxic hydrogen sulfide gas upon contact with acids.[18] Handle in a well-ventilated area.

• General Precautions: Always be aware of the potential hazards of all chemicals used and consult the relevant Safety Data Sheets (SDS) before starting any experiment.[19][20]

Conclusion

The experimental setups detailed in these application notes provide robust and reliable methods for the synthesis of 3,3'-Dinitrobenzophenone and its subsequent reduction to 3,3'-diaminobenzophenone. By understanding the underlying chemical principles behind each step, researchers can confidently execute these reactions, paving the way for the development of novel high-performance materials and other advanced applications.

References

• Wikipedia. (n.d.). Zinin reaction. Retrieved from [Link]

• WordPress. (n.d.). Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite). Retrieved from [Link]

• Digital Commons @ NJIT. (n.d.). The reduction of the sodium salt of 2-nitro-phenol-4-sulfonic acid with sodium sulfide and sodium polysulfide. Retrieved from [Link]

• Huber, D., Andermann, G., & Leclerc, G. (1988). Selective reduction of aromatic / aliphatic nitro groups by sodium sulfide. Tetrahedron Letters.

• Common Organic Chemistry. (n.d.). Nitro Reduction - Sodium Sulfide (Na2S). Retrieved from [Link]

• Chemcasts. (n.d.). Thermophysical Properties of 3,3′-Dinitrobenzophenone. Retrieved from [Link]

• Google Patents. (n.d.). CA1213906A - Process for preparation of 3,3'- or 3,4'- diaminobenzophenone.

• Chemcasts. (n.d.). 3,3′-Dinitrobenzophenone Properties vs Pressure | Density, Cp, Viscosity. Retrieved from [Link]

• Google Patents. (n.d.). US4556738A - Process for preparation of 3,3'- or 3,4'-diamino benzophenone.

• Reddit. (2013, December 19). Nitrating benzophenone. Retrieved from [Link]

• Google Patents. (n.d.). EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds.
• Google Patents. (n.d.). EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone.

• Chemdad. (n.d.). 3,3'-DINITROBENZOPHENONE. Retrieved from [Link]

• Patel, S. S. (2021, February 4). Synthetic Protocols for Aromatic Nitration: A Review. ChemistrySelect, 6(6), 1-21.

• Dalton Transactions (RSC Publishing). (n.d.). Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic hydrogenation of nitroarenes into different products via.... Retrieved from [Link]

• Journal of the Chemical Society C - RSC Publishing. (n.d.). Benzo[b]thiophen derivatives. Part X. Nitration of benzo[b]thiophen-3-carboxylic acid. Retrieved from [Link]

• Truman ChemLab. (n.d.). Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate. Retrieved from [Link]

• PubChem. (n.d.). 3,3'-Diaminobenzophenone. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). COMPARED PROPERTIES OF POLYIMIDES BASED ON BENZOPHENONETETRACARBOXYLIC DIANHYDRIDE. Retrieved from [Link]

• MDPI. (2020, May 13). Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical Precursors. Retrieved from [Link]

• PMC - NIH. (n.d.). Benzoxazine Monomers and Polymers Based on 3,3′-Dichloro-4,4′-Diaminodiphenylmethane: Synthesis and Characterization. Retrieved from [Link]

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Application Notes &amp; Protocols: Laboratory-Scale Synthesis of 3,3'-Dinitrobenzophenone

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the laboratory-scale synthesis of 3,3'-Dinitrobenzophenone (C₁₃H₈N₂O₅), a key chemical intermediate.[1][2] This compound serves as a vital precursor in the development of heat-resistant polymers, specialized dyes, and certain pharmaceutical agents.[1] We present a detailed protocol based on the direct nitration of benzophenone, a common and practical laboratory method.[1][3] This guide elucidates the underlying chemical principles, provides a step-by-step experimental procedure, outlines purification and characterization techniques, and emphasizes critical safety protocols required for handling the hazardous reagents involved.

Introduction and Synthetic Strategy

3,3'-Dinitrobenzophenone is an organic compound featuring a benzophenone core with nitro groups substituted at the meta-positions of each phenyl ring.[2] It typically appears as a white to light yellow crystalline solid with a melting point between 152-154 °C.[1][4]

Two primary synthetic routes are considered for its preparation:

• Direct Nitration of Benzophenone: This is the most prevalent method, involving the electrophilic aromatic substitution of benzophenone using a potent nitrating agent, typically a mixture of fuming nitric acid and fuming sulfuric acid.[1] The carbonyl group of benzophenone is a deactivating, meta-directing group. This directs the incoming nitro groups primarily to the meta-positions. However, a significant challenge of this approach is the concurrent formation of a mixture of dinitro-isomers (e.g., o,m'-, m,p'-, p,p'-), which complicates purification and can reduce the yield of the desired 3,3'-isomer.[3][5]

• Friedel-Crafts Acylation: This two-step approach involves first converting 3-nitrobenzoic acid into 3-nitrobenzoyl chloride, followed by a Friedel-Crafts acylation of nitrobenzene.[1] While theoretically sound, this route is practically unfeasible. The nitro group on the nitrobenzene substrate is a powerful deactivating group, rendering the aromatic ring highly unreactive toward electrophilic substitution under standard Friedel-Crafts conditions.[6][7][8]

Selected Approach: For this guide, we will focus on the direct nitration of benzophenone. Despite the challenge of isomer formation, it is the more reliable and commonly documented laboratory method. The protocol includes a robust purification step to isolate the target compound.

Experimental Protocol: Nitration of Benzophenone

This protocol details the synthesis of 3,3'-Dinitrobenzophenone from benzophenone. The causality behind this procedure lies in generating the highly electrophilic nitronium ion (NO₂⁺) from the acid mixture, which then attacks the electron-rich meta-positions of the benzophenone rings.

Materials and Reagents

Reagent/Material	Chemical Formula	Molecular Weight ( g/mol )	CAS Number	Key Properties
Benzophenone	C₁₃H₁₀O	182.22	119-61-9	White solid
Fuming Sulfuric Acid (Oleum)	H₂SO₄ + SO₃ (22.5%)	Variable	8014-95-7	Highly corrosive, strong dehydrating agent
Fuming Nitric Acid	HNO₃ (90%)	63.01	7697-37-2	Highly corrosive, strong oxidizing agent
Deionized Water	H₂O	18.02	7732-18-5	-
Sodium Bicarbonate	NaHCO₃	84.01	144-55-8	Mild base
Ethanol (for recrystallization)	C₂H₅OH	46.07	64-17-5	Flammable solvent

Equipment

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-water bath

• Heating mantle

• Büchner funnel and filtration flask

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reactor Setup: Assemble the three-neck flask with a magnetic stirrer, thermometer, and dropping funnel in a chemical fume hood. Place the flask in an ice-water bath.

• Preparation of Nitrating Mixture: Carefully charge the flask with 191 g of 22.5% fuming sulfuric acid. Begin stirring and allow the acid to cool to below 15°C.

• Substrate Addition: Once the acid is cool, add 20 g of benzophenone in small portions, ensuring the temperature does not exceed 20°C. Stir until all benzophenone has dissolved.[3]

• Preparation of Mixed Acid: In a separate beaker, cautiously prepare a mixed acid by adding 16.5 g of 90% nitric acid to 57.3 g of 22.5% fuming sulfuric acid. This step is exothermic and should be performed slowly in an ice bath.

• Nitration Reaction: Transfer the prepared mixed acid to the dropping funnel. Add the mixed acid dropwise to the benzophenone solution over approximately 2 hours. Critically maintain the internal reaction temperature between 15-20°C throughout the addition.[3]

• Reaction Maturation: After the addition is complete, let the reaction mixture stir at 15-20°C for an additional 30 minutes (aging).[3]

• Heating: Remove the ice bath and replace it with a heating mantle. Slowly heat the reaction mixture to 70°C and maintain this temperature for 1 hour to ensure the dinitration is complete.[3]

• Quenching and Precipitation: Allow the reaction mixture to cool to room temperature. In a large beaker, prepare a mixture of crushed ice and water. Cautiously pour the reaction mixture onto the ice with vigorous stirring. This will quench the reaction and precipitate the crude product.[5]

• Isolation of Crude Product: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with large volumes of cold deionized water until the filtrate is neutral (test with pH paper).

• Neutralization: To remove residual acids, create a slurry of the filter cake in a dilute sodium bicarbonate solution. Stir for 15-20 minutes, then filter again. Wash the final product with deionized water and dry thoroughly in a vacuum oven.

Purification by Recrystallization

The crude product is a mixture of isomers and requires purification.[3] Recrystallization is a standard method to achieve this.

• Transfer the dried crude solid to an appropriately sized Erlenmeyer flask.

• Add a minimal amount of a suitable hot solvent (e.g., ethanol or glacial acetic acid) to just dissolve the solid.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry completely.

Characterization and Expected Results

The identity and purity of the synthesized 3,3'-Dinitrobenzophenone should be confirmed using standard analytical techniques.

Parameter	Expected Result
Appearance	White to light yellow crystalline solid.[1]
Melting Point	152-154 °C.[4]
Yield	Variable, dependent on purification efficiency.
FT-IR	Characteristic peaks for C=O stretch (~1670 cm⁻¹), aromatic C=C stretch (~1600 cm⁻¹), and asymmetric/symmetric NO₂ stretches (~1530 cm⁻¹ and ~1350 cm⁻¹).
¹H NMR	Complex multiplet patterns in the aromatic region (7.5-8.5 ppm).

Mandatory Safety Protocols (EHS)

WORKING WITH NITRATING AGENTS POSES SIGNIFICANT RISKS. STRICT ADHERENCE TO SAFETY PROTOCOLS IS ESSENTIAL.

• Personal Protective Equipment (PPE): All procedures must be conducted in a certified chemical fume hood. Wear safety goggles, a face shield, a lab coat, and acid-resistant gloves (e.g., butyl rubber or Viton) at all times.[9][10][11][12] An eyewash station and safety shower must be immediately accessible.[10]

• Reagent Handling:

  • Fuming nitric and sulfuric acids are extremely corrosive and powerful oxidizing agents.[9][13] They can cause severe burns upon contact and are destructive to mucous membranes and respiratory tissues if inhaled.[9][13]

  • Always add acid to water or other reagents slowly and with cooling; never the other way around.

  • Store acids in designated acid cabinets, segregated from organic materials, bases, metals, and other incompatible substances.[9][10]

• Spill & Exposure Procedures:

  • Spills: For small spills (<1 Liter), confine the spill and neutralize with an inert material like sodium bicarbonate or sand.[13] For larger spills, evacuate the area and contact EH&S immediately.

  • Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes in a safety shower.[9][10] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding eyelids open.[9][10] Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately and seek medical attention.[9]

• Waste Disposal: All chemical waste must be disposed of according to institutional and local environmental regulations. Neutralize acidic waste streams before disposal.

Visualization of Experimental Workflow

Caption: Workflow for the synthesis of 3,3'-Dinitrobenzophenone.

References

• Google Patents. (EP0212823B1). Purification process of 3,3'-dinitrodiphenyl compounds.

• University of Washington Environmental Health & Safety. NITRIC ACID SAFETY. [Link]

• Columbus Chemical Industries. (2022, May 12). Sulfuric Acid / Nitric Acid 98.8 : 1.2 Safety Data Sheet. [Link]

• VelocityEHS. (2015, April 27). Nitric Acid Safety Tips & Health Hazards. [Link]

• Quora. (2024, May 22). What safety precautions should I take when handling nitric acid?. [Link]

• Chemcasts. Thermophysical Properties of 3,3′-Dinitrobenzophenone. [Link]

• Organic Syntheses. m-NITROBENZAZIDE. [Link]

• Chemcasts. 3,3′-Dinitrobenzophenone Thermodynamic Properties vs Pressure. [Link]

• Organic Syntheses. p-NITROBENZOYL CHLORIDE. [Link]

• Google Patents. (EP0059813B1). Process for preparing m,m'-dinitrobenzophenone.
• Google Patents. (US20110087013A1). Friedel-Crafts acylation for the synthesis of aryl- and heteroaryl-(3-ethyl-4-nitrophenyl)-methanones.

• Reddit. (2020, May 15). Benzene Nitration and Friedel-Crafts Acylation. [Link]

• Google Patents. (CN105732391A).

• Allen Digital. (A) p-O_(2)N-C_(6)H_(4)COCH_(3) is prepared by Friedel Crafts acylation of nitrobenzene. (R) Nitrobenzene easily undergoes electrophilic substitution reaction.[Link]

Sources

• 1. Buy 3,3'-Dinitrobenzophenone | 21222-05-9 [smolecule.com]
• 2. CAS 21222-05-9: 3,3′-Dinitrobenzophenone | CymitQuimica [cymitquimica.com]
• 3. EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds - Google Patents [patents.google.com]
• 4. 3,3′-二硝基苯甲酮 96% | Sigma-Aldrich [sigmaaldrich.com]
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• 8. (A) `p-O_(2)N-C_(6)H_(4)COCH_(3)` is prepared by Friedel Crafts acylation of nitrobenzene. (R) Nitrobenzene easily undergoes electrophilic substitution reaction. [allen.in]
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• 13. columbuschemical.com [columbuschemical.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,3'-Dinitrobenzophenone

Welcome to the technical support center for the synthesis of 3,3'-Dinitrobenzophenone. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. 3,3'-Dinitrobenzophenone is a crucial intermediate, primarily for the production of 3,3'-diaminobenzophenone, a monomer used in high-performance, heat-resistant polymers like polyamides and polyimides[1]. However, its synthesis is fraught with challenges, most notably the control of isomer formation and subsequent purification. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a validated experimental protocol to enhance the success and efficiency of your experiments.

Section 1: Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a direct question-and-answer format. The causality behind each troubleshooting step is explained to provide a deeper understanding of the reaction dynamics.

Q1: My reaction resulted in a very low yield of 3,3'-Dinitrobenzophenone and a complex mixture of products. What went wrong?

A1: This is the most common challenge and typically stems from two interrelated factors: the inherent reactivity of the substrate and the stringency of the reaction conditions.

• Probable Cause 1: Insufficient Nitrating Strength. Benzophenone is a deactivated aromatic system due to the electron-withdrawing nature of the carbonyl group. The first nitration further deactivates the molecule, making the second nitration significantly more difficult. Using standard concentrated nitric acid (e.g., 70%) may not be sufficient to generate the required concentration of the nitronium ion (NO₂⁺) electrophile.[2]

  • Solution: Employ a more powerful nitrating mixture. The use of fuming nitric acid in combination with oleum (fuming sulfuric acid) is often required.[3][4] The sulfur trioxide (SO₃) in oleum reacts with any residual water, maximizing the formation of the nitronium ion, which is the key electrophile.[5][6]

• Probable Cause 2: Poor Temperature Control. The nitration of benzophenone is highly exothermic. If the temperature is not strictly controlled, side reactions, polysubstitution, and degradation (charring) can occur, leading to a lower yield of the desired product and a more complex mixture of isomers.

  • Solution: Maintain a low reaction temperature, typically between 0-10°C, especially during the addition of the nitrating agent.[1] This is achieved by using an ice-salt or dry ice-acetone bath and adding the nitrating agent dropwise and slowly to the solution of benzophenone in acid.[4][7]

• Probable Cause 3: Isomer Formation. The initial carbonyl group is a meta-director. After the first nitration (producing mainly 3-nitrobenzophenone), the second nitration is directed by both the carbonyl group and the first nitro group (both meta-directors). This leads to a mixture of isomers, including o,o'-, o,m'-, m,m'-, m,p'-, and p,p'-dinitrobenzophenones.[4] While the 3,3'- (m,m') isomer is often a major product, other isomers are formed concurrently.

  • Solution: Precise control over reagent ratios and temperature can help optimize the formation of the m,m'-isomer.[4] A process using specific weight ratios of benzophenone to sulfuric acid and sulfur trioxide in oleum has been shown to significantly increase the proportion of the m,m'-isomer while virtually eliminating ortho-substituted byproducts.[4]

Troubleshooting Workflow: Low Yield

Caption: A decision tree for troubleshooting low product yield.

Q2: I have an inseparable mixture of dinitrobenzophenone isomers. How can I purify the 3,3'-isomer effectively?

A2: The structural similarity and comparable polarity of dinitrobenzophenone isomers make their separation by standard column chromatography or simple recrystallization extremely challenging and often inefficient, leading to significant yield loss.[1][8]

• Traditional Method: Repeated Recrystallization. While possible, this method requires large volumes of solvent and many cycles to achieve high purity, which drastically lowers the overall yield.[1][8]

• Recommended Method: Chemical Purification. A more effective strategy involves selectively converting the undesired isomers into more easily separable compounds. Isomers with nitro groups in the ortho or para positions are more susceptible to nucleophilic substitution than the meta isomer. This reactivity difference can be exploited.

  • Mechanism: By treating the crude isomer mixture with a base (like potassium carbonate) in a lower alcohol (like ethanol), the ortho- and para-substituted isomers are converted to their corresponding alkoxy compounds.[1][9] These alkoxy derivatives have different solubility profiles from the desired 3,3'-dinitrobenzophenone, which is poorly soluble in the alcohol.

  • Procedure: The crude mixture is refluxed with a base in an alcohol. Upon cooling, the highly purified 3,3'-isomer crystallizes out of the solution, while the more soluble alkoxy byproducts remain in the filtrate. The purified solid can then be collected by simple filtration.[1] This method can raise the purity to over 98% with high recovery.[1]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the detailed reaction mechanism for the dinitration of benzophenone?

A1: The reaction is a classic electrophilic aromatic substitution. It proceeds in two main stages:

• Formation of the Electrophile (Nitronium Ion): Sulfuric acid, being the stronger acid, protonates nitric acid. The protonated nitric acid is unstable and loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺).[5][6]

  HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

• Electrophilic Attack: The π-electron system of a benzene ring on benzophenone acts as a nucleophile and attacks the nitronium ion. This disrupts the ring's aromaticity and forms a resonance-stabilized carbocation intermediate (a sigma complex). A base in the mixture (HSO₄⁻ or H₂O) then removes a proton from the carbon bearing the nitro group, restoring aromaticity and forming 3-nitrobenzophenone. The process repeats on the second ring to form 3,3'-dinitrobenzophenone.

Reaction Mechanism Diagram

Caption: The two-stage mechanism of benzophenone dinitration.

Q2: What are the critical safety precautions when performing this synthesis?

A2: This synthesis involves highly corrosive and reactive materials and requires strict adherence to safety protocols.

• Acid Handling: Fuming nitric acid and oleum are extremely corrosive and produce hazardous vapors. Always handle them in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including acid-resistant gloves (e.g., butyl rubber), a flame-retardant lab coat, and chemical splash goggles with a full-face shield.

• Exothermic Reaction: The reaction is highly exothermic. Ensure the reaction vessel is adequately cooled and that the nitrating agent is added slowly to prevent the reaction from running away. Never add water to the concentrated acid mixture; always add acid to water (or in this case, pour the reaction mixture over ice for quenching).[7]

• Quenching: The quenching step, where the reaction mixture is poured onto ice, must be done slowly and carefully with vigorous stirring to dissipate the large amount of heat generated.[7]

Q3: What analytical techniques are suitable for monitoring the reaction and characterizing the final product?

A3: A combination of techniques is recommended for robust analysis.

• Reaction Monitoring: Thin Layer Chromatography (TLC) can be used for qualitative monitoring of the reaction's progress by observing the disappearance of the starting material (benzophenone) and the appearance of the product spots.

• Purity and Isomer Analysis: High-Performance Liquid Chromatography (HPLC) is the most reliable method for determining the purity of the final product and quantifying the distribution of different dinitrobenzophenone isomers.[1] A reverse-phase C18 column with a UV detector is typically effective.

• Structural Confirmation:

  • Melting Point: The melting point of pure 3,3'-Dinitrobenzophenone is reported to be between 152-155°C.[3] A sharp melting point in this range is a good indicator of purity.

  • Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Infrared (IR) spectroscopy should be used to confirm the chemical structure and the positions of the nitro groups on the aromatic rings.

Section 3: Validated Experimental Protocol

This protocol is synthesized from established procedures and is designed to maximize the yield and purity of the 3,3'-isomer.[1][4]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mol)	Equiv.
Benzophenone	182.22	20.0 g	0.110	1.0
Oleum (22.5% SO₃)	-	130 mL	-	-
Fuming Nitric Acid (90%)	63.01	11 mL	~0.24	~2.2

Step-by-Step Procedure

• Preparation of Benzophenone Solution: In a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 20.0 g (0.110 mol) of benzophenone in 100 mL of oleum (22.5% SO₃). The dissolution may take up to 30 minutes with stirring. Cool the resulting mixture to 10°C in an ice-water bath.

• Preparation of Nitrating Mixture: In a separate beaker, carefully add 11 mL of 90% fuming nitric acid to 30 mL of oleum (22.5% SO₃). This mixing should be done slowly in an ice bath, keeping the temperature between 10-20°C.

• Nitration Reaction: Add the prepared nitrating mixture to the dropping funnel. Add the nitrating mixture dropwise to the stirred benzophenone solution over approximately 35-45 minutes. Critically, maintain the internal reaction temperature at about 10-15°C throughout the addition.[4]

• Reaction Aging: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature (~25°C). Let the reaction stir at this temperature for at least 5 hours to ensure completion.[1] Some procedures may call for longer reaction times.[4]

• Work-up and Quenching: Carefully and slowly pour the reaction mixture over a large beaker containing ~500 g of crushed ice with vigorous stirring. This will precipitate the crude product.

• Isolation of Crude Product: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with cold water until the filtrate is neutral to pH paper. This removes residual acids.

• Chemical Purification:

  • Transfer the crude, moist filter cake to a flask containing 75 mL of ethanol and 25 mL of water.

  • Add 1.4 g of potassium carbonate.

  • Heat the mixture to reflux and maintain for 5 hours with stirring.[1]

  • Cool the mixture slowly to room temperature, then further in an ice bath to maximize crystallization.

• Final Product Isolation: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of cold ethanol and then dry them under vacuum. The expected product is a white to light yellow crystalline solid.[10]

References

• EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds.

• PrepChem.com - Synthesis of 3,3'-diamino benzophenone. [Link]

• CA1213906A - Process for preparation of 3,3'- or 3,4'- diaminobenzophenone.
• US4556738A - Process for preparation of 3,3'- or 3,4'-diamino benzophenone.

• Reddit - Nitrating benzophenone : r/chemistry. [Link]

• Reddit - Trying to nitrate benzophenone? : r/chemhelp. [Link]

• SU1606507A1 - Method of producing 3,3ъ-dinitro-4ъ4ъ-dihydroxybenzphenone.

• Agency for Toxic Substances and Disease Registry - Analytical Methods for 1,3-Dinitrobenzene. [Link]

• PrepChem.com - Synthesis of 3,4'-diamino benzophenone. [Link]

• EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone.

• Chemistry Steps - Friedel-Crafts Acylation with Practice Problems. [Link]

• Organic Chemistry Portal - Friedel-Crafts Acylation. [Link]

• ACS Publications - Selective nitration of benzophenone. The Journal of Organic Chemistry. [Link]

• JPH0625103B2 - Method for purifying 3,3'-dinitrodiphenyl sulfone.
• US2580742A - Purification of dinitro compounds.

• Taylor & Francis Online - Analytical techniques – Knowledge and References. [Link]

• YouTube - Synthesis of M- Dinitrobenzene. [Link]

• American Pharmaceutical Review - Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• Chemdad - 3,3'-DINITROBENZOPHENONE. [Link]

• JP2010083809A - Method for producing 3, 3'-dinitrobenzidine compound or 3, 3'-diaminobenzidine compound.

• PMC - PubMed Central - (1E,3E)-1,4-Dinitro-1,3-butadiene—Synthesis, Spectral Characteristics and Computational Study. [Link]

• Chemistry LibreTexts - Nitration and Sulfonation of Benzene. [Link]

• ResearchGate - ORIENTATION OF BENZOPHENONE DINITRO DERIVATIVES MONO-REDUCTION. [Link]

• Chemistry Steps - Nitration of Benzene. [Link]

• MDPI - Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. [Link]

• OSTI.GOV - New Synthesis of TATB. Process Development Studies. [Link]

• MDPI - 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers' Absolute Configuration. [Link]

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• 2. reddit.com [reddit.com]
• 3. Buy 3,3'-Dinitrobenzophenone | 21222-05-9 [smolecule.com]
• 4. EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone - Google Patents [patents.google.com]
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• 9. JPH0625103B2 - Method for purifying 3,3'-dinitrodiphenyl sulfone - Google Patents [patents.google.com]
• 10. 3,3'-DINITROBENZOPHENONE One Chongqing Chemdad Co. ，Ltd [chemdad.com]

Technical Support Center: Synthesis of 3,3'-Dinitrobenzophenone

Welcome to the technical support center for the synthesis of 3,3'-Dinitrobenzophenone. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your synthetic protocols for higher yields and purity.

Introduction

The synthesis of 3,3'-Dinitrobenzophenone, a key intermediate in the production of dyes, pharmaceuticals, and heat-resistant polymers, is most commonly achieved through the electrophilic nitration of benzophenone.[1] While the reaction appears straightforward, achieving a high yield of the desired 3,3'-isomer while minimizing side products requires careful control over reaction conditions. This guide provides practical, field-proven insights to help you navigate the nuances of this synthesis.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 3,3'-Dinitrobenzophenone.

Issue 1: Low or No Product Yield

A common challenge in this synthesis is a lower-than-expected yield of the desired product. The following table outlines potential causes and their corresponding solutions.

Potential Cause	Troubleshooting Steps
Incomplete Reaction	Optimize Reaction Time and Temperature: The nitration of benzophenone can be slow. Ensure the reaction is stirred for a sufficient duration at the optimal temperature. For dinitration, heating is often required, with temperatures around 90°C being reported.[2] However, excessively high temperatures can lead to degradation. Consider a step-wise temperature increase, for instance, holding at a lower temperature initially and then raising it to complete the reaction.[3]
Suboptimal Nitrating Mixture	Use of Fuming Acids/Oleum: The use of fuming nitric acid and fuming sulfuric acid (oleum) is often necessary to achieve dinitration.[1][2] The presence of sulfur trioxide (SO₃) in oleum increases the acidity of the medium, promoting the formation of the nitronium ion (NO₂⁺), the active electrophile.[3][4] The weight ratios of benzophenone, sulfuric acid, and sulfur trioxide are critical and should be carefully controlled.[3]
Moisture in Reaction	Ensure Anhydrous Conditions: Water can quench the nitronium ion and hinder the reaction. Use anhydrous reagents and glassware. The use of fuming sulfuric acid also helps to consume any residual water.[4]
Loss of Product During Work-up	Careful Quenching and Extraction: The reaction mixture is typically quenched by pouring it onto ice.[3] This should be done slowly and with vigorous stirring to avoid localized heating and potential side reactions. Ensure complete precipitation of the product. During extraction, use an appropriate organic solvent and perform multiple extractions to maximize recovery.

Troubleshooting Workflow for Low Product Yield

Caption: Troubleshooting workflow for low product yield.

Issue 2: Impure Product (Presence of Isomers and Byproducts)

The nitration of benzophenone can lead to a mixture of isomers and other byproducts.[5] Isolating the pure 3,3'-dinitrobenzophenone is a critical step.

Potential Cause	Troubleshooting Steps
Formation of Multiple Isomers	Control of Reaction Conditions: The benzoyl group is a deactivating, meta-directing group.[6] Therefore, the primary products of mononitration are 3-nitrobenzophenone and, to a lesser extent, 4-nitrobenzophenone. Dinitration leads to a mixture of isomers, including 3,3'-, 3,4'-, and 4,4'-dinitrobenzophenone.[3] To favor the 3,3'-isomer, conducting the reaction in a highly acidic medium like oleum is beneficial.[3][4]
Presence of Mononitrated Benzophenone	Force the Reaction to Completion: If the reaction is not allowed to proceed for a sufficient time or at a high enough temperature, a significant amount of 3-nitrobenzophenone may remain. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the disappearance of the mononitrated intermediate.
Formation of Oxidative Byproducts	Careful Temperature Control: At elevated temperatures, the strong oxidizing nature of the nitrating mixture can lead to the formation of byproducts such as m- and p-nitrobenzoic acids through the cleavage of the benzophenone core.[2] Avoid excessive heating to minimize these side reactions.
Inefficient Purification	Recrystallization and Washing: Crude 3,3'-dinitrobenzophenone can be purified by recrystallization from a suitable solvent.[5] Washing the crude product with a basic solution (e.g., sodium hydroxide, potassium carbonate) can help remove acidic impurities.[3][5] A patent describes a purification process involving treatment with an alkoxide in an alcohol, which selectively converts ortho- and para-substituted isomers into more soluble alkoxy compounds, allowing for the isolation of the purer 3,3'-isomer.[5][7]

Purification Flowchart for Crude 3,3'-Dinitrobenzophenone

Caption: Purification flowchart for crude product.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the dinitration of benzophenone?

A1: The dinitration of benzophenone is an electrophilic aromatic substitution reaction. The key steps are:

• Generation of the Electrophile: Concentrated nitric acid reacts with concentrated sulfuric acid to form the highly electrophilic nitronium ion (NO₂⁺).

• First Electrophilic Attack: The π electrons of one of the benzene rings of benzophenone attack the nitronium ion. The benzoyl group is deactivating and meta-directing, so the nitro group adds primarily at the meta-position (position 3).[6][8]

• Rearomatization: A proton is lost from the intermediate carbocation (arenium ion) to restore the aromaticity of the ring, forming 3-nitrobenzophenone.

• Second Nitration: The second nitration occurs on the other benzene ring, which is also deactivated. The nitro group again directs the incoming electrophile to the meta-position, resulting in the formation of 3,3'-dinitrobenzophenone.

Reaction Mechanism: Dinitration of Benzophenone

Caption: Electrophilic aromatic substitution mechanism.

Q2: Can I use a Friedel-Crafts reaction to synthesize 3,3'-Dinitrobenzophenone?

A2: Yes, a Friedel-Crafts acylation approach is possible, but it is a multi-step process. One could perform a Friedel-Crafts acylation of benzene with 3-nitrobenzoyl chloride to form 3-nitrobenzophenone, which would then be nitrated in a second step to yield 3,3'-dinitrobenzophenone.[1] However, it's important to note that Friedel-Crafts reactions do not work on strongly deactivated rings.[9] Therefore, you cannot directly acylate nitrobenzene with 3-nitrobenzoyl chloride. The direct dinitration of benzophenone is generally a more common and direct route.

Q3: What are the key safety precautions for this synthesis?

A3: The synthesis of 3,3'-Dinitrobenzophenone involves hazardous materials and requires strict safety protocols:

• Corrosive and Oxidizing Acids: Concentrated and fuming nitric and sulfuric acids are highly corrosive and strong oxidizers. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

• Exothermic Reaction: The reaction is exothermic. The addition of reagents should be done slowly and with adequate cooling to maintain control of the reaction temperature.

• Quenching: Quenching the reaction mixture with water is highly exothermic. Pour the acid mixture slowly onto a large amount of crushed ice with vigorous stirring.

• Nitro Compounds: Nitroaromatic compounds can be toxic and are potentially explosive, especially when heated. Handle the product with care.[10]

Q4: How can I characterize the final product?

A4: The final product, 3,3'-Dinitrobenzophenone, can be characterized using several analytical techniques:

• Melting Point: Pure 3,3'-Dinitrobenzophenone has a reported melting point in the range of 152-154 °C.[1] A broad or depressed melting point indicates the presence of impurities.

• Spectroscopy:

  • ¹H NMR and ¹³C NMR: To confirm the structure and substitution pattern.

  • FT-IR: To identify the characteristic functional groups, such as the carbonyl (C=O) and nitro (NO₂) stretches.[1]

• Chromatography:

  • TLC: To assess the purity of the product and monitor the reaction progress.

  • HPLC: For quantitative analysis of purity and isomer distribution.[5]

• X-ray Diffraction: To determine the crystal structure.[1]

Experimental Protocols

Protocol 1: Synthesis of 3,3'-Dinitrobenzophenone via Nitration of Benzophenone

This protocol is a synthesis of information from multiple sources and should be adapted and optimized for your specific laboratory conditions.[2][3]

Materials:

• Benzophenone

• Fuming Sulfuric Acid (Oleum, e.g., 20-30% SO₃)

• Fuming Nitric Acid (≥90%)

• Crushed Ice

• Sodium Carbonate Solution (5%)

• Ethanol (for recrystallization)

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, carefully add fuming sulfuric acid.

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add benzophenone to the cooled, stirred oleum, ensuring the temperature does not rise above 10 °C.

• Once the benzophenone is fully dissolved, begin the dropwise addition of fuming nitric acid. Maintain the temperature between 5-10 °C throughout the addition.

• After the addition is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature.

• Gradually heat the reaction mixture to 70-90 °C and maintain this temperature for 2-4 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• In a separate large beaker, prepare a mixture of crushed ice and water.

• Slowly and carefully pour the reaction mixture onto the stirred ice-water slurry.

• A precipitate will form. Collect the crude product by vacuum filtration.

• Wash the filter cake thoroughly with cold water until the washings are neutral to litmus paper.

• To remove acidic impurities, wash the crude product with a 5% sodium carbonate solution, followed by another wash with water.

• Dry the crude product.

• Purify the crude 3,3'-Dinitrobenzophenone by recrystallization from a suitable solvent, such as ethanol.

• Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

• Characterize the final product to confirm its identity and purity.

References

• Google Patents. (1990, February 7). EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds.

• Bennett, G. M., & Grove, J. F. (1945). By-products in Aromatic Nitration. Part II. Nitration of Diphenyl, Quinoline, And Benzophenone. Journal of the Chemical Society (Resumed), 378. [Link]

• Spry, D. O., & Schindler, A. G. (1982). Selective nitration of benzophenone. The Journal of Organic Chemistry, 47(26), 5343–5346. [Link]

• Brainly. (2023, February 24). Predict the major product (or products) formed when benzophenone reacts with a mixture of concentrated. [Link]

• Homework.Study.com. What is the major product formed on the mono-nitration of benzophenone?[Link]

• University of Calgary. Ch12: Friedel-Crafts limitations. [Link]

• askIITians. (2019, April 13). What does nitration of Benzophenone yield meta or para?[Link]

• Chemcasts. Thermophysical Properties of 3,3′-Dinitrobenzophenone. [Link]

• Google Patents. (1982, September 15). EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone.

• Chemcasts. 3,3′-Dinitrobenzophenone Properties vs Pressure. [Link]

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Acylation. [Link]

• Chemistry Steps. Friedel-Crafts Acylation with Practice Problems. [Link]

• Google Patents. (1991, March 23). SU1606507A1 - Method of producing 3,3ъ-dinitro-4ъ4ъ-dihydroxybenzphenone.

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Chemistry LibreTexts. (2015, July 18). 15.12: Limitations of Friedel-Crafts Alkylations. [Link]

• Chemdad Co. 3,3'-DINITROBENZOPHENONE. [Link]

• Google Patents. (1994, April 6). JPH0625103B2 - Method for purifying 3,3'-dinitrodiphenyl sulfone.
• Google Patents. (1952, January 1).

• YouTube. (2022, May 27). Synthesis of M- Dinitrobenzene. [Link]

• Reddit. (2024, May 16). Purification Troubleshooting. [Link]

• ResearchGate. (2025, August 9). Yield optimization for multiple reactions. [Link]

• Bogdanova, D. M., Savina, L. I., & Begunov, R. S. (2017). ORIENTATION OF BENZOPHENONE DINITRO DERIVATIVES MONO-REDUCTION. Bashkir chemical journal, 24(4), 117-121. [Link]

• Singh, B., & Malhotra, R. K. (1998). Synthesis of 4,4'-Dimethyl-3, 3' 5,5' -Tetranitroazoxybenzene by- Selective Reduction of Trinitrotoluene. Defence Science Journal, 48(4), 381-386. [Link]

• Google Patents. (1984, January 18). EP0098677A2 - Process for preparing dinitrobenzophenones.

• MDPI. (2021). Optimization of Process Parameters for Methylene Blue Dye Removal Using “Eriobotrya Japonica” Grains via Box-Behnken Design Based on Response Surface Methodology. Eng. Proc., 6, 123. [Link]

• Caister Academic Press. PCR Troubleshooting. [Link]

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• 1. Buy 3,3'-Dinitrobenzophenone | 21222-05-9 [smolecule.com]
• 2. 92. By-products in aromatic nitration. Part II. Nitration of diphenyl, quinoline, and benzophenone - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds - Google Patents [patents.google.com]
• 6. homework.study.com [homework.study.com]
• 7. JPH0625103B2 - Method for purifying 3,3'-dinitrodiphenyl sulfone - Google Patents [patents.google.com]
• 8. What does nitration of Benzophenone yield meta or para? - askIITians [askiitians.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. CAS 21222-05-9: 3,3′-Dinitrobenzophenone | CymitQuimica [cymitquimica.com]

Technical Support Center: Separation of Dinitrobenzophenone Isomers

Welcome to the Technical Support Center for the chromatographic separation of dinitrobenzophenone isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for challenges encountered during the separation of these closely related compounds. This resource moves beyond generic protocols to explain the underlying principles of separation and offers field-proven insights to empower you in your analytical endeavors.

Introduction: The Challenge of Dinitrobenzophenone Isomer Separation

Dinitrobenzophenone isomers are structural isomers with the same molecular formula (C₁₃H₈N₂O₅) but differing in the substitution pattern of the two nitro groups on the benzophenone backbone. This seemingly minor structural variance leads to subtle differences in their physicochemical properties, such as polarity and dipole moment, making their separation a significant analytical challenge. Incomplete separation, or co-elution, can lead to inaccurate quantification and misidentification, which is particularly critical in pharmaceutical development and quality control where isomeric purity is paramount.

This guide will focus primarily on High-Performance Liquid Chromatography (HPLC) as the principal separation technique, with additional insights into Gas Chromatography (GC) and Thin-Layer Chromatography (TLC) for specific applications.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the separation of dinitrobenzophenone isomers.

Q1: Why is the separation of dinitrobenzophenone isomers so difficult?

A1: The difficulty arises from their structural similarity. Isomers like 2,4'-dinitrobenzophenone and 3,5-dinitrobenzophenone have identical molecular weights and very similar polarities. Chromatographic techniques that rely on differences in these properties, such as reversed-phase HPLC, may struggle to differentiate between them, leading to poor resolution or co-elution. The position of the electron-withdrawing nitro groups influences the overall dipole moment and interaction with the stationary phase in nuanced ways that require careful method optimization to exploit.

Q2: What is a good starting point for developing an HPLC method for dinitrobenzophenone isomer separation?

A2: For reversed-phase HPLC, a good starting point is a C18 column with a mobile phase consisting of a mixture of acetonitrile and water. A typical initial gradient could be from 50% to 90% acetonitrile over 20-30 minutes. For normal-phase HPLC, a silica or cyano-propyl column with a mobile phase of hexane and a polar modifier like isopropanol or ethyl acetate is a common starting point. A starting mobile phase of 90:10 (v/v) hexane:isopropanol can be a good initial condition.

Q3: What are the key parameters to optimize for improving the resolution of dinitrobenzophenone isomers?

A3: The most critical parameters to optimize are:

• Mobile Phase Composition: The choice of organic modifier (e.g., acetonitrile vs. methanol in reversed-phase) and the gradient slope can significantly impact selectivity.

• Stationary Phase Chemistry: If a standard C18 column fails to provide resolution, consider alternative stationary phases like phenyl-hexyl or biphenyl columns, which can offer different selectivity through π-π interactions with the aromatic rings of the dinitrobenzophenone isomers.

• Temperature: Adjusting the column temperature can alter the viscosity of the mobile phase and the kinetics of interaction between the analytes and the stationary phase, sometimes leading to improved resolution.

• Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, although it will also increase the analysis time.

Q4: Can I use GC for the analysis of dinitrobenzophenone isomers?

A4: Yes, Gas Chromatography (GC) can be a suitable technique for the analysis of dinitrobenzophenone isomers, provided they are thermally stable and sufficiently volatile. A GC-FID (Flame Ionization Detector) or GC-MS (Mass Spectrometry) can be used. Method development would involve optimizing the temperature program of the GC oven and selecting an appropriate capillary column, often a mid-polarity phase. GC can be particularly useful for assessing the purity of synthesized dinitrobenzophenone isomers.

Troubleshooting Guide: Common Issues and Solutions in HPLC Separation

This section provides a question-and-answer formatted guide to troubleshoot specific problems you might encounter during the HPLC separation of dinitrobenzophenone isomers.

Problem 1: Poor Resolution or Complete Co-elution of Isomers

Q: My dinitrobenzophenone isomers are eluting as a single peak or are very poorly resolved. What steps can I take to improve their separation?

A: This is the most common challenge. Here is a systematic approach to address it:

Step 1: Optimize the Mobile Phase Gradient.

• Rationale: A shallow gradient increases the time the analytes spend interacting with the stationary phase in the critical elution window, providing more opportunity for separation.

• Protocol:

  • Identify the approximate organic solvent percentage at which the isomers elute in your current method.

  • Modify your gradient to have a shallower slope around this elution point. For example, if the isomers elute at around 60% acetonitrile, change the gradient from a rapid 5%/minute increase to a slower 1-2%/minute increase in that region.

Step 2: Change the Organic Modifier.

• Rationale: Different organic modifiers (e.g., acetonitrile, methanol, tetrahydrofuran) have different selectivities due to their unique abilities to engage in dipole-dipole, hydrogen bonding, and other interactions with the analytes and stationary phase.[1]

• Protocol:

  • If you are using acetonitrile, try substituting it with methanol at an equivalent elution strength. For example, a 50:50 acetonitrile:water mobile phase is roughly equivalent in elution strength to a 60:40 methanol:water mobile phase.

  • Run the separation with the new mobile phase and compare the chromatograms. You may observe a change in the elution order or improved resolution.

Step 3: Evaluate a Different Stationary Phase.

• Rationale: If mobile phase optimization is insufficient, the stationary phase chemistry may not be suitable for the separation. Columns with different functionalities can provide alternative separation mechanisms.

• Protocol:

  • If using a C18 column, consider a phenyl-hexyl or a biphenyl column. These phases can provide enhanced π-π interactions with the aromatic rings of the dinitrobenzophenone isomers, leading to different selectivity.

  • A cyano (CN) column, which can be used in both reversed-phase and normal-phase modes, offers different dipole-dipole interactions that may be beneficial for separating these polar isomers.

Step 4: Adjust the Column Temperature.

• Rationale: Temperature affects the viscosity of the mobile phase and the mass transfer kinetics. Sometimes, a change in temperature can subtly alter the interactions and improve resolution.

• Protocol:

  • Systematically vary the column temperature (e.g., in 5 °C increments from 25 °C to 45 °C) and observe the effect on resolution.

  • Be aware that higher temperatures can sometimes decrease resolution, so it is an empirical optimization step.

The following diagram illustrates a decision-making workflow for troubleshooting poor resolution:

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3,3'-Dinitrobenzophenone

Welcome to the technical support center for the purification of 3,3'-Dinitrobenzophenone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, detailed protocols, and answers to frequently asked questions. Our goal is to equip you with the expertise to overcome common challenges and achieve high purity of your target compound.

Introduction to the Purification Challenge

3,3'-Dinitrobenzophenone is a key intermediate in the synthesis of various materials, including heat-resistant polymers and pharmaceuticals.[1] Its synthesis, typically through the nitration of benzophenone or Friedel-Crafts acylation, often results in a mixture of isomers and other byproducts.[1][2] The primary challenge lies in the separation of the desired 3,3'-isomer from other dinitrobenzophenone isomers (e.g., o,o'-, o,m'-, m,p'-, and p,p'-) and unreacted starting materials.[3] This guide provides a systematic approach to the purification of 3,3'-Dinitrobenzophenone, focusing on practical, field-proven techniques.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the purification of 3,3'-Dinitrobenzophenone in a question-and-answer format.

Question 1: My crude product is an oily solid and difficult to handle. How can I crystallize it effectively?

• Answer: An oily or waxy crude product often indicates the presence of impurities that are depressing the melting point and interfering with crystallization.

  • Initial Wash: Begin by triturating the crude product with a cold, non-polar solvent like hexane or a mixture of hexane and ethyl acetate. This will help remove highly soluble, non-polar impurities.

  • Solvent Selection for Recrystallization: The key to successful recrystallization is selecting an appropriate solvent. For 3,3'-Dinitrobenzophenone, ethanol is a commonly used and effective solvent.[4] The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[5]

  • Inducing Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod at the solvent-air interface. Seeding the solution with a previously obtained pure crystal of 3,3'-Dinitrobenzophenone can also initiate crystallization.

Question 2: After recrystallization, my product's melting point is still broad and lower than the literature value (152-154 °C). What are the likely impurities and how can I remove them?

• Answer: A broad and low melting point is a strong indicator of persistent impurities, most likely other dinitrobenzophenone isomers formed during the nitration reaction.[1][3]

  • Isomeric Impurities: The nitration of benzophenone can produce a variety of isomers.[3] Due to their similar polarities, these isomers can be challenging to separate by simple recrystallization.

  • Column Chromatography: For high purity, column chromatography is the recommended next step.[6] A silica gel stationary phase is effective. The mobile phase (eluent) should be optimized to achieve good separation. A good starting point is a mixture of a non-polar solvent like hexane and a moderately polar solvent like ethyl acetate. The optimal ratio can be determined by thin-layer chromatography (TLC).

  • Fractional Recrystallization: If column chromatography is not feasible, performing a second, careful recrystallization can improve purity. Dissolve the solid in the minimum amount of hot solvent and allow it to cool very slowly without disturbance.[7] This encourages the formation of well-defined crystals of the major isomer, leaving more of the impurities in the mother liquor.

Question 3: I am using column chromatography, but the separation of isomers is poor. How can I improve the resolution?

• Answer: Poor resolution in column chromatography can be addressed by several strategies:

  • Solvent System Optimization: The polarity of the eluent is critical. If the spots on your TLC plate are too close together (low separation factor), you need to test different solvent systems. Try varying the ratio of your hexane/ethyl acetate mixture. Sometimes, adding a small amount of a third solvent with a different polarity, like dichloromethane, can improve separation.

  • Gradient Elution: Instead of using a constant solvent composition (isocratic elution), a gradient elution can be more effective.[8] Start with a less polar solvent system to elute the less polar impurities first, and then gradually increase the polarity to elute your target compound and then the more polar impurities.[8]

  • Column Packing and Dimensions: Ensure your column is packed uniformly without any cracks or air bubbles, as these can lead to poor separation.[6] A longer, narrower column will generally provide better resolution than a short, wide one.

  • Sample Loading: Dissolve your crude product in a minimal amount of the initial eluent and load it onto the column in a narrow band.[6] Overloading the column will lead to broad peaks and poor separation.

Question 4: My purified 3,3'-Dinitrobenzophenone is still slightly yellow, although the melting point is sharp. How can I decolorize it?

• Answer: A persistent yellow color may be due to trace amounts of highly colored impurities.

  • Activated Charcoal: During recrystallization, after dissolving your compound in the hot solvent, you can add a small amount of activated charcoal.[9] The charcoal will adsorb the colored impurities.

  • Hot Filtration: After adding the charcoal, you must perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[9] Be aware that some of your product may also be adsorbed by the charcoal, so use it sparingly.

Experimental Protocols

Protocol 1: Purification of 3,3'-Dinitrobenzophenone by Recrystallization

This protocol is suitable for initial purification of the crude product.

Materials:

• Crude 3,3'-Dinitrobenzophenone

• Ethanol (95% or absolute)

• Erlenmeyer flask

• Heating mantle or hot plate

• Condenser

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude 3,3'-Dinitrobenzophenone in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Heat the mixture to a gentle boil while stirring.

• Saturated Solution: Continue adding small portions of hot ethanol until the solid just dissolves. Avoid adding a large excess of solvent.[9]

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this period to allow for the formation of larger, purer crystals.[7]

• Ice Bath: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry completely. A vacuum oven at a moderate temperature (e.g., 50-60 °C) can be used to speed up the process.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol is recommended for achieving high purity, especially for separating isomers.

Materials:

• Partially purified 3,3'-Dinitrobenzophenone (from recrystallization)

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Cotton or glass wool

• Sand

• Collection tubes or flasks

• TLC plates and chamber

• UV lamp

Procedure:

• TLC Analysis: Determine the optimal eluent composition by running TLC plates of your crude material with different ratios of hexane and ethyl acetate. The ideal solvent system will give your product an Rf value of approximately 0.2-0.4.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column.

  • Allow the silica gel to settle, and then add another layer of sand on top.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column.

• Elution:

  • Begin adding the eluent to the column and start collecting fractions.

  • Monitor the separation by collecting small fractions and analyzing them by TLC.

• Fraction Pooling and Solvent Removal:

  • Combine the fractions that contain the pure 3,3'-Dinitrobenzophenone (as determined by TLC).

  • Remove the solvent using a rotary evaporator to obtain the purified product.

Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for purifying 3,3'-Dinitrobenzophenone.

Caption: A workflow diagram for the purification of 3,3'-Dinitrobenzophenone.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield for the purification of 3,3'-Dinitrobenzophenone?

• Yields can vary significantly depending on the purity of the crude product and the purification method used. A single recrystallization might result in a 60-80% recovery, while column chromatography could have a slightly lower recovery but result in a much purer product.

Q2: How can I confirm the identity and purity of my final product?

• Melting Point: A sharp melting point that corresponds to the literature value (152-154 °C) is a good indicator of purity.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems suggests high purity.

• Spectroscopic Methods: For definitive identification and purity assessment, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) should be used. High-Performance Liquid Chromatography (HPLC) is also an excellent method for quantitative purity analysis.[1]

Q3: Are there any specific safety precautions I should take when working with 3,3'-Dinitrobenzophenone and the solvents used for its purification?

• 3,3'-Dinitrobenzophenone: This compound is a combustible solid and may cause skin, eye, and respiratory irritation. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvents: The solvents used in purification, such as ethanol, hexane, and ethyl acetate, are flammable. Keep them away from ignition sources. Ensure proper ventilation to avoid inhaling the vapors.

Q4: Can I use a different recrystallization solvent besides ethanol?

• Yes, other polar protic solvents like methanol or isopropanol could potentially be used. The choice of solvent should be based on solubility tests. You are looking for a solvent that dissolves the compound well when hot but poorly when cold. A mixed solvent system, such as ethanol-water, can also be effective.[7]

Quantitative Data Summary

Property	Value	Source
IUPAC Name	bis(3-nitrophenyl)methanone	[10]
CAS Number	21222-05-9	[10][11]
Molecular Formula	C13H8N2O5	[10][11]
Molecular Weight	272.21 g/mol
Appearance	White to cream crystals or powder	[11]
Melting Point	152-154 °C
Solubility	Soluble in many organic solvents like DMF and DMSO.[12] Moderately soluble in ethanol.	General Knowledge

References

• EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds - Google Patents.

• Thermophysical Properties of 3,3′-Dinitrobenzophenone - Chemcasts. Available at: [Link]

• 3,3'-Dinitrobenzophenone, 96% - Thermo Fisher Scientific. Available at: [Link]

• US4618714A - Process for preparation of 3,3'- or 3,4'-diaminobenzophenones - Google Patents.

• Synthesis of p-nitrobenzoyl chloride - PrepChem.com. Available at: [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. Available at: [Link]

• US20110087013A1 - Friedel-Crafts acylation for the synthesis of aryl- and heteroaryl-(3-ethyl-4-nitrophenyl)-methanones - Google Patents.

• Recrystallization. University of California, Los Angeles. Available at: [Link]

• Recrystallization - Single Solvent. University of Calgary. Available at: [Link]

• EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone - Google Patents.

• Friedel-Crafts Acylation of Benzene. Chemguide. Available at: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available at: [Link]

• Benzene Nitration and Friedel-Crafts Acylation : r/chemhelp - Reddit. Available at: [Link]

• Recrystallization-1.pdf. Available at: [Link]

• TABLE 3-2, Physical and Chemical Properties of 1,3-DNB and 1,3,5-TNB - NCBI. Available at: [Link]

• p-NITROBENZOYL CHLORIDE - Organic Syntheses Procedure. Available at: [Link]

• Purification: Tips for Flash Column Chromatography - University of Rochester. Available at: [Link]

• JPH0625103B2 - Method for purifying 3,3'-dinitrodiphenyl sulfone - Google Patents.

• (PDF) 3,3′-Dinitrobisphenol A - ResearchGate. Available at: [Link]

• Isolation And Purification Of Substance By Column Chromatography | Request PDF. Available at: [Link]

• Column Chromatography - Magritek. Available at: [Link]

• 1,3-dinitrobenzene - Химия и токсикология. Available at: [Link]

• Purification procedures for synthetic dyes: Part 1—dry column chromatography. Semantic Scholar. Available at: [Link]

• 3,3'-DINITROBENZOPHENONE One Chongqing Chemdad Co. Available at: [Link]

• EP0098677A2 - Process for preparing dinitrobenzophenones - Google Patents.
• CA1191867A - Process for preparing dinitrobenzophenones - Google Patents.
• US4361704A - Process for preparing m,m'-dinitrobenzophenone - Google Patents.

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Available at: [Link]

• Synthesis of 4,4'-Dimethyl-3, 3' 5,5' -Tetranitroazoxybenzene by- Selective Reduction of Trinitrotoluene. Available at: [Link]

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• 1. EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds - Google Patents [patents.google.com]
• 2. US4618714A - Process for preparation of 3,3'- or 3,4'-diaminobenzophenones - Google Patents [patents.google.com]
• 3. EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Home Page [chem.ualberta.ca]
• 6. researchgate.net [researchgate.net]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Purification [chem.rochester.edu]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. chem-casts.com [chem-casts.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. rjpbcs.com [rjpbcs.com]

Technical Support Center: Recrystallization of 3,3'-Dinitrobenzophenone

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the recrystallization of 3,3'-Dinitrobenzophenone (CAS No: 21222-05-9). It offers troubleshooting advice and answers to frequently asked questions to ensure successful purification of this compound.

Introduction to Recrystallization of 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and materials with specific photophysical properties. The purity of this compound is paramount for the successful outcome of subsequent reactions. Recrystallization is a powerful technique for purifying solid organic compounds based on their differential solubility in a particular solvent at varying temperatures. For 3,3'-Dinitrobenzophenone, a polar molecule, selecting an appropriate solvent system is crucial for achieving high purity and yield. Common impurities often arise from the nitration of benzophenone, which can lead to the formation of other isomers.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the recrystallization of 3,3'-Dinitrobenzophenone.

Issue 1: The compound does not dissolve in the hot solvent.

• Probable Cause:

  • Insufficient Solvent: The most common reason is an inadequate volume of the hot solvent.

  • Inappropriate Solvent: The chosen solvent may not be a good solvent for 3,3'-Dinitrobenzophenone, even at elevated temperatures.

  • Insoluble Impurities: The crude material may contain insoluble impurities.

• Solution:

  • Incremental Solvent Addition: Add the hot solvent in small portions to the crude 3,3'-Dinitrobenzophenone while heating and stirring. Allow sufficient time for dissolution after each addition.

  • Solvent Selection: Based on the principle of "like dissolves like," polar solvents are generally suitable for the polar 3,3'-Dinitrobenzophenone. Ethanol has been shown to be an effective solvent. If a single solvent is ineffective, a mixed-solvent system, such as ethanol-water, can be employed.[1][2]

  • Hot Filtration: If a significant portion of the material dissolves but some solid remains, it is likely an insoluble impurity. Perform a hot gravity filtration to remove the insoluble matter before proceeding with the crystallization.

Issue 2: No crystals form upon cooling.

• Probable Cause:

  • Excess Solvent: Too much solvent was used, resulting in a solution that is not saturated at lower temperatures.

  • Supersaturation: The solution is supersaturated, and crystallization has not been initiated.

  • Rapid Cooling: Cooling the solution too quickly can sometimes inhibit crystal nucleation.

• Solution:

  • Solvent Evaporation: Gently heat the solution to boil off some of the solvent. This will increase the concentration of the solute. Be careful not to evaporate too much solvent, which could cause the compound to "oil out."

  • Induce Crystallization:

    • Scratching: Scratch the inside of the flask with a glass rod just below the surface of the solution. The small scratches on the glass can provide nucleation sites.

    • Seeding: Add a tiny crystal of pure 3,3'-Dinitrobenzophenone to the solution. This "seed" crystal will act as a template for further crystal growth.

  • Slow Cooling: Allow the flask to cool slowly to room temperature on a benchtop, insulated with a paper towel, before placing it in an ice bath. This gradual temperature change promotes the formation of larger, purer crystals.

Issue 3: The compound "oils out" instead of forming crystals.

• Probable Cause:

  • High Solute Concentration: The concentration of the solute is too high, and it separates from the solution as a liquid (an oil) rather than a solid.

  • Melting Point Depression: Impurities can lower the melting point of the compound, causing it to melt in the hot solvent and separate as an oil upon cooling. The reported melting point of 3,3'-Dinitrobenzophenone is in the range of 152-157.5°C.

  • Inappropriate Solvent System: The boiling point of the solvent might be too high relative to the melting point of the compound when depressed by impurities.

• Solution:

  • Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation level.

  • Slower Cooling: Allow the solution to cool very slowly to encourage crystallization before the solution becomes supersaturated enough to oil out.

  • Change Solvent System: If oiling out persists, consider using a different solvent or a mixed-solvent system with a lower boiling point. For instance, if using a high-boiling point solvent, switching to an ethanol-water mixture might be beneficial.

Issue 4: The recovered crystals are colored.

• Probable Cause:

  • Colored Impurities: The crude material contains colored impurities that are co-crystallizing with the product.

• Solution:

  • Decolorizing Carbon: After dissolving the crude product in the hot solvent, add a small amount of activated charcoal (decolorizing carbon) to the solution. The charcoal will adsorb the colored impurities.

  • Hot Filtration: Perform a hot gravity filtration to remove the charcoal and the adsorbed impurities.

  • Caution: Use charcoal sparingly, as it can also adsorb some of the desired product, leading to a lower yield.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 3,3'-Dinitrobenzophenone?

A1: Based on its polar nature, polar solvents are good candidates. Ethanol is a commonly recommended and effective solvent for the recrystallization of substituted benzophenones.[3] For compounds that are highly soluble in ethanol even at low temperatures, a mixed-solvent system of ethanol and water can be very effective.[1] In this system, the compound is dissolved in a minimum amount of hot ethanol, and then hot water is added dropwise until the solution becomes slightly cloudy, indicating saturation.

Q2: How can I determine the correct amount of solvent to use?

A2: The goal is to use the minimum amount of hot solvent that will completely dissolve the crude product. This is best achieved by adding the hot solvent in small portions to the heated crude material with continuous stirring until a clear solution is obtained. Using an excessive amount of solvent will result in a low yield of recovered crystals.

Q3: What are the common impurities in crude 3,3'-Dinitrobenzophenone?

A3: The most common synthesis of 3,3'-Dinitrobenzophenone involves the nitration of benzophenone. This reaction can lead to the formation of isomeric dinitrobenzophenones (e.g., 2,3'-, 4,3'-, 2,4'-, and 4,4'-dinitrobenzophenone) and potentially some unreacted starting material or mono-nitrated benzophenone. Purification techniques such as recrystallization are essential to separate the desired 3,3'-isomer from these byproducts. A patent describes a method to remove isomers by reacting the crude product with a lower alcohol and a base, which selectively converts the ortho- and para-substituted isomers into more soluble alkoxy compounds.

Q4: How can I improve the yield of my recrystallization?

A4: To maximize the yield:

• Use the minimum amount of hot solvent necessary for dissolution.

• Allow the solution to cool slowly and then thoroughly in an ice bath to maximize crystal formation.

• When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving the product.

• Ensure complete transfer of the crystals at each step.

Q5: How can I assess the purity of my recrystallized 3,3'-Dinitrobenzophenone?

A5: The purity of the recrystallized product can be assessed by:

• Melting Point Determination: A sharp melting point close to the literature value (152-157.5°C) is a good indicator of purity. Impurities will typically cause the melting point to be lower and broader.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate developed in an appropriate solvent system indicates high purity.

• Spectroscopic Methods: Techniques like NMR and IR spectroscopy can confirm the structure and purity of the final product.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization from Ethanol

This protocol outlines the procedure for recrystallizing 3,3'-Dinitrobenzophenone using ethanol as the solvent.

Materials:

• Crude 3,3'-Dinitrobenzophenone

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Stir bar and magnetic stirrer

• Gravity filtration setup (funnel, fluted filter paper)

• Büchner funnel and filter flask for vacuum filtration

• Ice bath

Procedure:

• Dissolution: Place the crude 3,3'-Dinitrobenzophenone in an Erlenmeyer flask with a stir bar. Add a small amount of ethanol and begin heating the mixture with stirring. Continue adding hot ethanol in small portions until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration. Preheat the filtration apparatus to prevent premature crystallization.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Protocol 2: Mixed-Solvent Recrystallization from Ethanol-Water

This method is suitable if the compound is found to be too soluble in ethanol even at low temperatures.

Procedure:

• Dissolution: Dissolve the crude 3,3'-Dinitrobenzophenone in the minimum amount of hot ethanol in an Erlenmeyer flask.

• Addition of Anti-Solvent: While keeping the ethanol solution hot, add hot water dropwise with swirling until the solution becomes persistently cloudy (this is the saturation point).

• Clarification: Add a few drops of hot ethanol to the cloudy solution until it becomes clear again.

• Crystallization, Collection, Washing, and Drying: Follow steps 4 through 7 from the single-solvent recrystallization protocol, using a small amount of an ice-cold ethanol-water mixture for washing the crystals.

Data Presentation

Table 1: Solvent Selection Guide for Recrystallization of 3,3'-Dinitrobenzophenone

Solvent	Suitability	Rationale
Ethanol	Highly Recommended	Good solvency at high temperatures and lower solubility at low temperatures for polar compounds like 3,3'-Dinitrobenzophenone.[3]
Ethanol-Water	Recommended (Mixed-Solvent)	Effective for compounds highly soluble in ethanol. Water acts as an anti-solvent to induce crystallization.[1][2]
Acetic Acid	Potential Candidate	A polar protic solvent that can be effective for recrystallizing nitroaromatic compounds.
Acetone	Possible Candidate	A polar aprotic solvent; its effectiveness would need to be determined experimentally.
Toluene	Less Recommended	A non-polar solvent, likely to have poor solvency for the polar 3,3'-Dinitrobenzophenone.
Hexane	Not Recommended	A non-polar solvent, unsuitable for this polar compound.[3]

Visualizations

Recrystallization Workflow

Caption: General workflow for the recrystallization of 3,3'-Dinitrobenzophenone.

Troubleshooting Decision Tree

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Home Page [chem.ualberta.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Solvent Systems for 3,3'-Dinitrobenzophenone Purification

Welcome to the technical support center for the purification of 3,3'-Dinitrobenzophenone. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining this critical intermediate in high purity. Drawing from established chemical principles and field-proven methodologies, this document provides in-depth troubleshooting guides and frequently asked questions to streamline your purification workflows.

Introduction to 3,3'-Dinitrobenzophenone and Its Purification Challenges

3,3'-Dinitrobenzophenone is a key chemical intermediate used in the synthesis of heat-resistant polymers, dyes, and various pharmaceutical compounds.[1] It is most commonly synthesized via the nitration of benzophenone using a mixture of fuming nitric and sulfuric acids.[1][2] This reaction, however, is seldom perfectly selective and often yields a mixture of isomers (e.g., o,m'-, m,p'-, p,p'-) alongside the desired m,m'- (or 3,3'-) product.[2][3] Consequently, robust purification is not merely a final step but a critical process that dictates the quality and viability of the end product.

The primary challenge lies in efficiently separating the 3,3'-dinitro isomer from other closely related structural isomers and unreacted starting materials. The two most powerful techniques for this purpose are recrystallization and column chromatography . The success of both methods hinges on the rational selection and optimization of the solvent system.

Key Physicochemical Properties of 3,3'-Dinitrobenzophenone

A foundational understanding of the molecule's properties is essential for developing a purification strategy. Its structure, featuring two polar nitro groups and a moderately polar ketone functional group, governs its solubility and chromatographic behavior.

Property	Value	Source(s)
Chemical Formula	C₁₃H₈N₂O₅	[1][4][5]
Molecular Weight	~272.22 g/mol	[1][5][6]
Appearance	White to cream or light yellow crystalline powder	[1][5]
Melting Point	152-157 °C	[1][5][6][7]
Polarity	Moderately Polar	Inferred from structure

Frequently Asked Questions (FAQs)

Q: What are the most common impurities in crude 3,3'-Dinitrobenzophenone?

A: The primary impurities are other dinitrobenzophenone isomers formed during the nitration of benzophenone.[3] The distribution of these isomers depends heavily on the reaction conditions. Residual starting material (benzophenone) and mononitrated intermediates may also be present. Insoluble byproducts or inorganic salts from the reaction workup can also contaminate the crude product.

Q: How do I choose between recrystallization and column chromatography?

A: The choice depends on the scale of your purification, the impurity profile, and the desired final purity.

• Recrystallization is ideal for large-scale purifications (multi-gram to kilogram scale) where the product is the major component and the impurities have different solubility profiles. It is generally faster and more economical for bulk material.

• Column Chromatography is preferred for smaller-scale purifications, for separating complex mixtures with similar polarities, or when very high purity (>99%) is required.[8] It offers finer separation but is more time-consuming and uses larger volumes of solvent.

Q: What are the primary safety considerations when handling 3,3'-Dinitrobenzophenone and associated solvents?

A: 3,3'-Dinitrobenzophenone is an irritant, particularly to the skin, eyes, and respiratory system.[6][7] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7] The solvents used for purification are often flammable and volatile. Avoid open flames and ensure proper grounding of equipment. Consult the Safety Data Sheet (SDS) for each specific solvent before use.

Troubleshooting Guide: Purification by Recrystallization

Recrystallization is a powerful technique that relies on the differential solubility of a compound and its impurities in a solvent at different temperatures.[9] An ideal solvent should dissolve the compound well when hot but poorly when cold, while impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[9][10]

Q1: How do I select the best single solvent for recrystallization?

A: The selection process is an empirical one, guided by the principle of "like dissolves like."[11] Given the ketone and nitro groups, moderately polar solvents are a good starting point. A rule of thumb suggests that solvents containing the same functional group as the compound are often good solubilizers (e.g., acetone for ketones).[12]

Experimental Protocol: Single Solvent Screening

• Preparation: Place approximately 20-30 mg of your crude 3,3'-Dinitrobenzophenone into several small test tubes.

• Solvent Addition (Cold): To each tube, add a different candidate solvent (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene) dropwise at room temperature, vortexing after each addition. Add up to 0.5 mL.

• Observation (Cold):

  • If the solid dissolves completely at room temperature, the solvent is unsuitable as a single solvent because recovery will be poor.[11]

  • If the solid remains completely insoluble, it may be a candidate. Proceed to the next step.

• Solvent Addition (Hot): Heat the test tubes that did not show complete dissolution in a water or sand bath. Continue adding the same solvent dropwise until the solid just dissolves.

• Observation (Hot & Cool):

  • If the solid dissolves completely in a reasonable volume of hot solvent, it is a good candidate .

  • Remove the tube from the heat and allow it to cool slowly to room temperature, then place it in an ice bath. An ideal solvent will yield abundant, well-formed crystals upon cooling.[11]

  • If the solid does not dissolve even in a large volume of hot solvent, it is unsuitable .

Logical Workflow for Single Solvent Selection

Caption: Workflow for selecting a single recrystallization solvent.

Q2: My compound "oils out" instead of crystallizing. What should I do?

A: "Oiling out" occurs when the dissolved compound comes out of solution as a liquid instead of a solid.[13] This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is supersaturated to a very high degree.

Solutions:

• Reheat and Add More Solvent: Reheat the solution until the oil fully redissolves. Add a small amount of additional hot solvent (10-20% more) to reduce the saturation level. Allow it to cool more slowly.

• Lower the Cooling Temperature: For some systems, adding the antisolvent at a lower temperature can prevent oiling.

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of pure product.

• Switch to a Mixed Solvent System: This is often the most reliable solution. Oiling out is less common in well-chosen mixed solvent systems.

Q3: How do I develop a mixed solvent system?

A: A mixed solvent system, or solvent/antisolvent system, is used when no single solvent is ideal.[13] It involves a pair of miscible solvents: one in which 3,3'-Dinitrobenzophenone is highly soluble (the "solvent") and one in which it is poorly soluble (the "antisolvent").[13][14]

Experimental Protocol: Developing a Mixed Solvent System

• Dissolve: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the hot "good" solvent (e.g., acetone, ethyl acetate).

• Add Antisolvent: While keeping the solution hot, add the "bad" antisolvent (e.g., hexane, water, heptane) dropwise until you see persistent cloudiness (turbidity).[14][15] This indicates the solution is now saturated.

• Re-clarify: Add a few drops of the hot "good" solvent back into the mixture until the solution becomes clear again.[14] This ensures you are at the precise saturation point, which is optimal for forming pure crystals rather than an amorphous precipitate.

• Cool: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Once at room temperature, it can be moved to an ice bath to maximize crystal recovery.

Common Miscible Solvent Pairs

"Good" Solvent (Polar)	"Bad" Antisolvent (Nonpolar/Very Polar)
Acetone	Hexane / Heptane
Ethyl Acetate	Hexane / Heptane
Ethanol / Methanol	Water
Dichloromethane	Hexane / Pentane

Q4: My recovery yield is very low. How can I improve it?

A: Low yield is a common issue that can often be rectified.

• Cause: Using an excessive amount of solvent.

  • Solution: During the dissolution step, use only the absolute minimum volume of hot solvent required to fully dissolve the solid. The less solvent used, the less product will remain dissolved in the cold mother liquor.

• Cause: The solution was not cooled sufficiently.

  • Solution: After slow cooling to room temperature, place the flask in an ice-water bath for at least 20-30 minutes to maximize precipitation.[13]

• Cause: Premature crystallization during hot filtration.

  • Solution: If you are performing a hot filtration to remove insoluble impurities, use a slight excess of solvent (~10%) to keep the product dissolved. Also, pre-heat your funnel and filter paper with hot solvent.[15] You can then boil off the excess solvent to reach the saturation point before cooling.

Q5: The purified crystals are still colored. What's wrong?

A: A persistent yellow color can indicate trapped impurities.

• Cause: Colored impurities are co-crystallizing with your product.

  • Solution: You can sometimes remove colored impurities by adding a small amount of activated charcoal to the hot solution before filtration. Use charcoal sparingly, as it can also adsorb your product.

• Cause: Insoluble impurities were not removed.

  • Solution: Perform a hot filtration of the dissolved solution through a fluted filter paper to remove any solids that did not dissolve.[15]

• Cause: Mother liquor is trapped on the crystal surface.

  • Solution: After collecting the crystals by vacuum filtration, wash the filter cake with a small amount of ice-cold recrystallization solvent to rinse away any remaining mother liquor containing dissolved impurities.

Troubleshooting Guide: Purification by Column Chromatography

Column chromatography separates compounds based on their differential partitioning between a stationary phase (typically polar silica gel) and a mobile phase (the eluent).[16] For 3,3'-Dinitrobenzophenone, a moderately polar compound, a common mobile phase is a mixture of a nonpolar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).

Q1: How do I choose the right mobile phase (eluent)?

A: The ideal mobile phase is developed using Thin-Layer Chromatography (TLC). The goal is to find a solvent system that moves your desired compound to a Retention Factor (Rf) value of 0.25-0.35 . This Rf provides the best balance, allowing for good separation from both less polar and more polar impurities.

Experimental Protocol: TLC for Eluent Selection

• Prepare Sample: Dissolve a small amount of your crude product in a volatile solvent like dichloromethane or acetone.

• Spot TLC Plate: Use a capillary tube to spot the sample onto the baseline of a silica gel TLC plate.

• Develop Plate: Place the TLC plate in a chamber containing a prepared solvent mixture (e.g., 70:30 Hexane:Ethyl Acetate). Ensure the chamber is saturated with solvent vapors.

• Visualize and Calculate Rf: After the solvent front nears the top, remove the plate, mark the solvent front, and visualize the spots under a UV lamp. Calculate the Rf value for each spot: Rf = (Distance traveled by spot) / (Distance traveled by solvent front)

• Optimize:

  • If the product spot has a very low Rf (<0.1), the eluent is not polar enough. Increase the proportion of the polar solvent (e.g., switch to 50:50 Hexane:Ethyl Acetate).

  • If the product spot has a very high Rf (>0.6), the eluent is too polar. Decrease the proportion of the polar solvent (e.g., switch to 90:10 Hexane:Ethyl Acetate).

Troubleshooting Logic for Chromatography Eluent Selection

Caption: Logic for optimizing mobile phase using TLC.

Q2: The separation between my product and impurities is poor.

A: Poor resolution (overlapping bands or streaking) can frustrate a purification effort.

• Cause: Column overloading.

  • Solution: Use an appropriate amount of crude material for your column size. A general rule is a 1:30 to 1:50 ratio of sample mass to silica gel mass.

• Cause: Improperly packed column.

  • Solution: Ensure the silica gel is packed uniformly without cracks or air bubbles. A "slurry packing" method is generally most effective.[16]

• Cause: Sample was loaded in too polar a solvent or too large a volume.

  • Solution: Dissolve the crude sample in the minimum possible volume of the eluent or a less polar solvent. If the sample is not soluble, it can be adsorbed onto a small amount of silica gel ("dry loading") and then added to the top of the column.

• Cause: Eluent polarity is not optimal.

  • Solution: If spots are too close together, a shallower polarity gradient or an isocratic (single-mixture) elution with a less polar solvent system may improve separation.

Q3: The product is taking too long to elute, or it won't come off the column at all.

A: This indicates your product is too strongly adsorbed to the silica gel.

• Cause: The mobile phase is not polar enough.

  • Solution: Gradually increase the polarity of your mobile phase. For example, if you are running with 80:20 Hexane:Ethyl Acetate, you can switch to 60:40 Hexane:Ethyl Acetate or add a small percentage (~1%) of an even more polar solvent like methanol to the eluent to push the compound off the column. This should be done carefully to avoid eluting other impurities along with it.

References

• Chemcasts. (n.d.). Thermophysical Properties of 3,3′-Dinitrobenzophenone. [Link]

• Google Patents. (1985). Purification process of 3,3'-dinitrodiphenyl compounds.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Mixed-solvent recrystallisation. [Link]

• Google Patents. (1982). Process for preparing m,m'-dinitrobenzophenone.

• Chemistry LibreTexts. (2022). 3.3F: Mixed Solvents. [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. [Link]

• UCLA Chemistry. (n.d.). Recrystallization I. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• ResearchGate. (n.d.). RECRYSTALLIZATION. [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. [Link]

• ResearchGate. (2025). Isolation And Purification Of Substance By Column Chromatography. [Link]

• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography. [Link]

• Reddit. (2024). Purification Troubleshooting. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents and Polarity. [Link]

• Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

Sources

• 1. Buy 3,3'-Dinitrobenzophenone | 21222-05-9 [smolecule.com]
• 2. EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds - Google Patents [patents.google.com]
• 3. EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone - Google Patents [patents.google.com]
• 4. chem-casts.com [chem-casts.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. 3,3′-二硝基苯甲酮 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 3,3 -Dinitrobenzophenone 96 21222-05-9 [sigmaaldrich.com]
• 8. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 9. researchgate.net [researchgate.net]
• 10. mt.com [mt.com]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 15. ocw.mit.edu [ocw.mit.edu]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Nitration of 3,3'-Dinitrobenzophenone

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 3,3',5,5'-tetranitrobenzophenone via the nitration of 3,3'-Dinitrobenzophenone. This resource is designed to provide expert guidance and troubleshooting advice to help you navigate the challenges of this advanced nitration reaction. As Senior Application Scientists, we have compiled this guide based on established principles of electrophilic aromatic substitution and extensive experience with challenging nitration protocols.

Introduction: The Chemistry of a Challenging Nitration

The synthesis of 3,3',5,5'-tetranitrobenzophenone is a demanding electrophilic aromatic substitution reaction. The starting material, 3,3'-Dinitrobenzophenone, already possesses two strongly deactivating nitro groups, which significantly reduce the electron density of the aromatic rings and make them less susceptible to further electrophilic attack.[1][2] Overcoming this deactivation requires harsh reaction conditions, typically employing a potent nitrating mixture of concentrated nitric acid and sulfuric acid.[3][4] The key to a successful synthesis lies in precise control over reaction parameters to favor the desired tetranitrated product while minimizing side reactions and ensuring safety.

Troubleshooting Guide: Addressing Low Yield and Other Common Issues

This section addresses specific problems you may encounter during the nitration of 3,3'-Dinitrobenzophenone and provides actionable solutions based on sound chemical principles.

Question: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in this nitration are a common challenge and can stem from several factors. Here’s a systematic approach to troubleshooting:

1. Incomplete Reaction:

• Cause: The deactivating effect of the existing nitro groups makes the reaction inherently slow. Insufficient reaction time or temperature may lead to a significant amount of unreacted starting material.

• Recommended Solutions:

  • Increase Reaction Time: Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography - TLC) to determine the optimal reaction time.

  • Elevate Reaction Temperature: Gradually increase the reaction temperature. However, be cautious as higher temperatures can also promote side reactions and decomposition. A carefully controlled temperature ramp might be beneficial.[5]

  • Ensure Homogeneous Reaction Mixture: Vigorous stirring is crucial to ensure proper mixing of the reactants, especially if the starting material has limited solubility in the acid mixture.

2. Suboptimal Nitrating Agent Concentration:

• Cause: The concentration of the nitronium ion (NO₂⁺), the active electrophile, is critical. An insufficient concentration will result in a sluggish reaction. The nitronium ion is generated from the reaction between nitric acid and sulfuric acid.[4]

• Recommended Solutions:

  • Use Fuming Nitric and Sulfuric Acids: Employing fuming nitric acid and/or fuming sulfuric acid (oleum) will significantly increase the concentration of the nitronium ion, driving the reaction forward.[3]

  • Adjust Acid Ratios: The ratio of sulfuric acid to nitric acid can influence the concentration of the nitronium ion. Experiment with slight variations in this ratio to find the optimal conditions for your specific setup.

3. Side Reactions:

• Cause: The harsh conditions required for this nitration can lead to unwanted side reactions, primarily over-nitration to produce hexa-nitrated byproducts or oxidative degradation of the starting material and product.

• Recommended Solutions:

  • Strict Temperature Control: Maintain a consistent and controlled temperature throughout the reaction. Use an ice bath to manage the initial exothermic reaction upon mixing the reagents.

  • Controlled Addition of Substrate: Add the 3,3'-Dinitrobenzophenone to the mixed acid slowly and in portions to prevent localized overheating.

4. Product Loss During Work-up and Purification:

• Cause: The product may be lost during the quenching, extraction, and recrystallization steps.

• Recommended Solutions:

  • Careful Quenching: Pour the reaction mixture slowly onto crushed ice with vigorous stirring to precipitate the crude product.

  • Thorough Extraction: If applicable, use an appropriate organic solvent to extract the product from the aqueous acid mixture.

  • Optimized Recrystallization: Choose a suitable solvent system for recrystallization to effectively remove impurities without significant loss of the desired product.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the nitration of 3,3'-Dinitrobenzophenone.

Q1: What is the fundamental mechanism of this nitration reaction?

A1: The nitration of 3,3'-Dinitrobenzophenone proceeds via an electrophilic aromatic substitution mechanism. The key steps are:

• Generation of the Electrophile: Concentrated sulfuric acid protonates nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺).

• Electrophilic Attack: The electron-rich (though deactivated) aromatic ring of 3,3'-Dinitrobenzophenone attacks the nitronium ion, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation: A weak base, typically the bisulfate ion (HSO₄⁻), removes a proton from the carbon atom bearing the new nitro group, restoring the aromaticity of the ring and yielding the tetranitrated product.[4]

Q2: Why is a mixture of nitric and sulfuric acid used?

A2: Sulfuric acid serves two crucial roles in this reaction. Firstly, it acts as a catalyst by protonating nitric acid to facilitate the formation of the nitronium ion, a much stronger electrophile than nitric acid alone. Secondly, sulfuric acid is a powerful dehydrating agent, sequestering the water molecule produced during the formation of the nitronium ion, which would otherwise inhibit the reaction.[3][4]

Q3: What are the expected isomers to be formed?

A3: The two existing nitro groups in 3,3'-Dinitrobenzophenone are meta-directing deactivators. Therefore, the incoming nitro groups are expected to add at the positions meta to the existing ones. This would lead to the formation of 3,3',5,5'-tetranitrobenzophenone as the major product.

Q4: What safety precautions are essential when performing this nitration?

A4: The use of concentrated and fuming acids necessitates strict safety protocols:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (butyl rubber is recommended), a lab coat, and chemical splash goggles. A face shield is also highly recommended.

• Fume Hood: Perform the entire experiment in a well-ventilated fume hood.

• Handling Acids: Always add acid to water, never the other way around, to avoid violent exothermic reactions. When preparing the mixed acid, add the nitric acid slowly to the sulfuric acid while cooling in an ice bath.

• Quenching: Quench the reaction mixture by slowly adding it to a large excess of crushed ice with vigorous stirring. This will help to dissipate the heat generated.

• Waste Disposal: Neutralize acidic waste before disposal according to your institution's safety guidelines.

Experimental Protocol: Synthesis of 3,3',5,5'-Tetranitrobenzophenone

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and available reagents.

Materials:

• 3,3'-Dinitrobenzophenone

• Concentrated Sulfuric Acid (98%)

• Fuming Nitric Acid (>90%)

• Crushed Ice

• Deionized Water

• Suitable solvent for recrystallization (e.g., ethanol, acetic acid)

Procedure:

• Preparation of the Nitrating Mixture: In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath, slowly add a calculated amount of fuming nitric acid to concentrated sulfuric acid. The molar ratio of nitric acid to 3,3'-Dinitrobenzophenone should be in excess, typically 4:1 or higher. The ratio of sulfuric acid to nitric acid is often around 2:1 by volume.

• Addition of Substrate: Once the nitrating mixture has cooled, slowly add 3,3'-Dinitrobenzophenone in small portions, ensuring the temperature of the reaction mixture does not exceed a predetermined limit (e.g., 10-15 °C) during the addition.

• Reaction: After the addition is complete, slowly allow the reaction mixture to warm to the desired reaction temperature (this may range from room temperature to elevated temperatures, requiring careful optimization) and stir vigorously for the optimized reaction time. Monitor the reaction progress by TLC.

• Work-up: Carefully and slowly pour the reaction mixture onto a large beaker filled with crushed ice and water with constant stirring. The crude product should precipitate out.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral to pH paper.

• Purification: Recrystallize the crude product from a suitable solvent to obtain the purified 3,3',5,5'-tetranitrobenzophenone.

Data Presentation

Table 1: Key Reaction Parameters and Their Potential Impact on Yield

Parameter	Low Setting	Optimal Range (Suggested)	High Setting	Potential Issues at Extremes
Temperature	Incomplete reaction	25-100 °C (requires optimization)	Increased side reactions, decomposition	Low yield due to incomplete conversion; low yield due to degradation.
Reaction Time	Incomplete reaction	2-24 hours (monitor by TLC)	Potential for side product formation	Low yield due to unreacted starting material.
Molar Ratio (HNO₃:Substrate)	Incomplete nitration	4:1 to 8:1	Increased risk of over-nitration	Low yield of desired product.
Stirring Speed	Poor mixing, localized overheating	Vigorous	-	Inconsistent reaction, potential for runaway reaction.

Visualizations

Diagram 1: Reaction Pathway for the Nitration of 3,3'-Dinitrobenzophenone

Caption: Systematic approach to troubleshooting low yield.

References

• Nitration of Substituted Aromatic Rings and Rate Analysis. [Link]

• Nitration of Aromatic Hydrocarbons Preparation of Nitrobenzene. [Link]

• Wikipedia. Nitration. [Link]

• Experiment 10 Preparation of Dinitrobenzene. [Link]

• Google Patents.

• Direct Nitration of Tetraphenylporphyrin. [Link]

• YouTube. Preparation of m-dinitrobenzene from nitrobenzene- PART I #experiment #BSc #BCU #SGKmistry. [Link]

• Preparation of Nitrobenzene (Nitration of benzene). [Link]

• Quora. What is the product form on the nitration of nitrobenzene? [Link]

• Technology Networks. Exploring Challenges in the Synthesis of Pharmaceutical Drugs. [Link]

• Master Organic Chemistry. Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

• Scribd. Nitration of Nitrobenzene Guide. [Link]

• Synthesis of 4,4'-Dimethyl-3, 3' 5,5' -Tetranitroazoxybenzene by- Selective Reduction of Trinitrotoluene. [Link]

• An Improved Process Towards Hexahydro-1,3,5-trinitroso-1,3,5-triazine (TNX). [Link]

• Indian Academy of Sciences. Nitration of phenolic compounds and oxidation of hydroquinones using tetrabutylammonium chromate and dichromate under aprotic conditions. [Link]

• Google Patents. CN108997139B - Synthetic method of 3,3',5,5' -tetramethyl benzidine and hydrochloride thereof.
• Google Patents. CN102863340B - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene.

• Journal of Biomedical Research & Environmental Sciences. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• Chemical Communications (RSC Publishing). Synthesis of 3,4,5-trisubstituted phenols via Rh(iii)-catalyzed alkenyl C–H activation assisted by phosphonium cations. [Link]

• NCBI. 3,3′-Dimethylbenzidine and Dyes Metabolized to 3,3. [Link]

• ResearchGate. 1,3,5-TRIAZINE DERIVATIVES SYNTHESIS AND POTENTIAL BIOLOGICAL TARGETS PREDICTION AND ADME PROFILING. [Link]

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side reactions and impurity profiling in 3,3'-Dinitrobenzophenone synthesis

Welcome to the technical support guide for the synthesis of 3,3'-Dinitrobenzophenone (3,3'-DNBP). This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on troubleshooting side reactions and understanding the impurity profile. The insights provided herein are grounded in established chemical principles and validated methodologies to ensure scientific integrity and experimental success.

Synthesis Overview: The Nitration of Benzophenone

The most common and industrially relevant method for synthesizing 3,3'-Dinitrobenzophenone is through the electrophilic aromatic substitution of benzophenone. This is typically achieved by nitration using a mixed acid system, most commonly a combination of concentrated nitric acid and sulfuric acid.

The fundamental reaction involves the generation of the highly electrophilic nitronium ion (NO₂⁺) from nitric acid, catalyzed by the stronger sulfuric acid. The benzophenone molecule then undergoes a two-step nitration. The benzoyl group (C=O) is a meta-directing deactivator. Therefore, the first nitration occurs predominantly at the meta-position of one phenyl ring. This introduces a second, even stronger, deactivating group (the nitro group). Consequently, the second nitration occurs on the other, less deactivated, phenyl ring, again at the meta-position, yielding the desired 3,3'-DNBP. However, the harsh conditions required to overcome the deactivation of the rings inevitably lead to a mixture of isomers, which is the primary challenge of this synthesis.[1]

Core Reaction Pathway and Key Side Reactions

The following diagram illustrates the primary synthesis route and the formation of major isomeric impurities.

Caption: Synthesis pathway of 3,3'-DNBP and major side reactions.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of 3,3'-DNBP in a practical question-and-answer format.

Question 1: My yield of 3,3'-DNBP is significantly lower than expected. What are the likely causes?

Answer: Low yield is a frequent problem and can stem from several factors, primarily related to incomplete reactions or the formation of undesired side products.

• Probable Cause A: Incomplete Reaction

  • Causality: The two-step nitration requires forcing conditions because the benzoyl group and the first nitro group are both strongly deactivating. Insufficient nitrating agent, a reaction temperature that is too low, or an inadequate reaction time can lead to a crude product containing significant amounts of unreacted benzophenone and mono-nitrated intermediates (e.g., 3-nitrobenzophenone).[2]

  • Solution:

    • Reagent Stoichiometry: Ensure at least two molar equivalents of nitric acid are used. An excess is often required to drive the reaction to completion.

    • Temperature & Time: While initial addition of the nitrating agent should be done at low temperatures (0–10 °C) to control the exotherm, the reaction may need to be allowed to warm to room temperature or even gently heated (e.g., to 70°C) for several hours to ensure dinitration.[1] Monitor the reaction's progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Probable Cause B: Formation of Multiple Isomers

  • Causality: While the benzoyl group is meta-directing, the harsh conditions can overcome this selectivity, leading to a complex mixture of dinitrobenzophenone isomers, including m,m'-, m,p'-, p,p'-, o,m'-, and o,o'-dinitrobenzophenones.[1] The desired 3,3'- (m,m') isomer is often the major product, but other isomers can form in substantial quantities, reducing the isolable yield of the pure target compound.

  • Solution:

    • Use of Oleum: Performing the nitration in oleum (fuming sulfuric acid) can significantly increase the predominance of the m,m'-isomer while reducing the formation of ortho-substituted byproducts.[1] The higher concentration of SO₃ increases the acidity of the medium, promoting the formation of the nitronium ion and enhancing selectivity.

    • Controlled Conditions: Strict temperature control during the addition of nitric acid is crucial.[2] Runaway temperatures can decrease regioselectivity.

• Probable Cause C: Product Degradation or Over-nitration

  • Causality: Excessively high temperatures, prolonged reaction times, or an overly aggressive nitrating medium can lead to the formation of tri- or even tetra-nitro derivatives or cause oxidative degradation of the aromatic rings.

  • Solution: Avoid excessive heating. Once TLC or HPLC analysis shows the disappearance of the mono-nitro intermediate, proceed with the work-up. Do not extend the reaction time unnecessarily.

Question 2: My final product is contaminated with other isomers that are very difficult to remove by standard recrystallization. How can I achieve high purity?

Answer: This is the most significant challenge in 3,3'-DNBP synthesis. The various dinitro-isomers often have similar polarities and solubilities, making separation by simple recrystallization inefficient and leading to low recovery.

• Causality: The formation of a mixture of isomers is an inherent outcome of the nitration of benzophenone.[1][2] These isomers can co-crystallize, making physical separation difficult.

• Solution A: Standard Recrystallization (Iterative)

  • While difficult, repeated recrystallization can improve purity. However, this often comes at the cost of a significant loss of yield.[2] Solvents such as ethanol, acetic acid, or N,N-dimethylformamide (DMF) can be explored.

• Solution B: Chemical Purification via Isomer Conversion (Recommended)

  • A patented and highly effective method involves selectively converting the undesired ortho- and para-substituted isomers into more soluble alkoxy compounds.[2][3]

  • Mechanism: Nitro groups in the ortho- or para- positions are susceptible to nucleophilic aromatic substitution, whereas those in the meta- position are not. By treating the crude isomer mixture with a base (like potassium hydroxide or sodium hydroxide) in the presence of a lower alcohol (like methanol or butanol) at an elevated temperature, the o- and p-nitro isomers are converted to their corresponding alkoxy-derivatives. The desired 3,3'-DNBP, being unreactive, remains unchanged.

  • Separation: The resulting alkoxy compounds are significantly more soluble in the alcohol/DMF solvent system than the 3,3'-DNBP. Upon cooling or addition of water, the highly pure 3,3'-DNBP precipitates and can be collected by filtration, leaving the converted impurities in the filtrate.[2] This method can raise purity to >98% with good recovery.[2]

Protocol: Chemical Purification of Crude 3,3'-DNBP

• Dissolution: Dissolve the crude dinitrobenzophenone mixture in N,N-dimethylformamide (DMF).

• Reagent Addition: Add a base, such as n-butoxy potassium or sodium hydroxide, along with a suitable alcohol (e.g., n-butanol).[2]

• Reaction: Heat the mixture, for example, to 120-130°C, for several hours (e.g., 7 hours).[2] Monitor the disappearance of the undesired isomers by HPLC if possible.

• Precipitation: Cool the reaction mixture and add water to precipitate the purified product.

• Isolation: Collect the precipitated crystals by filtration, wash thoroughly with water and then a small amount of cold alcohol, and dry to obtain high-purity 3,3'-DNBP.

Impurity Profiling

A thorough understanding of the potential impurities is critical for quality control.[4][5] The identity and quantity of impurities should be determined using validated analytical methods.[6][7]

Table 1: Common Impurities in 3,3'-Dinitrobenzophenone Synthesis

Impurity Class	Specific Examples	Source / Reason for Formation	Recommended Analytical Technique
Isomeric By-products	3,4'-Dinitrobenzophenone4,4'-Dinitrobenzophenone2,3'-Dinitrobenzophenone2,4'-Dinitrobenzophenone	Inherent lack of complete regioselectivity during the second electrophilic aromatic substitution step.[1]	HPLC-UV, GC-MS, ¹H & ¹³C NMR
Incomplete Reaction	Benzophenone (Starting Material)3-Nitrobenzophenone4-Nitrobenzophenone	Insufficient nitrating agent, low reaction temperature, or insufficient reaction time.[2]	HPLC-UV, GC-MS
Over-nitration Products	Trinitrobenzophenone isomers	Reaction conditions are too harsh (high temperature, high acid concentration, prolonged time).	HPLC-UV, LC-MS
Degradation Products	Phenolic compounds, organic acids	Oxidative cleavage of the aromatic rings under excessively harsh nitrating conditions.	HPLC-UV, LC-MS

Workflow for Impurity Identification and Quantification

Caption: Analytical workflow for impurity profiling of 3,3'-DNBP.

Frequently Asked Questions (FAQs)

• Q1: What are the best analytical methods for routine purity checks of 3,3'-DNBP?

  • A: High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the industry standard for determining the purity of 3,3'-DNBP and quantifying its isomers.[2][8] A typical method would use a C18 reversed-phase column with a mobile phase like acetonitrile/water.[8] For structural confirmation, ¹H and ¹³C NMR spectroscopy are indispensable.[9] Differential Scanning Calorimetry (DSC) can also be used to determine the absolute purity of the final crystalline material by analyzing its melting point depression.[10]

• Q2: Can Friedel-Crafts acylation side reactions contribute to the impurity profile?

  • A: The impurities discussed here primarily arise from the nitration step. However, if the starting material, benzophenone, is synthesized via a Friedel-Crafts acylation of benzene with benzoyl chloride, it could contain impurities from that reaction.[11][12] The most common Friedel-Crafts side reaction is polysubstitution, but this is less of an issue in acylation compared to alkylation because the product (benzophenone) is less reactive than the starting material (benzene).[12][13] Nevertheless, ensuring the purity of the starting benzophenone is a critical first step for a clean nitration reaction.

• Q3: How critical is water content in the reaction mixture?

  • A: Extremely critical. The sulfuric acid acts as both a catalyst and a dehydrating agent. Its role is to protonate nitric acid, facilitating the loss of a water molecule to form the nitronium ion (NO₂⁺). Any excess water in the reaction mixture will suppress the formation of the nitronium ion, slowing down or even halting the reaction. This is why concentrated (98%) sulfuric acid, fuming sulfuric acid (oleum), or fuming nitric acid are typically used to maintain strongly anhydrous conditions.[1][2][9]

References

• EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds - Google P

• Nitrobenzophenones and derivatives. 1. The synthesis and the characterization of mono and dinitrobenzophenones - ResearchGate. [Link]

• Regioselective Nitration of Halogenated Benzo[c]cinnolines and Benzenoids - National Institutes of Health. [Link]

• Show how Friedel–Crafts acylation might be used to synthesize the following compounds. b. benzophenone - Pearson. [Link]

• Analytical Methods for 1,3-Dinitrobenzene - Agency for Toxic Substances and Disease Registry. [Link]

• EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone - Google P

• The results of Friedel-Crafts reactions between benzene and benzoyl chloride in different solvents - ResearchGate. [Link]

• Friedel-Crafts acylation of benzene - Chemguide. [Link]

• JPH0625103B2 - Method for purifying 3,3'-dinitrodiphenyl sulfone - Google P

• Purity Determination and DSC Tzero Technology - TA Instruments. [Link]

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• Purity Analysis of 1,3-Dichloro-2,4,6-Trinitrobenzene by High Performance Liquid Chromatography - Chinese Journal of Energetic Materials. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview - Research and Reviews in Pharmacy and Pharmaceutical Sciences. [Link]

• Impurity profile of pharmaceuticals ingredient: a review - ResearchGate. [Link]

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• 3. JPH0625103B2 - Method for purifying 3,3'-dinitrodiphenyl sulfone - Google Patents [patents.google.com]
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• 13. chemguide.co.uk [chemguide.co.uk]

stability issues of 3,3'-Dinitrobenzophenone under reaction conditions

Answering the user's request.

Technical Support Center: 3,3'-Dinitrobenzophenone

A Guide for Researchers on Navigating Stability Challenges in Synthetic Applications

Welcome to the technical support guide for 3,3'-Dinitrobenzophenone (3,3'-DNBP). As Senior Application Scientists, we understand that handling highly functionalized aromatic compounds presents unique challenges. This document is designed to provide researchers, chemists, and drug development professionals with in-depth, field-proven insights into the stability of 3,3'-DNBP under common reaction conditions. Our goal is to equip you with the knowledge to anticipate potential issues, troubleshoot effectively, and ensure the integrity of your experimental outcomes.

This guide moves beyond simple protocols to explain the underlying chemical principles governing the behavior of 3,3'-DNBP. We will address common questions and provide structured troubleshooting workflows to resolve specific issues you may encounter.

Frequently Asked Questions (FAQs)

This section addresses general inquiries regarding the handling, storage, and inherent properties of 3,3'-Dinitrobenzophenone.

Q1: What are the basic physical and chemical properties of 3,3'-Dinitrobenzophenone?

A1: 3,3'-Dinitrobenzophenone is an organic compound with the chemical formula C₁₃H₈N₂O₅.[1] It is typically a white to light-yellow crystalline solid.[2] Under standard conditions, it is considered stable, but it is susceptible to degradation under specific thermal, chemical, and photochemical stresses.[1]

Table 1: Physical and Chemical Properties of 3,3'-Dinitrobenzophenone

Property	Value	Reference(s)
CAS Number	21222-05-9	[2][3]
Molecular Weight	272.21 g/mol	[1][2]
Appearance	White to light-yellow powder or crystal	[2][4]
Melting Point	152-155 °C	[1]
Storage Temperature	Room Temperature, Sealed in Dry Conditions	[2][4]
Solubility	Generally insoluble in water, soluble in some organic solvents.	N/A
Hazard Codes	Xi (Irritant)	[4]

Q2: How should I properly store 3,3'-Dinitrobenzophenone to ensure its long-term stability?

A2: Proper storage is critical. 3,3'-DNBP should be stored in a tightly closed container in a cool, dry place, away from direct sunlight and heat sources.[5] The recommended storage condition is at room temperature, sealed from moisture.[2][4] Polynitrated aromatic compounds can be sensitive, and while 3,3'-DNBP is stable under normal conditions, thermal decomposition can lead to the release of irritating gases.[1][6]

Q3: What are the primary known impurities in commercial batches of 3,3'-DNBP?

A3: The most common synthesis of 3,3'-DNBP involves the nitration of benzophenone.[1] This reaction can produce a mixture of dinitrobenzophenone isomers, including ortho- and para-substituted variants (e.g., 2,3'-, 4,3'-, 2,2'-, 4,4'-DNBP).[7] The presence of these isomers is a primary source of impurity and can significantly impact the stability and reactivity of the material in subsequent reactions.

Q4: Is 3,3'-DNBP sensitive to acidic or basic conditions?

A4: The compound shows relative stability in the strong acidic conditions used for its synthesis (e.g., fuming H₂SO₄ and HNO₃).[7][8] However, it can be susceptible to degradation under certain basic conditions, especially in the presence of strong nucleophiles. The two nitro groups are strongly electron-withdrawing, which activates the aromatic rings towards nucleophilic aromatic substitution (SNAr).[9][10] While the meta-positioning of the nitro groups in 3,3'-DNBP makes it less reactive than ortho- or para-substituted isomers, strong bases can still initiate reactions.[11]

Troubleshooting Guide: Stability Under Reaction Conditions

This section provides solutions to specific problems encountered during experiments involving 3,3'-Dinitrobenzophenone.

Issue 1: My reaction mixture is developing an intense dark color (red, brown, or black) upon addition of a basic reagent.

Probable Cause: This is often a sign of decomposition or the formation of highly colored charge-transfer complexes. The most likely cause is a nucleophilic aromatic substitution (SNAr) reaction.[12] This can happen in two ways:

• Reaction with Isomeric Impurities: If your starting material contains ortho- or para-nitro substituted isomers, these are highly reactive towards nucleophiles and will rapidly decompose or react to form intensely colored byproducts like Meisenheimer complexes.[12]

• Reaction with 3,3'-DNBP: While less reactive, 3,3'-DNBP itself can react with very strong nucleophiles or under harsh basic conditions, leading to degradation.

Solution Workflow:

• Assess Starting Material Purity: Before the reaction, verify the purity of your 3,3'-DNBP using HPLC or by checking its melting point. A broad melting range or extra peaks in the chromatogram indicate the presence of isomers.[8]

• Purify the Starting Material: If impurities are present, purify the 3,3'-DNBP. A patented method involves reacting the crude mixture with a lower alcohol (like methanol) and a base (like sodium hydroxide) in a suitable solvent.[8][11] This selectively converts the more reactive ortho/para isomers into alkoxy compounds, which can be easily separated from the stable 3,3'-DNBP.

• Moderate Reaction Conditions: If the starting material is pure, consider moderating your reaction conditions.

  • Use a weaker, non-nucleophilic base if possible.

  • Lower the reaction temperature.

  • Reduce the concentration of the nucleophile or add it slowly to the reaction mixture.

Issue 2: I am observing unexpected reduction of the nitro groups to amino groups.

Probable Cause: The nitro groups of 3,3'-DNBP are susceptible to reduction, a process that can involve a 14-electron transfer to form the corresponding diamino derivative.[1] This can be caused by:

• Presence of Reducing Agents: Obvious reducing agents like metal hydrides (e.g., NaBH₄), catalytic hydrogenation (H₂/Pd), or certain metals (e.g., Fe, Sn) will readily reduce the nitro groups.[13]

• Cryptic Reducing Agents: Some reaction components may not be obvious reducing agents but can act as such under specific conditions. For example, certain solvents or reagents might degrade to produce species capable of reduction.

• Electrochemical Conditions: If your setup involves an electrical potential, electrochemical reduction can occur.[1]

Solution Workflow:

• Scrutinize Reagents: Carefully review all reagents and solvents for known reducing capabilities. Ensure solvents are properly purified and free from contaminants.

• Control Reaction Atmosphere: If performing a reaction sensitive to reduction, ensure it is conducted under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric hydrogen and other potential reactants.

• Protect the Nitro Groups: If the reduction is unavoidable and undesirable for a specific synthetic step, consider a protection-deprotection strategy, though this adds complexity to the synthesis.

Issue 3: My product yield is low, and I've isolated a complex mixture of byproducts after workup.

Probable Cause: This is a general indicator of compound instability under the chosen reaction conditions, leading to multiple degradation pathways.

• Thermal Decomposition: If the reaction is run at high temperatures, thermal decomposition can occur, leading to the release of nitrogen oxides and subsequent side reactions.[1] The decomposition of nitroaromatic compounds can be complex.[14][15]

• Competing Reactions: The reaction conditions may be promoting multiple pathways simultaneously, such as nucleophilic attack at the carbonyl carbon, SNAr on the aromatic rings, and/or reduction of the nitro groups.

• Acid/Base Instability during Workup: The workup procedure itself can cause degradation. For example, quenching a reaction with water can create localized high temperatures or pH changes that degrade the product.[7]

Solution Workflow:

Caption: Troubleshooting workflow for low yield and byproduct formation.

• Analyze Reaction Conditions: Use analytical techniques like TLC or in-situ HPLC/GC-MS to monitor the reaction. This helps determine if the degradation is happening during the reaction or the workup.

• Lower the Temperature: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

• Optimize Workup: Ensure the workup is performed under mild conditions. For example, cool the reaction mixture to 0 °C before quenching slowly with a pre-cooled solution.[16] Use buffered solutions to avoid extreme pH swings.

• Re-evaluate Reagents: Ensure all reagents are of high purity and compatible with the dinitrobenzophenone structure.

Key Experimental Protocols

Protocol 1: Purification of 3,3'-DNBP from Isomeric Impurities

This protocol is adapted from patented methods for removing highly reactive ortho- and para-nitro isomers.[8][11]

Objective: To selectively react and remove ortho/para-dinitrobenzophenone isomers from a crude mixture.

Caption: Workflow for the purification of 3,3'-DNBP.

Materials:

• Crude 3,3'-Dinitrobenzophenone

• Diethylene glycol dimethyl ether (diglyme) or similar high-boiling ether

• Methanol (or other lower alcohol)

• Sodium hydroxide (or other suitable base)

• Filtration apparatus

• HPLC or Melting Point apparatus for purity analysis

Procedure:

• In a round-bottom flask equipped with a condenser and magnetic stirrer, charge the crude 3,3'-DNBP.

• Add the solvent (e.g., diglyme), followed by the alcohol (e.g., methanol) and the base (e.g., caustic soda). A typical ratio might be ~2 mL of solvent and ~0.2 mL of methanol per gram of crude material, with a catalytic amount of base.[8]

• Heat the mixture under stirring to a temperature where the SNAr reaction proceeds for the isomers but the 3,3'-isomer remains stable (e.g., 110-115 °C).[8]

• Monitor the reaction by TLC or HPLC until the isomeric impurities are consumed.

• Cool the reaction mixture to room temperature, then further cool in an ice bath to maximize precipitation of the purified product.

• Collect the precipitated crystals by filtration.

• Wash the crystals with a cold solvent (e.g., isobutanol or cold methanol) to remove residual soluble impurities.[8]

• Dry the purified 3,3'-DNBP under vacuum.

• Validation: Confirm the purity of the obtained product by measuring its melting point (should be sharp, around 152-155 °C) and by HPLC analysis, which should show a significant reduction or absence of isomeric peaks.

Protocol 2: General HPLC Method for Purity Assessment

Objective: To monitor the purity of 3,3'-DNBP and track the progress of reactions.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Sample of 3,3'-DNBP

Procedure:

• Sample Preparation: Prepare a stock solution of your 3,3'-DNBP sample in a suitable solvent (e.g., acetonitrile) at a concentration of ~1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Isocratic Method Example):

  • Column: Standard C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase: 60:40 Acetonitrile:Water

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

• Analysis: Inject the sample. The retention time for 3,3'-DNBP will need to be determined with a pure standard. Isomeric impurities will typically appear as separate peaks with different retention times. The purity can be estimated based on the area percentage of the main peak.

References

• Mitsui Toatsu Chemicals, Incorporated. (1988). Purification process of 3,3'-dinitrodiphenyl compounds. U.S. Patent No. 4,724,268.
• Mitsui Toatsu Chemicals, Incorporated. (1987). Purification process of 3,3'-dinitrodiphenyl compounds. European Patent No. EP0212823B1.
• Gulf Research & Development Company. (1985). Process for preparing m,m'-dinitrobenzophenone. European Patent No. EP0059813B1.

• Chemdad Co., Ltd. 3,3'-DINITROBENZOPHENONE. Available at: [Link]

• G-Biosciences. 3, 3'-Dinitrobenzophenone, min 98%, 1 gram. Available at: [Link]

• Chemcasts. Thermophysical Properties of 3,3′-Dinitrobenzophenone. Available at: [Link]

• Purdue Research Foundation. (1951). Purification of dinitro compounds. U.S. Patent No. 2,580,742.
• Farbwerke Vorm. Meister Lucius & Brüning. (1893). Process for the partial reduction of dinitro compounds. German Patent No. DE67018C.

• Wikipedia. Nucleophilic aromatic substitution. Available at: [Link]

• Thermo Fisher Scientific. 3,3'-Dinitrobenzophenone, 96%. Available at: [Link]

• Plater, M. J., et al. (2022). Reactions of 4,5-difluoro-1,2-dinitrobenzene with amines in dimethylformamide or EtOH. Journal of Chemical Research.

• Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution. YouTube. Available at: [Link]

• Agrawal, J. P., et al. Synthesis of 4,4'-Dimethyl-3, 3' 5,5' -Tetranitroazoxybenzene by- Selective Reduction of Trinitrotoluene. Defence Science Journal.

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Available at: [Link]

• Chad's Prep. (2021, March 16). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry. YouTube. Available at: [Link]

• University of Notre Dame Risk Management and Safety. (2024, March). Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals. Available at: [Link]

• Cole-Parmer. Material Safety Data Sheet - 1,3-Dinitrobenzene. Available at: [Link]

• Zhang, J., et al. (2014). Theoretical study on the thermal decomposition mechanism of 3,3′-dinitro-4,4′-azoxyfurazan.

• Chavez, D. E., et al. (2022). Investigation into the Decomposition Pathways of an Acetal-Based Plasticizer. PMC - NIH. Available at: [Link]

• University of Cambridge. Total synthesis based on the originally claimed structure of mucosin. Available at: [Link]

• Gulf Research & Development Company. (1984). Process for preparing dinitrobenzophenones. European Patent No. EP0098677A2.
• Byabartta, P. (2006). Synthesis, spectra and electrochemistry of dinitro-bis- {2-(phenylazo)pyrimidine} ruthenium(II). Indian Academy of Sciences.

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Technical Support Center: Scaling Up the Synthesis of 3,3'-Dinitrobenzophenone

Welcome to the technical support center for the synthesis of 3,3'-Dinitrobenzophenone. This guide is designed for researchers, scientists, and drug development professionals who are looking to scale up this important synthesis. The following question-and-answer format addresses common challenges and provides practical, field-tested solutions to ensure a safe, efficient, and reproducible scale-up process.

Overview of the Core Synthesis

The most common and direct route to 3,3'-Dinitrobenzophenone is the electrophilic aromatic substitution (nitration) of benzophenone.[1] This reaction typically uses a mixed acid system of nitric acid (HNO₃) and sulfuric acid (H₂SO₄) to generate the reactive electrophile, the nitronium ion (NO₂⁺).[2] The benzophenone starting material is deactivated by the carbonyl group, which directs the incoming nitro groups primarily to the meta positions on both phenyl rings.[2][3]

Caption: A decision tree for troubleshooting low yields in the synthesis.

Q2: I'm observing a significant amount of isomeric impurities (e.g., 2,3'- and 4,4'-dinitrobenzophenone). How can I improve the regioselectivity for the 3,3'-isomer?

While the carbonyl group is a strong meta-director, some ortho- and para-substitution is unavoidable. The crude product mixture can contain 5-40% of various isomers depending on the reaction conditions. [4]

• Cause: The regioselectivity of nitration is highly dependent on the reaction conditions, particularly the strength of the acid medium and the temperature.

• Solution: Using a stronger acid system, such as oleum (fuming sulfuric acid), can increase the proportion of the desired m,m'-isomer by ensuring the benzophenone is fully protonated, enhancing the deactivating effect of the carbonyl group. [5]Maintaining a consistent and moderately low temperature (e.g., 10-30°C) during the nitration can also help minimize the formation of undesired isomers. [5]

Q3: What are the best practices for safely managing a large-scale nitration reaction?

Safety is the most critical aspect of scaling up nitration. These reactions are highly exothermic, and the reagents are corrosive and oxidizing.

• Hazard: The primary hazard is a thermal runaway reaction, where the rate of heat generation from the exotherm exceeds the rate of heat removal, leading to a rapid increase in temperature and pressure. [6][7]

• Critical Safety Actions:

  • Iterative Scaling: Never scale a reaction by more than a factor of three from the previous run. [6]

  • Equipment: Use a properly sized reaction vessel (the total volume of reagents should not exceed 50-60% of the flask's volume) equipped with a robust overhead stirrer, a thermocouple to monitor the internal temperature, and an addition funnel. [6]

  • Cooling: Ensure a reliable and adequate cooling bath (e.g., ice-water or an automated cryo-cooler) is in place and can handle the total heat output of the reaction.

  • Controlled Addition: Add the nitrating mixture slowly and sub-surface if possible, keeping the internal temperature within the target range.

  • Personal Protective Equipment (PPE): Always use appropriate PPE, including a face shield, safety goggles, acid-resistant gloves, and a chemical-resistant apron or lab coat. [8][6]

  • Quenching: The quenching process is also hazardous. Add the reaction mixture slowly to the ice-water slurry, never the other way around, to dissipate heat effectively. [8]

Q4: My crude product is an oily solid that is difficult to purify. What purification strategies are most effective at scale?

The presence of various isomers often results in a lower melting point for the crude mixture, which can appear oily or waxy. [4]

• Recrystallization: This is often the most effective method for purifying large quantities of solid organic compounds.

  • Solvent Selection: Finding the right solvent is key. The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures, while impurities remain soluble at low temperatures. Common solvents for recrystallization of dinitrobenzophenones include ethanol, acetic acid, or mixtures like ethanol/water. [9]

• Chemical Purification: For persistent ortho- and para-isomers, a chemical treatment can be employed. Reacting the crude mixture with a lower alcohol (like methanol or ethanol) in the presence of a base can selectively convert the o- and p-isomers into their corresponding alkoxy compounds, which can then be more easily separated. [10]

• Column Chromatography: While effective, flash chromatography can be resource-intensive for very large scales. It is best reserved for smaller scales or when very high purity is required and recrystallization is ineffective. [11]

Data and Protocols

Table 1: Typical Reaction Parameters

Parameter	Recommended Range	Rationale
Temperature	10 - 75 °C	Lower temperatures favor selectivity; higher temperatures increase reaction rate but may lead to more byproducts. [5]
Molar Ratio	2.5 - 4.0 eq.	A sufficient excess of nitric acid is needed to ensure complete dinitration.
Reaction Time	1 - 5 hours	Must be determined by reaction monitoring (TLC/HPLC) to ensure completion.
Quenching	Reaction mixture into 5-10x volume of ice-water	Ensures rapid cooling and complete precipitation of the product. [8]

Protocol 1: Scaled-Up Synthesis of 3,3'-Dinitrobenzophenone

Disclaimer: This protocol is intended for experienced chemists. A thorough risk assessment must be conducted before proceeding. [6]

• Setup: In a well-ventilated fume hood, equip a 2 L three-necked round-bottom flask with an overhead mechanical stirrer, a thermocouple connected to a temperature controller, and an addition funnel. Place the flask in a large ice-water bath.

• Charge Benzophenone: To the flask, add benzophenone (e.g., 100 g, 0.55 mol) and concentrated sulfuric acid (e.g., 500 mL). Stir the mixture until the benzophenone is fully dissolved. Cool the solution to 10 °C.

• Prepare Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by slowly adding fuming nitric acid (e.g., 65 mL, ~1.5 mol) to concentrated sulfuric acid (150 mL) while cooling in an ice bath.

• Addition: Transfer the cold nitrating mixture to the addition funnel. Add the nitrating mixture dropwise to the stirred benzophenone solution, ensuring the internal temperature does not exceed 30 °C. This addition may take 1-2 hours.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1 hour, then slowly heat to 70 °C and hold for an additional 1-2 hours. [5]Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent) until the starting material and mono-nitrated intermediate are no longer visible.

• Work-up: Prepare a large beaker (5 L) with a stirred slurry of crushed ice and water (approx. 2.5 L). Once the reaction is complete, cool the reaction mixture to room temperature and then slowly and carefully pour it into the ice-water slurry with vigorous stirring.

• Isolation: A pale yellow solid will precipitate. Continue stirring for 30 minutes to ensure complete precipitation. Collect the solid by vacuum filtration using a large Büchner funnel.

• Washing: Wash the filter cake with several portions of cold deionized water until the filtrate is neutral to pH paper.

• Drying: Press the solid as dry as possible on the filter, then transfer it to a crystallizing dish to air dry or dry in a vacuum oven at a low temperature (e.g., 50 °C).

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the crude product in a test tube and add a potential solvent (e.g., ethanol). Heat the mixture. If the solid dissolves completely when hot and reappears upon cooling, it is a good candidate.

• Dissolution: Transfer the crude, dry 3,3'-Dinitrobenzophenone to a large Erlenmeyer flask. Add the minimum amount of hot recrystallization solvent required to just dissolve the solid completely.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes. Perform a hot filtration through a fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly. The typical melting point of pure 3,3'-Dinitrobenzophenone is 153-155 °C. [12]

References

• Smolecule. (2023, August 15). Buy 3,3'-Dinitrobenzophenone | 21222-05-9.

• Murray, P. R. D., et al. (2021). Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids. Organic Process Research & Development.

• Google Patents. (1987). EP0212823B1 - Purification process of 3,3'-dinitrodiphenyl compounds.

• Bennett, G. M., & Grove, J. F. (1945). By-products in Aromatic Nitration. Part 11. Journal of the Chemical Society.

• Google Patents. (1988). US4724268A - Purification process of 3,3'-dinitrodiphenyl compounds.

• BenchChem. (2025). How to optimize reaction conditions for maximizing the yield of Benzophenone-2,4,5-tricarboxylic Acid.

• BenchChem. (n.d.). Technical Support Center: Work-up Procedures for Aromatic Nitration Reactions.

• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety.

• Study.com. (n.d.). What is the major product formed on the mono-nitration of benzophenone?.

• Wang, Y., et al. (2022). Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids. ResearchGate.

• Foley, A. M., et al. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development.

• Reddit. (2024, November 20). What are some common causes of low reaction yields? r/Chempros.

• Hoggett, J. G., et al. (1971). Nitration and aromatic reactivity. Cambridge University Press.

• Wikipedia. (n.d.). Nitration.

• BenchChem. (2025). Troubleshooting guide for the nitration of fluorinated benzoic acids.

• Google Patents. (1982). EP0059813B1 - Process for preparing m,m'-dinitrobenzophenone.

• CymitQuimica. (n.d.). CAS 21222-05-9: 3,3′-Dinitrobenzophenone.

• Chemistry Steps. (n.d.). Nitration of Benzene.

• ChemicalBook. (n.d.). 3,3'-Diaminobenzophenone synthesis.

• Chemdad Co., Ltd. (n.d.). 3,3'-DINITROBENZOPHENONE.

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns.

• Barrenechea, M. L., et al. (n.d.). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.

• Google Patents. (1952). US2580742A - Purification of dinitro compounds.

• BenchChem. (n.d.). Troubleshooting low yield in 5-Nitrovanillin nitration.

• Williamson, K. L. (2007). Nitration of Substituted Aromatic Rings and Rate Analysis.

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Technical Support Center: Synthesis and Workup of 3,3'-Dinitrobenzophenone

Document ID: TSS-DNBP-2026-01

Version: 1.0

Introduction

This technical guide provides in-depth support for researchers, scientists, and drug development professionals engaged in the synthesis of 3,3'-Dinitrobenzophenone. The nitration of benzophenone is a standard synthetic route; however, the subsequent workup and purification stages are critical for obtaining a high-purity final product and often present challenges. This document offers troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to navigate these critical steps effectively. Our approach is grounded in established chemical principles and field-proven methodologies to ensure the reliability and success of your experimental work.

Troubleshooting Guide: Common Issues in 3,3'-Dinitrobenzophenone Workup

This section addresses specific problems that may arise during the isolation and purification of 3,3'-Dinitrobenzophenone, providing systematic solutions based on scientific principles.

Issue 1: The product does not precipitate upon quenching the reaction mixture in ice water.

• Question: I've completed the nitration reaction and poured the acidic mixture into ice water as per the protocol, but no solid has formed. What should I do?

• Answer & Rationale: This issue typically arises if the product concentration is too low to exceed its solubility in the acidic aqueous medium, or if it has formed an oil. The highly acidic nature of the quench solution can sometimes keep the product solvated.

  Recommended Actions:

  • Verify Quench Volume: Ensure you have used a sufficient volume of ice water, typically 5-10 times the volume of the reaction mixture. This ensures maximal dilution of the strong acid and reduces the solubility of the organic product.

  • Patience and Seeding: Allow the quenched mixture to stand in an ice bath for an extended period (e.g., 30-60 minutes) with occasional stirring. If you have a small amount of pure 3,3'-Dinitrobenzophenone, add a "seed crystal" to induce crystallization.

  • Liquid-Liquid Extraction: If precipitation does not occur, the product must be recovered by extraction. Transfer the entire aqueous mixture to a large separatory funnel and extract with a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM). Perform at least three extractions to ensure complete recovery. The combined organic layers can then be processed as outlined in the standard workup protocol.

Issue 2: The crude product "oils out" during recrystallization.

• Question: When I attempt to recrystallize my crude 3,3'-Dinitrobenzophenone, it separates as an oil instead of forming crystals. How can I resolve this?

• Answer & Rationale: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated with impurities, which can depress the melting point of the mixture.[1] The oily droplets often trap impurities, hindering effective purification.[2]

  Recommended Actions:

  • Increase Solvent Volume: The most common cause is using too little solvent, leading to the saturation point being reached at a temperature above the compound's melting point. Re-heat the mixture to dissolve the oil, then add more of the hot solvent (e.g., 10-20% more volume) until the solution is clear. Then, allow it to cool slowly.[3]

  • Lower the Cooling Rate: Rapid cooling can promote oiling out. After dissolving the compound in the hot solvent, allow the flask to cool slowly to room temperature on a benchtop (insulated with a cork ring or paper towels) before moving it to an ice bath.[4]

  • Change the Solvent System: If the issue persists, the chosen solvent may be inappropriate. For 3,3'-Dinitrobenzophenone, which is a relatively polar molecule, a mixed solvent system can be effective.[5] Good options include ethanol/water, acetone/water, or isopropanol/water. Dissolve the crude product in a minimum amount of the "good" solvent (the one in which it is more soluble, e.g., ethanol) at an elevated temperature, and then slowly add the "poor" solvent (e.g., water) dropwise until the solution becomes faintly turbid. Add a few more drops of the "good" solvent to redissolve the turbidity and then allow it to cool slowly.[6]

  • Pre-Purification: If the crude product is highly impure, a preliminary purification step may be necessary. A quick filtration through a short plug of silica gel, eluting with a suitable solvent, can remove many impurities that contribute to oiling out.

Issue 3: The final product has a low or broad melting point.

• Question: After recrystallization, my 3,3'-Dinitrobenzophenone has a melting point of 145-150 °C, which is below the literature value (152-154 °C), and it melts over a wide range. What are the likely causes and how can I improve the purity?

• Answer & Rationale: A low and broad melting point is a classic indicator of impurities. These impurities disrupt the crystal lattice of the pure compound, requiring less energy to break the intermolecular forces. The most likely impurities are isomeric byproducts (e.g., 2,3'-, 3,4'-, 4,4'-dinitrobenzophenones) and residual starting material or mono-nitrated benzophenone.

  Recommended Actions:

  • Perform a Second Recrystallization: A single recrystallization may not be sufficient to remove all impurities, especially if they have similar solubilities to the desired product. A second recrystallization from a different solvent system can be effective.

  • Chemical Purification for Isomer Removal: A highly effective method for removing ortho- and para-nitro isomers involves selective alkoxylation. As described in patent literature, treating the crude isomeric mixture with a lower alcohol (e.g., ethanol or isobutanol) in the presence of a mild base (e.g., potassium carbonate) can convert the more reactive o- and p-isomers into their corresponding alkoxy derivatives. These derivatives are typically more soluble in the reaction medium, allowing the less reactive and less soluble 3,3'-Dinitrobenzophenone to be isolated by filtration in a much purer form.

  • Washing Protocol: Ensure the crude product was thoroughly washed after the initial precipitation to remove any residual acids, which can also act as impurities and lower the melting point.

Issue 4: The yield of pure product is very low.

• Question: I've followed the procedure, but my final yield of pure 3,3'-Dinitrobenzophenone is less than 30%. Where might I have lost my product?

• Answer & Rationale: Low yields can result from several factors, from an incomplete reaction to losses during the workup and purification steps. A systematic review of the process is necessary to identify the cause.

  Recommended Actions:

  • Check the "Mother Liquor": After filtering your recrystallized product, cool the filtrate (the "mother liquor") in an ice bath to see if more product crystallizes. If a significant amount of solid precipitates, it indicates that too much solvent was used during the recrystallization. You can recover this second crop of crystals, although they may be less pure than the first.[4]

  • Avoid Premature Crystallization: During a hot filtration step (if performed to remove insoluble impurities), the product can crystallize on the filter paper or in the funnel stem. To prevent this, use a stemless funnel and keep the filtration apparatus hot. Also, use a slight excess of hot solvent before filtering.

  • Optimize Recrystallization Solvent: If the product is too soluble in the chosen recrystallization solvent even at low temperatures, significant amounts will be lost in the mother liquor. Re-evaluate your choice of solvent through small-scale solubility tests.[7]

  • Review the Reaction Conditions: If losses during workup seem minimal, the issue may lie with the initial nitration reaction. Inadequate reaction time, incorrect temperature, or improper stoichiometry of the nitrating agents can lead to incomplete conversion of the starting material.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of pouring the reaction mixture into ice water? A1: This step, known as quenching, serves two primary purposes. First, it abruptly stops the reaction by diluting the acid catalysts and lowering the temperature. Second, since 3,3'-Dinitrobenzophenone is a non-polar organic molecule, it is insoluble in the highly polar aqueous environment, causing it to precipitate out of the solution, which is the first step in its isolation.

Q2: Why is an alkaline wash (e.g., with sodium bicarbonate or dilute sodium hydroxide) sometimes recommended? A2: An alkaline wash is used to neutralize and remove any residual strong acids (sulfuric and nitric acid) that may have been trapped in the crude solid. It also helps to remove any acidic organic byproducts, such as nitrophenols, by converting them into their water-soluble salts, which are then washed away.

Q3: What are the best recrystallization solvents for 3,3'-Dinitrobenzophenone? A3: The choice of solvent depends on the impurity profile, but good starting points for this moderately polar compound are:

• Single Solvents: Ethanol, isopropanol, acetone, or acetic acid.

• Mixed Solvents: Ethanol/water, acetone/water, or toluene/heptane.[8] Mixed solvent systems are often highly effective as they allow for fine-tuning of the solvent polarity to achieve ideal solubility characteristics (highly soluble when hot, poorly soluble when cold).[5]

Q4: How can I confirm the purity and identity of my final product? A4: Several analytical techniques can be used:

• Melting Point Analysis: A sharp melting point that matches the literature value (152-154 °C) is a good indicator of high purity.

• High-Performance Liquid Chromatography (HPLC): This is an excellent method for quantifying purity and identifying the presence of any isomeric impurities or unreacted starting material.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides structural confirmation of the desired 3,3'-disubstitution pattern and can reveal the presence of other isomers if their signals do not overlap.

• Infrared (IR) Spectroscopy: This can confirm the presence of key functional groups, such as the nitro groups (strong absorptions around 1530 cm⁻¹ and 1350 cm⁻¹) and the ketone carbonyl group (around 1670 cm⁻¹).

Q5: What are the most critical safety precautions for the workup of a nitration reaction? A5: Safety is paramount. The nitrating mixture (HNO₃/H₂SO₄) is extremely corrosive and a strong oxidizing agent.

• Personal Protective Equipment (PPE): Always wear acid-resistant gloves, safety goggles, a face shield, and a chemical-resistant lab coat.

• Ventilation: Perform the entire procedure, especially the quenching step, in a well-ventilated chemical fume hood to avoid inhaling toxic nitrogen oxide gases that may be released.

• Controlled Quenching: Add the reaction mixture to the ice water slowly and with vigorous stirring to dissipate the heat generated from the dilution of the strong acids. Adding water to the concentrated acid mixture can cause dangerous splashing and an uncontrolled exothermic reaction.

• Waste Disposal: The acidic aqueous filtrate is hazardous. Neutralize it carefully with a base (e.g., sodium carbonate or sodium hydroxide) before disposal according to your institution's guidelines.

Experimental Protocols

Protocol 1: Standard Workup and Recrystallization

This protocol outlines a general procedure for the isolation and purification of solid 3,3'-Dinitrobenzophenone following the nitration of benzophenone.

• Quenching: Slowly and carefully pour the completed reaction mixture into a beaker containing a vigorously stirred slurry of crushed ice and water (approximately 5-10 times the volume of the reaction mixture).

• Isolation of Crude Product: Collect the precipitated yellow solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the solid cake in the funnel with several portions of cold deionized water until the filtrate is neutral to pH paper. This removes the bulk of the residual mineral acids.

• Alkaline Wash (Optional but Recommended): Suspend the crude solid in a dilute (e.g., 5%) aqueous solution of sodium bicarbonate. Stir for 15-20 minutes. Collect the solid again by vacuum filtration and wash with deionized water.

• Drying: Dry the crude product. This can be done by air drying on the filter for an extended period or in a vacuum oven at a temperature below 60 °C.

• Recrystallization (Ethanol/Water): a. Place the dry crude solid in an Erlenmeyer flask. b. Add a minimal amount of hot ethanol to dissolve the solid completely. Keep the solution at or near its boiling point. c. To the hot solution, add hot water dropwise with swirling until the solution just begins to turn cloudy (the cloud point). d. Add a few more drops of hot ethanol to make the solution clear again. e. Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. f. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Final Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold ethanol/water mixture, and dry them thoroughly.

Quantitative Data Summary

The following table provides typical data for the synthesis and purification of 3,3'-Dinitrobenzophenone. Note that actual results may vary depending on the specific reaction conditions and scale.

Parameter	Typical Value	Reference
Crude Yield	75-90%	[10]
Recrystallized Yield	60-80% (from crude)	General Lab Experience
Melting Point (Pure)	152-154 °C	[11]
Purity after 1st Recrystallization	>98% (by HPLC)	Inferred from protocols
Recrystallization Solvent Ratio (Ethanol:Water)	Start with min. ethanol, add water to cloud point	[5]

Visualizations

Workflow Diagram: Workup and Purification of 3,3'-Dinitrobenzophenone

Caption: General workflow from nitration reaction to final purified product analysis.

Logical Relationship: Troubleshooting "Oiling Out"

Caption: Decision-making flowchart for addressing product "oiling out".

References

• University of Colorado Boulder. (n.d.). Recrystallization. Chemistry 2211L. Retrieved from [Link]

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Chem 14CL. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• Wired Chemist. (n.d.). Recrystallization. Retrieved from [Link]

• Purdue University. (n.d.). Crystallization. CHM 25501. Retrieved from [Link]

• University of Massachusetts Lowell. (n.d.). Recrystallization. Retrieved from [Link]

• University of South Alabama. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• US Patent US2874196A. (1959). Method of crystallizing nitro products. Google Patents.

• Reddit. (2013, February 3). Recrystallization (help meeeeee). r/chemistry. Retrieved from [Link]

• Quora. (2019, October 26). What is the theoretical background of mixed solvents recrystallization?. Retrieved from [Link]

• Simion, C., et al. (n.d.). Nitrobenzophenones and derivatives. 1. The synthesis and the characterization of mono and dinitrobenzophenones. ResearchGate. Retrieved from [Link]

• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• ResearchGate. (2014, June 30). How to avoid the formation of oil droplets during recrystallization?. Retrieved from [Link]

• Google Patents. (n.d.). Process for the crystallization of nitro-aromatic compounds in nitric acid.

• Agency for Toxic Substances and Disease Registry. (n.d.). Chapter 6. Analytical Methods. In Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Retrieved from [Link]

• Chemdad. (n.d.). 3,3'-DINITROBENZOPHENONE. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (n.d.). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. Retrieved from [Link]

• Natural Products Chemistry & Research. (2019). HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone in Natural Musk. Retrieved from [Link]

• Bulgarian Chemical Communications. (n.d.). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Retrieved from [Link]

• Journal of Aerospace Technology and Management. (2011). Synthesis of 2,4,6-triamino-1,3,5-trinitrobenzene. Retrieved from [Link]

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Technical Support Center: Method Refinement for the Reduction of 3,3'-Dinitrobenzophenone

Welcome to the technical support center for the synthesis of 3,3'-Diaminobenzophenone. This guide is designed for researchers, scientists, and drug development professionals to provide solutions and in-depth insights into the reduction of 3,3'-Dinitrobenzophenone. The content is structured to address common challenges and provide actionable, field-proven advice to refine your experimental methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for reducing 3,3'-Dinitrobenzophenone to 3,3'-Diaminobenzophenone?

There are several established methods, each with distinct advantages and disadvantages. The most prevalent are:

• Catalytic Hydrogenation: This method employs a catalyst (e.g., Palladium on Carbon (Pd/C), Platinum on Carbon (Pt/C), or Raney Nickel) and a hydrogen source (H₂ gas or a transfer agent like ammonium formate) to achieve the reduction.[1][2] It is often considered a "green" and efficient method, especially for large-scale synthesis.[3]

• Metal/Acid Reductions: This classic approach uses a metal, such as Tin (Sn), Iron (Fe), or Zinc (Zn), in an acidic medium (typically HCl or acetic acid).[4][5] The reaction of iron in acidic media is particularly well-suited for this reduction due to its high functional group tolerance and generally gentle reaction conditions.[1][6]

• Sulfide-Based Reductions (Zinin Reduction): Reagents like sodium sulfide (Na₂S) or ammonium sulfide can be used, and are particularly noted for their ability to selectively reduce one nitro group in a dinitro compound if desired.[7][8][9]

Q2: How do I choose the best reduction method for my specific application?

The choice depends on several factors: scale, available equipment, and the presence of other functional groups.

• For high-yield, clean reactions on a large scale , catalytic hydrogenation is often the method of choice.[1][3]

• For bench-scale synthesis with high functional group tolerance and where cost is a consideration, Fe/HCl or Fe/NH₄Cl is an excellent, environmentally benign option.[3][6][10]

• Stannous chloride (SnCl₂) is also effective and mild but presents challenges with waste disposal due to tin byproducts.[11][12] It is often chosen when other methods fail or when specific selectivity is needed.[11]

Q3: What is the primary intermediate in the reduction of a nitro group?

The reduction of a nitro group (-NO₂) to an amine (-NH₂) is a six-electron process that proceeds through several intermediates. The key species are the nitroso (-NO) and hydroxylamine (-NHOH) groups.[13][14][15][16] Incomplete reactions can stall at these stages, leading to impurities in the final product.[17]

Q4: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most common method. Use a suitable solvent system (e.g., ethyl acetate/hexane) to resolve the starting material (3,3'-Dinitrobenzophenone), the product (3,3'-Diaminobenzophenone), and any potential intermediates. The disappearance of the starting material spot and the appearance of the product spot, which will have a different Rf value, indicates reaction progression. Staining with an appropriate agent may be necessary for visualization.

Troubleshooting Guide: From Problem to Solution

This section addresses specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Issue 1: My reaction is incomplete or gives a very low yield.

This is one of the most common challenges in nitro group reductions and can stem from multiple factors.[18]

Cause A: Poor Reagent or Catalyst Activity

• The "Why": Catalysts like Pd/C and Raney Nickel can become deactivated through improper storage, handling, or contamination.[18] Metal powders (Fe, Sn, Zn) can oxidize on the surface, reducing their reactivity.

• The Solution:

  • Use Fresh Reagents: Always use a fresh batch of catalyst or a newly opened container of metal powder.[17]

  • Increase Catalyst Loading: For catalytic hydrogenation, consider increasing the weight percentage of the catalyst relative to the substrate.[17]

  • Activate Metal Surface: For metal/acid reductions, ensure the metal is finely powdered to maximize surface area. Pre-washing with dilute acid can sometimes help activate the surface.[17]

  • Check for Poisons: Ensure your starting material and solvent are pure. Sulfur and halide compounds are known catalyst poisons.[18]

Cause B: Insufficient Stoichiometry of Reducing Agent

• The "Why": The reduction of two nitro groups is a 12-electron process requiring a significant stoichiometric excess of the reducing agent, especially in metal/acid systems, to drive the reaction to completion and reduce all intermediates.[17]

• The Solution:

  • Recalculate Stoichiometry: For metal/acid reductions, ensure you are using a sufficient molar excess of the metal. A 3- to 10-fold excess is common.

  • Hydrogen Pressure: In catalytic hydrogenation, low hydrogen pressure can lead to slow or incomplete reactions. If you are using a balloon, ensure it is adequately filled and refreshed if necessary. For more stubborn reductions, a Parr hydrogenator or similar apparatus allowing for higher H₂ pressures may be required.[17]

Cause C: Poor Solubility of Starting Material

• The "Why": 3,3'-Dinitrobenzophenone is a relatively nonpolar, hydrophobic molecule. If it is not fully dissolved in the reaction solvent, the reaction rate will be severely limited as the reduction can only occur at the surface of the undissolved solid.[17][18]

• The Solution:

  • Solvent Selection: Choose a solvent in which your starting material is highly soluble. For catalytic hydrogenation, THF, ethanol (EtOH), or ethyl acetate (EtOAc) are good starting points.[19]

  • Use a Co-solvent System: A mixture of solvents can dramatically improve solubility. For hydrogenations, adding a protic co-solvent like EtOH or acetic acid (AcOH) to a solvent like THF can be beneficial.[17][19]

  • Increase Temperature: Gently heating the reaction can increase solubility and reaction rate. However, be cautious, as excessive heat can promote side reactions.[17]

Workflow for Troubleshooting Low Yield

Caption: A logical workflow for diagnosing and solving low-yield reactions.

Issue 2: I am observing significant amounts of side products (e.g., hydroxylamines, azo/azoxy compounds).

The "Why"

The formation of these side products is a direct consequence of the reaction mechanism.[17] As shown in the pathway below, incomplete reduction can lead to the accumulation of hydroxylamine intermediates. These intermediates can then dimerize and oxidize to form azoxy, azo, and hydrazo compounds, especially if the reaction is exothermic and temperature control is poor.[17] Metal hydrides like LiAlH₄ are generally not used for aromatic nitro reductions precisely because they tend to produce azo compounds.[1][6]

Caption: General pathway for nitro group reduction and formation of common side products.

The Solution

• Ensure Sufficient Reducing Agent: As with low yield, a stoichiometric excess of the reducing agent is critical to push the reaction past the intermediate stages and fully reduce any side products that may have formed.[17]

• Control the Temperature: Many nitro reductions are highly exothermic.[3] Run the reaction in an ice bath, especially during the initial addition of reagents. Uncontrolled temperature spikes can promote the formation of dimeric side products.[17]

• Optimize Reaction Time: Monitor the reaction by TLC. Stopping the reaction too early can leave intermediates, while running it for too long at elevated temperatures can sometimes lead to degradation.

• Consider Additives: In catalytic hydrogenation, the addition of catalytic amounts of certain vanadium compounds has been shown to prevent the accumulation of hydroxylamines, leading to purer products.[20]

Issue 3: My product is difficult to isolate and purify, especially after a SnCl₂ reduction.

The "Why"

The workup for metal/acid reductions can be challenging. After the reaction, the desired amine product exists as an ammonium salt in an acidic solution. Neutralization is required to liberate the free amine.[14][21] With SnCl₂, this neutralization precipitates large amounts of tin hydroxides (Sn(OH)₂/Sn(OH)₄), which can form a thick, gelatinous sludge that traps the product, making filtration and extraction difficult.[11]

The Solution

• Basify Carefully: After the reaction is complete, cool the mixture in an ice bath. Slowly and carefully add a concentrated base solution (e.g., NaOH or NaHCO₃) until the pH is strongly basic (pH > 10).[17] This deprotonates the amine hydrochloride salt.[21]

• Filter Through Celite®: The resulting suspension containing tin salts should be filtered through a pad of Celite® or diatomaceous earth. This helps to break up the gelatinous precipitate and allows for more efficient filtration.[17]

• Thorough Extraction: The product is often trapped in the filtered solids. Wash the filter cake thoroughly with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to recover as much product as possible. Combine these washes with the filtrate for liquid-liquid extraction.

• Recrystallization: The crude 3,3'-Diaminobenzophenone can be purified by recrystallization. A common solvent system is an ethanol/water mixture.[22][23] Dissolve the crude product in a minimal amount of hot ethanol and slowly add hot water until the solution becomes cloudy. Allow it to cool slowly to form pure crystals.

Method Comparison Table

Method	Reagents	Typical Conditions	Pros	Cons
Catalytic Hydrogenation	H₂ gas (or transfer agent), Pd/C (or Pt/C, Ra-Ni)	RT to 50°C, 1-5 atm H₂, EtOH or EtOAc solvent	High yield, clean, scalable, environmentally friendly byproducts (H₂O).[1][3]	Catalyst can be expensive and pyrophoric; sensitive to catalyst poisons; may reduce other functional groups.[1][2][18]
Iron/Acid Reduction	Fe powder, HCl or NH₄Cl	Reflux in EtOH/H₂O or AcOH	Inexpensive, high functional group tolerance, environmentally benign (iron oxides).[1][3][6]	Requires stoichiometric amounts of metal; workup can be tedious.
Tin(II) Chloride Reduction	SnCl₂·2H₂O, HCl	RT to 60°C, EtOH solvent	Mild conditions, effective for substrates resistant to other methods.[11][12]	Generates large amounts of toxic tin waste, making workup and disposal problematic; poor atom economy.[11]
Zinin Reduction	Na₂S or (NH₄)₂S	Aqueous or alcoholic solution, often heated	Can be highly selective for reducing one nitro group in polynitro compounds.[7][8]	Unpleasant odor (H₂S); can be less effective for complete reduction of both groups.[3]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Pd/C

• Setup: To a solution of 3,3'-Dinitrobenzophenone (1.0 eq) in ethanol or ethyl acetate, carefully add 10% Palladium on Carbon (5-10 mol% Pd).

• Hydrogenation: Securely attach a balloon filled with hydrogen gas (H₂) to the reaction flask. Evacuate the flask under vacuum and backfill with H₂ from the balloon. Repeat this purge-fill cycle three times.

• Reaction: Stir the reaction mixture vigorously at room temperature under the H₂ atmosphere. Monitor the reaction progress by TLC. The reaction is typically complete within 4-12 hours.

• Workup: Once the starting material is consumed, carefully vent the H₂ atmosphere and replace it with an inert gas like nitrogen or argon. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 3,3'-Diaminobenzophenone. Purify by recrystallization from an ethanol/water mixture.[22]

Protocol 2: Metal/Acid Reduction using Fe/HCl

• Setup: In a round-bottom flask equipped with a reflux condenser, suspend 3,3'-Dinitrobenzophenone (1.0 eq) and iron powder (5-10 eq) in a mixture of ethanol and water (e.g., 4:1 ratio).[10]

• Reaction: Heat the mixture to reflux. Slowly add concentrated hydrochloric acid (0.5-1.0 eq) dropwise. The reaction is often exothermic.[10] Continue to heat at reflux, stirring vigorously, for 2-4 hours. Monitor the reaction by TLC.

• Workup: Cool the reaction mixture to room temperature and filter to remove excess iron.[10] Dilute the filtrate with water and basify to pH > 10 by the slow addition of aqueous NaOH or NaHCO₃.[10][17]

• Isolation: Extract the basic aqueous mixture with ethyl acetate or dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to give the crude product. Purify by recrystallization.

References

• Technical Support Center: Troubleshooting Guide for the Reduction of the Nitro Group - Benchchem.
• Reduction of aromatic nitro compounds using Fe and class 12 chemistry CBSE - Vedantu.
• Reaction mechanism for reduction of nitrobenzene to aniline in catalytic and acidic media - Chemistry Stack Exchange.
• Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines - Benchchem.
• Explain the mechanism of reaction of nitrobenzene with Sn/HCl - Sarthaks eConnect.
• Partial Reduction of Dinitroarenes to Nitroanilines with Hydrazine Hydr
• Reduction of nitro compounds - chemeurope.com.
• Sn2+ reduction - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Stannous Chloride-Mediated Reductive Cyclization−Rearrangement of Nitroarenyl Ketones - ResearchG
• Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians.
• Selective reduction of dinitro compounds - ResearchG
• Process for preparation of 3,3'- or 3,4'- diaminobenzophenone - Google P
• Zinin reaction - Wikipedia.
• Selective nitro reduction of poly nitro compounds - ECHEMI.
• Process for preparation of 3,3'- or 3,4'-diamino benzophenone - Google P
• Reduction of nitro compounds - Wikipedia.
• Nitro Reduction - Common Conditions - Organic Chemistry Portal.
• Rational design of single-atom catalysts for efficient hydrogenation of nitro compounds - ScienceDirect.
• EFFECTIVE CATALYSTS FOR THE SELECTIVE RESTORATION OF AROMATIC MONO- AND DINITRO COMPOUNDS - ResearchG
• Selective nitro reduction of poly nitro compounds - Chemistry Stack Exchange.
• Nitro Reduction - Iron (Fe) - Common Organic Chemistry.
• Reduction of aromatic nitro compounds using Fe and HCl gives… - Sarthaks eConnect.
• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger - Master Organic Chemistry.
• my nitro refuses to be reduced : r/Chempros - Reddit.
• Electrophilic Aromatic Substitution AR7. Side Chain Reduction: Nitro Groups - College of Saint Benedict & Saint John's University.
• Process for the catalytic hydrogenation of aromatic nitro compounds - Google P
• Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - NIH.
• Hydrogenation of aromatic nitro-compounds of a different structure in a liquid phase - Journal of Chemical Technology and Metallurgy.
• Nitro Reduction - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• 3,3'-Diaminobenzophenone synthesis - ChemicalBook.

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• 23. 3,3'-Diaminobenzophenone synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 3,3'-Dinitrobenzophenone Purity by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, establishing the purity of chemical intermediates is a cornerstone of robust and reproducible research. In the synthesis of complex molecules, the purity of starting materials and intermediates, such as 3,3'-Dinitrobenzophenone, directly impacts the yield, impurity profile, and overall quality of the final active pharmaceutical ingredient (API). This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for the validation of 3,3'-Dinitrobenzophenone purity, grounded in scientific principles and practical, field-proven insights.

The Criticality of Purity for 3,3'-Dinitrobenzophenone

3,3'-Dinitrobenzophenone is a key building block in organic synthesis, often utilized in the preparation of various pharmaceuticals and specialty chemicals. The nitration of benzophenone, a common synthetic route, can lead to the formation of a mixture of positional isomers, including the desired 3,3'-dinitro isomer, as well as o,o'-, o,m'-, m,p'-, and p,p'-dinitrobenzophenones. The presence of these isomeric impurities can significantly alter the reactivity and properties of the intermediate, leading to undesired side reactions and impurities in subsequent synthetic steps. Therefore, a validated, high-resolution analytical method is imperative to ensure the quality and consistency of 3,3'-Dinitrobenzophenone.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Isomer Separation

HPLC is the preeminent technique for the purity assessment of non-volatile and thermally labile compounds like 3,3'-Dinitrobenzophenone. Its high resolving power makes it particularly well-suited for the separation of structurally similar isomers.

The Rationale Behind the HPLC Method Design

A robust reverse-phase HPLC (RP-HPLC) method is proposed for the analysis of 3,3'-Dinitrobenzophenone and its isomeric impurities. The choice of a C18 stationary phase is based on its proven ability to separate non-polar to moderately polar compounds through hydrophobic interactions. The aromatic nature of the dinitrobenzophenone isomers also suggests that a phenyl-hexyl stationary phase could offer alternative selectivity through π-π interactions with the phenyl groups of the analytes.

A gradient elution with a mobile phase consisting of acetonitrile and water is selected to ensure adequate separation of all isomers, which may have subtle differences in polarity. The addition of a small amount of acid, such as formic acid, can improve peak shape by suppressing the ionization of any potential acidic impurities. UV detection is the most appropriate choice, as the nitroaromatic chromophores of the analytes exhibit strong absorbance in the UV region, providing high sensitivity.

Experimental Protocol: Validation of the Proposed HPLC Method

The validation of the analytical method is performed in accordance with the International Council for Harmonisation (ICH) guidelines Q2(R2) to ensure the method is fit for its intended purpose.[1][2][3]

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 90% B over 20 minutes, then hold for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

Validation Parameters and Acceptance Criteria

Validation Parameter	Objective & Methodology	Acceptance Criteria
Specificity	Analyze a blank (diluent), a solution of 3,3'-Dinitrobenzophenone standard, and a spiked sample containing all potential isomeric impurities.	The peak for 3,3'-Dinitrobenzophenone should be well-resolved from all impurity peaks (Resolution > 2.0). The blank should show no interfering peaks at the retention time of the analyte or impurities.
Linearity	Prepare a series of at least five concentrations of 3,3'-Dinitrobenzophenone standard over the range of 50% to 150% of the expected working concentration.	Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.
Accuracy	Perform recovery studies by spiking a known amount of 3,3'-Dinitrobenzophenone standard into a sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).	The mean recovery should be within 98.0% to 102.0% for each concentration level.
Precision	Repeatability (Intra-assay): Analyze six replicate injections of the 100% standard solution on the same day. Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst and/or instrument.	Repeatability: Relative Standard Deviation (RSD) ≤ 1.0%. Intermediate Precision: RSD ≤ 2.0%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)	Determine based on the signal-to-noise ratio (S/N) of a series of dilute solutions.	LOD: S/N ratio of approximately 3:1. LOQ: S/N ratio of approximately 10:1, with acceptable precision and accuracy.
Robustness	Intentionally vary critical method parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic).	The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits, and the results should not be significantly affected.

Workflow for HPLC Method Validation

Caption: A workflow diagram illustrating the key stages of HPLC method development and validation.

Comparative Analysis with Alternative Techniques

While HPLC is the preferred method, other analytical techniques can provide complementary information or may be suitable for specific applications.

Analytical Method	Principle	Key Advantages	Key Limitations
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	High resolution for isomeric separation, high sensitivity (UV detection), well-established and validated for purity analysis.	Requires specialized equipment and skilled operators, can be time-consuming for method development.
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Excellent for volatile and semi-volatile impurities, often coupled with Mass Spectrometry (MS) for definitive identification.[2][4]	Not suitable for non-volatile or thermally labile compounds like 3,3'-Dinitrobenzophenone without derivatization, which adds complexity.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.	Provides a measure of absolute purity for crystalline compounds, requires small sample amounts, and is relatively fast.	Purity determination is based on the melting point depression and is only applicable to the main component; does not identify or quantify individual impurities.[5][6][7][8]
Thin-Layer Chromatography (TLC)	Separation on a planar stationary phase with a liquid mobile phase.	Simple, rapid, and inexpensive for qualitative screening of impurities and monitoring reaction progress.	Limited resolution for complex mixtures of isomers, not quantitative without specialized equipment (densitometer).
UV-Visible Spectrophotometry	Measures the absorption of UV-Visible light by a substance.	Simple and rapid for quantitative analysis of a pure substance with a known extinction coefficient.	Lacks the specificity to differentiate between isomers in a mixture, as their UV spectra are often very similar.[3]

Logical Relationship of Analytical Techniques

Caption: The interrelationship of different analytical techniques for purity assessment.

Conclusion and Recommendations

For the comprehensive purity validation of 3,3'-Dinitrobenzophenone, a validated High-Performance Liquid Chromatography (HPLC) method is the most authoritative and reliable approach. Its ability to separate and quantify closely related isomeric impurities is unmatched by other techniques.

While methods like Gas Chromatography (GC) are valuable for identifying volatile synthesis byproducts, and Differential Scanning Calorimetry (DSC) can offer a rapid assessment of the absolute purity of the crystalline bulk material, neither can provide the detailed impurity profile necessary for rigorous quality control in a pharmaceutical development setting. Thin-Layer Chromatography (TLC) serves as a useful, rapid screening tool, and UV-Visible Spectrophotometry is suitable for a simple bulk assay of a known pure substance but is inadequate for purity determination in the presence of isomers.

Therefore, for researchers, scientists, and drug development professionals, the implementation and validation of a robust HPLC method, as outlined in this guide, is the recommended and scientifically sound strategy to ensure the purity and quality of 3,3'-Dinitrobenzophenone, thereby safeguarding the integrity of subsequent research and development activities.

References

• Purity Determination and DSC Tzero Technology. TA Instruments. [Link]

• The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. PubMed. [Link]

• Investigating the Purity of Substances by Means of DSC. NETZSCH Analyzing & Testing. [Link]

• Differential scanning calorimetry method for purity determination: A case study on polycyclic aromatic hydrocarbons and chloramphenicol. ResearchGate. [Link]

• Core Parameters and Acceptance Criteria for Analytical Method Validation. AMSbiopharma. [Link]

• Quantitation of Photochemically Reactive Compounds. South Coast AQMD. [Link]

• Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. EPA. [Link]

• Process for preparing m,m'-dinitrobenzophenone.

• NEMI Method Summary - 8091 (by GC-NPD). NEMI. [Link]

• Spectrophotometric Determination of Purity and Concentration. University of Texas at Arlington. [Link]

• Validation of Analytical Procedures Q2(R2). ICH. [Link]

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• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. Thin Layer Chromatography to check purity of Benzophenone [sites.science.oregonstate.edu]

A Senior Application Scientist's Guide to the Quantitative Analysis of Dinitrobenzophenone Isomers: A Comparative Review of Chromatographic Techniques

For researchers, scientists, and drug development professionals, the accurate quantification of dinitrobenzophenone (DNBP) isomers is a critical analytical challenge. These isomers, often arising as intermediates or impurities in synthetic pathways, can possess distinct physicochemical and toxicological profiles. Therefore, the ability to resolve and precisely measure individual isomers is paramount for ensuring product quality, safety, and regulatory compliance. This guide provides an in-depth, objective comparison of the two primary chromatographic techniques employed for this purpose: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). Drawing upon established analytical principles and field-proven insights, we will explore the causality behind experimental choices and present supporting data to empower you in selecting the optimal methodology for your specific application.

The Analytical Imperative: Why Isomer-Specific Quantification Matters

Dinitrobenzophenone isomers, such as 3,3'-dinitrobenzophenone, 4,4'-dinitrobenzophenone, and 3,4'-dinitrobenzophenone, share the same molecular formula (C₁₃H₈N₂O₅) and molecular weight (272.21 g/mol ) but differ in the substitution pattern of the nitro groups on the benzophenone scaffold.[1][2] This seemingly subtle structural variance can lead to significant differences in their chemical reactivity, biological activity, and impurity profiles. In the context of drug development, an uncharacterized isomeric impurity could have unintended pharmacological or toxicological effects, making robust, isomer-specific analytical methods a non-negotiable aspect of quality control.

At the Crossroads of Separation: HPLC vs. GC

The choice between HPLC and GC for the quantitative analysis of dinitrobenzophenone isomers is not arbitrary; it is dictated by the inherent properties of the analytes and the specific requirements of the analysis. Both techniques are powerful separation methods, but they operate on different principles, offering distinct advantages and disadvantages.

High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of a broad range of compounds, including those that are non-volatile or thermally labile.[3] Separation is achieved based on the differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.

Gas Chromatography (GC) , conversely, is ideal for the analysis of volatile and thermally stable compounds.[4] Separation occurs as analytes, carried by an inert gas mobile phase, interact differently with a stationary phase within a heated column.

The following sections will delve into the practical application of these techniques for DNBP isomer analysis, complete with detailed experimental protocols and a comparative assessment of their performance based on key validation parameters.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

For the analysis of dinitrobenzophenone isomers, reversed-phase HPLC with UV detection is a common and robust approach. The polarity of the dinitrobenzophenone molecule allows for good retention and separation on non-polar stationary phases like C18.

Experimental Protocol: HPLC-UV for Dinitrobenzophenone Isomers

This protocol is a representative method and may require optimization for specific isomer mixtures and matrices.

Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• HPLC-grade acetonitrile, methanol, and water.

• Reference standards of the dinitrobenzophenone isomers of interest.

Chromatographic Conditions:

Parameter	Specification
Column	C18 reversed-phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic: Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Sample Diluent	Acetonitrile

Workflow for HPLC Analysis:

Caption: Workflow for the quantitative analysis of dinitrobenzophenone isomers by HPLC-UV.

Gas Chromatography (GC): A High-Resolution Alternative

For dinitrobenzophenone isomers that are sufficiently volatile and thermally stable, Gas Chromatography, particularly when coupled with a mass spectrometer (GC-MS), offers excellent resolution and specificity. The high resolving power of capillary GC columns can be advantageous for separating closely related isomers.

Experimental Protocol: GC-MS for Dinitrobenzophenone Isomers

This protocol provides a starting point for the GC-MS analysis of DNBP isomers and should be optimized as needed.

Instrumentation and Materials:

• GC-MS system with a split/splitless injector, a capillary column, and a mass selective detector.

• A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Ultra-high purity helium as the carrier gas.

• Reference standards of the dinitrobenzophenone isomers.

Chromatographic and Mass Spectrometric Conditions:

Parameter	Specification
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	280 °C
Injection Mode	Splitless (1 µL)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	150 °C (hold 1 min), ramp to 280 °C at 10 °C/min, hold 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Workflow for GC-MS Analysis:

Caption: Workflow for the quantitative analysis of dinitrobenzophenone isomers by GC-MS.

Performance Comparison: A Data-Driven Assessment

The true measure of an analytical method's suitability lies in its performance characteristics. The following table provides a comparative summary of typical validation parameters for the HPLC-UV and GC-MS analysis of dinitrobenzophenone isomers, synthesized from published data for analogous compounds and guided by the principles of the ICH Q2(R1) guideline.[4][5][6][7][8] It is important to note that these values are representative and will vary depending on the specific instrumentation, experimental conditions, and the isomer being analyzed.

Performance Characteristic	HPLC-UV	GC-MS	Rationale and Causality
Linearity (r²)	≥ 0.999	≥ 0.998	Both techniques can achieve excellent linearity, demonstrating a direct proportionality between detector response and analyte concentration over a defined range.[9][10]
Accuracy (% Recovery)	98 - 102%	95 - 105%	Accuracy reflects the closeness of the measured value to the true value. Both methods, when properly validated, can provide high accuracy.[11]
Precision (%RSD)	< 2%	< 5%	Precision measures the degree of scatter between a series of measurements. HPLC often exhibits slightly better precision due to the lower variability of the injection and detection systems.
Limit of Detection (LOD)	~0.05 µg/mL	~0.01 µg/mL	GC-MS, especially in SIM mode, can offer superior sensitivity, allowing for the detection of lower concentrations of analytes.[12]
Limit of Quantitation (LOQ)	~0.15 µg/mL	~0.03 µg/mL	The LOQ is the lowest concentration that can be reliably quantified with acceptable precision and accuracy. The higher sensitivity of GC-MS translates to a lower LOQ.[12]

The Scientist's Decision Matrix: Choosing the Right Tool for the Job

The selection of HPLC or GC for the quantitative analysis of dinitrobenzophenone isomers is a decision that should be guided by a clear understanding of the analytical objectives.

Choose HPLC when:

• The isomers have low volatility or are thermally labile.

• The sample matrix is complex and may contain non-volatile components that could interfere with GC analysis.

• A simpler, more cost-effective, and robust method is required for routine quality control.

Choose GC when:

• The isomers are volatile and thermally stable.

• High resolution is required to separate closely related isomers.

• Trace-level analysis is necessary, and higher sensitivity is a key requirement.

• Confirmation of isomer identity through mass spectral data is critical.

The logical flow for this decision-making process can be visualized as follows:

Caption: Decision tree for selecting between HPLC and GC-MS for dinitrobenzophenone isomer analysis.

Conclusion: A Symbiotic Approach to Analytical Certainty

In the rigorous landscape of pharmaceutical development and quality control, the quantitative analysis of dinitrobenzophenone isomers demands a thoughtful and data-driven approach. While both HPLC and GC stand as formidable analytical tools, their optimal application depends on the specific scientific question at hand. HPLC offers robustness and versatility, making it a reliable workhorse for routine analysis. GC, particularly when coupled with mass spectrometry, provides unparalleled resolution and sensitivity for challenging separations and trace-level quantification.

Ultimately, the most comprehensive analytical strategy may involve the use of both techniques in a complementary fashion: HPLC for routine quality control and GC-MS for confirmatory analysis and in-depth impurity profiling. By understanding the fundamental principles and performance characteristics of each method, researchers can confidently select and validate the most appropriate analytical solution, ensuring the quality, safety, and efficacy of their products.

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• Armbruster, D. A., Tillman, M. D., & Hubbs, L. M. (1994). Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs. Clinical chemistry, 40(7 Pt 1), 1233–1238. [Link][12][13]

• U.S. Environmental Protection Agency. (1996). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. In Test Methods for Evaluating Solid Waste, Physical/Chemical Methods (SW-846). [Link][14]

• A Review on: GC-MS and Method Development and Validation. Impact Factor, 7(1), 2018. [Link][4]

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. International Journal of Trends in Emerging Research and Development, 2024. [Link][8]

• Journal of Pharmaceutical Research Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine I. Journal of Pharmaceutical Research, 20(2), 2021. [Link][12]

• Şişu, E., et al. (2002). Nitrobenzophenones and derivates. 1. The synthesis and the characteriztion of mono and dinitrobenzophenones. Revista de Chimie, 53(1), 39-43. [Link][15]

• Morgan, L. R., et al. (2003). Design, synthesis, and anticancer properties of 4,4'-dihydroxybenzophenone-2,4-dinitrophenylhydrazone and analogues. Journal of medicinal chemistry, 46(22), 4775–4783. [Link][16][17]

• Separation Science. (n.d.). Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. [Link][18][19]

• PubChem. (n.d.). Dinitrobenzophenone. National Center for Biotechnology Information. [Link][2]

• Development and Validation of HPLC Method for the Quantification of Impending Genotoxic Impurities in Dapson Drug Substances. Biotechnology Journal International, 2024. [Link][11]

• HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC Europe, 2001. [Link][18]

• Validation of HPLC method for quantitative determination of Tinosorb S and three other sunscreens in a high protection cosmetic. International Journal of Cosmetic Science, 30(5), 363-373. [Link][20][21]

• Analysis and kinetics of 2,4-dinitrophenol in tissues by capillary gas chromatography--mass spectrometry. Journal of analytical toxicology, 11(4), 154–157. [Link][22]

• Considerations on Liquid-Chromatographic Separation for an Equimolar Mixture of 2,4-Dinitrophenylhydrazones of Acetaldehyde and Diacetyl. Scientific Study & Research. Chemistry & Chemical Engineering, Biotechnology, Food Industry, 12(3), 235-242. [Link][23]

• Analysis of 2,4-Dinitrophenol in Postmortem Blood and Urine by Gas Chromatography-Mass Spectrometry: Method Development and Validation and Report of Three Fatalities in the United States. Journal of forensic sciences, 65(1), 183–188. [Link][10]

• HPLC method for identification and quantification of three active substances in a dermatological preparation ñ Viosept ointment. Acta Poloniae Pharmaceutica, 67(4), 349-355. [Link][24]

• Synthesis and Study of the Physical,Thermal,Chemical,and Biological Properties of 2,4-Dinitrophenylhydrazones of Substituted Chalcones. Journal of Advanced Sciences and Engineering Technologies, 2024. [Link][24]

• Investigations on the physicochemical properties of 2,4-dinitrophenol: Efficient organic nonlinear optical crystal for frequency doubling. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1888-1892. [Link]

• PubChem. (n.d.). 2,4-Dinitrophenol. National Center for Biotechnology Information. [Link][25][26]

• HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Bulgarian Chemical Communications, 52(4), 514-519. [Link][9]

• Stereoselective HPLC determination of thyroxine enantiomers in pharmaceuticals. Journal of separation science, 29(15), 2307–2311. [Link][27]

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A Comparative Guide to Analytical Method Validation for 3,3'-Dinitrobenzophenone

For researchers, scientists, and professionals in drug development and chemical analysis, the rigorous validation of analytical methods is paramount to ensuring data integrity, product quality, and regulatory compliance. This guide provides an in-depth comparison of analytical methodologies for the quantification of 3,3'-Dinitrobenzophenone, a key intermediate in various chemical syntheses.[1] We will explore the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry, moving beyond procedural steps to elucidate the scientific rationale behind experimental choices.

3,3'-Dinitrobenzophenone is an organic compound with the chemical formula C₁₃H₈N₂O₅.[1] It typically appears as a white to light yellow crystalline solid with a melting point between 152-154 °C.[1][2] Its structure, featuring a benzophenone core with two nitro groups, makes it a subject of interest in materials science and as a potential cytotoxic agent.[1] Accurate and reliable quantification is crucial for quality control and research applications.

This guide is structured to provide a comprehensive understanding of the validation process for analytical methods targeting this compound, in alignment with the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5][6][7][8][9][10]

The Foundation: Principles of Analytical Method Validation

The objective of analytical method validation is to demonstrate that a procedure is suitable for its intended purpose.[9][10] This is achieved by assessing a set of core performance parameters. The relationship and workflow of these parameters are illustrated below.

Caption: Workflow for analytical method development and validation.

Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the analysis of non-volatile and thermally labile compounds like 3,3'-Dinitrobenzophenone. A reversed-phase method is typically the most suitable approach for benzophenone derivatives.

Rationale for Method Design

• Stationary Phase: A C18 column is the preferred choice due to the non-polar nature of the benzophenone backbone, ensuring adequate retention and separation from polar impurities.[4]

• Mobile Phase: A gradient elution with acetonitrile and water is proposed. Acetonitrile is a common organic modifier that provides good peak shape and lower viscosity compared to methanol. A gradient is chosen to ensure elution of potential impurities with a wide range of polarities.[3]

• Detector: A UV detector is ideal, as the aromatic rings and nitro groups in 3,3'-Dinitrobenzophenone provide strong chromophores, leading to high sensitivity. The maximum absorbance wavelength (λmax) should be determined experimentally but is expected to be in the UV region.

Experimental Protocol: HPLC-UV Method

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • A: Deionized Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-10 min: 50% B to 90% B

  • 10-15 min: Hold at 90% B

  • 15-16 min: 90% B to 50% B

  • 16-20 min: Re-equilibrate at 50% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by scanning a standard solution from 200-400 nm.

• Injection Volume: 10 µL.

• Standard and Sample Preparation: Prepare stock solutions in acetonitrile. Samples should be filtered through a 0.45 µm syringe filter before injection.[11]

Validation of the HPLC Method

The validation would proceed according to ICH guidelines, assessing each parameter through specific experiments.

Caption: Key validation parameters for the HPLC method.

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo, and spiked samples. Assess peak purity using a photodiode array detector.	The analyte peak should be free of interference from other components at its retention time.
Linearity	Analyze a minimum of five concentrations across the expected range.	Correlation coefficient (r²) ≥ 0.995.
Range	Derived from linearity, accuracy, and precision studies.	Typically 80-120% of the test concentration for an assay.
Accuracy	Perform recovery studies by spiking the analyte into a blank matrix at three concentration levels (e.g., 80%, 100%, 120%), with three replicates at each level.	Mean recovery of 98.0% to 102.0%.
Precision	Repeatability: Six replicate injections of the same sample. Intermediate Precision: Analysis on different days, by different analysts, or with different equipment.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Quantitation (LOQ)	Determined from the signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve.	The lowest concentration that can be quantified with acceptable precision and accuracy.
Robustness	Deliberately vary method parameters such as flow rate (±10%), column temperature (±5 °C), and mobile phase composition (±2%).	The method should remain unaffected by small, deliberate variations. System suitability parameters should be met.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, particularly for identifying and quantifying trace-level impurities. Given the relatively high melting point of 3,3'-Dinitrobenzophenone, careful consideration of the inlet temperature is necessary to ensure efficient volatilization without degradation.

Rationale for Method Design

• Separation: GC provides high-resolution separation of volatile and semi-volatile compounds.[9]

• Detection: Mass spectrometry offers high selectivity and sensitivity, allowing for positive identification based on the mass spectrum of the analyte.[12] This is a significant advantage over UV detection, especially in complex matrices.

Experimental Protocol: GC-MS Method

• Instrumentation: GC system coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• Column: A low- to mid-polarity capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 min.

  • Ramp: 20 °C/min to 300 °C.

  • Hold: 5 min at 300 °C.

• Inlet Temperature: 280 °C (splitless injection).

• MS Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50-400 m/z. For quantitative analysis, selected ion monitoring (SIM) of characteristic ions would be employed for enhanced sensitivity.

• Sample Preparation: Samples dissolved in a suitable solvent like ethyl acetate.

Validation of the GC-MS Method

The validation parameters are similar to those for HPLC, with some specific considerations for GC-MS.

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank matrix and spiked samples. Confirm the identity of the analyte peak by its retention time and mass spectrum.	No interfering peaks at the retention time of the analyte. The mass spectrum of the peak in the sample should match that of the standard.
Linearity	Analyze a minimum of five concentrations.	Correlation coefficient (r²) ≥ 0.995.
Accuracy	Recovery studies at three levels.	Mean recovery of 95.0% to 105.0%.
Precision	Repeatability and intermediate precision studies.	RSD ≤ 5.0% (may be higher for trace analysis).
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1 in SIM mode.	The lowest concentration quantifiable with acceptable precision and accuracy.
Robustness	Vary parameters like oven ramp rate, inlet temperature, and carrier gas flow rate.	Results should not be significantly affected by minor variations.

Method 3: UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler, more accessible technique that can be suitable for the quantification of 3,3'-Dinitrobenzophenone in simple matrices where interfering substances are not present. It relies on the principle that the analyte absorbs light in the UV-visible region.

Rationale for Method Design

• Simplicity and Cost-Effectiveness: Spectrophotometry is a rapid and inexpensive technique.[13]

• Applicability: Suitable for pure substance analysis or in formulations with no other UV-absorbing components.

Experimental Protocol: UV-Vis Spectrophotometry

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Solvent: A UV-transparent solvent in which 3,3'-Dinitrobenzophenone is soluble, such as methanol or acetonitrile.

• Procedure: a. Scan a solution of 3,3'-Dinitrobenzophenone from 200-400 nm to determine the wavelength of maximum absorbance (λmax). b. Prepare a series of standard solutions of known concentrations. c. Measure the absorbance of each standard at the predetermined λmax. d. Construct a calibration curve of absorbance versus concentration. e. Measure the absorbance of the sample solution and determine its concentration from the calibration curve.

Validation of the UV-Vis Spectrophotometric Method

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Scan the spectra of potential interfering substances.	Interferents should not absorb at the analytical wavelength. If they do, this method is not suitable.
Linearity	Prepare and analyze at least five concentrations.	Correlation coefficient (r²) ≥ 0.998.
Accuracy	Recovery studies by adding known amounts of the analyte to a blank.	Mean recovery of 98.0% to 102.0%.
Precision	Repeatability (multiple measurements of the same sample).	RSD ≤ 1.5%.
Limit of Quantitation (LOQ)	Based on the variability of the blank and the slope of the calibration curve.	The lowest concentration that can be reliably measured.

Comparative Analysis

The choice of analytical method depends on the specific requirements of the analysis, including the nature of the sample, the required sensitivity, and the available instrumentation.

Feature	HPLC-UV	GC-MS	UV-Vis Spectrophotometry
Selectivity	Good; based on retention time and UV spectrum.	Excellent; based on retention time and mass spectrum.	Poor; susceptible to interference from other absorbing species.
Sensitivity	Good	Excellent, especially in SIM mode.	Moderate
Sample Throughput	Moderate	Moderate	High
Instrumentation Cost	Moderate	High	Low
Applicability	Wide range of samples, including thermally labile compounds.	Volatile and semi-volatile compounds.	Simple, pure samples or simple mixtures.
Confirmation of Identity	Tentative (based on retention time and UV spectrum).	Definitive (based on mass spectrum).	Not possible.

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GCMS -> HPLC [dir=back, style=dashed, label="Lower Cost"];
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GCMS -> HPLC [dir=back, style=dashed, label="Broader Applicability"];
HPLC -> UVVis [style=dashed, label="Higher Throughput"];
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Caption: Relationship between selectivity, cost, and applicability of the analytical methods.

Conclusion

For the comprehensive analysis of 3,3'-Dinitrobenzophenone, particularly in complex matrices or for regulatory submissions, a validated HPLC-UV method offers a robust balance of selectivity, sensitivity, and cost. It is versatile and suitable for routine quality control.

When unambiguous identification and the highest sensitivity are required, for instance, in impurity profiling or trace analysis, a GC-MS method is the superior choice, providing definitive structural information.

UV-Vis spectrophotometry , while simple and rapid, should be reserved for applications where the sample matrix is well-defined and free of interfering substances, such as in the analysis of a pure bulk substance.

Ultimately, the selection of an analytical method must be guided by its intended purpose, and its suitability must be demonstrated through a rigorous validation process as outlined in this guide. This ensures that the data generated is reliable, reproducible, and fit for purpose.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• National Institutes of Health. (n.d.). Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatography–tandem mass spectrometry. [Link]

• American Chemical Society. (2024). HPLC analysis: The reduction of benzophenone to Diphenylmethanol. [Link]

• MicroSolv Technology Corporation. (n.d.). Benzophenone Analyzed with HPLC. [Link]

• IntechOpen. (2024). Decoding Benzophenone Derivatives: A Deep Dive Into Biofluid Analysis Using LC-MS/MS. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. [Link]

• MDPI. (n.d.). Development and Validation of Benzophenone Derivatives in Packaged Cereal-Based Foods by Solid–Liquid Extraction and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry. [Link]

• National Institutes of Health. (n.d.). Characterization of aerosol nitroaromatic compounds: Validation of an experimental method. [Link]

• Agilent. (2012). Measuring the formation of DNP using an Agilent Cary 60 UV-Vis spectrophotometer and SFA 20 stopped-flow accessory. [Link]

• Chemcasts. (n.d.). Thermophysical Properties of 3,3′-Dinitrobenzophenone. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. [Link]

• SciSpace. (n.d.). A Validated Reverse Phase HPLC Technique for the Determination of TATB Assay. [Link]

• Agilent. (n.d.). GC AND GC/MS. [Link]

• (Book source, no direct link available).

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• ResearchGate. (n.d.). UV SPECTROPHOTOMETRIC, DERIVATIVE SPECTROPHOTOMETRIC AND RP-HPLC-DAD DETERMINATION OF SIBUTRAMINE. [Link]

• University of Notre Dame. (2018). HPLC METHODOLOGY MANUAL. [Link]

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A Comparative Guide to the Reactivity of Dinitrobenzophenone Isomers in Nucleophilic Aromatic Substitution

For researchers, scientists, and professionals in drug development and chemical synthesis, a nuanced understanding of isomeric reactivity is critical for optimizing reaction pathways and designing novel molecular entities. Dinitrobenzophenone, a key structural motif in various chemical domains, exists in several isomeric forms, each exhibiting distinct reactivity profiles. This guide provides an in-depth comparative analysis of the reactivity of three common dinitrobenzophenone isomers—2,4-dinitrobenzophenone, 3,5-dinitrobenzophenone, and 4,4'-dinitrobenzophenone—with a focus on nucleophilic aromatic substitution (SNAr) reactions. This document synthesizes established principles of physical organic chemistry and provides a robust experimental framework for empirical validation.

Theoretical Framework: Electronic and Steric Influences on Reactivity

The reactivity of dinitrobenzophenone isomers in SNAr reactions is primarily governed by the interplay of electronic and steric effects, which are dictated by the positions of the two nitro groups on the benzophenone scaffold.[1] The nitro group (–NO₂) is a potent electron-withdrawing group, a property that is central to activating the aromatic ring towards nucleophilic attack.[2]

Electronic Effects: The capacity of the nitro groups to stabilize the negatively charged intermediate, known as a Meisenheimer complex, is the principal determinant of reactivity in SNAr reactions.[2][3] This stabilization is most effective when the nitro groups are positioned ortho or para to the site of nucleophilic attack, as this allows for the delocalization of the negative charge onto the oxygen atoms of the nitro group through resonance.[2]

• 2,4-Dinitrobenzophenone: In this isomer, one of the phenyl rings is highly activated towards nucleophilic attack. A nucleophile attacking this ring at a position ortho or para to a leaving group would be significantly stabilized by the two nitro groups. For instance, in a hypothetical scenario where a leaving group is present at the 1-position of the dinitrated ring, the nitro groups at positions 2 and 4 can effectively stabilize the resulting Meisenheimer complex.

• 4,4'-Dinitrobenzophenone: Each phenyl ring in this isomer is activated by a single nitro group in the para position. While still activated, the degree of activation on a single ring is less pronounced compared to the 2,4-dinitro-substituted ring.

• 3,5-Dinitrobenzophenone: The nitro groups in this isomer are situated meta to each other on one of the phenyl rings. Consequently, they cannot delocalize the negative charge of the Meisenheimer complex through resonance. Their electron-withdrawing effect is primarily inductive, which is a less potent stabilizing influence compared to resonance.[2]

Based on these electronic principles, the predicted order of reactivity for a nucleophilic aromatic substitution on the dinitrated ring is:

2,4-Dinitrobenzophenone > 4,4'-Dinitrobenzophenone > 3,5-Dinitrobenzophenone

Steric Effects: Steric hindrance can also play a role in modulating reactivity. Nitro groups in the ortho position can sterically impede the approach of a nucleophile to the reaction center.[1] However, in the case of dinitrobenzophenones, the primary reaction site for SNAr is typically an adjacent carbon atom bearing a suitable leaving group, and the steric hindrance from the nitro groups is often secondary to their powerful electronic activation.

Proposed Experimental Validation: A Comparative Kinetic Study

To empirically validate the predicted reactivity order, a comparative kinetic study can be designed. A common and effective method for monitoring the progress of SNAr reactions is UV-Visible spectrophotometry, which relies on the change in absorbance as a colored product is formed or a reactant is consumed.[4][5]

Experimental Design

A representative SNAr reaction can be employed, such as the reaction of the dinitrobenzophenone isomers with a nucleophile like piperidine or a phenoxide ion in a suitable solvent (e.g., DMSO or acetonitrile).[6][7] The reaction progress can be monitored by observing the formation of the colored product over time.

Table 1: Proposed Experimental Parameters for Comparative Kinetic Study

Parameter	Recommended Condition	Rationale
Substrates	2,4-Dinitrobenzophenone, 3,5-Dinitrobenzophenone, 4,4'-Dinitrobenzophenone	The isomers to be compared.
Nucleophile	Piperidine	A common nucleophile in SNAr studies, leading to colored products.
Solvent	Dimethyl sulfoxide (DMSO)	A polar aprotic solvent that effectively solvates the Meisenheimer complex.
Temperature	25°C (controlled)	To ensure consistent reaction rates and allow for accurate comparison.
Concentrations	Pseudo-first-order conditions: [Piperidine] >> [Substrate]	Simplifies the rate law to depend only on the substrate concentration.
Monitoring	UV-Visible Spectrophotometer	To monitor the increase in absorbance of the colored product at its λmax.

Step-by-Step Experimental Protocol

• Preparation of Stock Solutions:

  • Prepare stock solutions of each dinitrobenzophenone isomer of a known concentration (e.g., 0.01 M) in DMSO.

  • Prepare a stock solution of piperidine of a significantly higher concentration (e.g., 0.5 M) in DMSO.

• Determination of λmax:

  • React a small amount of each dinitrobenzophenone isomer with an excess of piperidine and allow the reaction to go to completion.

  • Scan the resulting solutions using a UV-Visible spectrophotometer to determine the wavelength of maximum absorbance (λmax) for each product.

• Kinetic Runs:

  • Equilibrate the spectrophotometer's cell holder to the desired temperature (25°C).[8]

  • In a cuvette, mix a known volume of the dinitrobenzophenone isomer stock solution with a known volume of DMSO.

  • Initiate the reaction by adding a known volume of the piperidine stock solution, ensuring rapid mixing.

  • Immediately begin recording the absorbance at the predetermined λmax at regular time intervals until no significant change in absorbance is observed.

  • Repeat the kinetic run for each of the three isomers under identical conditions.

• Data Analysis:

  • For each isomer, plot the natural logarithm of (A∞ - At) versus time, where A∞ is the final absorbance and At is the absorbance at time t.

  • The slope of this plot will be the negative of the pseudo-first-order rate constant (k_obs).

  • The second-order rate constant (k₂) can be calculated by dividing k_obs by the concentration of piperidine.

  • Compare the calculated second-order rate constants for the three isomers to determine their relative reactivity.

Visualizing the Concepts

To further elucidate the principles and methodologies discussed, the following diagrams are provided.

Reaction Mechanism and Isomer Comparison

Caption: SNAr mechanism for dinitrobenzophenone isomers.

Experimental Workflow

Caption: Workflow for comparative kinetic analysis.

Concluding Remarks

The principles of physical organic chemistry provide a robust framework for predicting the relative reactivity of dinitrobenzophenone isomers in nucleophilic aromatic substitution reactions. The 2,4-isomer is anticipated to be the most reactive due to the superior resonance stabilization of the Meisenheimer complex by its ortho and para nitro groups. The 4,4'-isomer is expected to exhibit intermediate reactivity, while the 3,5-isomer is predicted to be the least reactive. The proposed experimental protocol, utilizing UV-Visible spectrophotometry, offers a reliable and accessible method for empirically verifying these predictions and quantifying the reactivity differences. For researchers engaged in the synthesis and modification of molecules containing the dinitrobenzophenone scaffold, a thorough understanding of these isomeric distinctions is paramount for rational reaction design and the efficient development of novel chemical entities.

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A Senior Application Scientist's Guide to the Computational Analysis of 3,3'-Dinitrobenzophenone and its Isomeric Alternatives

For researchers, scientists, and professionals immersed in the intricate world of chemical synthesis and drug development, the precise characterization of molecular properties is paramount. 3,3'-Dinitrobenzophenone (3,3'-DNBP), a nitroaromatic ketone, serves as a valuable building block in the synthesis of various functional materials and potential pharmaceutical intermediates. Its utility is intrinsically linked to the electronic and structural consequences of the nitro group's placement on the benzophenone scaffold. This guide provides an in-depth computational and experimental comparison of 3,3'-DNBP with its key isomers, 4,4'-Dinitrobenzophenone (4,4'-DNBP) and 2,4'-Dinitrobenzophenone (2,4'-DNBP), offering a comprehensive analysis of their properties and the underlying rationale for choosing one isomer over another in specific applications.

The Significance of Isomerism in Dinitrobenzophenones

The position of the electron-withdrawing nitro groups on the phenyl rings of the benzophenone core drastically influences the molecule's electron density distribution, steric hindrance, and overall reactivity. These subtle changes in molecular architecture can lead to significant differences in physical properties such as melting point and solubility, as well as in spectroscopic and thermal behavior. Understanding these isomeric effects is crucial for predicting reaction outcomes, designing novel materials with tailored properties, and elucidating structure-activity relationships in medicinal chemistry.

This guide will navigate through a comparative analysis of these three key dinitrobenzophenone isomers, leveraging a synergistic approach of experimental data and computational modeling. We will explore their synthesis, spectroscopic signatures, thermal stability, and delve into the theoretical underpinnings of their observed properties through quantum chemical calculations.

Comparative Analysis of Physicochemical Properties

A fundamental starting point for comparing these isomers is an examination of their basic physicochemical properties. These properties, summarized in the table below, provide initial insights into their handling, purification, and potential applications.

Property	3,3'-Dinitrobenzophenone	4,4'-Dinitrobenzophenone	2,4'-Dinitrobenzophenone
Molecular Formula	C₁₃H₈N₂O₅	C₁₃H₈N₂O₅	C₁₃H₈N₂O₅
Molecular Weight	272.22 g/mol	272.22 g/mol	272.22 g/mol
Appearance	White to light yellow crystalline powder	Pale yellow crystalline solid	Off-white to yellow powder
Melting Point (°C)	153-155	188-190	127-130

The disparity in melting points is a direct consequence of the different crystal packing efficiencies dictated by the isomeric structures. The more symmetrical 4,4'-isomer exhibits the highest melting point, suggesting a more ordered and stable crystal lattice.

Synthesis of Dinitrobenzophenone Isomers: A Strategic Overview

The synthesis of dinitrobenzophenones primarily involves the nitration of benzophenone or a substituted benzophenone. The choice of starting material and reaction conditions is critical to selectively obtain the desired isomer.[1][2]

A generalized workflow for the synthesis and purification of these isomers is depicted below.

Caption: Generalized workflow for the synthesis and purification of dinitrobenzophenone isomers.

The nitration of unsubstituted benzophenone typically yields a mixture of isomers, with the meta-directing effect of the carbonyl group favoring the formation of the 3,3'-isomer.[1][2] Achieving high selectivity for the 4,4'- or 2,4'-isomers often requires starting with appropriately substituted precursors. Subsequent purification via recrystallization or column chromatography is essential to isolate the desired isomer.[1][2]

Spectroscopic Characterization: Unraveling Isomeric Fingerprints

Spectroscopic techniques provide a detailed fingerprint of a molecule's structure. Here, we compare the key spectroscopic features of the dinitrobenzophenone isomers.

UV-Visible Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule. The position of maximum absorbance (λmax) is sensitive to the extent of conjugation and the electronic environment of the chromophores.

Isomer	λmax (nm)	Solvent
3,3'-DNBP	~260, ~300 (shoulder)	Ethanol
4,4'-DNBP	~275	Dichloromethane
2,4'-DNBP	~255, ~290	Ethanol

The observed differences in λmax can be attributed to the varied electronic communication between the nitro groups and the benzophenone core in each isomer. Computational methods, particularly Time-Dependent Density Functional Theory (TD-DFT), can predict these electronic transitions with reasonable accuracy, aiding in the interpretation of experimental spectra.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable tool for identifying functional groups. The key vibrational frequencies for the dinitrobenzophenone isomers are summarized below.

Functional Group	3,3'-DNBP (cm⁻¹)	4,4'-DNBP (cm⁻¹)	2,4'-DNBP (cm⁻¹)
C=O Stretch	~1670	~1665	~1675
Asymmetric NO₂ Stretch	~1530	~1525	~1535
Symmetric NO₂ Stretch	~1350	~1345	~1355
Aromatic C-H Stretch	>3000	>3000	>3000

The precise position of the carbonyl (C=O) and nitro (NO₂) stretching frequencies can be influenced by the electronic effects of the substituents and the overall molecular geometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei. The ¹H and ¹³C NMR spectra are unique for each isomer due to the different symmetry and electronic environments of the protons and carbons.

¹H NMR (in CDCl₃):

• 3,3'-DNBP: A complex multiplet pattern in the aromatic region (typically δ 7.5-8.5 ppm).

• 4,4'-DNBP: Two distinct doublets in the aromatic region due to the molecule's symmetry.

• 2,4'-DNBP: A more complex and asymmetric pattern of multiplets in the aromatic region compared to the other two isomers.

¹³C NMR (in CDCl₃):

• The number of distinct signals in the ¹³C NMR spectrum reflects the symmetry of the molecule. 4,4'-DNBP will show the fewest signals, while 2,4'-DNBP will exhibit the most. The chemical shift of the carbonyl carbon is also a diagnostic feature.

Thermal Analysis: A Probe into Stability

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are crucial for assessing the thermal stability and decomposition behavior of energetic materials like nitroaromatic compounds.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine melting points and decomposition temperatures.

Isomer	Melting Point (Tm, °C)	Decomposition Onset (Td, °C)
3,3'-DNBP	~154	> 250
4,4'-DNBP	~189	> 280
2,4'-DNBP	~128	> 230

The higher decomposition temperature of the 4,4'-isomer correlates with its higher melting point, suggesting greater thermal stability.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It provides information about the decomposition profile and the amount of residue left after decomposition. The dinitrobenzophenone isomers are expected to show a sharp mass loss upon decomposition, with minimal residue.

Computational Insights: The "Why" Behind the "What"

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful lens to understand the electronic structure and predict the properties of molecules. By modeling the dinitrobenzophenone isomers, we can gain insights that complement and explain the experimental findings.

Caption: A typical workflow for the computational analysis of dinitrobenzophenone isomers using DFT.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's reactivity and electronic properties. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is an indicator of chemical reactivity and the energy required for electronic excitation. A smaller gap generally implies higher reactivity and a red-shift (longer wavelength) in the UV-Vis spectrum.

For the dinitrobenzophenone isomers, the electron-withdrawing nitro groups are expected to lower the energy of the LUMO, which is typically localized on the nitro-substituted phenyl rings and the carbonyl group. The position of the nitro groups will modulate the extent of this effect and the overall HOMO-LUMO gap.

Electrostatic Potential (ESP) Maps

Electrostatic potential maps provide a visual representation of the charge distribution on the molecular surface. Regions of negative potential (typically colored red) indicate electron-rich areas that are susceptible to electrophilic attack, while regions of positive potential (blue) are electron-deficient and prone to nucleophilic attack.

For dinitrobenzophenones, the oxygen atoms of the nitro and carbonyl groups will be regions of high negative potential, while the aromatic protons and the carbon atoms attached to the nitro groups will exhibit a more positive potential. These maps are invaluable for predicting intermolecular interactions and sites of reactivity.

Experimental Protocols: A Practical Guide

To ensure the reproducibility and validity of the presented data, detailed experimental protocols for the key analytical techniques are provided below.

UV-Visible Spectroscopy Protocol

• Sample Preparation: Prepare a stock solution of the dinitrobenzophenone isomer in a UV-transparent solvent (e.g., ethanol or acetonitrile) at a concentration of approximately 1 mg/mL. From the stock solution, prepare a dilute solution in a quartz cuvette to obtain an absorbance reading between 0.2 and 1.0 at the λmax.[4]

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record a baseline spectrum of the pure solvent in a matched quartz cuvette. Subsequently, acquire the absorption spectrum of the sample solution from 200 to 400 nm.[4][5]

• Data Analysis: Determine the wavelength of maximum absorbance (λmax) and the corresponding molar absorptivity (ε).

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy Protocol

• Sample Preparation: Place a small amount of the crystalline dinitrobenzophenone sample directly onto the ATR crystal.[6][7]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Apply pressure to the sample to ensure good contact with the crystal and collect the IR spectrum over a range of 4000 to 650 cm⁻¹.[6]

• Data Analysis: Identify the characteristic absorption bands for the carbonyl and nitro functional groups and compare the fingerprint regions of the different isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the dinitrobenzophenone isomer in about 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra using standard pulse sequences. For ¹H NMR, a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans and a suitable relaxation delay are typically required.[8]

• Data Analysis: Process the raw data (Fourier transformation, phasing, and baseline correction) and analyze the chemical shifts, integration (for ¹H), and multiplicity of the signals to elucidate the structure.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) Protocol

• Sample Preparation: Accurately weigh 1-5 mg of the dinitrobenzophenone sample into an aluminum or ceramic pan.[9][10]

• Instrumentation: Use a calibrated simultaneous thermal analyzer (STA) or separate DSC and TGA instruments.

• Data Acquisition: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a desired temperature range (e.g., 30-400 °C).[9][10]

• Data Analysis: From the DSC curve, determine the onset temperature of melting and decomposition. From the TGA curve, determine the onset of mass loss and the percentage of mass loss at different temperatures.[11]

Conclusion: An Integrated Approach to Isomer Differentiation

The comprehensive analysis of 3,3'-Dinitrobenzophenone and its isomers, 4,4'-DNBP and 2,4'-DNBP, underscores the profound impact of isomeric substitution on molecular properties. Through a synergistic application of experimental techniques and computational modeling, we can achieve a deep understanding of their structure-property relationships. This guide has provided a framework for the systematic comparison of these important chemical entities, from their synthesis and spectroscopic characterization to their thermal stability and theoretical electronic properties. For the researcher, scientist, and drug development professional, this integrated approach is not merely an academic exercise but a critical methodology for making informed decisions in the design and application of novel molecules. The ability to predict and rationalize the behavior of isomers is a cornerstone of efficient and successful chemical research and development.

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A Comparative Guide to the GC-MS Analysis of 3,3'-Dinitrobenzophenone and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3,3'-Dinitrobenzophenone and its Analytical Importance

3,3'-Dinitrobenzophenone is an organic compound characterized by a benzophenone core substituted with two nitro groups.[1] With a molecular weight of 272.22 g/mol , it typically appears as a white to light yellow crystalline solid.[1][2] This compound and its derivatives are significant in various fields, serving as intermediates in the synthesis of dyes, pharmaceuticals, and heat-resistant polymers.[3] Given their prevalence and potential biological activity, robust and reliable analytical methods are crucial for their detection, identification, and quantification in diverse matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a premier technique for the analysis of volatile and semi-volatile compounds like 3,3'-Dinitrobenzophenone.[4] Its combination of high-resolution chromatographic separation and highly specific mass-based detection provides the sensitivity and confirmatory power necessary for rigorous scientific investigation.[5]

The Cornerstone of Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hybrid technique that couples the separation capabilities of gas chromatography with the detection power of mass spectrometry. The sample is first vaporized and separated into its components based on their volatility and interaction with the stationary phase within a capillary column.[4] Subsequently, the separated components enter the mass spectrometer, where they are ionized and fragmented, generating a unique mass spectrum that serves as a molecular fingerprint.[6]

A Self-Validating Protocol for GC-MS Analysis

The following protocol is designed to be a self-validating system, ensuring technical accuracy and trustworthiness in your results. The rationale behind each experimental choice is explained to provide a deeper understanding of the methodology.

1. Sample Preparation: The Foundation of Accurate Analysis

Proper sample preparation is paramount to achieving reliable and reproducible GC-MS results. The primary goal is to extract the target analytes from the sample matrix and remove any interfering substances.

• For Solid Samples (e.g., polymers, reaction mixtures):

  • Accurately weigh a known amount of the homogenized sample.

  • Perform a solvent extraction using a high-purity organic solvent such as acetonitrile or dichloromethane.[7] Ultrasonic extraction can be employed to enhance recovery.[7]

  • Filter the extract to remove any particulate matter.

  • If necessary, concentrate the extract under a gentle stream of nitrogen to achieve the desired concentration for analysis.[8]

• For Liquid Samples (e.g., wastewater, biological fluids):

  • Liquid-liquid extraction (LLE) is a common and effective technique.[7]

  • Acidify the aqueous sample to a pH below 3.[7]

  • Extract the sample with a suitable organic solvent like dichloromethane in a separatory funnel.[7]

  • Repeat the extraction process three times to ensure complete recovery of the analytes.[7]

  • Combine the organic extracts and dry over anhydrous sodium sulfate.[7]

  • Concentrate the extract as needed.

2. GC-MS Instrumentation and Conditions

The following instrumental parameters are a robust starting point for the analysis of 3,3'-Dinitrobenzophenone and its derivatives. Optimization may be required based on the specific instrumentation and sample matrix.

Parameter	Condition	Rationale
GC System	Gas chromatograph with a split/splitless injector	Provides flexibility for different sample concentrations.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane (or similar mid-polarity column)	Offers good resolution for a wide range of semi-volatile compounds. The phase provides a balance of dispersive and polar interactions.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert gas that provides good chromatographic efficiency.
Injector Temperature	280 °C	Ensures complete vaporization of the analytes without thermal degradation.
Oven Temperature Program	Initial 150°C, hold for 1 min, ramp at 15°C/min to 300°C, hold for 5 min	A temperature ramp is crucial for separating compounds with different boiling points. This program allows for the elution of a range of dinitrobenzophenone derivatives.
MS System	Quadrupole or Ion Trap Mass Spectrometer	Provides reliable mass analysis and fragmentation.
Ionization Mode	Electron Ionization (EI) at 70 eV	A "hard" ionization technique that produces reproducible and information-rich fragmentation patterns, ideal for library matching and structural elucidation.[9]
Acquisition Mode	Full Scan (m/z 50-400)	Allows for the identification of unknown compounds and provides a complete mass spectrum for confirmation. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity in targeted quantitative analysis.
Transfer Line Temp	290 °C	Prevents condensation of the analytes as they transfer from the GC to the MS.
Ion Source Temp	230 °C	Optimizes ionization efficiency and minimizes source contamination.

Experimental Workflow Diagram

Caption: A streamlined workflow for the GC-MS analysis of 3,3'-Dinitrobenzophenone.

Expected Results and Data Interpretation

Chromatographic Separation

Mass Spectrometry and Fragmentation Pathway

The mass spectrum of 3,3'-Dinitrobenzophenone is key to its unambiguous identification. Upon electron ionization, the molecule will form a molecular ion (M⁺˙) at m/z 272. This molecular ion will then undergo characteristic fragmentation. While a published spectrum for the 3,3'-isomer is elusive, the fragmentation of aromatic nitro compounds is well-documented and can be predicted.[3][10]

Predicted Fragmentation of 3,3'-Dinitrobenzophenone:

The fragmentation of 3,3'-Dinitrobenzophenone is expected to proceed through several key pathways, driven by the stability of the resulting ions. The primary fragmentation events will likely involve the nitro groups and the carbonyl bridge.

• Loss of Nitro Groups: A characteristic fragmentation for nitroaromatic compounds is the loss of NO₂ (46 Da) and NO (30 Da).[10]

• Carbonyl Group Fragmentation: The C=O bond can be cleaved, leading to the formation of characteristic benzoyl-type ions.

• Ring Fragmentation: The aromatic rings can also undergo fragmentation, although this is generally less favorable than the loss of functional groups.

Caption: A predicted mass fragmentation pathway for 3,3'-Dinitrobenzophenone under electron ionization.

Summary of Expected Key Ions:

m/z	Proposed Fragment	Significance
272	[C₁₃H₈N₂O₅]⁺˙	Molecular Ion (M⁺˙)
226	[C₁₃H₈NO₃]⁺	Loss of one nitro group ([M-NO₂]⁺)
180	[C₁₃H₈O]⁺˙	Loss of two nitro groups ([M-2NO₂]⁺˙)
150	[C₇H₄NO₃]⁺	Nitrated benzoyl cation
122	[C₆H₄NO₂]⁺	Nitrophenyl cation
105	[C₇H₅O]⁺	Benzoyl cation
77	[C₆H₅]⁺	Phenyl cation

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, other analytical techniques can also be employed for the analysis of 3,3'-Dinitrobenzophenone and its derivatives. The choice of method often depends on the specific analytical goals, sample matrix, and available instrumentation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique that separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.[5] It is particularly well-suited for the analysis of non-volatile or thermally labile compounds that are not amenable to GC.[11]

• Advantages over GC-MS:

  • Suitable for a wider range of compounds, including those with higher polarity and lower volatility.[12]

  • Operates at or near ambient temperature, reducing the risk of thermal degradation.[13]

  • Can be coupled with various detectors, such as UV-Vis, for routine quantitative analysis.[7]

• Disadvantages compared to GC-MS:

  • Generally provides less structural information than MS, making definitive identification more challenging without a mass spectrometer detector (LC-MS).[5]

  • Can be more complex in terms of mobile phase selection and optimization.[11]

Electrochemical Methods

Electrochemical sensors offer a promising alternative for the detection of nitroaromatic compounds due to the electroactive nature of the nitro group.[4] Techniques such as cyclic voltammetry and differential pulse voltammetry can be used for sensitive and selective detection.

• Advantages over GC-MS:

  • Often provide rapid analysis times.

  • Instrumentation can be portable and less expensive, making it suitable for in-field applications.[4]

  • Can achieve very low detection limits. For example, electrochemical sensors for dinitrotoluene have demonstrated detection limits in the nanomolar range.[4]

• Disadvantages compared to GC-MS:

  • Provides no structural information for identification.

  • Can be susceptible to interference from other electroactive species in the sample matrix.

  • May require specialized electrode materials for optimal performance.

Performance Comparison Summary:

Parameter	GC-MS	HPLC-UV	Electrochemical Sensors
Selectivity	Very High	Moderate to High	Moderate to High
Sensitivity	High (ng/L to µg/L)	Moderate (µg/L to mg/L)	Very High (nM to µM)
Identification Power	Very High (Confirmatory)	Limited (Presumptive)	None
Throughput	Moderate	High	High
Cost	High	Moderate	Low to Moderate
Applicability	Volatile & Semi-volatile	Wide range of polarities	Electroactive compounds

Conclusion: Selecting the Optimal Analytical Strategy

For the comprehensive analysis of 3,3'-Dinitrobenzophenone and its derivatives, GC-MS offers an unparalleled combination of separation efficiency, sensitivity, and definitive identification. Its ability to provide detailed structural information through mass spectral fragmentation makes it the gold standard for confirmatory analysis and the identification of unknown related substances.

However, the choice of the optimal analytical technique is always context-dependent. For routine quality control where the analytes are well-characterized and high throughput is required, a validated HPLC-UV method can be a cost-effective and efficient solution. For applications demanding rapid, on-site screening or the detection of ultra-trace levels of nitroaromatic compounds, electrochemical sensors present a compelling alternative.

Ultimately, a thorough understanding of the analytical problem, including the nature of the sample, the required level of sensitivity and specificity, and the available resources, will guide the selection of the most appropriate and scientifically sound analytical approach.

References

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A Senior Application Scientist's Guide to Confirming the Structure of 3,3'-Dinitrobenzophenone Synthesis Products

For researchers and professionals in drug development and materials science, the synthesis of specific organic intermediates is foundational. However, synthesis is only half the battle; unambiguous structural confirmation of the final product is paramount to ensure the validity of subsequent research and the quality of the final product. This is particularly true for compounds like 3,3'-Dinitrobenzophenone, where the synthesis pathway can yield a mixture of closely related isomers.

This guide provides an in-depth comparison of analytical techniques to definitively confirm the structure of 3,3'-Dinitrobenzophenone. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating workflow.

Part 1: The Synthetic Challenge - Isomer Formation in the Nitration of Benzophenone

The most common and direct route to 3,3'-Dinitrobenzophenone is the electrophilic aromatic substitution (nitration) of benzophenone.[1] The reaction typically employs a potent nitrating mixture, such as fuming nitric acid and concentrated sulfuric acid.

The Underlying Mechanism and the Isomeric Problem:

The ketone's carbonyl group is a meta-directing deactivator. This electronic effect preferentially directs the incoming electrophile (the nitronium ion, NO₂⁺) to the meta-positions (C3 and C3') on the two phenyl rings. This is why 3,3'-Dinitrobenzophenone is the expected major product. However, the reaction conditions are harsh, and the deactivating effect is not absolute. Consequently, the formation of other dinitro isomers, such as 3,4'- and 4,4'-Dinitrobenzophenone, is possible, along with mono-nitrated intermediates.[2] The presence of these isomers can significantly impact the material's properties and the outcome of subsequent reactions. Therefore, a rigorous purification and confirmation strategy is not just good practice; it is a necessity.

Experimental Protocol: Synthesis and Purification

This protocol outlines a standard laboratory procedure for the synthesis of 3,3'-Dinitrobenzophenone, with an emphasis on isolating the desired product.

Materials:

• Benzophenone

• Fuming Nitric Acid (≥90%)

• Concentrated Sulfuric Acid (98%)

• Cracked Ice

• Deionized Water

• Ethanol

Procedure:

• Preparation of the Nitrating Mixture: In a flask submerged in an ice-salt bath, slowly add 25 mL of concentrated sulfuric acid. With continuous stirring, cautiously add 15 mL of fuming nitric acid dropwise, ensuring the temperature remains below 10°C.

• Nitration Reaction: To the cooled nitrating mixture, add 10 g of benzophenone in small portions over 30 minutes, maintaining the temperature between 5-10°C.

• Reaction Completion: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 2-3 hours.[2]

• Quenching and Precipitation: Carefully pour the reaction mixture onto a large volume of cracked ice (approx. 500g) with vigorous stirring. The crude product will precipitate as a pale yellow solid.

• Isolation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold deionized water until the washings are neutral to litmus paper. This removes residual acids.

• Purification by Recrystallization: Recrystallize the crude solid from hot ethanol. The desired 3,3'-Dinitrobenzophenone is less soluble in ethanol than many impurities and will crystallize upon cooling. Filter the purified crystals and dry them in a vacuum oven. The melting point of pure 3,3'-Dinitrobenzophenone is 152-155°C.[1]

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 3,3'-Dinitrobenzophenone.

Part 2: A Comparative Guide to Structural Confirmation

No single analytical technique is sufficient for the absolute confirmation of an isomeric structure. A multi-faceted approach, combining data from several orthogonal methods, provides the highest degree of confidence. We will compare ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for distinguishing positional isomers. It provides detailed information about the chemical environment, connectivity, and symmetry of hydrogen (¹H) and carbon (¹³C) atoms in a molecule.

Expertise & Experience: The key to using NMR for isomer identification lies in predicting how the electronic effects of the nitro (NO₂) and carbonyl (C=O) groups will influence the chemical shifts of the aromatic protons and carbons. Both are electron-withdrawing, causing downfield shifts (to higher ppm) for nearby nuclei. The symmetry of the molecule is the most telling feature.

• 3,3'-Dinitrobenzophenone: This molecule possesses a C₂ axis of symmetry. The two phenyl rings are chemically equivalent. Therefore, you would expect to see only four distinct signals in both the ¹H and ¹³C aromatic regions.

• 3,4'-Dinitrobenzophenone: This isomer is asymmetric. All eight aromatic protons and all twelve aromatic carbons are in unique chemical environments, leading to a much more complex spectrum with potentially eight ¹H and twelve ¹³C aromatic signals.

• 4,4'-Dinitrobenzophenone: This isomer is highly symmetric (C₂ᵥ). The two phenyl rings are equivalent, and within each ring, the protons and carbons at the 2 and 6 positions are equivalent, as are those at the 3 and 5 positions. This results in only two ¹H signals (two doublets) and four ¹³C signals in the aromatic region.

Data Presentation: Predicted NMR Signals for Dinitrobenzophenone Isomers

Isomer	Symmetry	Expected ¹H Aromatic Signals	Expected ¹³C Aromatic Signals	Key Differentiating Features
3,3'-Dinitro	Symmetric (C₂)	4 signals (t, d, d, s-like)	6 signals (plus C=O)	Simplest spectrum of the three; four distinct aromatic proton environments.
3,4'-Dinitro	Asymmetric	Up to 8 distinct signals	Up to 12 distinct signals (plus C=O)	Highly complex and crowded spectrum; lack of symmetry is obvious.
4,4'-Dinitro	Symmetric (C₂ᵥ)	2 signals (two doublets, AX pattern)	4 signals (plus C=O)	Very simple spectrum with only two clear doublets in the proton NMR.

Note: Predicted chemical shifts are relative and can be influenced by the solvent used.[3]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[4]

• Data Acquisition: Record ¹H and ¹³C spectra on a 300 MHz or higher field NMR spectrometer.[3]

• Analysis: Integrate the proton signals and analyze the splitting patterns (singlet, doublet, triplet, etc.) and coupling constants. Compare the number of signals and their patterns to the predictions in the table above to determine the isomeric structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is excellent for confirming the presence of key functional groups. While it is less definitive than NMR for distinguishing positional isomers, it serves as a rapid and essential verification step.

Expertise & Experience: For 3,3'-Dinitrobenzophenone, we are looking for three characteristic absorptions:

• Carbonyl (C=O) Stretch: A strong, sharp peak characteristic of an aryl ketone.

• Asymmetric N-O Stretch: A strong absorption from the nitro group.

• Symmetric N-O Stretch: A medium-to-strong absorption, also from the nitro group.

The substitution pattern on the benzene ring also gives rise to characteristic C-H out-of-plane bending bands in the fingerprint region (900-650 cm⁻¹), which can offer clues to the substitution pattern, but these can be complex and are best used as secondary confirmation.

Data Presentation: Characteristic FT-IR Absorption Bands

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Appearance
Aryl Ketone (C=O)	Stretch	1660 - 1680	Strong, sharp
Nitro (NO₂)	Asymmetric Stretch	1515 - 1560	Strong
Nitro (NO₂)	Symmetric Stretch	1345 - 1385	Strong
Aromatic C-H	Stretch	3000 - 3100	Medium, sharp

Reference data from standard IR spectroscopy tables.[5]

Experimental Protocol: FT-IR Analysis (KBr Pellet)

• Sample Preparation: Grind ~1-2 mg of the dry product with ~100-200 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Place the powder in a pellet press and apply pressure (typically 8-10 tons) to form a transparent or translucent disc.[6]

• Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and acquire the spectrum, typically by averaging 16 or 32 scans.

• Analysis: Identify the key peaks and confirm the presence of the carbonyl and nitro functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound, offering definitive confirmation of its elemental formula. It is a crucial tool for verifying that the desired degree of nitration has occurred.

Expertise & Experience: For all dinitrobenzophenone isomers, the molecular formula is C₁₃H₈N₂O₅. The expected molecular weight is 272.21 g/mol .[1][7] Therefore, the primary use of MS is to look for the molecular ion peak (M⁺) at m/z = 272. While fragmentation patterns can sometimes differentiate isomers, they are often very similar for positional isomers and may not be a reliable primary method for distinction.[8] However, the absence of a peak at m/z = 272 and the presence of a peak at m/z = 227 (mono-nitrated) or m/z = 182 (benzophenone) would indicate an incomplete reaction.

Data Presentation: Expected Mass Spectrometry Peaks

Ion	Formula	Expected m/z	Significance
[M]⁺	[C₁₃H₈N₂O₅]⁺	272	Molecular Ion; confirms dinitration.
[M-NO₂]⁺	[C₁₃H₈NO₃]⁺	226	Loss of one nitro group.
[C₆H₄NO₂CO]⁺	[C₇H₄NO₃]⁺	150	Fragment from cleavage at the carbonyl group.
[C₆H₅CO]⁺	[C₇H₅O]⁺	105	Benzoyl cation (if cleavage occurs before nitration).
[C₆H₅]⁺	[C₆H₅]⁺	77	Phenyl cation.

Experimental Protocol: MS Analysis

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., acetonitrile or methanol).

• Data Acquisition: Introduce the sample into the mass spectrometer via a suitable ionization method such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Analysis: Examine the resulting mass spectrum for the molecular ion peak at m/z = 272 to confirm the molecular formula. Analyze the fragmentation pattern for consistency with the proposed structure.

Logical Workflow for Structural Confirmation

This workflow ensures a systematic and conclusive identification process.

Caption: A logical workflow for the unambiguous confirmation of 3,3'-Dinitrobenzophenone.

Conclusion

Confirming the structure of a synthesis product like 3,3'-Dinitrobenzophenone is a process of accumulating corroborating evidence. While the synthesis is designed to favor the 3,3' isomer, this assumption must be rigorously tested. A rapid FT-IR analysis can confirm the presence of the correct functional groups, and Mass Spectrometry can verify the correct molecular weight, confirming successful dinitration. However, only NMR spectroscopy, with its sensitivity to molecular symmetry and the unique chemical environment of each nucleus, can provide the definitive evidence required to distinguish the target 3,3' isomer from its potential positional counterparts. By following the integrated workflow described in this guide, researchers can ensure the structural integrity of their synthesized compounds with the highest level of scientific confidence.

References

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• Google Patents. (n.d.). SU1606507A1 - Method of producing 3,3ъ-dinitro-4ъ4ъ-dihydroxybenzphenone.

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Techniques for Dinitrobenzophenone Analysis

Executive Summary: The Imperative for Methodological Congruence

In pharmaceutical development and quality control, the accurate quantification of process intermediates and potential impurities is non-negotiable. Dinitrobenzophenone (DNBP), a potential genotoxic impurity and key chemical intermediate, demands rigorous analytical oversight. The choice of analytical technique—be it High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), or the highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—is often dictated by matrix complexity, required sensitivity, and available instrumentation.

However, relying on a single method can introduce systemic bias. Method cross-validation, the process of demonstrating that different analytical methods provide equivalent and reliable results for the same analyte, is a cornerstone of a robust quality system.[1] It ensures consistency of data across a product's lifecycle, especially during method transfer between laboratories or when upgrading instrumentation.[2][3] This guide provides an in-depth comparison of leading analytical techniques for DNBP analysis, presenting the scientific rationale behind methodological choices and a clear framework for their cross-validation, grounded in the principles of ICH Q2(R1).[4][5][6]

The Contenders: A Strategic Overview of Analytical Technologies

The selection of an analytical method is a balance of performance, practicality, and the specific question being asked. For dinitrobenzophenone, three techniques stand out, each with a distinct profile of strengths and weaknesses.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): The workhorse of most quality control laboratories. HPLC-UV is robust, reliable, and cost-effective. It separates compounds based on their polarity and quantifies them via ultraviolet light absorbance.[7][8] For a chromophore-rich molecule like DNBP, UV detection is a natural fit. Its primary limitation is potential interference from co-eluting matrix components that also absorb at the analytical wavelength.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS): The gold standard for volatile and semi-volatile compounds.[10] GC separates analytes based on their boiling points and volatility, followed by detection with a mass spectrometer, which provides definitive identification based on mass fragmentation patterns.[11] While highly specific, GC analysis of DNBP may be challenging due to its relatively high molecular weight and lower volatility, potentially requiring high inlet temperatures that could risk thermal degradation.[12]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The pinnacle of sensitivity and selectivity.[13] This technique couples the powerful separation of HPLC with the specificity of tandem mass spectrometry. By monitoring a specific precursor-to-product ion transition, LC-MS/MS can detect and quantify DNBP at trace levels, even in the most complex matrices, virtually eliminating interferences.[14] The primary trade-offs are the higher cost and complexity of the instrumentation.

The Cross-Validation Framework: Ensuring Data Equivalence

The objective of cross-validation is to demonstrate that the chosen analytical procedures are suitable for their intended purpose and yield equivalent results.[6] The process involves analyzing the same set of well-characterized samples with each method and statistically comparing the resulting validation data.

Caption: A logical workflow for the cross-validation of two analytical methods.

Head-to-Head Performance Comparison

The core of the cross-validation lies in comparing key performance characteristics as defined by the International Council for Harmonisation (ICH) guideline Q2(R1).[4][15] The following table summarizes typical expected performance data for DNBP analysis.

Validation Parameter	HPLC-UV	GC-MS	LC-MS/MS	Acceptance Criteria (Typical)
Specificity / Selectivity	Good; vulnerable to co-eluting UV absorbers.	Excellent; based on unique mass fragments.	Superior; based on specific MRM transitions.	Peak purity > 99%; No interference at analyte RT.
Linearity (r²)	≥ 0.999	≥ 0.998	≥ 0.999	r² ≥ 0.995
Accuracy (% Recovery)	98.0 – 102.0%	95.0 – 105.0%	99.0 – 101.0%	98.0 – 102.0% for drug substance
Precision (% RSD)	< 1.0% (Repeatability)	< 2.0% (Repeatability)	< 1.5% (Repeatability)	RSD ≤ 2.0%
Limit of Detection (LOD)	~ 0.05 µg/mL	~ 0.1 µg/mL	~ 0.001 µg/mL	S/N ≥ 3:1
Limit of Quantitation (LOQ)	~ 0.15 µg/mL	~ 0.3 µg/mL	~ 0.003 µg/mL	S/N ≥ 10:1; adequate precision & accuracy
Robustness	High	Moderate (sensitive to inlet conditions)	High	No significant change in results with minor variations

Statistical Equivalence Testing

Visual comparison is insufficient; statistical analysis provides objective proof of equivalence.[16] The primary statistical tools for comparing two methods are the Student's t-test (for accuracy) and the F-test (for precision).[16][17]

• Accuracy Comparison (t-test): The mean recovery values obtained from each method are compared. The null hypothesis is that there is no significant difference between the means. If the calculated t-value is less than the critical t-value at a given confidence level (typically 95%), the methods are considered statistically equivalent in terms of accuracy.[17]

• Precision Comparison (F-test): The variances (the square of the standard deviation) of the replicate measurements from each method are compared. The F-test determines if there is a significant difference in the precision of the two methods. If the calculated F-value is less than the critical F-value, the methods are deemed to have equivalent precision.[16]

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A Comparative Guide to the Synthesis of 3,3'-Dinitrobenzophenone for Researchers and Drug Development Professionals

Introduction: The Significance of 3,3'-Dinitrobenzophenone in Advanced Synthesis

3,3'-Dinitrobenzophenone (3,3'-DNBP) is a pivotal intermediate in the synthesis of high-performance polymers, dyes, and pharmaceutical compounds. Its symmetrical dinitro substitution pattern makes it a valuable precursor for the corresponding 3,3'-diaminobenzophenone, a monomer used in the production of heat-resistant polyimides and other advanced materials. The purity and yield of 3,3'-DNBP are critical factors that directly impact the quality and performance of these downstream products. Consequently, the selection of an optimal synthetic route is a key consideration for chemists in both academic and industrial settings.

This guide provides an in-depth comparison of the primary methods for synthesizing 3,3'-Dinitrobenzophenone. We will delve into the mechanistic underpinnings of each approach, present detailed experimental protocols, and offer a comparative analysis of their respective advantages and limitations. Our focus is on providing actionable insights to enable researchers to make informed decisions based on their specific laboratory capabilities and project requirements.

Comparative Analysis of Synthetic Methodologies

The synthesis of 3,3'-Dinitrobenzophenone can be broadly categorized into two primary strategies: the direct nitration of benzophenone and the multi-step approach involving Friedel-Crafts acylation. Each method presents a unique set of challenges and benefits concerning yield, purity, and scalability.

Method 1: Direct Nitration of Benzophenone

The most direct route to 3,3'-Dinitrobenzophenone is the electrophilic nitration of benzophenone. This method is conceptually straightforward but is often complicated by the formation of a mixture of dinitrobenzophenone isomers, including the ortho, meta, and para substituted products (o,o'-, o,m'-, m,p'-, and p,p'-dinitrobenzophenones).[1] The primary challenge lies in controlling the regioselectivity to favor the formation of the desired 3,3'-isomer.

Causality Behind Experimental Choices: The benzoyl group is a deactivating and meta-directing substituent. Therefore, nitration of benzophenone is expected to yield the 3,3'-dinitro product. However, the reaction conditions, particularly the strength of the nitrating agent and the temperature, can influence the isomer distribution. The use of a potent nitrating mixture, such as nitric acid in oleum (sulfuric acid containing sulfur trioxide), is crucial for achieving dinitration.[1] The temperature must be carefully controlled to minimize side reactions and the formation of undesired isomers.

Workflow for Direct Nitration of Benzophenone

Caption: Workflow for the direct nitration of benzophenone.

Method 2: Friedel-Crafts Acylation Approach

A more controlled, albeit multi-step, approach to synthesizing 3,3'-Dinitrobenzophenone involves the Friedel-Crafts acylation. This method offers greater regiochemical control by building the benzophenone skeleton from appropriately substituted precursors. A common strategy is the acylation of benzene with 3-nitrobenzoyl chloride, followed by the nitration of the resulting 3-nitrobenzophenone.[2]

Causality Behind Experimental Choices: The Friedel-Crafts acylation is a robust method for forming aryl ketones.[3][4] By using 3-nitrobenzoyl chloride as the acylating agent, one nitro group is pre-installed in the desired position. The subsequent nitration of 3-nitrobenzophenone is then directed by both the existing nitro group (meta-directing) and the benzoyl group (meta-directing), strongly favoring the formation of the 3,3'-dinitro isomer. This stepwise approach significantly reduces the formation of other isomers, leading to a purer product. The choice of Lewis acid catalyst, such as aluminum chloride (AlCl₃), is critical for activating the acyl chloride.[3]

Workflow for Friedel-Crafts Acylation Approach

Caption: Multi-step synthesis via Friedel-Crafts acylation.

Quantitative Data Summary

Parameter	Method 1: Direct Nitration	Method 2: Friedel-Crafts Acylation
Starting Materials	Benzophenone, Nitric Acid, Oleum	3-Nitrobenzoic Acid, Thionyl Chloride, Benzene, Nitric Acid, Sulfuric Acid
Key Steps	Single nitration step	Acyl chloride formation, Friedel-Crafts acylation, Nitration
Typical Yield	Variable, depends on purification	Generally higher for the desired isomer
Purity of Crude Product	Mixture of isomers requiring extensive purification	High purity of the 3,3'-isomer
Scalability	Potentially more scalable due to fewer steps	Can be scaled, but requires careful control of each step
Key Challenges	Isomer separation	Multi-step process, handling of corrosive reagents (SOCl₂, AlCl₃)

Experimental Protocols

Protocol for Method 1: Direct Nitration of Benzophenone

Materials:

• Benzophenone

• Oleum (22.5% SO₃)

• 90% Nitric Acid

• Ice

Procedure:

• In a flask equipped with a stirrer and a dropping funnel, dissolve 20 g of benzophenone in 100 mL of oleum, maintaining the temperature between 10-20°C.[1]

• Separately, prepare a nitrating mixture by carefully adding 11 mL of 90% nitric acid to 30 mL of oleum, keeping the temperature between 10-20°C.[1]

• Add the nitrating mixture dropwise to the benzophenone solution over a period of 35 minutes, maintaining the reaction temperature at approximately 25°C.[1]

• Allow the reaction to proceed with stirring for 69 hours at 25°C.[1]

• After the reaction is complete, pour the mixture over a large volume of cracked ice with stirring.

• Collect the precipitated solid by filtration, wash thoroughly with water until neutral, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to isolate the 3,3'-Dinitrobenzophenone.

Protocol for Method 2: Friedel-Crafts Acylation and Subsequent Nitration

Step A: Synthesis of 3-Nitrobenzoyl Chloride

Materials:

• 3-Nitrobenzoic Acid

• Thionyl Chloride (SOCl₂)

Procedure:

• In a round-bottom flask fitted with a reflux condenser and a gas trap, add 3 g of 3-nitrobenzoic acid to 25 mL of thionyl chloride.[5]

• Heat the mixture to reflux and maintain for 6 hours.[5]

• After cooling, remove the excess thionyl chloride under reduced pressure to obtain the crude 3-nitrobenzoyl chloride as a yellow solid.[5] This can be used in the next step without further purification.

Step B: Friedel-Crafts Acylation to form 3-Nitrobenzophenone

Materials:

• 3-Nitrobenzoyl Chloride

• Anhydrous Benzene

• Anhydrous Aluminum Chloride (AlCl₃)

Procedure:

• In a flask equipped with a stirrer and a reflux condenser, dissolve the crude 3-nitrobenzoyl chloride in anhydrous benzene.

• Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride in portions with stirring.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-3 hours.

• Cool the reaction mixture and pour it cautiously onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, wash with water, sodium bicarbonate solution, and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield 3-nitrobenzophenone.

Step C: Nitration of 3-Nitrobenzophenone

Materials:

• 3-Nitrobenzophenone

• Concentrated Sulfuric Acid (98%)

• Fuming Nitric Acid

Procedure:

• In a flask, dissolve 113.5 g of 3-nitrobenzophenone in 440 g of 98% sulfuric acid, maintaining the temperature between 0-2°C with an ice-salt bath.[2]

• At the same temperature, add 36 g of fuming nitric acid dropwise over 2 hours.[2]

• After the addition, remove the cooling bath and allow the mixture to warm to room temperature, then continue stirring for 5 hours.[2]

• Pour the reaction mixture into 1.5 L of ice water and collect the resulting crystals by filtration.[2]

• Wash the crystals with water and dry to obtain 3,3'-Dinitrobenzophenone.

Conclusion and Recommendations

The choice between direct nitration and the Friedel-Crafts acylation route for the synthesis of 3,3'-Dinitrobenzophenone depends on the specific requirements of the researcher.

• For rapid synthesis and when a mixture of isomers can be tolerated or separated effectively , the Direct Nitration method offers a quicker, one-pot solution. However, significant effort may be required for the purification of the final product.

• For applications demanding high purity and regiochemical control , the Friedel-Crafts Acylation approach is superior. Although it involves multiple steps, it provides a more reliable route to high-purity 3,3'-Dinitrobenzophenone, minimizing the need for extensive purification of the final product.

For drug development and high-performance polymer applications where purity is paramount, the authors recommend the Friedel-Crafts acylation method. The increased control over the reaction pathway justifies the additional synthetic steps.

References

• Process for preparing m,m'-dinitrobenzophenone. (EP0059813B1).
• Purification process of 3,3'-dinitrodiphenyl compounds. (EP0212823B1).
• Synthesis of Benzophenones via Friedel-Crafts Acylation.
• Synthesis routes of 3-Nitrobenzoyl chloride. Benchchem.
• Friedel-Crafts Acyl

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. synarchive.com [synarchive.com]
• 5. benchchem.com [benchchem.com]

performance comparison of polymers derived from different diaminobenzophenone isomers

An In-Depth Guide to the Performance of Polymers Derived from Diaminobenzophenone Isomers

For researchers and professionals in materials science and polymer chemistry, the selection of monomers is a critical decision that dictates the final properties and applicability of a high-performance polymer. Among the vast array of available building blocks, diaminobenzophenones (DABPs) stand out for their ability to impart desirable characteristics such as thermal stability and mechanical robustness. However, the isomeric placement of the amine functional groups on the benzophenone backbone dramatically influences the resulting polymer's architecture and, consequently, its performance.

This guide provides a comprehensive comparison of polymers derived from different diaminobenzophenone isomers. Moving beyond a simple data sheet, we will explore the fundamental structure-property relationships that govern their behavior, supported by experimental data from peer-reviewed literature. We will delve into the causality behind experimental choices and provide self-validating protocols for key synthesis and characterization workflows.

The Critical Role of Isomerism in Polymer Architecture

The primary diaminobenzophenone isomers used in polymer synthesis are 3,3'-diaminobenzophenone (3,3'-DABP), 4,4'-diaminobenzophenone (4,4'-DABP), and to a lesser extent, 3,4'-diaminobenzophenone (3,4'-DABP). The position of the amine groups dictates the geometry of the polymer chain.

• 4,4'-DABP : The para-para linkage results in a relatively linear and rigid polymer backbone. This linearity facilitates efficient chain packing and strong intermolecular interactions.

• 3,3'-DABP : The meta-meta linkage introduces a significant kink or bend in the polymer chain. This disrupts the regularity of the structure, hindering close packing.

• 3,4'-DABP : This unsymmetrical isomer combines meta and para linkages, leading to an irregular and asymmetric polymer backbone, which further disrupts chain packing.

These structural differences are the primary drivers of the variations observed in the thermal, mechanical, and solubility properties of the resulting polymers, most commonly polyimides and polyamides.

Caption: General two-step synthesis workflow for polyimides from DABP isomers.

This two-step process is advantageous because the soluble poly(amic acid) intermediate can be processed into films, coatings, or fibers before being converted into the final, often intractable, polyimide. [1]

Performance Comparison: A Tale of Three Isomers

The choice of DABP isomer has a profound and predictable impact on the final polymer's performance characteristics.

Thermal Properties

Thermal stability is a hallmark of aromatic polymers. It is typically assessed by the glass transition temperature (Tg), the temperature at which the polymer transitions from a rigid, glassy state to a more rubbery state, and the thermal decomposition temperature (Td), often reported as the temperature of 5% or 10% weight loss (Td5 or Td10).

• Polymers from 4,4'-DABP : The linear structure allows for strong intermolecular forces and efficient packing, which restricts segmental motion of the polymer chains. This results in the highest glass transition temperatures (Tg) and thermal decomposition temperatures (Td) among the isomers. [1]For example, polyimides derived from 4,4'-isomers often exhibit a higher level of molecular linearity, leading to superior thermal stability. [1]* Polymers from 3,3'-DABP : The inherent kink in the polymer backbone disrupts chain packing, creating more free volume and weakening intermolecular forces. [2]This leads to a lower Tg compared to the 4,4'-isomer, as less thermal energy is required to induce segmental motion. However, the overall aromatic nature still ensures high decomposition temperatures. Studies on polyimides derived from 3,3'-diaminobenzophenone demonstrate changes in structural organization upon heat treatment, which influences its properties. [2]* Polymers from 3,4'-DABP : The asymmetry of this isomer leads to the most disordered chain packing. This generally results in the lowest Tg of the three. The irregularity prevents the formation of crystalline domains, rendering the polymer amorphous.

Mechanical Properties

The mechanical strength and stiffness of a polymer are directly related to the same intermolecular forces that govern thermal stability.

• Polymers from 4,4'-DABP : The ordered, tightly packed chains of 4,4'-DABP-based polymers can effectively distribute applied stress. This results in high tensile strength and a high tensile modulus (stiffness). The coplanar and linear structure contributes to increased crystallinity and orientation, which enhances mechanical properties. * Polymers from 3,3'- and 3,4'-DABP : The less efficient packing and weaker intermolecular forces in polymers from these isomers typically lead to lower tensile strength and modulus compared to their 4,4'-counterparts. [3]However, the increased free volume and chain mobility can sometimes result in higher elongation at break, indicating greater ductility. The introduction of kinked or unsymmetrical structures is a known strategy to modify mechanical properties. [4]

Solubility and Processability

For many high-performance applications, processability is as important as thermal and mechanical performance. Most conventional aromatic polyimides are notoriously difficult to process due to their poor solubility in organic solvents. [5]Isomer selection is a key strategy to overcome this limitation.

• Polymers from 4,4'-DABP : The strong intermolecular forces and high crystallinity that give these polymers excellent thermal and mechanical properties also make them highly resistant to dissolution. They are often insoluble or only sparingly soluble in common organic solvents, requiring harsh conditions for processing. [5]* Polymers from 3,3'- and 3,4'-DABP : The structural kinks and asymmetry of these isomers are highly effective at improving solubility. [3][6]By disrupting chain packing, solvent molecules can more easily penetrate and solvate the polymer chains. This enhanced solubility in solvents like N-methyl-2-pyrrolidone (NMP), dimethylacetamide (DMAc), and m-cresol makes them significantly easier to process via solution-casting or coating techniques. [7][8]The introduction of flexible or unsymmetrical structures is a well-established method for synthesizing soluble polyimides without drastically compromising their thermal properties. [9][4]

Quantitative Data Summary

The following table summarizes typical performance data for polyimides derived from different DABP isomers, synthesized with a common dianhydride like 3,3',4,4'-benzophenonetetracarboxylic dianhydride (BTDA). Note: Absolute values can vary based on the specific dianhydride used, molecular weight, and processing conditions. The trends, however, are consistent.

Property	Polymer from 4,4'-DABP	Polymer from 3,3'-DABP	Polymer from 3,4'-DABP	Rationale
Glass Transition Temp. (Tg)	Highest (>260 °C)	Intermediate	Lowest	Linear structure of 4,4' restricts chain motion. Kinked/asymmetric structures increase free volume. [1]
Decomposition Temp. (Td5)	Highest (>500 °C)	High	High	All isomers produce a highly aromatic backbone resistant to thermal degradation. [1]
Tensile Strength	Highest	Intermediate	Lower	Efficient chain packing in 4,4' polymers allows for better stress distribution. [10][3]
Tensile Modulus	Highest	Intermediate	Lower	Rigidity of the 4,4' backbone leads to greater stiffness. [10][6]
Solubility in NMP/DMAc	Low / Insoluble	Good	Excellent	Kinked and asymmetric structures disrupt packing, allowing solvent penetration. [5][8]

Experimental Protocols

The following are standardized, self-validating protocols for the synthesis and characterization of these polymers.

Protocol 1: Synthesis of Polyimide via Two-Step Polycondensation

Objective: To synthesize a polyimide from a DABP isomer and an aromatic dianhydride (e.g., BTDA).

Methodology:

• Monomer Preparation: Ensure both the DABP isomer and the dianhydride are of high purity and thoroughly dried in a vacuum oven overnight to remove any moisture, which can inhibit polymerization.

• Poly(amic acid) Synthesis:

  • In a nitrogen-purged, three-necked flask equipped with a mechanical stirrer, add the DABP isomer to a polar aprotic solvent (e.g., NMP or DMAc) to achieve a 15-20% solids concentration.

  • Stir until the diamine is fully dissolved.

  • Slowly add an equimolar amount of the dianhydride powder in small portions. The addition should be slow to control the exothermic reaction.

  • Continue stirring at room temperature under a nitrogen atmosphere for 12-24 hours. The solution viscosity will increase significantly, indicating the formation of the high molecular weight poly(amic acid).

• Film Casting:

  • Cast the viscous poly(amic acid) solution onto a clean, dry glass plate using a doctor blade to ensure uniform thickness.

• Thermal Imidization:

  • Place the cast film in a programmable oven.

  • Heat the film using a staged curing cycle, for example: 1 hour at 100°C, 1 hour at 200°C, and finally 1 hour at 300°C. This gradual heating removes the solvent and facilitates the cyclodehydration reaction to form the imide rings without creating voids. [5]5. Validation: The successful formation of the polyimide can be confirmed using Fourier-Transform Infrared (FTIR) spectroscopy. Look for the disappearance of the broad amide N-H and O-H peaks (around 3300-3400 cm⁻¹) from the poly(amic acid) and the appearance of characteristic imide carbonyl absorption peaks at approximately 1780 cm⁻¹ (asymmetric stretch) and 1720 cm⁻¹ (symmetric stretch). [5]

Protocol 2: Characterization of Thermal Properties

Objective: To determine the Tg and Td5 of the synthesized polyimide films.

Methodology:

• Thermogravimetric Analysis (TGA):

  • Place a small sample (5-10 mg) of the polyimide film into a platinum or alumina TGA pan.

  • Heat the sample from room temperature to 800°C at a rate of 10°C/min under a nitrogen atmosphere. [5][11] * The Td5 is determined as the temperature at which the sample has lost 5% of its initial weight.

• Differential Scanning Calorimetry (DSC):

  • Place a small sample (5-10 mg) into an aluminum DSC pan and seal it.

  • Heat the sample to a temperature above its expected Tg (e.g., 400°C) at a rate of 10-20°C/min to erase its thermal history.

  • Cool the sample rapidly.

  • Perform a second heating scan at the same rate. The Tg is identified as the midpoint of the inflection in the heat flow curve during the second scan. [1]

Conclusion and Application-Oriented Insights

The isomeric structure of diaminobenzophenone is not a minor detail but a powerful tool for tuning the properties of high-performance polymers.

• For applications demanding maximum thermal resistance and mechanical strength, such as aerospace components or structural adhesives, the linear and rigid polymers derived from 4,4'-DABP are the superior choice, provided that processing challenges can be overcome.

• For applications where processability is paramount, such as in microelectronics for producing thin films and coatings, the enhanced solubility of polymers from 3,3'-DABP and 3,4'-DABP makes them ideal candidates. These isomers allow for facile solution-based manufacturing without a catastrophic loss of thermal stability.

By understanding the fundamental principles connecting isomeric structure to polymer performance, researchers can make informed decisions in monomer selection, accelerating the development of materials tailored for the next generation of advanced technologies.

References

• 7 (Source: Vertex AI Search)

• 5 (Source: Vertex AI Search)

• 12 (Source: ResearchGate)

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• 11 (Source: Scirp.org)

• 9 (Source: SciSpace)

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• 1 (Source: National Institutes of Health)

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A Comparative Guide to the Electrochemical Behavior of Dinitrobenzophenone Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and materials science, the nuanced electrochemical properties of molecules can dictate their efficacy and application. Dinitrobenzophenone isomers, a class of compounds with significant potential, exhibit distinct electrochemical behaviors based on the positioning of their nitro functional groups. This guide provides an in-depth technical comparison of these isomers, grounded in established electrochemical principles and supported by experimental data from related compounds. As a senior application scientist, this document aims to explain the causality behind experimental choices and provide a framework for assessing these molecules.

Introduction: The Significance of Isomeric Differences in Electrochemistry

Benzophenone and its derivatives are pivotal structural motifs in medicinal chemistry and photochemistry. The introduction of nitro groups, potent electron-withdrawing moieties, drastically alters the electronic landscape of the benzophenone core. This, in turn, modulates the molecule's reduction potential, a critical parameter influencing its biological activity, such as in bioreductive drugs, and its performance in materials science applications like battery cathodes[1].

The constitutional isomerism of dinitrobenzophenones—variations in the placement of the two nitro groups on the phenyl rings—is not trivial. The specific location of these groups dictates the extent of their electronic influence on the reducible carbonyl group and on each other, leading to unique electrochemical signatures for each isomer. Understanding these differences is paramount for designing molecules with tailored redox properties.

The General Electrochemical Reduction Pathway of Nitroaromatics

The electrochemical reduction of nitroaromatic compounds in aprotic media, such as acetonitrile or dimethylformamide (DMF), typically proceeds through a series of single-electron transfer steps. The initial, and often reversible, step is the formation of a radical anion[2]. A second, subsequent electron transfer then generates a dianion. The stability and further reactivity of these species are highly dependent on the molecular structure and the experimental conditions.

The overall reduction process for a dinitroaromatic compound can be generalized as follows:

• First Electron Transfer: The parent molecule (DNB) accepts an electron to form a radical anion (DNB•⁻).

• Second Electron Transfer: The radical anion accepts a second electron to form a dianion (DNB²⁻).

These steps are often followed by protonation or other chemical reactions, especially in the presence of proton sources, leading to more complex, multi-electron reduction waves corresponding to the formation of nitroso, hydroxylamine, and ultimately amine functionalities[3]. For dinitro compounds, this can be a complex process involving up to 14 electrons for complete reduction to the corresponding diamine, as has been noted for 3,3'-dinitrobenzophenone[1].

Experimental Design for Comparative Analysis: A Validated Protocol

To objectively compare the electrochemical behavior of dinitrobenzophenone isomers, a consistent and well-defined experimental protocol is crucial. Cyclic voltammetry (CV) is the technique of choice for such investigations, providing rapid insights into the redox potentials and the reversibility of electron transfer processes[4].

Materials and Reagents

• Dinitrobenzophenone Isomers: High-purity samples of the isomers of interest (e.g., 2,4-, 3,3'-, 3,5-, and 4,4'-dinitrobenzophenone).

• Solvent: Anhydrous aprotic solvent, such as acetonitrile (CH₃CN) or dimethylformamide (DMF), is essential to observe the distinct single-electron transfer steps without the interference of protonation reactions.

• Supporting Electrolyte: A non-reactive salt to ensure conductivity of the solution. Tetrabutylammonium perchlorate (TBAP) or tetrabutylammonium hexafluorophosphate (TBAPF₆) at a concentration of 0.1 M are common choices[2][5].

• Reference Compound: Ferrocene is often used as an internal standard for referencing the potential scale, as its oxidation potential is relatively stable across different aprotic solvents.

Instrumentation and Setup

A standard three-electrode system is employed for cyclic voltammetry[5]:

• Working Electrode: A glassy carbon electrode (GCE) is a versatile choice due to its wide potential window and relative inertness.

• Reference Electrode: A silver/silver chloride (Ag/AgCl) or a silver wire pseudo-reference electrode is suitable for non-aqueous systems. Potentials should be reported against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

• Counter (Auxiliary) Electrode: A platinum wire or graphite rod serves to complete the electrical circuit.

The experimental setup is visually represented in the following workflow diagram:

Figure 1: Experimental workflow for the comparative electrochemical analysis of dinitrobenzophenone isomers.

Detailed Experimental Protocol

• Electrode Preparation: Polish the glassy carbon working electrode with alumina slurry on a polishing pad to a mirror finish. Rinse thoroughly with deionized water and the chosen aprotic solvent, then dry completely.

• Solution Preparation: Prepare a 1 mM solution of the dinitrobenzophenone isomer in the aprotic solvent containing 0.1 M of the supporting electrolyte.

• Deoxygenation: Transfer the solution to the electrochemical cell and purge with high-purity nitrogen or argon gas for at least 15 minutes to remove dissolved oxygen, which can interfere with the reduction waves. Maintain a blanket of the inert gas over the solution throughout the experiment.

• Cyclic Voltammetry:

  • Record a background voltammogram of the supporting electrolyte solution to ensure no interfering peaks are present in the potential window of interest.

  • Introduce the dinitrobenzophenone isomer solution into the cell.

  • Perform cyclic voltammetry, typically scanning from an initial potential of 0 V towards negative potentials (e.g., -2.0 V) and back.

  • Record voltammograms at various scan rates (e.g., 50, 100, 200 mV/s) to investigate the nature of the electrochemical process.

• Data Analysis:

  • Determine the cathodic peak potentials (Epc) for the successive reduction steps.

  • Evaluate the reversibility of each step by measuring the anodic-to-cathodic peak separation (ΔEp = Epa - Epc) and the ratio of the anodic to cathodic peak currents (Ipa/Ipc). For a reversible one-electron process, ΔEp is theoretically 59 mV at room temperature, and Ipa/Ipc is close to 1.

Comparative Analysis of Dinitrobenzophenone Isomers

The following table provides expected trends and available data from closely related compounds to guide the comparison. The data for 1,4-dinitrobenzene in acetonitrile is included as a reference for a dinitroaromatic system[2].

Isomer	Expected First Reduction Potential (E°') Trend	Expected Second Reduction Potential (E°'') Trend	Rationale for the Trend	Reference Data (1,4-Dinitrobenzene in CH₃CN) [2]
4,4'-Dinitrobenzophenone	Most positive (easiest to reduce)	More positive	Symmetrical structure with strong electron-withdrawing nitro groups in conjugation with the carbonyl group, stabilizing the radical anion.	E°' = -1.007 V vs. Ag/AgNO₃
2,4-Dinitrobenzophenone	Positive	Positive	Asymmetric substitution with both nitro groups on one ring, providing strong electron withdrawal. Steric hindrance from the ortho-nitro group may slightly affect planarity.
3,3'-Dinitrobenzophenone	Less positive	Less positive	Nitro groups are in the meta position relative to the carbonyl linker, exerting a weaker (inductive) stabilizing effect on the radical anion compared to para substitution.
3,5-Dinitrobenzophenone	Less positive	Less positive	Both nitro groups are on one ring and meta to the carbonyl group, resulting in a less pronounced electron-withdrawing effect on the carbonyl compared to isomers with para substitution.

Note: "More positive" indicates an easier reduction (less negative potential), while "less positive" signifies a more difficult reduction (more negative potential).

The relationship between the isomer structure and its electrochemical behavior can be visualized as follows:

Figure 2: Relationship between isomeric structure and expected electrochemical behavior.

Interpretation and Field Insights

The position of the nitro groups is the primary determinant of the reduction potential.

• Para-Substitution (e.g., 4,4'-dinitrobenzophenone): The nitro groups are in direct conjugation with the carbonyl group. This allows for extensive delocalization of the negative charge in the radical anion, leading to its stabilization. Consequently, these isomers are the easiest to reduce (have the most positive reduction potentials).

• Meta-Substitution (e.g., 3,3'- and 3,5-dinitrobenzophenone): The nitro groups are not in direct conjugation with the carbonyl group. Their electron-withdrawing effect is primarily inductive. This results in less stabilization of the radical anion compared to para-substitution, making these isomers more difficult to reduce (more negative reduction potentials).

• Ortho-Substitution (e.g., 2,4-dinitrobenzophenone): While the para-nitro group provides strong conjugation, the ortho-nitro group can introduce steric hindrance. This may force the phenyl ring out of planarity with the carbonyl group, slightly disrupting conjugation and potentially making the reduction slightly more difficult than in the purely para-substituted analogue.

For drug development professionals, these differences are critical. A molecule with a more positive reduction potential may be more readily activated under hypoxic conditions found in solid tumors, a key feature of bioreductive prodrugs. Conversely, a molecule with a more negative reduction potential might be more stable under physiological conditions.

Conclusion

The electrochemical behavior of dinitrobenzophenone isomers is a sensitive function of the nitro group positions. By employing standardized cyclic voltammetry protocols, researchers can elucidate the reduction potentials and electron transfer mechanisms for each isomer. Although direct comparative data is sparse, established electronic and steric principles allow for a rational prediction of their relative electrochemical properties. Isomers with nitro groups in conjugation with the carbonyl group (para-substituted) are expected to be more easily reduced than their meta-substituted counterparts. These structure-property relationships provide a valuable framework for the rational design of dinitrobenzophenone derivatives for applications in medicinal chemistry and materials science.

References

• This cit
• This cit
• This cit

• MDPI. (2022, December 19). Reduction Data Obtained from Cyclic Voltammetry of Benzophenones and Copper-2-Hydroxyphenone Complexes. [Link]

• Marquette University. (2014, July 1). Electrochemistry and Spectroelectrochemistry of 1,4-Dinitrobenzene in Acetonitrile and Room-Temperature Ionic Liquids. [Link]

• ResearchGate. (2025, May 29). Electrochemical Reduction of 2,4-Dinitrotoluene in Aprotic and pH-Buffered Media | Request PDF. [Link]

• This cit

• PalmSens. Cyclic Voltammetry 3/4- What Information Can a CV Provide?[Link]

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• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Biological Activities of Benzophenone Derivatives for Drug Discovery Professionals

The benzophenone scaffold, a simple diaryl ketone, represents a surprisingly versatile and privileged structure in medicinal chemistry. Found in numerous natural products, particularly from fungi and plants of the Clusiaceae family, and readily accessible through synthetic routes like the Friedel-Crafts acylation, its derivatives have demonstrated a remarkable breadth of biological activities.[1][2][3] This guide offers a comparative analysis of the key therapeutic potentials of benzophenone derivatives, focusing on anticancer, antimicrobial, and antioxidant activities, supported by experimental data and protocols to inform and accelerate drug discovery programs.

Anticancer Activity: Targeting Cell Proliferation and Survival

Benzophenone derivatives have emerged as potent anticancer agents, acting through diverse mechanisms, including the disruption of microtubule dynamics, induction of apoptosis, and cell cycle arrest.[4]

Mechanism of Action & Structure-Activity Relationship (SAR)

A primary anticancer mechanism for many benzophenones is the inhibition of tubulin polymerization.[4] By binding to the colchicine site on tubulin, these compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[4] The substitution pattern on the phenyl rings is critical for cytotoxicity. For instance, studies have shown that certain morpholino and thiomorpholino benzophenones exhibit potent activity against murine leukemia and human lung carcinoma cells.[5] Furthermore, the presence of methoxy groups can significantly enhance antitumor activity, with some derivatives showing much stronger inhibitory effects against a range of cancer cells than the conventional drug cisplatin.[6][7] One derivative, in particular, demonstrated stronger cytotoxicity against hepatocarcinoma SMMC-7721 cells than Taxol.[6]

Comparative Cytotoxicity Data

The efficacy of anticancer agents is typically quantified by the half-maximal inhibitory concentration (IC₅₀), representing the concentration of a drug that is required for 50% inhibition in vitro. A lower IC₅₀ value indicates a more potent compound.

Derivative Class	Substitution Highlights	Cancer Cell Line	IC₅₀ (µM)	Reference
Methoxy-substituted	4-methoxy on one ring	SMMC-7721 (Hepatocarcinoma)	~0.111	[6]
Methoxy-substituted	Varies	HL-60, A-549, SW480	0.48, 0.82, 0.99	[8]
Glucoside Derivatives	2'-hydroxy-4'-benzoylphenyl-β-D-glucopyranoside	MCF-7 (Breast Cancer)	< Cisplatin's IC₅₀	[9]
Diamino Derivatives	Varies	hPin1 Inhibition Assay	5.99	[2]

Experimental Workflow: Assessing In Vitro Cytotoxicity via MTT Assay

The MTT assay is a foundational colorimetric method for evaluating the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. Its principle lies in the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.

Caption: Workflow for determining the IC₅₀ of benzophenone derivatives.

Antimicrobial Activity: Combating Drug-Resistant Pathogens

The rise of multidrug-resistant microbes necessitates the discovery of new classes of antimicrobial agents. Benzophenone derivatives have shown considerable promise, with activity against a spectrum of bacteria and fungi.[10][11]

Mechanism of Action & SAR

The antimicrobial efficacy of benzophenones is often linked to their ability to disrupt bacterial cell membranes.[12] Structure-activity relationship studies reveal that the benzophenone core is essential for activity, as is the presence of a cationic group, which likely facilitates interaction with the negatively charged bacterial membrane.[13] The reduction of the central ketone to an alcohol or its complete removal to a methylene group results in a total loss of antibacterial activity, highlighting the structural importance of the carbonyl moiety.[13] Hydroxylation also plays a key role; for example, 2,2′,4-trihydroxybenzophenone acts on the bacterial cell wall, causing leakage of cellular proteins.[12] Notably, some natural benzophenones from Garcinia species have demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to the antibiotic vancomycin.[14]

Comparative Antimicrobial Data

Antimicrobial potency is measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a substance that prevents visible growth of a microorganism.

Derivative/Source	Key Feature	Microorganism	MIC (µg/mL)	Reference
Xanthochymol (G. subelliptica)	Natural Prenylated	MRSA	3.1 - 12.5	[14]
2,2′,4-Trihydroxybenzophenone	Synthetic Hydroxylated	S. Typhimurium, S. aureus	62.5 - 250	[12]
Benzophenone Tetraamides	Cationic Groups	MRSA, VRE	0.5 - 2.0 (mg/L)	[13][15]
Benzophenone-1,2,3-triazoles	Triazole Moiety	B. subtilis, S. aureus	-	[11]

Experimental Protocol: Antimicrobial Susceptibility Testing via Agar Well Diffusion

This method provides a straightforward preliminary assessment of a compound's antimicrobial activity. It is based on the diffusion of the test compound from a well through a solidified agar plate seeded with a target microorganism.

• Media Preparation: Prepare and sterilize Mueller-Hinton Agar (for bacteria) or Sabouraud Dextrose Agar (for fungi) and pour into sterile Petri dishes.

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism (e.g., to a 0.5 McFarland standard).

• Plate Seeding: Evenly swab the surface of the agar plate with the prepared inoculum.

• Well Creation: Aseptically punch uniform wells (e.g., 6 mm diameter) into the agar.

• Compound Loading: Add a fixed volume (e.g., 100 µL) of the benzophenone derivative solution (dissolved in a suitable solvent like DMSO) into a well. Use the solvent alone as a negative control and a standard antibiotic (e.g., Chloramphenicol) as a positive control.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24h for bacteria).

• Data Measurement: Measure the diameter of the clear zone of inhibition around each well in millimeters. A larger diameter indicates greater antimicrobial activity.

Antioxidant Activity: Neutralizing Oxidative Stress

Oxidative stress is implicated in numerous diseases, making antioxidants valuable therapeutic agents. Benzophenones, particularly those with hydroxyl substitutions, are effective radical scavengers.[16][17]

Mechanism of Action & SAR

The antioxidant capacity of benzophenones is primarily attributed to the hydrogen-donating ability of their phenolic hydroxyl groups, which can neutralize reactive oxygen species (ROS).[16] The number and position of these hydroxyl groups are paramount. Derivatives with multiple hydroxyl groups, such as 2,5-dihydroxybenzoyl substituents, display significant antioxidant activity.[16] These compounds can effectively decrease ROS production in cells and protect non-cancerous cells from oxidative stress-induced death, suggesting their potential use as adjuvants in chemotherapy to mitigate side effects.[16]

Comparative Antioxidant Activity

Antioxidant potential is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, where a stronger antioxidant causes greater discoloration of the DPPH radical solution, measured as % inhibition or an IC₅₀ value.

Derivative Class	Key Feature	Assay	Activity Metric	Reference
Thiazol-containing	5-(2,5-dihydroxybenzoyl)	DPPH Scavenging	High Activity	[16]
Natural Prenylated	Varies	DPPH Scavenging	Active	[18]
Fluorinated	Varies	ROS Inhibition	Active	[2]
Semicarbazones	Varies	Free Radical Scavenging	Active	[19]

Signaling Pathway: ROS Scavenging by Hydroxybenzophenones

Caption: Mechanism of ROS neutralization by a hydroxybenzophenone.

Other Notable Biological Activities

The versatility of the benzophenone scaffold extends to other therapeutic areas:

• Anti-HIV Activity: Certain derivatives act as potent non-nucleoside reverse transcriptase inhibitors (NNRTIs), with some compounds showing nanomolar efficacy against wild-type and drug-resistant HIV strains.[2][20][21]

• Enzyme Inhibition: Benzophenone derivatives have been identified as inhibitors of various enzymes, including α-glucosidase and prolyl endopeptidase (relevant to diabetes and neurological disorders), cholinesterases (relevant to Alzheimer's disease), and cyclooxygenase (COX) enzymes (anti-inflammatory).[3][19][22][23][24]

• Anti-inflammatory Activity: By inhibiting pro-inflammatory cytokines like TNF-α and IL-1β, or enzymes like COX, benzophenones demonstrate significant anti-inflammatory effects.[2][9][23]

Conclusion

The benzophenone framework is a highly productive scaffold in drug discovery, yielding derivatives with potent and diverse biological activities. The structure-activity relationships discussed herein underscore the critical role of substituent patterns on the phenyl rings in tuning potency and selectivity. The ease of synthetic modification allows for extensive optimization, making benzophenones promising lead structures for developing novel therapeutics against cancer, infectious diseases, and conditions involving oxidative stress and inflammation. Further exploration, particularly in optimizing pharmacokinetic properties and in vivo efficacy, is warranted to translate these promising findings into clinical candidates.

References

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• Synthesis and antitumor activity of novel benzophenone derivatives. PubMed. Available at: [Link]

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• Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. National Institutes of Health (NIH). Available at: [Link]

• Structure-Activity Relationship Studies of Novel Benzophenones Leading to the Discovery of a Potent, Next Generation HIV Nonnucleoside Reverse Transcriptase Inhibitor. American Chemical Society Publications. Available at: [Link]

• Synthesis and antioxidant potential of novel synthetic benzophenone analogues. PubMed. Available at: [Link]

• Design, Synthesis, and Structure−Activity Relationships of Benzophenone-Based Tetraamides as Novel Antibacterial Agents. American Chemical Society Publications. Available at: [Link]

• Structural Perspective of Benzophenones Targeting Tubulin as Anticancer Agents. PubMed. Available at: [Link]

• Benzophenone: a ubiquitous scaffold in medicinal chemistry. National Institutes of Health (NIH). Available at: [Link]

• Synthesis and structure-activity relationships of benzophenone hydrazone derivatives with insecticidal activity. PubMed. Available at: [Link]

• Structural Diversity and Bioactivities of Natural Benzophenones. Royal Society of Chemistry. Available at: [Link]

• Antimicrobial and Synergistic Activity of 2,2′,4-Trihydroxybenzophenone Against Bacterial Pathogens of Poultry. Frontiers. Available at: [Link]

• Benzophenone Derivatives Showed Dual Anti-Inflammatory and Antiproliferative Activities by Inhibiting COX Enzymes and Promote Cyclin E Downregulation. SciELO. Available at: [Link]

• Benzophenone Derivatives with Histamine H3 Receptor Affinity and Cholinesterase Inhibitory Potency as Multitarget-Directed Ligands for Possible Therapy of Alzheimer's Disease. MDPI. Available at: [Link]

• Synthesis and antitumor activity of benzophenone compound. Taylor & Francis Online. Available at: [Link]

• Synthesis and antitumor activity of benzophenone compound. ResearchGate. Available at: [Link]

• Antibacterial activity of some Garcinia benzophenone derivatives against methicillin-resistant Staphylococcus aureus. PubMed. Available at: [Link]

• Benzophenone Semicarbazones as Potential alpha-glucosidase and Prolyl Endopeptidase Inhibitor: In-vitro free radical scavenging, enzyme inhibition, mechanistic, and molecular docking studies. arXiv. Available at: [Link]

• Synthesis, characterization and antimicrobial activity of novel benzophenone derived 1,2,3-triazoles. ResearchGate. Available at: [Link]

• Design, Synthesis, and Structure-Activity Relationships of Benzophenone-Based Tetraamides as Novel Antibacterial Agents. ResearchGate. Available at: [Link]

• Chemistry and biological activity of polyisoprenylated benzophenone derivatives. ResearchGate. Available at: [Link]

• Benzophenone Derivatives Showed Dual Anti-Inflammatory and Antiproliferative Activities by Inhibiting COX Enzymes and Promote Cyclin E Downregulation. SciELO. Available at: [Link]

• Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment. MDPI. Available at: [Link]

• Synthesis and bioactivity investigation of benzophenone and its derivatives. Royal Society of Chemistry. Available at: [Link]

• Benzophenones-natural metabolites with great Hopes in drug discovery: structures, occurrence, bioactivities, and biosynthesis. PubMed Central. Available at: [Link]

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• Examples of benzophenone derivatives in the market and their uses. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,3'-Dinitrobenzophenone

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3,3'-Dinitrobenzophenone (CAS No. 21222-05-9). As a dinitro aromatic compound, this substance requires meticulous handling to mitigate risks to personnel and the environment. The procedures outlined below are grounded in established safety protocols and regulatory standards, designed for researchers, scientists, and drug development professionals. The core principle of this guide is that all chemical waste disposal must be routed through your institution's Environmental Health and Safety (EHS) department in partnership with a licensed hazardous waste disposal contractor.

Hazard Assessment and Characterization: Understanding the Risk

Before any handling or disposal, a thorough understanding of the hazards associated with 3,3'-Dinitrobenzophenone is paramount. This compound is a combustible solid and presents specific health hazards upon exposure. The primary risks are associated with its classification as an irritant and the general hazards of the nitroaromatic chemical class, which can be toxic and environmentally persistent.[1]

Table 1: Hazard Profile of 3,3'-Dinitrobenzophenone

Hazard Identification	Description	GHS Pictogram
GHS Classification	Skin Irritant (Category 2), Eye Irritant (Category 2), Specific Target Organ Toxicity - Single Exposure (Category 3) for Respiratory Irritation.	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Storage Class	11: Combustible Solids

| Chemical Family Hazards | As a polynitrated aromatic compound, it should be handled with care. Some related compounds can be sensitive to shock, friction, or heat and may become unstable over time, although this is not explicitly listed for 3,3'-Dinitrobenzophenone.[2] | |

Pre-Disposal Operations: Segregation and Containment

Proper segregation and containment are the first critical steps in the disposal workflow. The causality behind this is simple: preventing unintended and dangerous chemical reactions. Organic nitro compounds are known to be incompatible with certain other chemical classes.[3]

Step-by-Step Containment Protocol:

• Waste Identification: Clearly identify the waste stream. Is it pure, unused 3,3'-Dinitrobenzophenone? Is it contaminated personal protective equipment (PPE), glassware, or other lab materials? Or is it dissolved in a solvent? Each form requires proper handling.

• Segregation: Isolate 3,3'-Dinitrobenzophenone waste from incompatible materials. Crucially, it must not be mixed with:

  • Strong Oxidizing Agents (e.g., Nitric Acid, Perchlorates): Mixing can create a significant risk of fire or explosion.[4]

  • Strong Bases: Can cause decomposition or unwanted reactions.

  • Other Reactive Chemical Waste Streams: When in doubt, always segregate.

• Containerization:

  • Use a sturdy, chemically resistant container with a secure, leak-proof lid. The original product container is often a suitable choice if it is in good condition.

  • Ensure the container is appropriate for solid waste. If the waste is a solution, use a container rated for liquid hazardous waste.

• Labeling: Immediately label the waste container. A proper hazardous waste label is not just a suggestion; it is a regulatory requirement. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "3,3'-Dinitrobenzophenone." Do not use abbreviations.

  • A clear indication of the hazards (e.g., "Irritant," "Combustible Solid").

  • The date when waste was first added to the container (the "accumulation start date").

The Disposal Workflow: A Procedural Guide

The disposal of 3,3'-Dinitrobenzophenone is not a task to be performed independently. It must be managed through institutional channels to ensure safety and regulatory compliance.

Table 2: Required Personal Protective Equipment (PPE) for Handling Waste

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[5]	Protects against dust particles and potential splashes causing serious eye irritation.
Skin Protection	Chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.[5]	Prevents skin contact, which can cause irritation.

| Respiratory Protection | Work in a certified chemical fume hood. If handling large quantities or if dust is generated, a NIOSH-approved N95 dust mask or higher is required.[5] | Avoids inhalation of dust, which may cause respiratory tract irritation. |

dot

Caption: Disposal Decision Workflow for 3,3'-Dinitrobenzophenone.

Disposal Protocol:

• Consult Your EHS Department: This is the most critical step. Your institution's Environmental Health and Safety (EHS) department is the definitive authority on hazardous waste procedures.[1][5] They will provide specific guidance and the necessary supplies (e.g., containers, labels).

• Arrange for Pickup: Follow your institution's procedure to request a hazardous waste pickup. The EHS department will coordinate with a licensed and vetted hazardous waste disposal company.

• Approved Disposal Method: The designated contractor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). For organic compounds like 3,3'-Dinitrobenzophenone, the most common and effective disposal method is high-temperature incineration .[6][7] This process destroys the compound, converting it into less harmful substances like carbon dioxide, water, and nitrogen oxides under controlled conditions.

Under no circumstances should 3,3'-Dinitrobenzophenone or its solutions be disposed of down the drain or in the regular trash. [8] Aromatic nitro compounds can be toxic to aquatic life and persist in the environment.[1][9]

Spill and Decontamination Procedures

Accidents can happen, and a clear response plan is essential.

• For Small Spills:

  • Evacuate non-essential personnel and ensure the area is well-ventilated. Eliminate all sources of ignition.[5]

  • Wearing appropriate PPE, gently cover the spill with an inert absorbent material like vermiculite, dry sand, or earth. Do not use combustible materials like paper towels to absorb the bulk of the spill. [5]

  • Carefully sweep or scoop the absorbed material into your designated hazardous waste container.

  • Decontaminate the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• For Large Spills:

  • Evacuate the immediate area.

  • Contact your institution's EHS department or emergency response line immediately.

Decontaminating Empty Containers:

To be considered non-hazardous, a container that held 3,3'-Dinitrobenzophenone must be thoroughly emptied and decontaminated. The standard procedure is a "triple rinse."[10]

• Empty the container of all visible product.

• Rinse the container thoroughly with a suitable solvent (e.g., acetone or ethanol) three consecutive times.

• Crucially, the first rinseate must be collected and disposed of as hazardous waste. [10] Subsequent rinses may be permissible for drain disposal depending on local regulations; consult your EHS for guidance.

• After rinsing and air-drying, obliterate or remove the original label before disposing of the container in the appropriate recycling or trash stream.[10]

Regulatory Context

In the United States, the disposal of hazardous waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). While 3,3'-Dinitrobenzophenone is not specifically listed by name, it would likely be classified as a characteristic hazardous waste if it exhibits properties of ignitability, corrosivity, reactivity, or toxicity. Furthermore, related compounds like 2,4-Dinitrotoluene are listed RCRA hazardous wastes, setting a precedent for how this chemical class is managed.[11][12] Adherence to the procedures in this guide, in conjunction with your EHS department, will ensure compliance with these regulations.

References

• Nitro Razredčilo Safety Data Sheet . Chemius. (General guidance on handling flammable and hazardous organic mixtures). [Link]

• 2-nitrophenol waste discussion . Reddit r/chemistry. (User discussion emphasizing the environmental hazards of nitrophenols and the need for professional disposal). [Link]

• Organic Nitro Compounds Waste Compatibility . CP Lab Safety. (Provides a compatibility chart for chemical waste segregation). [Link]

• Nitrocellulose Drum Removal Work Plan . U.S. Environmental Protection Agency (EPA). (Example of large-scale disposal of a nitro-compound via incineration). [Link]

• Hazardous Waste Disposal Guide . Dartmouth College. (Outlines general procedures for laboratory hazardous waste, including container rinsing). [Link]

• Technical Fact Sheet – Dinitrotoluene (DNT) . U.S. Environmental Protection Agency (EPA). (Details the regulatory status and environmental concerns of a related compound). [Link]

• Investigation of Selected Potential Environmental Contaminants: Nitroaromatics . U.S. Environmental Protection Agency (EPA). (Report on the environmental impact and control technology for nitroaromatic compounds). [Link]

• STANDARD OPERATING PROCEDURE FOR HANDLING STORAGE AND DISPOSAL FOR TIME SENSITIVE CHEMICALS . Kamat Lab, University of Notre Dame. (Provides context for handling polynitrated aromatics). [Link]

• Chemical Incompatibility Chart . Princeton University Environmental Health & Safety. (General guidance on chemical incompatibility). [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES . University of Pennsylvania EHRS. (Comprehensive guide on lab waste, including drain disposal prohibitions). [Link]

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Personal protective equipment for handling 3,3'-Dinitrobenzophenone

Essential Safety & Handling Guide: 3,3'-Dinitrobenzophenone

As Senior Application Scientists, our commitment extends beyond supplying high-purity compounds; we are dedicated to ensuring you can handle them with the utmost confidence and safety. This guide provides an in-depth, procedural framework for the safe handling of 3,3'-Dinitrobenzophenone (CAS No: 21222-05-9). The protocols herein are designed to establish a self-validating system of safety, grounded in the specific hazards of the material and best practices in laboratory science.

Hazard Assessment: The "Why" Behind the Precautions

Understanding the intrinsic risks of a compound is the foundation of safe handling. 3,3'-Dinitrobenzophenone is a combustible solid with specific GHS (Globally Harmonized System) classifications that dictate our choice of Personal Protective Equipment (PPE). The causality is direct: the hazard defines the barrier required.

• Skin Irritation (H315): The compound can cause skin irritation upon contact. This necessitates the use of chemical-resistant gloves to prevent direct dermal exposure.

• Serious Eye Irritation (H319): There is a significant risk of serious eye irritation if the solid or its dust enters the eyes. This mandates the use of protective eyewear, such as safety glasses with side shields or chemical splash goggles.

• Respiratory Irritation (H335): Inhalation of dust particles may lead to respiratory tract irritation. Therefore, respiratory protection is essential, particularly when handling the powder outside of a certified chemical fume hood.

While specific occupational exposure limits (OELs) for 3,3'-Dinitrobenzophenone are not established, regulatory bodies like OSHA and NIOSH have set limits for mixed dinitrobenzene isomers at 1 mg/m³ over an 8-hour or 10-hour workshift, respectively.[1] Prudence dictates that handling procedures should aim to stay well below these established limits for related compounds.

Parameter	Classification & Data	Source
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation
Physical Form	White to light yellow powder or crystal
Storage Class	11 - Combustible Solids
Recommended OEL	No specific OEL. Adhere to 1 mg/m³ (TWA) for general dinitrobenzene as a precaution.	[1]

Core PPE & Operational Plan

A multi-layered approach to PPE is critical. The following protocol provides a step-by-step guide for establishing a safe operational workflow.

• Hand Protection: Chemical-resistant, powder-free nitrile gloves are required. Thicker gloves generally offer better protection.[2] Always inspect gloves for tears or punctures before use. Gloves should be changed every 30-60 minutes or immediately upon known or suspected contact with the chemical.[2]

• Eye & Face Protection: At a minimum, safety glasses with side shields are mandatory. For operations with a higher risk of splashing or dust generation (e.g., weighing large quantities), chemical splash goggles or a full-face shield are required to provide more comprehensive protection.[2]

• Body Protection: A fully buttoned laboratory coat must be worn. For tasks with a significant risk of contamination, consider a disposable gown made of a low-permeability fabric.[2]

• Respiratory Protection: All work that may generate dust must be conducted in a certified chemical fume hood.[3] If this is not feasible, a NIOSH-approved N95 dust mask or a higher-rated particulate respirator is required to prevent inhalation of airborne particles.[4]

The following diagram and protocol outline the critical decision points and procedural steps for safely handling 3,3'-Dinitrobenzophenone.

Caption: Decision and action workflow for safe handling of 3,3'-Dinitrobenzophenone.

• Pre-Handling Checks:

  • Ensure the chemical fume hood is operational and has a valid certification.

  • Confirm the location and accessibility of the nearest eyewash station and safety shower.[3]

  • Gather all necessary PPE as specified above. Inspect each item for integrity.[3]

• Donning PPE:

  • Put on the lab coat, ensuring it is fully buttoned.

  • If required, fit your N95 respirator, ensuring a proper seal.

  • Put on safety goggles or a face shield.

  • Finally, put on chemical-resistant gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat to create a seal.[2]

• Handling the Compound:

  • Conduct all manipulations that could generate dust, such as weighing or transferring, inside a chemical fume hood to minimize inhalation exposure.[3]

  • Use a spatula or other appropriate tool to transfer the solid. Avoid pouring the powder in a way that creates airborne dust.[3]

  • Always keep the container tightly closed when not actively in use.

• Doffing PPE & Decontamination:

  • After handling is complete, decontaminate the work area.

  • Remove PPE in a manner that avoids self-contamination. The general order is to remove the most contaminated items first.

  • Remove the lab coat.

  • Remove eye protection.

  • Remove gloves last by peeling them off from the cuff, turning them inside out.

  • Dispose of all contaminated single-use PPE (gloves, masks, disposable gowns) in a clearly labeled hazardous waste container.[5][6]

  • Immediately wash hands thoroughly with soap and water.

Emergency & Disposal Plans

• Small Spill (Solid): Alert others in the area. Wearing your full PPE, gently sweep or scoop the material into a labeled container for hazardous waste. Avoid actions that create dust. Clean the spill area with a damp cloth and place it in the waste container.[3]

• Skin Contact: Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes.[4] Remove all contaminated clothing. Seek medical attention if irritation persists.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[6] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.[6]

All waste contaminated with 3,3'-Dinitrobenzophenone must be treated as hazardous waste.

• Solid Chemical Waste: Collect unused or contaminated solid material in a clearly labeled, sealed container designated for hazardous chemical waste.[3][5]

• Contaminated Materials: All disposable items that have come into contact with the chemical (e.g., gloves, weighing paper, paper towels) must be disposed of in the designated solid hazardous waste container.[3][5]

• Follow all institutional, local, and national regulations for the disposal of hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[5]

References

• DINITROBENZENE (mixed isomers) HAZARD SUMMARY. New Jersey Department of Health. [Link]

• Frequently Asked Questions - 1,3-Dinitrobenzene (1,3-DNB) and 1,3,5-Trinitrobenzene (1,3,5-TNB). Delaware Health and Social Services. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products. [Link]

• NIOSH Pocket Guide to Chemical Hazards - m-Dinitrobenzene. Centers for Disease Control and Prevention. [Link]

• DINITROBENZENES, ALL ISOMERS | Occupational Safety and Health Administration. U.S. Department of Labor. [Link]

• PPE Requirements Hazardous Drug Handling. U.S. Department of Veterans Affairs. [Link]

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